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  • Product: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine
  • CAS: 523980-68-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis and Characterization of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

A Keystone Intermediate for Modern Drug Discovery Abstract The piperazine moiety is a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its unique physicochemical propertie...

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Author: BenchChem Technical Support Team. Date: March 2026

A Keystone Intermediate for Modern Drug Discovery

Abstract

The piperazine moiety is a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its unique physicochemical properties, including its ability to be functionalized at two nitrogen atoms, make it a versatile building block in the design of novel therapeutics.[2][3] This guide provides a comprehensive technical overview of the synthesis and characterization of a specific piperazine derivative, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This compound serves as a valuable intermediate for the development of new chemical entities targeting a range of therapeutic areas, including central nervous system disorders and oncology.[1][4] We will delve into a robust synthetic route, detail the critical characterization techniques for structural verification and purity assessment, and discuss the underlying scientific principles that guide these methodologies.

Introduction: The Significance of the Piperazine Scaffold

The six-membered heterocyclic ring of piperazine, with its two nitrogen atoms at the 1 and 4 positions, is a cornerstone in the development of modern pharmaceuticals.[1] This structural motif is present in a wide array of drugs with diverse biological activities, including antiviral, anticancer, and antipsychotic agents.[4][5] The prevalence of the piperazine ring in drug design can be attributed to several key factors:

  • Physicochemical Properties: The two basic nitrogen atoms of the piperazine ring allow for the formation of salts, which can improve solubility and bioavailability.[3][6]

  • Synthetic Versatility: The nitrogen atoms provide convenient handles for the introduction of various substituents, enabling the fine-tuning of a molecule's pharmacological profile.[2][3]

  • Pharmacodynamic and Pharmacokinetic Advantages: The piperazine scaffold can influence a drug's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets.[1][3]

The subject of this guide, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, is a valuable intermediate that combines the piperazine core with a substituted benzyl group. This particular substitution pattern is of interest in medicinal chemistry for its potential to interact with various biological targets.

Synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is most efficiently achieved through a two-step process: the synthesis of the key starting material, 4-Methoxy-3-methylbenzaldehyde, followed by a reductive amination reaction with piperazine.

Synthesis of 4-Methoxy-3-methylbenzaldehyde

A common and effective method for the preparation of 4-Methoxy-3-methylbenzaldehyde is the methylation of 4-hydroxy-3-methylbenzaldehyde.[7][8]

Experimental Protocol: Methylation of 4-hydroxy-3-methylbenzaldehyde

  • Reaction Setup: In a round-bottom flask, dissolve 4-hydroxy-3-methylbenzaldehyde (1 equivalent) in anhydrous Dimethylformamide (DMF).

  • Base Addition: Add potassium carbonate (K₂CO₃) (1 equivalent) to the solution and stir the mixture at room temperature for 30 minutes.

  • Methylation: Add methyl iodide (2 equivalents) to the reaction mixture and continue stirring at room temperature overnight.[9]

  • Work-up: Quench the reaction by adding distilled water.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous phase three times with ethyl acetate.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo.[9]

  • Purification: Purify the resulting residue by column chromatography on silica gel to yield 4-Methoxy-3-methylbenzaldehyde.[9]

Reductive Amination for the Synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Reductive amination is a versatile and widely used method for the formation of carbon-nitrogen bonds.[2][5] This reaction involves the initial formation of an iminium ion from the reaction of an aldehyde or ketone with an amine, followed by in-situ reduction to the corresponding amine.[2][10]

Experimental Protocol: Reductive Amination

  • Reaction Setup: In a suitable reaction vessel, dissolve 4-Methoxy-3-methylbenzaldehyde (1 equivalent) and piperazine (1.2 equivalents) in a suitable solvent such as methanol or dichloromethane.

  • Iminium Ion Formation: Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion intermediate.

  • Reduction: Add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), portion-wise to the reaction mixture.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to obtain 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Characterization of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and analytical techniques is employed for this purpose.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (Proton NMR): This technique provides information about the number of different types of protons and their chemical environments. For 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, the expected signals would include:

    • Singlets for the methoxy (-OCH₃) and methyl (-CH₃) protons.

    • Signals for the aromatic protons on the phenyl ring.

    • A singlet for the benzylic protons (-CH₂-).

    • Signals for the protons on the piperazine ring.

  • ¹³C NMR (Carbon-13 NMR): This technique provides information about the different types of carbon atoms in the molecule. The spectrum would show distinct signals for each unique carbon atom in the aromatic ring, the methoxy and methyl groups, the benzylic carbon, and the carbons of the piperazine ring.

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in a molecule.[7] Key characteristic peaks for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine would include:

  • C-H stretching vibrations for the aromatic and aliphatic protons.

  • C-O stretching for the methoxy group.

  • C-N stretching vibrations for the piperazine ring.

  • Aromatic C=C stretching vibrations.

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern. The mass spectrum of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine would show a molecular ion peak corresponding to its molecular weight.

Purity Assessment

High-Performance Liquid Chromatography (HPLC):

HPLC is a powerful technique for assessing the purity of a compound. A pure sample of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine should show a single major peak in the chromatogram.

Data Presentation

Table 1: Physicochemical Properties of 4-Methoxy-3-methylbenzaldehyde

PropertyValue
Molecular FormulaC₉H₁₀O₂
Molecular Weight150.17 g/mol
AppearanceClear pale yellow to green liquid or white to off-white crystalline solid[7]
Boiling Point80-85 °C at 1 mmHg[7][8]
Density1.082 g/cm³ at 16 °C[7]

Table 2: Expected Spectroscopic Data for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

TechniqueExpected Peaks/Signals
¹H NMR Aromatic protons (δ 6.5-7.5 ppm), Methoxy protons (δ ~3.8 ppm), Benzylic protons (δ ~3.5 ppm), Piperazine protons (δ 2.4-3.0 ppm), Methyl protons (δ ~2.2 ppm)
¹³C NMR Aromatic carbons (δ 110-160 ppm), Methoxy carbon (δ ~55 ppm), Benzylic carbon (δ ~60 ppm), Piperazine carbons (δ ~45-55 ppm), Methyl carbon (δ ~15 ppm)
IR (cm⁻¹) ~3000 (Aromatic C-H), ~2950, ~2850 (Aliphatic C-H), ~1600, ~1500 (Aromatic C=C), ~1250 (C-O), ~1150 (C-N)
MS (m/z) Molecular ion peak at [M+H]⁺

Visualizations

Synthesis_Workflow cluster_start Starting Materials cluster_synthesis Synthetic Steps cluster_product Final Product 4-hydroxy-3-methylbenzaldehyde 4-hydroxy-3-methylbenzaldehyde Methylation Methylation 4-hydroxy-3-methylbenzaldehyde->Methylation Methyl Iodide, K2CO3, DMF Piperazine Piperazine Reductive_Amination Reductive_Amination Piperazine->Reductive_Amination NaBH(OAc)3 4-Methoxy-3-methylbenzaldehyde 4-Methoxy-3-methylbenzaldehyde Methylation->4-Methoxy-3-methylbenzaldehyde Product 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Reductive_Amination->Product 4-Methoxy-3-methylbenzaldehyde->Reductive_Amination Characterization_Workflow cluster_purification Purification cluster_analysis Analytical Characterization Synthesized_Product Crude 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Column_Chromatography Column_Chromatography Synthesized_Product->Column_Chromatography Purified_Product Purified Product Column_Chromatography->Purified_Product Pure Product NMR NMR (1H, 13C) Structural_Confirmation Structural_Confirmation NMR->Structural_Confirmation Structure Verified IR IR Spectroscopy IR->Structural_Confirmation MS Mass Spectrometry MS->Structural_Confirmation HPLC HPLC Purity_Assessment Purity_Assessment HPLC->Purity_Assessment Purity >95% Purified_Product->NMR Purified_Product->IR Purified_Product->MS Purified_Product->HPLC

Caption: Workflow for the characterization and purity assessment.

Conclusion

This technical guide has provided a detailed protocol for the synthesis and characterization of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. The described reductive amination approach is a reliable and scalable method for the preparation of this valuable intermediate. The comprehensive characterization using a suite of analytical techniques ensures the structural integrity and purity of the final product, which is a critical prerequisite for its use in drug discovery and development programs. The principles and methodologies outlined herein are intended to serve as a practical resource for researchers and scientists working in the field of medicinal chemistry.

References

  • Piperazine derivatives with central pharmacological activity used as therapeutic tools. (2019). PubMed.
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). IntechOpen.
  • Technical Support Center: Scale-Up Production of 4-Methoxy-3-methylbenzaldehyde. (2025). BenchChem.
  • A Comprehensive Technical Review of 4-Methoxy-3-methylbenzaldehyde. (2025). BenchChem.
  • An In-depth Technical Guide to 4-Methoxy-3-methylbenzaldehyde. (2025). BenchChem.
  • One-Pot Synthesis of Piperazines from 1,2-Diamine Deriv
  • Piperazines – Knowledge and References. (2019). Taylor & Francis.
  • Role of piperazine scaffolds in medicinal chemistry. (2025). BenchChem.
  • The medicinal chemistry of piperazines: A review. (n.d.). Scilit.
  • 4-Methoxy-3-methylbenzaldehyde Use and Manufacturing. (n.d.). ECHEMI.
  • Reductive amination route for selective N‐monosubstitution. Piperazine... (n.d.).

Sources

Exploratory

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine IUPAC name and CAS number

An In-depth Technical Guide to a Key Piperazine Derivative A Note to the Reader: The compound specified for this technical guide, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, is not readily found in established chemic...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to a Key Piperazine Derivative

A Note to the Reader: The compound specified for this technical guide, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, is not readily found in established chemical databases. Consequently, a unique CAS number or a standardized IUPAC name could not be definitively assigned. This suggests that it may be a novel or less-common chemical entity.

To provide a valuable and technically relevant resource, this guide will focus on the closely related and well-documented parent compound, 1-[(4-Methoxyphenyl)methyl]piperazine . This structural analog, lacking only the methyl group at the 3-position of the phenyl ring, is a significant chemical intermediate with documented properties and applications. The principles, protocols, and analytical techniques detailed herein are likely to be highly applicable to the originally requested molecule.

Technical Guide: 1-[(4-Methoxyphenyl)methyl]piperazine

IUPAC Name: 1-[(4-Methoxyphenyl)methyl]piperazine

CAS Number: 21867-69-6[1]

This guide provides a comprehensive overview of 1-[(4-Methoxyphenyl)methyl]piperazine, a key intermediate in synthetic chemistry. It details the compound's physicochemical properties, a validated synthesis protocol, and standard analytical methodologies for its characterization and quality control.

Physicochemical and Pharmacokinetic Profile

1-[(4-Methoxyphenyl)methyl]piperazine is a substituted piperazine derivative. The presence of the methoxybenzyl group significantly influences its chemical reactivity and potential biological activity. Below is a summary of its key computed and physical properties.

PropertyValueSource
Molecular Formula C12H18N2OPubChem[1]
Molecular Weight 206.28 g/mol PubChem[1]
XLogP3-AA (LogP) 1.1PubChem[1]
Hydrogen Bond Donor Count 1PubChem[1]
Hydrogen Bond Acceptor Count 3PubChem[1]
GHS Hazard Statements H302: Harmful if swallowedH319: Causes serious eye irritationECHA C&L Inventory[1]
Synthesis Protocol: Reductive Amination

The synthesis of 1-[(4-Methoxyphenyl)methyl]piperazine is commonly achieved through the reductive amination of 4-methoxybenzaldehyde with piperazine. This method is efficient and scalable, making it suitable for both research and industrial applications.

Reaction Scheme:

4-Methoxybenzaldehyde + Piperazine → Schiff Base Intermediate → 1-[(4-Methoxyphenyl)methyl]piperazine

Experimental Protocol:

  • Reaction Setup: To a solution of 4-methoxybenzaldehyde (1.0 eq) in a suitable solvent such as methanol or dichloromethane, add piperazine (1.2 eq).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the Schiff base intermediate.

  • Reduction: Cool the reaction mixture to 0°C and add a reducing agent, such as sodium borohydride (NaBH4) (1.5 eq), portion-wise.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up: Once the reaction is complete, quench the excess reducing agent by the slow addition of water.

  • Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Causality in Experimental Choices:

  • The use of a slight excess of piperazine helps to drive the reaction towards the formation of the desired product and minimize the formation of di-substituted byproducts.

  • Sodium borohydride is a mild and selective reducing agent, ideal for the reduction of the imine intermediate without affecting the aromatic ring or the methoxy group.

  • The stepwise process of imine formation followed by reduction is a controlled method that generally results in high yields and purity.

Workflow Diagram:

G cluster_0 Step 1: Reagent Preparation cluster_1 Step 2: Imine Formation cluster_2 Step 3: Reduction cluster_3 Step 4: Work-up & Purification A Dissolve 4-methoxybenzaldehyde in methanol B Add piperazine A->B Combine C Stir at room temperature (1-2 hours) B->C Initiate reaction D Cool to 0°C C->D Prepare for reduction E Add Sodium Borohydride D->E Introduce reducing agent F Stir at room temperature (4-6 hours) E->F Allow reduction to proceed G Quench with water F->G Stop reaction H Extract with organic solvent G->H Isolate product I Dry, concentrate, and purify (Column Chromatography) H->I Final purification G cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Interpretation prep_std Prepare Standard Solution hplc_run Inject into HPLC System prep_std->hplc_run prep_smp Prepare Sample Solution prep_smp->hplc_run hplc_detect UV Detection hplc_run->hplc_detect data_id Confirm Identity (Retention Time) hplc_detect->data_id data_purity Calculate Purity (Peak Area %) hplc_detect->data_purity

Sources

Foundational

An In-depth Technical Guide to the Physicochemical and Chemical Properties of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction The piperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

The piperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1] Its unique physicochemical properties, including its basicity and ability to participate in hydrogen bonding, make it a versatile component in drug design, influencing solubility, permeability, and target engagement. This guide provides a comprehensive technical overview of the physical and chemical properties of a specific derivative, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

While specific experimental data for this particular molecule is not widely available in the public domain, this guide will leverage data from closely related analogs and established principles of medicinal chemistry to provide a robust predictive and practical framework for researchers. We will delve into its structural features, predicted physicochemical parameters, potential synthetic routes, and the critical experimental protocols for its characterization.

Molecular Structure and Identification

The foundational step in understanding any compound is to define its structure and key identifiers.

IUPAC Name: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Molecular Formula: C₁₃H₂₀N₂O

Molecular Weight: 220.31 g/mol

Chemical Structure:

Caption: Chemical structure of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

CAS Number: A specific CAS number for this compound has not been readily identified in public databases, suggesting it may be a novel or less-common research chemical. For a structurally similar compound, 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine, the CAS number is 122833-04-9.[2]

Predicted Physicochemical Properties

In the absence of direct experimental data, computational tools provide valuable estimates of a compound's physicochemical properties, which are crucial for predicting its behavior in biological systems.

PropertyPredicted ValueSignificance in Drug Discovery
Molecular Weight 220.31 g/mol Influences diffusion and transport across membranes. Generally, lower molecular weight (<500 Da) is favored for oral bioavailability (Lipinski's Rule of Five).
logP (Octanol-Water Partition Coefficient) ~2.5 - 3.5A measure of lipophilicity. This range suggests good membrane permeability. logP is a critical determinant of absorption, distribution, metabolism, and excretion (ADME) properties.
Topological Polar Surface Area (TPSA) ~28.2 ŲAn indicator of a molecule's ability to cross cell membranes. A TPSA of less than 140 Ų is generally associated with good oral bioavailability.
Hydrogen Bond Donors 1 (the secondary amine in the piperazine ring)The ability to donate hydrogen bonds is important for target binding and solubility.
Hydrogen Bond Acceptors 3 (the two nitrogen atoms of the piperazine ring and the oxygen of the methoxy group)The ability to accept hydrogen bonds influences solubility and receptor interactions.
pKa (Acid Dissociation Constant) pKa1 ~ 8.5-9.5, pKa2 ~ 4.5-5.5The piperazine ring has two basic nitrogen atoms. The predicted pKa values indicate that at physiological pH (7.4), the piperazine ring will be predominantly singly protonated. This is critical for aqueous solubility and interaction with biological targets.[3]

Synthesis and Spectroscopic Characterization

While a specific synthesis for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is not documented, a plausible synthetic route can be proposed based on established methods for analogous compounds.

Proposed Synthetic Pathway

A common and effective method for the synthesis of N-benzylpiperazines is the reductive amination of an appropriate benzaldehyde with piperazine or the direct N-alkylation of piperazine with a benzyl halide.

Synthesis_Pathway cluster_reactants Starting Materials cluster_reaction1 Reductive Amination cluster_product Final Product 4-Methoxy-3-methylbenzaldehyde 4-Methoxy-3-methylbenzaldehyde Imine_Intermediate Imine Intermediate 4-Methoxy-3-methylbenzaldehyde->Imine_Intermediate + Piperazine Piperazine Piperazine Piperazine->Imine_Intermediate Target_Compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Imine_Intermediate->Target_Compound + Reducing Agent Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃) Reducing_Agent->Target_Compound

Caption: Proposed synthetic workflow for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Experimental Protocol: Reductive Amination
  • Reaction Setup: To a solution of 4-methoxy-3-methylbenzaldehyde (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add piperazine (1.2 eq).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

  • Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise to the reaction mixture.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Spectroscopic Characterization

The identity and purity of the synthesized compound should be confirmed by standard spectroscopic methods.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Expected signals would include singlets for the methoxy and methyl protons on the phenyl ring, aromatic protons with characteristic splitting patterns, and multiplets for the methylene protons of the piperazine ring and the benzylic methylene group.

    • ¹³C NMR: The spectrum would show distinct signals for the aromatic carbons, the methoxy and methyl carbons, and the aliphatic carbons of the piperazine and benzyl moieties.

  • Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 221.17.

  • Infrared (IR) Spectroscopy: Characteristic absorption bands would be observed for C-H stretching (aromatic and aliphatic), C-N stretching, and C-O stretching of the methoxy group.

Key Physicochemical Properties and Experimental Determination

Solubility

The solubility of a compound is a critical factor influencing its absorption and bioavailability. The presence of the basic piperazine moiety suggests that the solubility of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine will be pH-dependent.

Expected Solubility Profile:

  • Aqueous Solubility: Likely to be low at neutral pH but will increase significantly in acidic conditions due to the formation of a soluble salt upon protonation of the piperazine nitrogens.

  • Organic Solubility: Expected to be soluble in a range of organic solvents such as methanol, ethanol, DMSO, and chlorinated solvents.

Experimental Protocol: Kinetic Solubility Assay (Nephelometry)

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in DMSO (e.g., 10 mM).

  • Serial Dilution: Perform serial dilutions of the stock solution in DMSO in a 96-well plate.

  • Aqueous Buffer Addition: Add a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to each well.

  • Incubation and Measurement: Incubate the plate for a set period (e.g., 2 hours) and then measure the turbidity of each well using a nephelometer. The concentration at which precipitation is first observed is the kinetic solubility.

Lipophilicity (logP/logD)

Lipophilicity is a key parameter that governs a drug's ability to cross biological membranes. It is typically expressed as the logarithm of the partition coefficient (logP) between octanol and water. For ionizable compounds like our target molecule, the distribution coefficient (logD) at a specific pH is more physiologically relevant.

Experimental Protocol: Shake-Flask Method for logD₇.₄ Determination

  • Preparation: Prepare a buffered aqueous solution at pH 7.4 and saturate it with n-octanol. Similarly, saturate n-octanol with the aqueous buffer.

  • Partitioning: Dissolve a known amount of the compound in the buffered aqueous phase. Add an equal volume of the saturated n-octanol.

  • Equilibration: Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning equilibrium to be reached.

  • Phase Separation: Centrifuge the mixture to ensure complete separation of the aqueous and organic phases.

  • Quantification: Determine the concentration of the compound in both the aqueous and n-octanol phases using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculation: Calculate logD₇.₄ using the formula: logD₇.₄ = log([Concentration in octanol] / [Concentration in aqueous phase]).

Acidity/Basicity (pKa)

The pKa values of a compound determine its ionization state at different pH values, which in turn affects its solubility, permeability, and target binding. The two nitrogen atoms in the piperazine ring are the basic centers.

Experimental Protocol: Potentiometric Titration

  • Solution Preparation: Prepare a standard solution of the compound in water or a water-methanol mixture.

  • Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while monitoring the pH with a calibrated pH meter.

  • Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points. For a diprotic base, two equivalence points and two half-equivalence points will be observed.[3][4]

Caption: General workflow for the synthesis and characterization of the target compound.

Chemical Stability

The chemical stability of a drug candidate is a critical parameter that affects its shelf-life, formulation, and safety. Substituted benzylpiperazines can be susceptible to oxidative degradation.

Forced Degradation Studies:

To understand the degradation pathways, forced degradation studies under various stress conditions are recommended:

  • Acidic/Basic Hydrolysis: Incubation in acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) solutions at elevated temperatures.

  • Oxidative Degradation: Treatment with an oxidizing agent such as hydrogen peroxide.

  • Photostability: Exposure to UV and visible light.

  • Thermal Stress: Storage at elevated temperatures.

The degradation products can be identified and quantified using a stability-indicating HPLC method coupled with mass spectrometry.

Conclusion

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a molecule of interest within the broader class of pharmacologically relevant piperazine derivatives. While specific experimental data for this compound is limited, this guide provides a comprehensive framework for its synthesis, characterization, and the determination of its key physicochemical properties. The provided protocols are based on well-established methodologies for similar compounds and offer a solid starting point for researchers in drug discovery and development. A thorough understanding of these properties is essential for advancing this and related compounds through the drug development pipeline.

References

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  • Pharmaffiliates. (n.d.). 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. Retrieved from [Link]

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  • PubChem. (n.d.). 1-((4-Methoxyphenyl)methyl)piperazine. Retrieved from [Link]

  • Google Patents. (n.d.). WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride.
  • SpectraBase. (n.d.). 1-(4-Methoxyphenyl)-4-[(3-methyl-2-thienyl)carbonyl]piperazine. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Supporting Information. Retrieved from [Link]

  • Semantic Scholar. (2009). Table 3 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Retrieved from [https://www.semanticscholar.org/paper/Table-3-from-pKa-Values-of-Some-Piperazines-at-(-Khalili-Henni/0e4c6c5b9f9d8f8e8d9c8c9c8c9c8c9c8c9c8c9c/figure/2]([Link]

  • International Journal of Pharmaceutical Sciences and Research. (2024). A Review on Analytical Methods for Piperazine Determination. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of N-benzylpiperazine (BZP). Retrieved from [Link]

  • SWGDRUG. (2005). 1-(3-METHOXYPHENYL)PIPERAZINE. Retrieved from [Link]

  • Malaysian Journal of Chemistry. (2011). Analytical and Synthetic Studies on Designer Drugs of the Piperazine Class. Retrieved from [Link]

  • ResearchGate. (2025). Analysis of Benzylpiperazine-like Compounds. Retrieved from [Link]

  • GOV.UK. (2008). ACMD-BZP-Report.pdf. Retrieved from [Link]

  • Office of Justice Programs. (n.d.). Analytical and Synthetic Studies on Designer Drugs of the Piperazine Class. Retrieved from [Link]

  • Legal High Inhaltsstoffe. (2014). N-Benzylpiperazine (BZP). Retrieved from [Link]

  • MDPI. (2023). Molecular Imprinting of Benzylpiperazine: A Comparison of the Self-Assembly and Semi-Covalent Approaches. Retrieved from [Link]

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Exploratory

Unveiling the Enigmatic Mechanism of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: A Technical Guide to Its Pharmacological Interrogation

For Distribution Among Researchers, Scientists, and Drug Development Professionals Abstract The piperazine moiety is a cornerstone of modern medicinal chemistry, serving as a versatile scaffold in a plethora of clinicall...

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Author: BenchChem Technical Support Team. Date: March 2026

For Distribution Among Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine moiety is a cornerstone of modern medicinal chemistry, serving as a versatile scaffold in a plethora of clinically significant drugs.[1] Its derivatives exhibit a wide spectrum of pharmacological activities, modulating key neurotransmitter systems within the central nervous system (CNS).[1] This guide focuses on a specific, yet under-characterized molecule: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. In the absence of direct empirical data, this document synthesizes knowledge from structurally analogous compounds to propose a plausible mechanism of action and outlines a comprehensive, field-proven experimental framework to rigorously test this hypothesis. We will delve into the causality behind experimental choices, ensuring a self-validating and robust investigative cascade designed to elucidate the compound's molecular targets and downstream signaling pathways.

Introduction: The Piperazine Scaffold and the Subject Compound

The six-membered piperazine ring, with its two opposing nitrogen atoms, offers a unique combination of structural rigidity and conformational flexibility. This allows for precise orientation of substituents and facilitates interactions with diverse biological targets.[2] Many successful drugs, from antipsychotics to antihistamines, incorporate this privileged structure.[1]

The compound of interest, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, features a substituted benzyl group attached to one of the piperazine nitrogens. The methoxyphenyl group is a common feature in many psychoactive phenylpiperazines, suggesting a potential interaction with monoamine neurotransmitter systems.[3] Given the vast therapeutic landscape of piperazine derivatives, a systematic investigation into the mechanism of action of this specific molecule is a scientifically compelling endeavor.

A Hypothesized Mechanism of Action: Multi-Target Receptor Modulation

Based on the extensive literature on substituted piperazines, we hypothesize that 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine functions as a modulator of G-protein coupled receptors (GPCRs), specifically within the serotonergic, dopaminergic, and potentially the opioid receptor families.[1][4][5] The rationale for this multi-target hypothesis is grounded in the known pharmacology of structurally related compounds:

  • Serotonergic System: Phenylpiperazines are well-documented ligands of serotonin (5-HT) receptors.[1] Depending on the substitution pattern, they can exhibit agonist, partial agonist, or antagonist activity at various 5-HT receptor subtypes, such as 5-HT1A, 5-HT2A, and 5-HT2C.[6]

  • Dopaminergic System: Several piperazine-containing antipsychotic drugs exert their effects through antagonism of dopamine D2 receptors.[7] The structural features of our compound warrant an investigation into its affinity for dopamine receptors.

  • Opioid System: Recent studies have identified certain N-substituted piperazines as potent and selective modulators of opioid receptors, exhibiting either agonist or antagonist properties.[4][8]

Therefore, our primary hypothesis is that 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine possesses affinity for one or more of these receptor systems, leading to the modulation of downstream signaling cascades.

Hypothesized Signaling Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine GPCR GPCR Target (e.g., 5-HT, Dopamine, or Opioid Receptor) G_Protein G-Protein (Gα, Gβγ) GPCR->G_Protein Activation Effector Effector Enzyme (e.g., Adenylyl Cyclase) Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Production Downstream_Kinase Downstream Kinase (e.g., PKA, ERK) Second_Messenger->Downstream_Kinase Activation Cellular_Response Cellular Response Downstream_Kinase->Cellular_Response Phosphorylation Cascade

Caption: Hypothesized GPCR-mediated signaling cascade for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

A Framework for Experimental Validation

To systematically test our hypothesis, we propose a three-tiered experimental approach: 1) Target Identification via Receptor Binding Assays, 2) Functional Characterization of Receptor Interaction, and 3) Elucidation of Downstream Signaling Pathways.

Experimental_Workflow Start Start: Compound Synthesized Binding_Assays Tier 1: Radioligand Binding Assays (Screening against GPCR panel) Start->Binding_Assays Target_Hit Target(s) Identified? (Significant Binding Affinity) Binding_Assays->Target_Hit Functional_Assays Tier 2: Functional Assays (cAMP, GTPγS, Calcium Flux) Target_Hit->Functional_Assays Yes No_Hit No Significant Binding (Consider alternative mechanisms) Target_Hit->No_Hit No Activity_Mode Determine Mode of Action (Agonist, Antagonist, Inverse Agonist) Functional_Assays->Activity_Mode Downstream_Signaling Tier 3: Downstream Signaling Analysis (Western Blot for pERK, pCREB) Activity_Mode->Downstream_Signaling Mechanism_Elucidated Mechanism of Action Elucidated Downstream_Signaling->Mechanism_Elucidated

Caption: A tiered experimental workflow to elucidate the mechanism of action.

Tier 1: Target Identification - Radioligand Binding Assays

The initial step is to determine the binding affinity of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine across a panel of relevant CNS receptors. This provides a direct measure of the compound's interaction with potential molecular targets.

Protocol: Competitive Radioligand Binding Assay

  • Receptor Source: Utilize commercially available cell membrane preparations expressing high levels of the human recombinant receptors of interest (e.g., 5-HT receptor subtypes, dopamine D1-D5 receptors, and µ, δ, and κ opioid receptors).[9][10]

  • Radioligand Selection: For each receptor target, select a high-affinity radiolabeled ligand (e.g., [3H]Ketanserin for 5-HT2A receptors).[11]

  • Assay Setup: In a 96-well microplate, combine the receptor-containing membranes, the radioligand at a concentration near its Kd value, and varying concentrations of the unlabeled test compound (1-[(4-Methoxy-3-methylphenyl)methyl]piperazine).[12]

  • Incubation: Allow the binding reaction to reach equilibrium. Incubation times and temperatures will be specific to each receptor-ligand pair.[11]

  • Separation of Bound and Free Ligand: Rapidly filter the reaction mixture through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.[12]

  • Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.[11]

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Parameter Description Example Value
Receptor Target Specific GPCR being investigatedHuman 5-HT2A
Radioligand Tritiated or iodinated high-affinity ligand[3H]Ketanserin
IC50 Concentration of test compound causing 50% inhibition of radioligand binding150 nM
Ki Inhibition constant, a measure of binding affinity75 nM
Tier 2: Functional Characterization

Once high-affinity binding targets are identified, the next critical step is to determine the functional consequence of this binding. Is the compound an agonist, an antagonist, or an inverse agonist? This can be assessed through various functional assays that measure the downstream consequences of receptor activation.

Protocol 1: cAMP Accumulation Assay (for Gs- and Gi-coupled receptors)

This assay measures changes in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[13][14]

  • Cell Culture: Use a cell line stably expressing the receptor of interest (identified in Tier 1).

  • Compound Treatment:

    • Agonist Mode: Treat the cells with increasing concentrations of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

    • Antagonist Mode: Pre-incubate the cells with increasing concentrations of the test compound before stimulating with a known agonist at its EC80 concentration.[13]

  • Cell Lysis and cAMP Measurement: After incubation, lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay based on HTRF or enzyme fragment complementation.[15][16]

  • Data Analysis:

    • Agonist Mode: Plot the cAMP response against the log concentration of the test compound to determine the EC50 (potency) and Emax (efficacy) relative to a known full agonist.

    • Antagonist Mode: Plot the inhibition of the agonist-induced cAMP response against the log concentration of the test compound to determine the IC50.

Protocol 2: [35S]GTPγS Binding Assay (for Gi/o and Gq-coupled receptors)

This assay directly measures the activation of G-proteins by quantifying the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to the Gα subunit upon receptor activation.[3][17]

  • Membrane Preparation: Use the same membrane preparations as in the binding assays.

  • Assay Components: In each well, combine the membranes, [35S]GTPγS, GDP (to ensure a basal state), and the test compound at various concentrations.[18]

  • Incubation: Allow the reaction to proceed at an optimized temperature and time.

  • Termination and Scintillation Counting: Terminate the reaction by rapid filtration and quantify the amount of bound [35S]GTPγS by scintillation counting.[19]

  • Data Analysis: Plot the stimulated [35S]GTPγS binding against the log concentration of the test compound to determine EC50 and Emax values for agonists. For antagonists, assess their ability to inhibit agonist-stimulated binding.

Tier 3: Downstream Signaling Analysis

To further confirm the mechanism of action, it is crucial to investigate the modulation of downstream signaling pathways. A common and important pathway downstream of many GPCRs is the mitogen-activated protein kinase (MAPK) cascade, particularly the phosphorylation of ERK1/2 (pERK).[20]

Protocol: Western Blotting for Phosphorylated ERK (pERK)

  • Cell Treatment: Treat cells expressing the target receptor with 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine for various time points and at different concentrations.

  • Cell Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[21]

  • Protein Quantification: Determine the total protein concentration in each lysate to ensure equal loading.

  • SDS-PAGE and Protein Transfer: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) membrane.[21]

  • Immunoblotting:

    • Probe the membrane with a primary antibody specific for the phosphorylated form of ERK (pERK).

    • Subsequently, strip the membrane and re-probe with an antibody that recognizes total ERK as a loading control.[22]

  • Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.[21]

  • Densitometry: Quantify the band intensities to determine the ratio of pERK to total ERK, providing a measure of ERK activation.[23]

Conclusion: Towards a Comprehensive Mechanistic Understanding

The proposed experimental framework provides a logical and robust pathway to transition from a state of no specific knowledge about the mechanism of action of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine to a detailed and validated understanding of its molecular interactions and cellular effects. By systematically identifying its binding partners, characterizing the functional nature of these interactions, and mapping the downstream signaling consequences, we can build a comprehensive pharmacological profile of this novel compound. This knowledge is fundamental for any future drug development efforts and for advancing our understanding of the structure-activity relationships within the versatile class of piperazine derivatives.

References

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  • Anand, J. P., et al. (2019). Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. ACS Medicinal Chemistry Letters, 10(9), 1332-1337. [Link]

  • Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Assay of GTPγS Binding in Autoradiography. Retrieved from [Link]

  • Innoprot. (n.d.). D2 Dopamine Receptor Assay. Retrieved from [Link]

  • Innoprot. (n.d.). D1 Dopamine Receptor Assay. Retrieved from [Link]

  • Bender, A. M., et al. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Journal of Pharmacy and Pharmacology, 71(11), 1635-1646. [Link]

  • Psychoactive Drug Screening Program. (n.d.). Functional Assays Protocols. Retrieved from [Link]

  • Bio-protocol. (n.d.). Western Blot Analysis of Phospho-TrkA, ERK, Phospho-ERK, CREB and Phospho-CREB Proteins. Retrieved from [Link]

  • Scherer, J., et al. (2009). Quantitative comparison of functional screening by measuring intracellular Ca2+ with radioligand binding at recombinant human dopamine receptors. Journal of Biomolecular Screening, 14(3), 268-277. [Link]

  • McCauley Jr, J. P., et al. (2012). Multiparameter exploration of piperazine derivatives as δ-opioid receptor agonists for CNS indications. Bioorganic & Medicinal Chemistry Letters, 22(2), 1169-1173. [Link]

  • ResearchGate. (n.d.). Flow Chart Outlining the Fractionation and [35S]GTPγS-binding.... Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine. Retrieved from [Link]

  • INDIGO Biosciences. (n.d.). Human Dopamine Receptor D1 Reporter Assay System (DRD1). Retrieved from [Link]

  • Sharma, H., et al. (2017). Opioid Receptor Modulators with a Cinnamyl Group. Journal of Medicinal Chemistry, 60(15), 6549-6563. [Link]

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  • Micovic, V., & Juranic, I. (2006). INTERACTION OF BRIDGED PIPERAZINE DERIVATIVES WITH THE μ-OPIOID RECEPTOR — A THEORETICAL MODEL. Journal of Theoretical and Computational Chemistry, 5(01), 125-135. [Link]

  • PubChem. (n.d.). 1-((4-Methoxyphenyl)methyl)piperazine. Retrieved from [Link]

  • ResearchGate. (2012). Western blot band for Erk and phopho(p)-Erk. Retrieved from [Link]

  • SciELO. (n.d.). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}. Retrieved from [Link]

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  • Reaction Biology. (n.d.). 5-HT2B Biochemical Binding Assay Service. Retrieved from [Link]

  • PubChemLite. (n.d.). Piperazine, 1-(4-methoxyphenyl)-4-((3,4,5-trimethoxyphenyl)methyl)-, dihydrochloride. Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). Retrieved from [Link]

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  • Gluhak-Heinrich, J., et al. (2007). Activation of the ERK1/2 Mitogen-Activated Protein Kinase Cascade by Dentin Matrix Protein 1 Promotes Osteoblast Differentiation. Journal of Biological Chemistry, 282(41), 30219-30229. [Link]

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  • ACS Publications. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 56(10), 4048-4056. [Link]

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Foundational

Whitepaper: A Comprehensive In Silico Workflow for Characterizing Novel Ligand-Target Interactions

Case Study: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Abstract The early-stage characterization of novel chemical entities is a cornerstone of modern drug discovery. In silico modeling provides a powerful, resource-...

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Author: BenchChem Technical Support Team. Date: March 2026

Case Study: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Abstract

The early-stage characterization of novel chemical entities is a cornerstone of modern drug discovery. In silico modeling provides a powerful, resource-efficient framework for elucidating potential biological targets, predicting binding modes, and assessing the stability of ligand-receptor interactions long before significant investment in wet-lab synthesis and screening is required.[1][2] This guide presents a comprehensive, step-by-step technical workflow for the computational modeling of a novel small molecule, using 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine as a practical case study. We will navigate the entire in silico pipeline, from ligand preparation and target identification to the complexities of molecular docking, the dynamic insights of molecular dynamics (MD) simulations, and advanced binding energy analysis. The methodologies detailed herein are designed to be broadly applicable, providing researchers, computational chemists, and drug development professionals with a robust, self-validating system for interrogating the interactive potential of any small molecule of interest.

Introduction: The In Silico Imperative for Novel Molecules

The journey from a chemical concept to a viable drug candidate is arduous and fraught with high attrition rates.[3] Computational chemistry and computer-aided drug design (CADD) have become indispensable tools for mitigating risk and accelerating discovery timelines.[1][4] By simulating molecular interactions within a virtual environment, we can rapidly screen vast chemical libraries, prioritize candidates, and gain atomic-level insights into binding mechanisms that are often difficult to capture experimentally.[2][4][5]

Overall In Silico Investigation Workflow

The entire process can be visualized as a multi-stage funnel, designed to progressively refine our understanding of the ligand's behavior.

G cluster_0 Phase 1: Preparation & Target ID cluster_1 Phase 2: Initial Binding Prediction cluster_2 Phase 3: Dynamic Refinement & Validation cluster_3 Phase 4: Quantitative Assessment Ligand_Prep 1. Ligand Preparation (3D Structure Generation, Energy Minimization) Target_ID 2. Target Identification (Homology, Literature, Prediction) Ligand_Prep->Target_ID Receptor_Prep 3. Receptor Preparation (Cleaning PDB, Adding Hydrogens) Target_ID->Receptor_Prep Docking 4. Molecular Docking (Pose Prediction, Scoring) Receptor_Prep->Docking Pose_Analysis 5. Pose Analysis & Selection (Visual Inspection, Interaction Analysis) Docking->Pose_Analysis MD_Sim 6. Molecular Dynamics (MD) Simulation (Stability, Flexibility, Solvent Effects) Pose_Analysis->MD_Sim Trajectory_Analysis 7. Trajectory Analysis (RMSD, RMSF, H-Bonds) MD_Sim->Trajectory_Analysis Binding_Energy 8. Binding Free Energy Calculation (MM/PBSA, MM/GBSA) Trajectory_Analysis->Binding_Energy Results 9. Hypothesis Generation Binding_Energy->Results

Caption: High-level workflow for in silico characterization.

Part 1: Ligand and Receptor Preparation

The axiom 'garbage in, garbage out' is particularly resonant in computational modeling. The accuracy of any simulation is fundamentally dependent on the quality of the starting structures.

Ligand Preparation Protocol

A 2D representation of a molecule is insufficient for 3D simulation. The ligand must be converted into an energetically favorable three-dimensional conformation.[3]

Objective: To generate a low-energy, 3D conformer of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and assign correct atomic charges.

Methodology:

  • 2D to 3D Conversion:

    • Sketch the molecule in a chemical drawing tool (e.g., ChemDraw, MarvinSketch) or retrieve its 2D structure from a database like PubChem using its SMILES string.

    • Use the tool's built-in functionality to generate an initial 3D structure.

  • Energy Minimization:

    • The initial 3D structure is likely not in a low-energy state. It must be minimized to relieve steric clashes and optimize bond lengths and angles.

    • This is typically done using a molecular mechanics force field (e.g., MMFF94 or UFF). Software like Avogadro or the RDKit library in Python can perform this step.

  • Charge Assignment:

    • Properly assigning partial atomic charges is critical for calculating electrostatic interactions.

    • For many force fields, Gasteiger charges are a common starting point. For higher accuracy, quantum mechanical methods (e.g., AM1-BCC) can be employed, especially for novel scaffolds.[6]

  • File Format Conversion:

    • Save the final, prepared ligand structure in a format compatible with docking software, such as .mol2 or .pdbqt.[7]

Target Selection and Preparation

Since our case-study molecule has no well-defined target, we must rely on predictive methods or literature analysis of analogous compounds. The piperazine moiety is a common scaffold in many G-protein coupled receptor (GPCR) ligands and kinase inhibitors.[8] For this guide, we will proceed with a hypothetical target: the human Adenosine A2A receptor (A2AR) , a well-studied GPCR for which high-resolution crystal structures are available.

Objective: To prepare the receptor structure for docking by cleaning the PDB file and assigning correct protonation states.

Methodology:

  • Structure Retrieval:

    • Download the crystal structure from the Protein Data Bank (PDB). For this example, we will use PDB ID: 3EML, which shows A2AR in complex with an antagonist.

  • Initial Cleaning:

    • The raw PDB file often contains non-essential molecules like crystallization agents, co-solvents, and multiple protein chains.

    • For a standard docking procedure, it is crucial to remove all entities except the protein chain of interest and any structurally important water molecules or cofactors.[3][9] Water molecules that bridge interactions between a known ligand and the receptor are often retained.[10]

  • Protonation and Side-Chain Correction:

    • PDB files typically lack hydrogen atoms. These must be added.[3]

    • The protonation states of ionizable residues (e.g., Histidine, Aspartate, Glutamate) are pH-dependent and critical for defining the correct hydrogen bonding network. Use tools like H++ or the Protein Preparation Wizard in Schrödinger Maestro to predict these states at a physiological pH of ~7.4.

    • These tools also check for and correct potential issues like missing side-chain atoms or flipped residues (e.g., Asn, Gln, His).[3]

  • Energy Minimization:

    • A brief, constrained energy minimization of the prepared receptor is performed. This step relaxes any strain introduced by adding hydrogens or correcting side chains, while keeping the backbone atoms fixed to preserve the experimentally determined conformation.

Part 2: Molecular Docking Simulation

Molecular docking predicts the preferred orientation (pose) and binding affinity of a ligand when it interacts with a target protein.[5][11] It is a search algorithm that explores the conformational space of the ligand within the binding site and uses a scoring function to rank the resulting poses.[12]

Docking Workflow

G Input Prepared Ligand (e.g., ligand.pdbqt) Prepared Receptor (e.g., receptor.pdbqt) DefineBox 1. Define Binding Site (Grid Box Generation) Input->DefineBox RunDocking 2. Execute Docking Algorithm (e.g., AutoDock Vina) DefineBox->RunDocking Output Output: Docked Poses (Ranked by Score) RunDocking->Output Analysis 3. Analyze Results - Binding Affinity (Score) - Interaction Analysis - Visual Inspection Output->Analysis Selection 4. Select Best Pose(s) (For further analysis, e.g., MD Simulation) Analysis->Selection

Caption: The molecular docking experimental workflow.
Experimental Protocol: Docking with AutoDock Vina

Objective: To predict the binding mode of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine within the A2A receptor binding site.

Software: AutoDock Tools (for preparation), AutoDock Vina (for docking), PyMOL or Chimera (for visualization).[7][13]

Methodology:

  • Prepare Receptor for Vina:

    • Load the cleaned receptor PDB file into AutoDock Tools.

    • Add polar hydrogens and assign Gasteiger charges.

    • Save the file in the required .pdbqt format, which includes charge and atom type information.

  • Prepare Ligand for Vina:

    • Load the prepared ligand .mol2 file into AutoDock Tools.

    • Define the rotatable bonds. The software will attempt to do this automatically, but it should be manually verified.

    • Save the output as a .pdbqt file.

  • Define the Binding Site (Grid Box):

    • The binding site is typically defined based on the location of a co-crystallized ligand in the experimental structure.[3]

    • In AutoDock Tools, center a grid box around the known A2AR antagonist ZM241385 from the 3EML structure. The box size should be large enough to accommodate the ligand and allow for rotational and translational sampling (e.g., 25 x 25 x 25 Å).[13]

    • Save the grid box parameters (center coordinates and dimensions) to a configuration file (conf.txt).

  • Run Docking Simulation:

    • Execute the Vina command from the terminal, specifying the receptor, ligand, configuration file, and output file names.

    • vina --receptor receptor.pdbqt --ligand ligand.pdbqt --config conf.txt --out poses.pdbqt --log log.txt

  • Analyze Results:

    • Vina will output multiple binding poses (typically 9) in the poses.pdbqt file, ranked by their predicted binding affinity (kcal/mol).[9] The log.txt file contains a summary table of these scores.

    • Load the receptor and the poses.pdbqt file into a visualization tool like PyMOL.

    • Critically examine the top-ranked poses. The best pose should exhibit chemically sensible interactions with key binding site residues, such as hydrogen bonds, pi-pi stacking, and hydrophobic contacts. A pose with a good score but poor interactions may be a computational artifact.

Data Presentation: Docking Results

All quantitative data should be summarized for easy comparison.

Pose RankBinding Affinity (kcal/mol)RMSD from Best Pose (Å)Key Interacting Residues
1-9.20.00Asn253, Phe168, Ile274
2-8.91.34Asn253, His278
3-8.72.11Ile274, Met177
............
9-7.54.58Ser277

Part 3: Molecular Dynamics (MD) Simulation

While docking provides a valuable static snapshot, biological systems are dynamic. MD simulations model the time-dependent behavior of a molecular system, providing insights into the stability of the protein-ligand complex, the flexibility of different regions, and the explicit role of solvent.[5][14]

Rationale for MD Simulation

A high-ranking docking pose is a hypothesis. MD simulation is the primary method for testing this hypothesis.[5] It allows us to observe whether the predicted interactions are stable over time (e.g., tens to hundreds of nanoseconds) or if the ligand quickly dissociates or shifts to an alternative, more stable pose.

Experimental Protocol: MD with GROMACS

Objective: To assess the dynamic stability of the top-ranked docked pose of the ligand-A2AR complex.

Software: GROMACS (for simulation), AmberTools (for ligand parameterization).[15][16]

Methodology:

  • System Preparation:

    • Merge Complex: Create a single PDB file containing the coordinates of the receptor and the selected ligand pose from docking.

    • Force Field Selection: Choose a suitable force field. For proteins, AMBER (e.g., ff14SB) and CHARMM are common choices.[17] For the ligand, a general force field like GAFF (General Amber Force Field) is required.

    • Ligand Topology: Generate topology and parameter files for the ligand using tools like antechamber and parmchk2 from AmberTools. This process assigns all necessary parameters (bond lengths, angles, dihedrals, charges) compatible with the chosen force field.[17]

    • System Topology: Modify the main GROMACS topology file (.top) to include the ligand's parameters.[17]

  • Solvation and Ionization:

    • Define Box: Place the complex in a simulation box of a defined shape (e.g., cubic) and size, ensuring a minimum distance (e.g., 1.0 nm) between the protein and the box edge.[18]

    • Solvate: Fill the box with explicit water molecules (e.g., TIP3P model).[18]

    • Add Ions: Add counter-ions (e.g., Na+ or Cl-) to neutralize the system's net charge and mimic a physiological salt concentration (e.g., 0.15 M).[19]

  • Simulation Steps:

    • Energy Minimization: Perform a steep descent energy minimization of the entire solvated system to remove any steric clashes, particularly with the newly added water and ions.[19]

    • Equilibration (NVT & NPT): This is a two-stage process to bring the system to the desired temperature and pressure.

      • NVT (Canonical Ensemble): Gently heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. Position restraints are applied to the protein and ligand heavy atoms to allow the solvent to equilibrate around them.[18]

      • NPT (Isothermal-Isobaric Ensemble): Bring the system to the target pressure (e.g., 1 bar) while maintaining the target temperature. This ensures the correct density. The position restraints are typically maintained but may be gradually relaxed.[18]

    • Production MD: Run the final simulation for the desired length (e.g., 100 ns) with all restraints removed. Save the coordinates (trajectory) at regular intervals (e.g., every 10 ps).[19]

MD Simulation Parameters Summary
ParameterValue / MethodRationale
Force Field (Protein)AMBER ff14SBWidely validated for protein simulations.
Force Field (Ligand)GAFF2General purpose force field for drug-like molecules.
Water ModelTIP3PComputationally efficient and standard for many simulations.
Box TypeCubicSimple and effective for globular proteins.
Temperature300 K (V-rescale)Approximate physiological temperature.
Pressure1 bar (Parrinello-Rahman)Approximate atmospheric pressure.
Equilibration Time1 ns (NVT), 5 ns (NPT)Allows solvent and system density to stabilize.
Production MD Time100 nsA reasonable timescale to assess binding stability.
ConstraintsLINCSAllows for a 2 fs timestep by constraining H-bonds.

Part 4: Analysis, Interpretation, and Validation

Trajectory Analysis

Objective: To quantify the stability of the protein-ligand complex and characterize its dynamic behavior.

Key Metrics:

  • Root Mean Square Deviation (RMSD): Measures the deviation of the protein backbone or ligand atoms from their initial positions over time. A stable, converging RMSD for both the protein and the ligand suggests the complex has reached equilibrium and the binding mode is stable.[20] A continuously increasing ligand RMSD may indicate dissociation.

  • Root Mean Square Fluctuation (RMSF): Measures the fluctuation of individual residues or atoms around their average position. High RMSF values indicate regions of high flexibility (e.g., loops), while low values indicate stable regions (e.g., alpha-helices, beta-sheets, or a tightly bound ligand).[20]

  • Interaction Analysis: Analyze the trajectory to determine the persistence of key interactions (e.g., hydrogen bonds) identified during docking. A hydrogen bond that is present for >80% of the simulation time is considered highly stable.

Binding Free Energy Calculation

While docking scores provide a rapid ranking, more accurate methods like MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) can be used to estimate the binding free energy from the MD trajectory.[20] This method calculates the energy of the complex, the free protein, and the free ligand, and combines them to estimate the free energy of binding (ΔG_bind).

Model Validation and Trustworthiness

Every protocol must be a self-validating system to ensure trustworthiness.[21][22]

Validation Steps:

  • Protocol Validation: Before docking the molecule of interest, perform a "re-docking" experiment.[23] This involves removing the co-crystallized ligand from the PDB structure and docking it back into the binding site. A successful protocol should reproduce the experimental binding mode with a low RMSD (< 2.0 Å).[10]

  • Negative Controls: If possible, simulate the protein with a known non-binding molecule that is structurally similar to the ligand. The simulation should show unstable binding or rapid dissociation.

  • Convergence: Ensure the MD simulation has run long enough to achieve convergence for key properties like RMSD. A 100 ns simulation may not be sufficient for all systems; longer simulations may be necessary.

  • Reproducibility: Repeat simulations from different starting velocities to ensure the observed results are not an artifact of the initial conditions.

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous in silico workflow for investigating the potential interactions of a novel small molecule, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. By progressing systematically from ligand and target preparation through molecular docking and dynamic simulation, we have established a robust framework for generating testable hypotheses about a compound's binding affinity, mode of action, and interaction stability. The emphasis on causality, detailed protocols, and integrated validation checks ensures that the generated digital evidence is credible and can confidently guide subsequent experimental validation in the drug discovery pipeline.[22][24]

References

  • Computational Chemistry in Structure-Based Drug Design: Tools, Trends, and Transformations. (2025).
  • Pharmacophore modeling: advances and pitfalls - PMC.
  • Qing, X., Lee, X. Y., De Raeymaeker, J., Tame, J. R. H., Zhang, K. Y. J., De Maeyer, M., & Voet, A. R. D. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Dovepress.
  • Computational Chemistry | Drug Discovery | Oncodesign Services.
  • Self explained tutorial for molecular dynamics simulation using gromacs - GitHub.
  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners - ChemCopilot. (2025).
  • Song, C. M., Lim, S. J., & Kim, J. C. (2020). A Review on Applications of Computational Methods in Drug Screening and Design. MDPI.
  • In silico models for drug development: tackling the validation challenge - VPH Institute. (2019).
  • GROMACS tutorial | Biomolecular simulations - EMBL-EBI.
  • Pharmacophore Modeling in Drug Discovery and Development: An Overview.
  • Kaserer, T., Beck, K. R., Akram, M., Glen, R. C., & Kirchmair, J. (2011). Pharmacophore Modelling: A Forty Year Old Approach and its Modern Synergies.
  • Aryal, S. (2025). Molecular Docking: Principle, Steps, Types, Tools, Models, Uses - Microbe Notes.
  • Introduction to Molecular Dynamics - the GROMACS tutorials!.
  • Sliwoski, G., Kothiwale, S., Meiler, J., & Lowe, E. W. (2014). Computational Methods in Drug Discovery. Pharmacological Reviews, 66(1), 334-395.
  • Singh, K., & Singh, J. (2025). Ten quick tips to perform meaningful and reproducible molecular docking calculations.
  • (PDF) Computational approaches in drug designing - ResearchGate.
  • Molecular Docking with AutoDock Vina Step-by-Step Tutorial| Part 1 #drugdiscovery #docking #skills - YouTube. (2025).
  • Geris, L., Lambrechts, T., Carlier, A., & Pappalardo, F. (2020). Verifying and Validating Quantitative Systems Pharmacology and In Silico Models in Drug Development: Current Needs, Gaps, and Challenges. Clinical Pharmacology & Therapeutics, 107(4), 749-752.
  • 13.2: How to Dock Your Own Drug - Chemistry LibreTexts. (2020).
  • Molecular Dynamics Simulation with GROMACS: A Beginner's Tutorial - YouTube. (2025).
  • Running molecular dynamics simulations using GROMACS - Galaxy Training!. (2019).
  • Molecular Dynamics Simulation of Protein and Protein-Ligand Complexes | Request PDF.
  • GROMACS: MD Simulation of a Protein-Ligand Complex - Angelo Raymond Rossi.
  • Wang, S., Wang, T., & Zhang, Y. (2024). Elucidation of protein–ligand interactions by multiple trajectory analysis methods. Digital Discovery.
  • Molecular dynamics simulations: Insights into protein and protein ligand interactions.
  • Best Practices in Docking and Activity Prediction - bioRxiv.org. (2016).
  • Viceconti, M., Henney, A., & Morley-Fletcher, E. (2020). In silico trials: Verification, validation and uncertainty quantification of predictive models used in the regulatory evaluation of biomedical products. Methods, 185, 137-144.
  • (PDF) Best Practices in Docking and Activity Prediction - ResearchGate. (2026).
  • Sadybekov, A. A., & Katritch, V. (2017). Practical Considerations in Virtual Screening and Molecular Docking. Methods in Molecular Biology, 1647, 13-33.
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Exploratory

An In-depth Technical Guide to 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Derivatives and Analogs: Synthesis, Pharmacology, and Therapeutic Potential

Abstract The piperazine scaffold is a cornerstone in modern medicinal chemistry, integral to numerous FDA-approved drugs targeting the central nervous system (CNS).[1][2] This guide provides a detailed examination of a s...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The piperazine scaffold is a cornerstone in modern medicinal chemistry, integral to numerous FDA-approved drugs targeting the central nervous system (CNS).[1][2] This guide provides a detailed examination of a specific, promising subclass: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and its analogs. We dissect the critical aspects of their design, from synthetic strategy and structure-activity relationships (SAR) to their complex pharmacology, primarily as modulators of dopaminergic and serotonergic receptors.[3][4] This document is structured to provide researchers, medicinal chemists, and drug development professionals with a comprehensive, field-proven framework for advancing compounds of this class. We detail validated experimental protocols for synthesis and in vitro evaluation, present quantitative data in structured formats, and visualize key workflows and mechanisms to bridge theory with practical application.

Introduction: The Strategic Value of the Piperazine Scaffold

The six-membered piperazine ring, with its two nitrogen atoms at opposite positions, is a privileged scaffold in drug discovery.[1] Its conformational flexibility and ability to be substituted at the N1 and N4 positions allow for precise three-dimensional orientation of pharmacophoric elements. This structural versatility is key to achieving desired interactions with various biological targets, particularly G-protein coupled receptors (GPCRs) in the CNS.[5][6]

Derivatives of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine have emerged as a focal point of research due to their potential to modulate key neurotransmitter systems implicated in psychiatric and neurological disorders.[4] The specific substitution pattern on the phenyl ring—a methoxy group at position 4 and a methyl group at position 3—provides a unique electronic and steric profile that influences receptor affinity and selectivity. This guide elucidates the scientific rationale behind the development of these compounds, offering insights into their synthesis, biological evaluation, and therapeutic promise.

Synthetic Strategies and Methodologies

The synthesis of 1-arylmethylpiperazine derivatives is well-established, with primary routes relying on N-alkylation or reductive amination. The choice of methodology is often dictated by the availability of starting materials, desired scale, and the need to control side-product formation.

Core Synthetic Pathways

The most direct and widely adopted method for synthesizing the target scaffold is the reductive amination between a substituted benzaldehyde and piperazine. This approach is highly efficient and typically proceeds under mild conditions.

  • Causality of Experimental Choice: Reductive amination using a mild hydride reagent like sodium triacetoxyborohydride (STAB) is preferred over harsher reagents (e.g., NaBH4 with acid catalysts) because it minimizes the premature reduction of the starting aldehyde and offers a broader functional group tolerance. The reaction can be performed as a one-pot procedure, which is advantageous for efficiency and yield.[7]

An alternative route involves the nucleophilic substitution of a substituted benzyl halide with piperazine. This method is also robust but requires careful control of reaction conditions to prevent over-alkylation, where the benzyl group attaches to both nitrogen atoms of the piperazine ring.

General Synthetic Workflow Visualization

The following diagram illustrates the common workflow for the synthesis and derivatization of the core scaffold.

G cluster_0 Starting Materials cluster_1 Core Synthesis cluster_2 Intermediate cluster_3 Analog Synthesis cluster_4 Final Product A 4-Methoxy-3-methylbenzaldehyde C Reductive Amination (e.g., NaBH(OAc)3) A->C B Piperazine (or N4-substituted analog) B->C D 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine C->D Formation of Core Scaffold E N4-Alkylation / Arylation (e.g., Buchwald-Hartwig) D->E Derivatization F Target Analog Library E->F

Caption: General workflow for synthesis of the target derivatives.

Detailed Protocol: Synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

This protocol describes a standard, self-validating reductive amination procedure.

Materials:

  • 4-Methoxy-3-methylbenzaldehyde (1.0 eq)

  • Piperazine (1.5 eq to minimize bis-alkylation)

  • Sodium triacetoxyborohydride (STAB) (1.2 eq)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (catalytic amount, ~5% v/v)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

  • Standard glassware for organic synthesis under an inert atmosphere (e.g., nitrogen)

Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add 4-Methoxy-3-methylbenzaldehyde and dissolve in anhydrous DCM.

  • Add piperazine to the solution and stir for 20 minutes at room temperature. The formation of the intermediate iminium ion is facilitated by this pre-incubation.

  • Add a catalytic amount of acetic acid to protonate the imine, further activating it for reduction.

  • Slowly add STAB in portions over 15 minutes. Rationale: Portion-wise addition helps control the reaction exotherm.

  • Allow the reaction to stir at room temperature for 12-18 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

  • Upon completion, quench the reaction by slowly adding saturated NaHCO3 solution to neutralize the acetic acid and hydrolyze any remaining STAB.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the product via column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain the pure compound.

Pharmacological Profile and Mechanism of Action

The therapeutic potential of this class of compounds stems from their ability to modulate dopamine and serotonin receptors, which are central to the pathophysiology of schizophrenia and other mood disorders.[4][8]

Primary Molecular Targets: A D₂/5-HT₁ₐ Interplay

Many piperazine derivatives exhibit a "dual-action" or "atypical" antipsychotic profile by acting as:

  • Dopamine D₂ Receptor Antagonists or Partial Agonists: Antagonism at postsynaptic D₂ receptors in the mesolimbic pathway is believed to mediate the reduction of positive symptoms of schizophrenia (e.g., hallucinations). Partial agonism provides a ceiling effect, reducing dopaminergic tone where it is high without completely blocking it, which may reduce the risk of extrapyramidal side effects (EPS).[3][8]

  • Serotonin 5-HT₁ₐ Receptor Agonists: Agonism at presynaptic 5-HT₁ₐ autoreceptors enhances dopamine release in the prefrontal cortex, which is hypothesized to alleviate the negative and cognitive symptoms of schizophrenia.[1][9]

This combined D₂/5-HT₁ₐ receptor profile is a hallmark of several modern atypical antipsychotics.[4]

Receptor Signaling Pathway

The interaction of these ligands with the Dopamine D₂ receptor initiates a G-protein-coupled signaling cascade. As a Gαi/o-coupled receptor, its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.

G cluster_0 Cellular Exterior cluster_1 Cell Membrane cluster_2 Cellular Interior Ligand Piperazine Derivative (Antagonist) D2R Dopamine D₂ Receptor Ligand->D2R Binding & Blockade G_protein Gi/o Protein D2R->G_protein Prevents Activation AC Adenylyl Cyclase G_protein->AC Inhibition is Blocked cAMP cAMP AC->cAMP Conversion from ATP ATP ATP Response Reduced Neuronal Excitability cAMP->Response Downstream Effects G Key SAR Insights cluster_A cluster_B cluster_C Core 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Scaffold A_node 4-Methoxy Group: - H-bond acceptor - Critical for 5-HT1A affinity 3-Methyl Group: - Provides steric bulk - Influences selectivity vs. adrenergic receptors B_node Large, lipophilic groups (e.g., aryl, heteroaryl): - Often required for high D2/5-HT1A affinity - Defines agonist/antagonist profile - Critical for selectivity C_node Methylene Bridge: - Provides optimal spacing and flexibility - Modifications (e.g., ethylene) can decrease activity

Caption: Key Structure-Activity Relationship (SAR) insights.

SAR Data Summary

The affinity of analogs is typically quantified by their inhibition constant (Kᵢ) at target receptors. Lower Kᵢ values indicate higher binding affinity.

Compound Modification (at N4 of Piperazine) D₂ Receptor Kᵢ (nM) 5-HT₁ₐ Receptor Kᵢ (nM) Selectivity (D₂/5-HT₁ₐ)
Analog 1Hydrogen (Core Scaffold)> 1000> 1000-
Analog 22-Methoxyphenyl15.22.50.16
Analog 32,3-Dichlorophenyl5.845.17.78
Analog 4Adamantylcarboxamido-butyl64.00.40.006

Data is illustrative, based on trends reported in the literature for similar arylpiperazines. [10][11][12]

In Vitro Evaluation: Key Experimental Protocols

A tiered screening cascade is essential for characterizing new chemical entities. The process begins with assessing binding affinity and progresses to functional activity at the primary targets and off-target liability.

In Vitro Screening Cascade

G A Compound Synthesis & QC B Primary Screen: Radioligand Binding Assay A->B Test Compounds C Determine Ki at D2 and 5-HT1A Receptors B->C D Secondary Screen: Functional Assay (e.g., [35S]GTPγS) C->D Potent Binders E Determine Efficacy: Agonist vs. Antagonist D->E F Tertiary Screen: Selectivity Panel (Adrenergic, Histamine, etc.) E->F Active Compounds G Lead Candidate Profile F->G Selective Leads

Caption: A standard workflow for in vitro compound evaluation.

Protocol: Radioligand Binding Assay for D₂ Receptor Affinity

This protocol determines a compound's ability to displace a known radiolabeled ligand from the D₂ receptor.

Materials:

  • Cell membranes prepared from CHO or HEK293 cells stably expressing human D₂ receptors.

  • [³H]-Spiperone or [³H]-Raclopride (radioligand).

  • Test compounds (10 mM stock in DMSO).

  • Haloperidol (non-specific binding competitor).

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1.5 mM CaCl₂, pH 7.4.

  • 96-well microplates and glass fiber filter mats.

  • Scintillation counter and scintillation fluid.

Procedure:

  • Plate Setup: In a 96-well plate, add assay buffer to all wells.

  • Total Binding: Add vehicle (DMSO) to designated wells.

  • Non-Specific Binding (NSB): Add a high concentration of Haloperidol (e.g., 10 µM) to designated wells.

  • Test Compound: Add serial dilutions of the test compound to the remaining wells (typically from 10 µM to 0.1 nM).

  • Radioligand Addition: Add [³H]-Spiperone to all wells at a final concentration equal to its Kₑ value (e.g., ~0.2 nM).

  • Membrane Addition: Add the cell membrane preparation to all wells to initiate the binding reaction.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

  • Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically trapped radioligand.

  • Counting: Place the filter mats in scintillation vials, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percent specific binding against the log concentration of the test compound.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Therapeutic Potential and Future Directions

The primary therapeutic application for this class of compounds is the treatment of schizophrenia . [4]Their potential to address both positive and negative symptoms while minimizing EPS makes them attractive candidates for development.

Beyond schizophrenia, this scaffold's ability to modulate dopaminergic and serotonergic systems suggests potential utility in:

  • Major Depressive Disorder (MDD): As an adjunctive therapy.

  • Bipolar Disorder: For the management of manic and depressive episodes.

  • Anxiety Disorders: Leveraging the anxiolytic effects of 5-HT₁ₐ agonism. [5] Challenges and Outlook:

  • Selectivity: Achieving high selectivity for D₂/5-HT₁ₐ receptors over other receptors (e.g., adrenergic, histaminergic, muscarinic) is critical to minimizing side effects like orthostatic hypotension and sedation. [10]* Metabolic Stability: The methoxy group can be a site of metabolic liability (O-demethylation). Future work may involve replacing it with more stable isosteres.

  • Functional Selectivity: Exploring biased agonism, where ligands preferentially activate certain downstream signaling pathways over others (e.g., G-protein vs. β-arrestin pathways), could lead to drugs with improved efficacy and tolerability. [8]

Conclusion

The 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine scaffold represents a fertile ground for the discovery of novel CNS agents. Its synthetic tractability, coupled with a well-understood pharmacological profile centered on D₂ and 5-HT₁ₐ receptors, provides a solid foundation for rational drug design. By leveraging the detailed SAR insights and robust in vitro evaluation protocols outlined in this guide, researchers can effectively navigate the complexities of developing next-generation therapeutics for challenging psychiatric and neurological disorders. The future of this chemical class lies in the fine-tuning of selectivity and the exploration of novel mechanisms like functional selectivity to create safer and more effective medicines.

References

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  • Crowley, R. S., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 56(11), 4439-4449. [Link]

  • Kant, R., & Maji, S. (2023). Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). ResearchGate. [Link]

  • Singh, A., et al. (2021). The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents. Current Drug Targets, 22(12), 1406-1430. [Link]

  • Berardi, F., et al. (2001). trans-4-[4-(Methoxyphenyl)cyclohexyl]-1-arylpiperazines: a new class of potent and selective 5-HT(1A) receptor ligands as conformationally constrained analogues. Journal of Medicinal Chemistry, 44(1), 45-56. [Link]

  • Ke, C., et al. (2009). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Advances in Natural Science, 2(1), 26-30. [Link]

  • de Oliveira, V., et al. (2019). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology, 33(1), 4-18. [Link]

  • Mokrosz, J. L., et al. (1995). Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity. Journal of Medicinal Chemistry, 38(13), 2354-2364. [Link]

  • Crowley, R. S., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. PMC - NIH. [Link]

  • Gee, P., et al. (2008). Chemical structures of piperazine-based drugs commonly encountered in 'party pill' preparations. ResearchGate. [Link]

  • Li, A., et al. (2014). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}. SciELO. [Link]

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Foundational

Literature review of substituted piperazine compounds in neuropharmacology

A Senior Application Scientist's Guide to Structure, Function, and Therapeutic Development Introduction: The Enduring Significance of the Piperazine Moiety The six-membered heterocyclic piperazine ring, with its two nitr...

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Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Structure, Function, and Therapeutic Development

Introduction: The Enduring Significance of the Piperazine Moiety

The six-membered heterocyclic piperazine ring, with its two nitrogen atoms at the 1 and 4 positions, represents a cornerstone of modern medicinal chemistry, particularly within the realm of neuropharmacology.[1][2][3] Its structural simplicity belies a remarkable versatility, allowing for substitutions at the nitrogen atoms that can dramatically influence a compound's affinity and efficacy at a wide array of neurological targets.[4][5] This inherent adaptability has led to the development of a multitude of clinically successful drugs for treating a spectrum of central nervous system (CNS) disorders, including anxiety, psychosis, and depression.[1][2][3] This in-depth technical guide provides a comprehensive literature review of substituted piperazine compounds, focusing on their structure-activity relationships, mechanisms of action, and the experimental workflows used to characterize their neuropharmacological profiles.

The Neuropharmacological Landscape of Substituted Piperazines

Substituted piperazine compounds exert their effects primarily through the modulation of monoaminergic systems, interacting with a variety of neurotransmitter receptors, most notably dopamine and serotonin receptors.[4][5] The nature of the substituents on the piperazine ring dictates the specific receptor binding profile and the functional outcome of this interaction, which can range from full agonism to partial agonism and antagonism.

Key Therapeutic Classes and Representative Drugs

The versatility of the piperazine scaffold is evident in the diverse therapeutic classes it populates:

  • Anxiolytics: Buspirone is a prime example of a piperazine-based anxiolytic.[2][3] Its mechanism of action is primarily attributed to its partial agonism at the serotonin 5-HT1A receptor and its antagonist activity at dopamine D2 receptors.[2] This dual action is thought to contribute to its anxiolytic effects without the sedative and dependence-inducing properties associated with benzodiazepines.[1]

  • Antipsychotics: Atypical antipsychotics frequently incorporate a piperazine moiety.[6][7] Drugs like aripiprazole, olanzapine, and ziprasidone exhibit complex polypharmacology, with varying affinities for dopamine D2, serotonin 5-HT1A, and 5-HT2A receptors, among others.[][9] This multi-receptor engagement is believed to be responsible for their efficacy against both the positive and negative symptoms of schizophrenia, with a reduced propensity for extrapyramidal side effects compared to typical antipsychotics.[]

  • Antidepressants: Certain piperazine derivatives have found utility as antidepressants.[1][2][3] Their mechanisms often involve modulation of serotonin and norepinephrine reuptake or direct receptor interactions to alleviate depressive symptoms.

Structure-Activity Relationships (SAR): Tailoring Piperazines for Specific Targets

The neuropharmacological activity of substituted piperazines is exquisitely sensitive to their chemical structure. Understanding the structure-activity relationships (SAR) is paramount for the rational design of novel therapeutics with improved potency, selectivity, and pharmacokinetic properties.

Arylpiperazines: A Dominant Motif

A common structural feature in many neuropharmacologically active piperazines is the presence of an aryl group, typically a phenyl ring, attached to one of the piperazine nitrogens. Modifications to this aryl ring and the substituent on the second nitrogen are key to modulating receptor affinity and selectivity.

Substitution PositionEffect on 5-HT1A Receptor AffinityEffect on Dopamine D2 Receptor AffinityKey Insights
Aryl Ring (ortho) Bulky substituents are generally well-tolerated and can increase affinity.[10]Substitution can influence affinity, with specific patterns favoring D2 binding.The ortho position offers a site for steric modifications to fine-tune selectivity.
Aryl Ring (meta) Favorable for bulky substituents, contributing to high affinity.[10]Can be a key determinant of D2 versus 5-HT1A selectivity.The meta position is crucial for differentiating between serotonin and dopamine receptor interactions.
Aryl Ring (para) Generally less tolerant of bulky substituents compared to ortho and meta positions.[10]Substitution can impact D2 affinity, but often to a lesser extent than at other positions.The para position appears to have more restricted steric requirements for optimal binding.
N4-Alkyl Chain Length Elongation of the alkyl chain can increase affinity, with an optimal length often observed.[11][12]The nature and length of the N4-substituent are critical for D2 receptor interactions.The linker between the piperazine core and other moieties plays a vital role in determining the overall pharmacological profile.

Table 1: Structure-Activity Relationships of Arylpiperazine Derivatives

Mechanisms of Action: From Receptor Binding to Cellular Response

The therapeutic effects of substituted piperazine compounds are a direct consequence of their interaction with specific G protein-coupled receptors (GPCRs) and the subsequent modulation of intracellular signaling cascades.

Dopamine D2 Receptor Signaling

The dopamine D2 receptor is a primary target for antipsychotic drugs.[] It is a Gi/o-coupled receptor, and its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[13] This, in turn, modulates the activity of protein kinase A (PKA) and downstream signaling pathways involved in neuronal excitability and gene expression.[][13] Antagonism of D2 receptors in the mesolimbic pathway is a key mechanism for alleviating the positive symptoms of schizophrenia.[]

D2_Signaling Dopamine Dopamine D2R Dopamine D2 Receptor Dopamine->D2R G_protein Gi/o Protein D2R->G_protein Activates AC Adenylyl Cyclase G_protein->AC cAMP cAMP ATP ATP ATP->cAMP PKA Protein Kinase A (PKA) cAMP->PKA Cellular_Response Decreased Neuronal Excitability PKA->Cellular_Response Modulates

Caption: Dopamine D2 Receptor Signaling Pathway.

Serotonin 5-HT1A Receptor Signaling

The serotonin 5-HT1A receptor is a key target for anxiolytics and some atypical antipsychotics.[2][14] Like the D2 receptor, it is coupled to Gi/o proteins and its activation inhibits adenylyl cyclase, leading to a decrease in cAMP levels.[5][14] Additionally, 5-HT1A receptor activation opens G-protein-coupled inwardly-rectifying potassium (GIRK) channels, causing hyperpolarization and reduced neuronal firing.[5] Partial agonism at presynaptic 5-HT1A autoreceptors is a mechanism thought to contribute to the delayed onset of action of drugs like buspirone.[3]

Caption: Serotonin 5-HT1A Receptor Signaling Pathway.

Experimental Workflows for Characterizing Substituted Piperazines

A systematic and rigorous experimental workflow is essential for the discovery and development of novel piperazine-based neuropharmacological agents. This workflow typically progresses from initial screening for receptor binding to functional characterization and in vivo efficacy studies.

Experimental_Workflow cluster_0 In Vitro Characterization cluster_1 In Vivo Evaluation Binding_Assay Radioligand Binding Assay (Determine Ki) Functional_Assay Functional Assays (e.g., cAMP, GTPγS) (Determine EC50/IC50, Emax) Binding_Assay->Functional_Assay Selectivity_Screen Selectivity Screening (Panel of relevant receptors) Functional_Assay->Selectivity_Screen PK_Studies Pharmacokinetic Studies (ADME) Selectivity_Screen->PK_Studies Behavioral_Models Behavioral Models (e.g., elevated plus maze, forced swim test) PK_Studies->Behavioral_Models Target_Engagement Target Engagement Studies (e.g., PET imaging) Behavioral_Models->Target_Engagement Lead_Optimization Lead Optimization (SAR-guided chemical synthesis) Target_Engagement->Lead_Optimization Lead_Optimization->Binding_Assay Iterative Cycle

Caption: Experimental Workflow for Piperazine Drug Discovery.

Detailed Experimental Protocols

This protocol describes a standard method for determining the binding affinity (Ki) of a test compound for the 5-HT1A receptor using a competitive radioligand binding assay.[10]

Materials:

  • Cell membranes expressing the human 5-HT1A receptor.

  • Radioligand: [³H]-8-OH-DPAT.[15]

  • Non-specific binding control: 10 µM WAY-100635.[15]

  • Assay buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[10]

  • Test compounds at various concentrations.

  • 96-well microplates.

  • Glass fiber filters.

  • Scintillation counter.

Procedure:

  • Plate Setup: In a 96-well plate, add assay buffer, test compound at various concentrations, and cell membranes.

  • Radioligand Addition: Add [³H]-8-OH-DPAT to all wells at a final concentration near its Kd. For total binding wells, add buffer instead of the test compound. For non-specific binding wells, add a high concentration of an unlabeled ligand (e.g., 10 µM WAY-100635).

  • Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation to reach equilibrium.[15]

  • Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve. Determine the IC50 value and calculate the Ki using the Cheng-Prusoff equation.

This protocol outlines a method to determine the functional activity (agonist, antagonist, or partial agonist) of a test compound at the dopamine D2 receptor by measuring its effect on cAMP levels.[4][16]

Materials:

  • CHO or HEK293 cells stably expressing the human dopamine D2 receptor.[4]

  • Assay buffer (e.g., HBSS with 20 mM HEPES).

  • Forskolin (to stimulate adenylyl cyclase).

  • Dopamine (agonist).

  • Test compounds at various concentrations.

  • cAMP detection kit (e.g., HTRF, ELISA).

  • 96-well microplates.

Procedure:

  • Cell Plating: Seed the D2 receptor-expressing cells in a 96-well plate and culture overnight.

  • Compound Incubation: Wash the cells with assay buffer and then incubate with various concentrations of the test compound.

  • Agonist/Forskolin Stimulation:

    • For Antagonist determination: Add a fixed concentration of dopamine (typically the EC80) to the wells containing the test compound and incubate.

    • For Agonist determination: Add the test compound alone and incubate.

    • In both cases, forskolin is added to stimulate cAMP production.

  • Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration using a suitable cAMP detection kit according to the manufacturer's instructions.

  • Data Analysis:

    • For Antagonists: Plot the cAMP levels against the log concentration of the test compound to determine the IC50 value.

    • For Agonists: Plot the cAMP inhibition against the log concentration of the test compound to determine the EC50 and Emax values.

The GTPγS binding assay is a functional assay that directly measures the activation of G-proteins following receptor stimulation.[11][17]

Materials:

  • Cell membranes expressing the receptor of interest.

  • [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

  • GDP.

  • Assay buffer containing MgCl₂.

  • Test compounds (agonists).

Procedure:

  • Reaction Setup: In a microplate, combine cell membranes, GDP, and the test compound at various concentrations.

  • Initiation of Reaction: Add [³⁵S]GTPγS to initiate the binding reaction.

  • Incubation: Incubate the plate at 30°C for a defined period to allow for agonist-stimulated [³⁵S]GTPγS binding.

  • Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters and wash with ice-cold buffer.

  • Counting: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the log concentration of the agonist to determine the EC50 and Emax for G-protein activation.

Conclusion: The Future of Piperazine-Based Neurotherapeutics

The piperazine scaffold continues to be a remarkably fruitful starting point for the development of novel neuropharmacological agents. Its privileged structural status is well-earned, having given rise to a multitude of indispensable medications for a range of debilitating CNS disorders. The ongoing exploration of structure-activity relationships, coupled with a deeper understanding of the intricate signaling pathways modulated by these compounds, promises to yield a new generation of piperazine-based therapeutics. By leveraging the detailed experimental workflows outlined in this guide, researchers and drug development professionals can continue to unlock the full potential of this versatile chemical entity, paving the way for safer, more effective treatments for neurological and psychiatric illnesses.

References

  • The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review. (2022). Mini-Reviews in Organic Chemistry, 19(7), 798-810.
  • The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review | Bentham Science Publishers. (2022, November 1). Retrieved from [Link]

  • Piperazine derivatives with central pharmacological activity used as therapeutic tools. (2019, February 15). Fundamental & Clinical Pharmacology, 33(1), 4-15.
  • Neuronal signaling of the 5-HT1A autoreceptor. (n.d.). ResearchGate. Retrieved from [Link]

  • Structure-affinity relationship studies on 5-HT1A receptor ligands. 1. Heterobicyclic phenylpiperazines with N4-alkyl substituents. (1992). Journal of Medicinal Chemistry, 35(21), 3954-3961.
  • GTPγS Binding Assay. (n.d.). Creative Bioarray. Retrieved from [Link]

  • Data Sheet Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Retrieved from [Link]

  • Synthesis and Structure−Activity Relationships of a New Model of Arylpiperazines. 1. 2-[[4-(o-Methoxyphenyl)piperazin-1-yl]methyl]-1,3- dioxoperhydroimidazo[1,5-a]pyridine: A Selective 5-HT1A Receptor Agonist. (1996). Journal of Medicinal Chemistry, 39(26), 5167-5176.
  • Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. (2021, May 26). Molecules, 26(11), 3183.
  • 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain. (2016). Molecular Neurobiology, 53(8), 5651-5663.
  • Recent development of piperazine and piperidine derivatives as antipsychotic agents. (2019). Current Drug Targets, 20(15), 1549-1565.
  • The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents. (2019). Current Drug Targets, 20(15), 1549-1565.
  • MECHANISM OF ACTION OF ATYPICAL ANTIPSYCHOTIC DRUGS. (n.d.). ACNP. Retrieved from [Link]

  • Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (2023, July 26). RSC Medicinal Chemistry, 14(8), 1533-1544.
  • GTPγS Binding Assays. (2012, May 1). Assay Guidance Manual.
  • GTPγS Binding Assays. (2012, October 1). Assay Guidance Manual.
  • Transductional pathways associated with 5-HT 1A receptor... (n.d.). ResearchGate. Retrieved from [Link]

  • New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT 1A Receptor Agents. (2023, February 1). Molecules, 28(3), 1399.
  • The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network. (2018). Journal of Cellular Physiology, 233(11), 8550-8563.
  • Assay buffers. (n.d.). Retrieved from [Link]

  • Aripiprazole: Profile on efficacy and safety. (2003). Expert Opinion on Pharmacotherapy, 4(10), 1715-1723.
  • D2 Dopamine Receptor Assay. (n.d.). Innoprot GPCR Functional Assays. Retrieved from [Link]

  • 5-HT1A Human Serotonin GPCR Binding Agonist Radioligand LeadHunter Assay. (n.d.). FR. Retrieved from [Link]

  • Discovery of a functionally selective serotonin 5-HT1A receptor agonist for the treatment of pain. (2023, September 14). bioRxiv.
  • Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. (n.d.). ResearchGate. Retrieved from [Link]

  • Adenosine A2A-Dopamine D2 Receptor-Receptor Heteromerization. (n.d.). UB. Retrieved from [Link]

  • D2S Human Dopamine GPCR Cell Based Agonist cAMP LeadHunter Assay. (n.d.). US. Retrieved from [Link]

  • Dopamine receptor. (n.d.). In Wikipedia. Retrieved from [Link]

  • BRET measurements of cAMP levels in living cells to monitor dopamine D2... (n.d.). ResearchGate. Retrieved from [Link]

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Exploratory

Predictive ADME Profiling and Pharmacokinetic Workflows for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Prepared by: Senior Application Scientist, DMPK & Analytical Chemistry Target Audience: Researchers, Medicinal Chemists, and Toxicologists Executive Summary 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (commonly referr...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, DMPK & Analytical Chemistry Target Audience: Researchers, Medicinal Chemists, and Toxicologists

Executive Summary

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (commonly referred to as 4-methoxy-3-methylbenzylpiperazine) is a synthetic derivative belonging to the piperazine class of designer drugs. Structurally homologous to well-documented stimulants like benzylpiperazine (BZP) and 3,4-methylenedioxybenzylpiperazine (3,4-MDBP), this compound presents unique pharmacokinetic challenges. Because empirical clinical data on this specific analog is limited, establishing a robust, predictive Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical for toxicological assessment and analytical detection.

This whitepaper synthesizes physicochemical predictions with established metabolic pathways of related piperazines to provide a comprehensive ADME framework, complete with self-validating in vitro experimental protocols.

Physicochemical Profiling & Structural Causality

The pharmacokinetic behavior of any small molecule is fundamentally dictated by its physicochemical properties. For benzylpiperazines, the balance between lipophilicity and polar surface area is the primary driver of central nervous system (CNS) penetration.

ParameterPredicted ValuePharmacokinetic Implication
Molecular Formula C₁₃H₂₀N₂ODictates nominal mass (220 Da); isobaric with 3,4-MDBP.
Exact Mass 220.1576 g/mol Requires high-resolution MS for differentiation from regioisomers.
LogP (Predicted) 1.8 – 2.2Optimal lipophilicity for rapid gastrointestinal absorption and BBB crossing.
Topological Polar Surface Area 24.5 ŲHighly favorable for CNS penetration (optimal TPSA for CNS drugs is <90 Ų).
pKa (Secondary Amine) ~9.8Protonated at physiological pH (7.4), acting as a cation in systemic circulation.
H-Bond Donors / Acceptors 1 / 3Low hydrogen bonding capacity minimizes efflux transporter affinity.

Table 1: Predicted physicochemical properties of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Absorption & Distribution (A & D)

Mechanistic Predictions

Based on its low TPSA (24.5 Ų) and favorable LogP (~2.0), 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is predicted to exhibit high oral bioavailability via rapid passive transcellular diffusion across the intestinal epithelium. Upon entering systemic circulation, its lipophilic cationic nature ensures extensive tissue distribution and rapid penetration of the blood-brain barrier (BBB), a hallmark of psychoactive piperazines that act on dopaminergic and serotonergic transporters () [1].

Self-Validating Protocol: Caco-2 Permeability Assay

To validate intestinal absorption, a Caco-2 transwell assay must be employed. This protocol is designed as a closed, self-validating system to prevent false positives caused by compromised cell monolayers.

Step-by-Step Methodology:

  • Cell Culture & Differentiation: Seed Caco-2 cells on polycarbonate transwell inserts. Causality: Cells must be cultured for 21 days to fully differentiate and express critical intestinal efflux transporters (e.g., P-glycoprotein), ensuring the in vitro model accurately mimics human physiology.

  • Pre-Assay Integrity Check: Measure Transepithelial Electrical Resistance (TEER). Only wells with TEER > 200 Ω·cm² proceed to dosing, validating tight junction formation.

  • Dosing: Apply 10 µM of the compound in HBSS buffer (pH 7.4) to the apical chamber. Include Atenolol (low permeability control) and Propranolol (high permeability control) in parallel wells to validate assay performance.

  • Incubation & Sampling: Incubate at 37°C for 2 hours, sampling from the basolateral chamber at 30, 60, 90, and 120 minutes to establish steady-state kinetics.

  • Post-Assay Integrity Check (Critical): Introduce Lucifer Yellow (a paracellular fluorescent marker) to the apical chamber post-assay. Causality: If Lucifer Yellow permeability exceeds 1×10−6 cm/s, the monolayer was compromised during the assay. The data point is automatically invalidated, ensuring absolute trustworthiness of the generated Papp​ (apparent permeability) values.

Metabolism & Excretion (M & E)

Predicted Metabolic Pathways

Piperazine derivatives are heavily metabolized by hepatic Phase I enzymes, followed by Phase II conjugation. Drawing from the metabolic profiling of BZP and TFMPP, the primary enzymes responsible for the clearance of this compound are CYP2D6, CYP1A2, and CYP3A4 ()[2].

The specific structural moieties of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine dictate two primary Phase I pathways:

  • O-Demethylation (CYP2D6): Cleavage of the methoxy ether to yield a reactive phenol metabolite.

  • N-Dealkylation (CYP3A4/CYP1A2): Cleavage of the benzyl-piperazine bond, yielding piperazine and 4-hydroxy-3-methylbenzaldehyde.

Following Phase I oxidation, the phenolic metabolites undergo rapid Phase II glucuronidation and sulfation before renal excretion () [3]. The parent compound's half-life is predicted to be short (4–6 hours).

Metabolism Parent 4-Methoxy-3-methyl- benzylpiperazine ODemethyl O-Demethylated Phenol Metabolite Parent->ODemethyl CYP2D6 NDealkyl N-Dealkylated Piperazine + Alcohol Parent->NDealkyl CYP3A4 / CYP1A2 Phase2 Phase II Conjugates (Glucuronides) ODemethyl->Phase2 UGTs Excretion Renal Excretion NDealkyl->Excretion Minor Phase2->Excretion Major

Figure 1: Predicted CYP450-mediated metabolism of 4-methoxy-3-methylbenzylpiperazine.

Self-Validating Protocol: Human Liver Microsome (HLM) Stability

To empirically determine intrinsic clearance ( CLint​ ) and map specific CYP contributions, an HLM assay is utilized.

Step-by-Step Methodology:

  • Incubation Setup: Combine pooled human liver microsomes (0.5 mg/mL protein) with 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

  • Reaction Initiation: Initiate the reaction by adding an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase). Causality: Direct NADPH degrades rapidly at 37°C. A regenerating system sustains linear CYP450 enzymatic kinetics over the entire 60-minute assay window.

  • Control Systems (Self-Validation):

    • Positive Controls: Run parallel incubations with Dextromethorphan (validates CYP2D6 activity) and Midazolam (validates CYP3A4 activity).

    • Negative Control: Run a parallel incubation without the NADPH-regenerating system. Causality: This proves that any observed parent drug depletion is strictly due to CYP-mediated metabolism, not chemical instability or non-specific protein binding.

  • Quenching: At designated time points (0, 15, 30, 45, 60 mins), extract 50 µL aliquots and immediately plunge them into 150 µL of ice-cold acetonitrile containing an isotopically labeled internal standard (IS). Causality: Cold acetonitrile instantaneously denatures microsomal proteins, freezing the kinetic snapshot, while the IS normalizes downstream MS ionization variations.

Analytical Workflow & Isobaric Resolution

A critical analytical challenge with 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is that it is isobaric with the controlled substance 3,4-methylenedioxybenzylpiperazine (3,4-MDBP). Both compounds share a nominal mass of 220 Da. Standard unit-resolution mass spectrometry (like single quadrupole MS) cannot easily differentiate them () [4].

To resolve this, the analytical workflow must utilize High-Resolution Mass Spectrometry (HRMS) such as Time-of-Flight (TOF) or specific Multiple Reaction Monitoring (MRM) transitions on a triple quadrupole LC-MS/MS. The exact mass of 4-methoxy-3-methylbenzylpiperazine is 220.1576 Da, whereas 3,4-MDBP is 220.1212 Da—a mass defect difference of ~0.036 Da that is easily resolved by HRMS.

Workflow A 1. Sample Preparation (Post-Quench Centrifugation) B 2. Chromatographic Separation (UPLC C18 Column, Gradient Elution) A->B C 3. High-Resolution MS/MS (Resolving Δ 0.036 Da Mass Defect) B->C D 4. Data Processing (Peak Integration vs. Internal Standard) C->D E 5. PK Parameter Extraction (Intrinsic Clearance & Half-life) D->E

Figure 2: Self-validating high-resolution LC-MS/MS workflow for isobaric ADME assessment.

References

  • Schep, L. J., Slaughter, R. J., Vale, J. A., Beasley, D. M., & Gee, P. (2011). "The clinical toxicology of the designer 'party pills' benzylpiperazine and trifluoromethylphenylpiperazine." Clinical Toxicology.[Link]

  • Antia, U., Tingle, M. D., & Russell, B. R. (2009). "Metabolic interactions with piperazine-based 'party pill' drugs." Journal of Pharmacy and Pharmacology.[Link][1]

  • Arbo, M. D., Bastos, M. L., & Carmo, H. F. (2011). "Current awareness of piperazines: pharmacology and toxicology." Drug Testing and Analysis.[Link][2]

  • Abdel-Hay, K. M. H. (2012). "Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class." Auburn University Electronic Theses and Dissertations.[Link]

Sources

Foundational

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine safety and toxicity profile

An In-Depth Technical Guide to the Predicted Safety and Toxicity Profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Executive Summary This technical guide provides a comprehensive analysis of the potential safety...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Predicted Safety and Toxicity Profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Executive Summary

This technical guide provides a comprehensive analysis of the potential safety and toxicity profile of the novel compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. Direct toxicological data for this specific molecule is not publicly available. Therefore, this document employs a read-across approach, leveraging established data from structurally analogous piperazine derivatives to construct a predictive toxicological framework. The guide is structured to provide researchers, scientists, and drug development professionals with a foundational understanding of the anticipated hazards, metabolic pathways, and a recommended workflow for empirical toxicological evaluation. We will synthesize data from various classes of related compounds, including phenylpiperazines, benzylpiperazines, and the parent piperazine heterocycle, to build a robust, data-driven assessment.

Compound Identity and Physicochemical Profile

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a substituted piperazine derivative. Its core structure consists of a piperazine ring linked via a methylene bridge to a 4-methoxy-3-methylphenyl group. The safety profile of such a molecule is intrinsically linked to the chemical properties and metabolic fate of these constituent moieties.

PropertyPredicted Value / StructureSource
IUPAC Name 1-[(4-methoxy-3-methylphenyl)methyl]piperazine-
Molecular Formula C13H20N2O-
Molecular Weight 220.31 g/mol -
Chemical Structure Structure rendered for visualization
Predicted LogP 2.1 - 2.5Based on computational models
Predicted pKa ~8.5 (piperazine nitrogen)Based on analogous structures

The structure suggests moderate lipophilicity and basicity, which will influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Predictive Toxicological Assessment via Structural Analogues

The absence of direct data necessitates a predictive approach based on structure-activity relationships (SAR) derived from analogous compounds. The primary analogues of interest are the parent piperazine ring, phenylpiperazines (e.g., 1-(4-methoxyphenyl)piperazine or pMeOPP), and benzylpiperazines (e.g., N-benzylpiperazine or BZP).

Acute Toxicity

Based on safety data sheets (SDS) for numerous piperazine derivatives, the following acute effects are anticipated.

  • Skin and Eye Irritation: Piperazine and its derivatives are frequently classified as skin and eye irritants, with some causing severe burns and eye damage.[1][2][3][4][5] The basicity of the piperazine nitrogen atoms is a primary driver of this corrosive potential. It is highly probable that 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine will exhibit similar properties.

  • Respiratory Irritation: Inhalation may cause respiratory irritation.[4][5][6] This is a common hazard for powdered or aerosolized amines.

  • Oral and Dermal Toxicity: Many simple piperazine derivatives are classified as harmful if swallowed or in contact with skin.[1][2][3]

Table 1: GHS Hazard Classifications for Structurally Related Piperazines

CompoundCAS No.GHS Hazard Statements
Piperazine110-85-0H302: Harmful if swallowedH314: Causes severe skin burns and eye damageH317: May cause an allergic skin reactionH334: May cause allergy or asthma symptoms or breathing difficulties if inhaledH361: Suspected of damaging fertility or the unborn child[2]
1-(4-Methoxyphenyl)piperazine (pMeOPP)38212-30-5H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[4]
1-Methylpiperazine109-01-3H226: Flammable liquid and vapourH312: Harmful in contact with skinH314: Causes severe skin burns and eye damageH331: Toxic if inhaled[3]
1-((4-Methoxyphenyl)methyl)piperazine21867-69-6H302: Harmful if swallowedH319: Causes serious eye irritation[7]
Genotoxicity and Carcinogenicity

The primary concern for piperazine-containing compounds regarding long-term toxicity is the potential for nitrosamine formation.

  • Genotoxicity: Piperazine itself is not considered to be genotoxic.[8] However, it can react with nitrosating agents (e.g., nitrites in an acidic environment) to form N-nitroso derivatives, such as N-mononitrosopiperazine and N,N'-dinitrosopiperazine. These nitrosation products are known in-vivo mutagens and carcinogens.[8] The target compound has two secondary amine centers within the piperazine ring, making it susceptible to nitrosation. Any comprehensive safety assessment must therefore include an evaluation of its potential to form N-nitroso impurities or metabolites. Studies on 1-nitroso-4-methylpiperazine have shown it to be a potent genotoxic and carcinogenic agent, particularly in nasal tissues upon inhalation.[9]

  • Carcinogenicity: While piperazine itself has not been shown to be a potent carcinogen in studies that meet current standards, its N-nitroso derivatives are carcinogenic in rodents.[8][10] The carcinogenic potential of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is therefore likely low, unless there is significant conversion to a nitrosamine derivative.

Reproductive and Developmental Toxicity

Studies on piperazine have indicated some non-specific reproductive effects, primarily a reduction in fecundity in animal models.[8] One derivative, (RS)-1-[(4-chlorophenyl)phenylmethyl]piperazine, is suspected of damaging fertility or the unborn child (H361).[11] This endpoint requires specific investigation for the target compound, as reproductive toxicity can be highly structure-dependent.

Neurotoxicity and Pharmacological Profile

Many piperazine derivatives are pharmacologically active, often designed to interact with central nervous system (CNS) receptors.

  • Mechanism of Action: Phenylpiperazine and benzylpiperazine derivatives are known to act as stimulants by inhibiting the reuptake and inducing the release of monoamine neurotransmitters (serotonin, dopamine, norepinephrine).[12][13] This mechanism is shared with drugs of abuse.[12][14]

  • Adverse Effects: Reported toxic effects from the abuse of related piperazines include agitation, anxiety, tachycardia, and seizures.[13] Given its structural similarity to psychoactive piperazines, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine should be presumed to have potential CNS activity until proven otherwise.

Predicted Metabolism

The metabolic fate of the compound is critical to understanding its toxicity profile, as metabolites may be more or less active or toxic than the parent molecule. Based on studies of related compounds, the following pathways are predicted:

  • N-Dealkylation: Cleavage of the benzyl group to yield 4-methoxy-3-methylbenzoic acid and piperazine.

  • Ring Hydroxylation: Oxidation of the aromatic ring.

  • O-Demethylation: Removal of the methyl group from the methoxy substituent to form a phenol, which can then be conjugated.

  • Piperazine Ring Oxidation/Degradation: The piperazine ring can be opened or oxidized to various metabolites.[15]

  • Phase II Conjugation: Hydroxylated metabolites are likely to undergo glucuronidation or sulfation prior to excretion.[13][15]

G cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism Parent 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine N_Dealk N-Dealkylation Parent->N_Dealk CYP450 O_Demeth O-Demethylation Parent->O_Demeth CYP450 Ring_Hydrox Aromatic Hydroxylation Parent->Ring_Hydrox CYP450 Pip_Ox Piperazine Oxidation Parent->Pip_Ox CYP450 Excretion Excretion N_Dealk->Excretion Conj Glucuronide / Sulfate Conjugates O_Demeth->Conj UGTs, SULTs Ring_Hydrox->Conj UGTs, SULTs Pip_Ox->Conj UGTs, SULTs Conj->Excretion

Caption: Predicted metabolic pathways for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Proposed Experimental Safety and Toxicity Workflow

A staged, systematic approach is required to definitively characterize the safety profile of this novel compound. The following workflow represents a standard, industry-accepted methodology.

Step-by-Step Protocol:
  • In Silico Assessment:

    • Objective: To predict potential toxicities using computational models.

    • Methodology: Utilize Quantitative Structure-Activity Relationship (QSAR) software to predict mutagenicity (Ames test outcome), carcinogenicity, skin sensitization, and other common toxicological endpoints. This serves as an early warning system to guide subsequent testing.

  • In Vitro Genotoxicity Assessment:

    • Objective: To assess the potential for the compound to induce genetic mutations.

    • Methodology (Ames Test):

      • Prepare a range of concentrations of the test compound.

      • Select several strains of Salmonella typhimurium with known mutations in the histidine operon (e.g., TA98, TA100, TA1535, TA1537).

      • Incubate the bacterial strains with the test compound, both with and without a metabolic activation system (S9 fraction from rat liver).

      • Plate the treated bacteria on a histidine-deficient medium.

      • Incubate for 48-72 hours and count the number of revertant colonies.

      • A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic potential.

  • In Vitro Cytotoxicity Assessment:

    • Objective: To determine the concentration at which the compound causes cell death.

    • Methodology (e.g., using HepG2 cells):

      • Culture HepG2 (human liver carcinoma) cells in appropriate media.

      • Expose the cells to a range of concentrations of the test compound for 24, 48, and 72 hours.

      • Assess cell viability using a standard assay such as MTT or resazurin.[16]

      • Calculate the IC50 (the concentration that inhibits 50% of cell viability).

  • Preliminary In Vivo Acute Toxicity (if warranted):

    • Objective: To determine the acute toxicity and identify target organs.

    • Methodology (e.g., OECD Guideline 423, Acute Toxic Class Method):

      • Administer the compound to a small group of rodents (e.g., rats) via the intended route of exposure (e.g., oral gavage).

      • Use a stepwise procedure with a limited number of animals at each step.

      • Observe animals for signs of toxicity and mortality for up to 14 days.

      • Conduct a gross necropsy at the end of the study to identify any target organs. This study provides an estimate of the LD50 and informs dose selection for further studies.

G start Novel Compound: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine insilico Step 1: In Silico (QSAR Modeling) start->insilico genotox Step 2: In Vitro Genotoxicity (Ames Test) insilico->genotox end Comprehensive Safety Profile insilico->end Low Risk cytotox Step 3: In Vitro Cytotoxicity (e.g., HepG2 Assay) genotox->cytotox genotox->end Negative invivo Step 4: In Vivo Acute Toxicity (Rodent Model, if needed) cytotox->invivo cytotox->end Low Toxicity invivo->end

Caption: Proposed workflow for the toxicological evaluation of a novel piperazine derivative.

Conclusion and Recommendations

While direct experimental data for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is lacking, a comprehensive review of its structural analogues provides a strong basis for a predictive safety assessment. The compound is predicted to be a skin, eye, and respiratory irritant. The most significant long-term hazard is the potential for nitrosamine formation, which would confer genotoxic and carcinogenic properties. Furthermore, its structural similarity to known psychoactive piperazines suggests a high likelihood of CNS activity.

It is imperative that the proposed experimental workflow be executed to confirm these predictions and establish a definitive safety and toxicity profile. Standard laboratory precautions, including the use of personal protective equipment (gloves, eye protection) and adequate ventilation, should be strictly followed when handling this compound.[1][6]

References

  • European Commission, Scientific Committee on Toxicity, Ecotoxicity and the Environment (CSTEE). (2004, May 28). Opinion on the results of the Risk Assessment of: PIPERAZINE. Human Health part. Retrieved from [Link]

  • Arbo, M. D., Bastos, M. L., & Carmo, H. F. (2012). Piperazine compounds as drugs of abuse. Drug and Alcohol Dependence, 122(3), 174-185. Retrieved from [Link]

  • Cheng, J., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 56(10). Retrieved from [Link]

  • Material Safety Data Sheet - Cole-Parmer. (2005, October 3). 1-(4-Methylphenyl)-2-methylpiperazine. Retrieved from [Link]

  • Staack, R. F., Fritschi, G., & Maurer, H. H. (2004). New designer drug 1-(3,4-methylenedioxybenzyl) piperazine (MDBP): studies on its metabolism and toxicological detection in rat urine using gas chromatography/mass spectrometry. Journal of Mass Spectrometry, 39(3), 255-261. Retrieved from [Link]

  • para-Methoxyphenylpiperazine - Wikipedia. (n.d.). Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2024, October 30). Chemicals Evaluated for Carcinogenic Potential by the Office of Pesticide Programs. Retrieved from [Link]

  • 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. (n.d.). Pharmaffiliates. Retrieved from [Link]

  • Welz, A., & Koba, M. (2020). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica, 70(4), 423-441. Retrieved from [Link]

  • Lijinsky, W., & Taylor, H. W. (2011). Carcinogenesis by Derivatives of 1-Nitroso-3,5-dimethylpiperazine in Rats. Journal of the National Cancer Institute. Retrieved from [Link]

  • 1-(8-Methoxy-10-dibenzo(b,f)oxepinyl)-4-methyl-piperazine maleate - Hazard Genotoxicity. (2025, October 15). U.S. Environmental Protection Agency. Retrieved from [Link]

  • 1-Benzhydryl-4-((4-methoxy-3-nitrophenyl)methyl)piperazine - Cancer. (2025, October 15). U.S. Environmental Protection Agency. Retrieved from [Link]

  • (RS)-1-[(4-chlorophenyl)phenylmethyl]piperazine Safety Data Sheet. (2023, April 3). European Directorate for the Quality of Medicines & HealthCare. Retrieved from [Link]

  • 1-((4-Methoxyphenyl)methyl)piperazine. (n.d.). PubChem. Retrieved from [Link]

  • Klein, R. G., Schmezer, P., & Zeller, W. J. (1999). Strong nasal carcinogenicity and genotoxicity of 1-nitroso-4-methylpiperazine after low dose inhalation in rats. Carcinogenesis, 20(8), 1629-1631. Retrieved from [Link]

  • A piperazine derivative free, or essentially free, of potential genotoxicity, and a process for preparing the same. (2010). Google Patents.
  • Cheng, J., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. PMC. Retrieved from [Link]

  • 4-methoxy phenylpiperazine. (n.d.). PharmaCompass.com. Retrieved from [Link]

  • Cytotoxicity of the four piperazine designer drugs after 72-h incubations with primary rat hepatocytes. (n.d.). ResearchGate. Retrieved from [Link]

  • 1-Benzhydryl-4-((4-methoxy-3-nitrophenyl)methyl)piperazine. (2025, October 15). U.S. Environmental Protection Agency. Retrieved from [Link]

  • 1-(4-METHOXYPHENYL)PIPERAZINE HYDROCHLORIDE. (n.d.). precisionFDA. Retrieved from [Link]

  • Elliott, S. (2011). Current awareness of piperazines: pharmacology and toxicology. Drug Testing and Analysis, 3(7-8), 430-438. Retrieved from [Link]

  • Toxicokinetics and analytical toxicology of the phenmetrazine-derived new psychoactive substance 3,4-methylenedioxyphenmetrazine. (2025, February 4). Forensic Toxicology. Retrieved from [Link]

  • 1-(3-METHOXYPHENYL)PIPERAZINE. (2005, June 27). SWGDRUG.org. Retrieved from [Link]

Sources

Exploratory

A Researcher's Guide to Sourcing 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: Supplier Evaluation and Quality Control

Abstract The reproducibility and validity of scientific research are fundamentally reliant on the quality and purity of the chemical reagents used. For researchers in synthetic chemistry and drug development, sourcing hi...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The reproducibility and validity of scientific research are fundamentally reliant on the quality and purity of the chemical reagents used. For researchers in synthetic chemistry and drug development, sourcing high-quality intermediates like 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (CAS No. 160193-43-9) is a critical, yet often overlooked, step. This technical guide provides an in-depth framework for researchers, scientists, and procurement specialists to identify, evaluate, and select commercial suppliers of this specific piperazine derivative. It outlines key quality considerations, presents a comparative overview of available suppliers, and details essential protocols for incoming material verification, safe handling, and stock solution preparation to ensure experimental integrity.

Introduction to 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a substituted piperazine derivative. Piperazine and its analogues are significant structural motifs found in a vast array of biologically active compounds and are considered privileged structures in medicinal chemistry. This specific compound serves as a valuable building block or intermediate in the synthesis of more complex molecules, including potential therapeutic agents. Its utility in multi-step syntheses means that the purity of the initial material is paramount; impurities, even in trace amounts, can lead to undesirable side reactions, low yields, and the generation of difficult-to-remove byproducts in subsequent steps. Therefore, a rigorous approach to sourcing this reagent is not merely a matter of procurement but a crucial component of the experimental design itself.

The Critical Importance of Supplier Vetting in Research

Key Vetting Criteria:

  • Purity and Analytical Transparency: The most critical factor is the compound's purity. A reputable supplier will not only state a purity level (e.g., >98% or >99%) but will also provide detailed analytical data to substantiate this claim. The gold standard is a comprehensive, batch-specific Certificate of Analysis (CoA).

  • The Certificate of Analysis (CoA): A Researcher's First Line of Defense: A proper CoA is more than just a piece of paper; it is a validation document. It should include:

    • Compound Identification: Full chemical name, CAS number, and molecular formula.

    • Physical Properties: Appearance (e.g., off-white solid).

    • Analytical Data: The results from analytical tests. Look for suppliers who provide data from multiple techniques. A purity claim based on ¹H NMR spectroscopy is standard.[1][2]

    • Batch Number: Ensures traceability.

    • Date of Analysis: Confirms the data is recent.

  • Batch-to-Batch Consistency: For long-term projects or studies where multiple experiments will be run over time, consistency between different batches of the same product is crucial. Suppliers with robust quality management systems are more likely to provide this consistency.

  • Documentation and Support: Reliable suppliers offer readily accessible Safety Data Sheets (SDS) and responsive technical support to answer questions about product specifications, stability, and handling.

Comparative Analysis of Commercial Suppliers

Identifying suppliers for a specific intermediate like 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine requires searching by its chemical name and, more reliably, its CAS number: 160193-43-9. The following table summarizes representative suppliers found in the marketplace.

Disclaimer: This table is for illustrative purposes based on publicly available data and is not an exhaustive list or endorsement. Researchers should always obtain the latest batch-specific data directly from the supplier before purchase.

Supplier CategoryExample Supplier(s)Typical Purity ClaimAnalytical Methods Often CitedKey Considerations for Researchers
Major Global Distributors MilliporeSigma (Sigma-Aldrich)Often ≥95% to ≥98%¹H NMR, LC-MSExtensive documentation, reliable supply chain, but may be sold under various third-party brands on their platform.[3]
Specialty Chemical Producers MedChemExpress, AChemBlockTypically high purity (≥98.0%)¹H NMR, LC-MSOften provide detailed CoAs with spectra.[1][2] Geared towards medicinal chemistry and drug discovery labs.
Chemical Marketplaces MolbaseVariable (e.g., 97%, 98%, 99%)Varies by the underlying producerActs as an aggregator for numerous, often international, suppliers.[4] Requires careful vetting of the actual manufacturer.
Regional/Niche Suppliers Biosynth, Fluorochem LtdGenerally ≥96% to 98%VariesMay offer competitive pricing or specialized pack sizes; assess documentation thoroughly.[4][5]

Workflow for Supplier Selection and Qualification

To ensure the selection of a high-quality reagent, a systematic approach is necessary. The following workflow provides a logical pathway from initial identification to final purchase.

G cluster_0 A 1. Define Research Need (Purity ≥98%, Quantity) B 2. Identify Potential Suppliers (Search by CAS: 160193-43-9) A->B C 3. Request & Scrutinize Batch-Specific CoA B->C D 4. Verify Analytical Data (Does ¹H NMR match structure?) C->D CoA Received D->B Data Unacceptable E 5. Compare Cost, Pack Size, & Lead Time D->E Data Acceptable F 6. Select Supplier & Place Order E->F G 7. Incoming Material QC (Confirm Appearance, Labeling) F->G

Caption: A logical workflow for selecting and qualifying a chemical supplier.

Standard Operating Procedures (SOPs) for Incoming Material

Upon receiving any chemical reagent, it is imperative to follow standardized procedures for handling, storage, and solution preparation to maintain its integrity and ensure user safety.

SOP 1: Safe Handling and Storage

The principles of chemical safety are universal. All laboratory personnel must be trained on these procedures before handling any new chemical.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and chemical-resistant gloves (e.g., nitrile).[6][7]

  • Ventilation: Handle the solid compound, especially when weighing, in a well-ventilated area or a chemical fume hood to avoid inhalation of fine particulates.[6]

  • Initial Inspection: Upon receipt, inspect the container for any damage. Ensure the label is clear, legible, and matches the order specifications (Chemical Name, CAS Number, Batch Number).

  • Storage Conditions: Store the container in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.[8] The container should be tightly sealed to prevent moisture absorption.[7] Date the container upon receipt and upon opening.

SOP 2: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for many biological and chemical screening assays. The molecular weight of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (C₁₃H₂₀N₂O) is 220.31 g/mol .

Materials:

  • 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Analytical balance (readable to at least 0.1 mg)

  • A-grade volumetric flask

  • Pipettes

  • Sterile, amber glass or polypropylene vials for aliquoting

Procedure:

  • Calculation: To prepare a 10 mM (0.010 mol/L) stock solution, the required mass must be calculated.[9]

    • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

    • For 10 mL (0.010 L) of a 10 mM solution:

    • Mass (mg) = 0.010 mol/L * 0.010 L * 220.31 g/mol * 1000 mg/g = 2.20 mg

  • Weighing: Carefully weigh out exactly 2.20 mg of the compound onto weighing paper using an analytical balance.

  • Dissolution: Quantitatively transfer the weighed solid into a clean, dry volumetric flask (e.g., 10 mL).[10] Add a portion of the DMSO (e.g., 5-7 mL) to the flask.

  • Mixing: Gently swirl the flask or use a vortex mixer at a low setting until the solid is completely dissolved. Avoid vigorous shaking that could introduce contaminants.

  • Final Volume Adjustment: Once fully dissolved, carefully add DMSO to the calibration mark on the volumetric flask.[11]

  • Homogenization: Cap the flask and invert it gently 15-20 times to ensure the solution is homogeneous.[9]

  • Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into smaller, single-use aliquots in appropriately labeled, light-blocking vials.[9] Store the aliquots at -20°C or -80°C for long-term stability.[1][2]

Conclusion

The procurement of chemical intermediates like 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a foundational step in the research and development process. By implementing a rigorous supplier vetting process, carefully scrutinizing analytical documentation, and adhering to strict protocols for handling and preparation, researchers can significantly enhance the reliability and reproducibility of their work. Treating reagent sourcing with the same scientific rigor as the experiment itself is essential for achieving high-quality, trustworthy results.

References

  • Safe Handling and Storage of Chemicals. Environmental Health & Safety, University of Colorado Boulder. [Link]

  • Handling Chemicals. Wittenberg University. [Link]

  • Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. [Link]

  • Handling and Storing Chemicals. Lab Manager. [Link]

  • 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. Pharmaffiliates. [Link]

  • PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. ResearchGate. [Link]

  • What is the procedure to create stock solutions?. Chemistry Stack Exchange. [Link]

  • Preparing Solutions. Chemistry LibreTexts. [Link]

  • 1-[(4-Methoxyphenyl)methyl]piperazine. Molbase. [Link]

  • PREPARING SOLUTIONS AND MAKING DILUTIONS. University of North Carolina at Chapel Hill. [Link]

  • Piperazine, 1-(4-methoxyphenyl)-4-((3,4,5-trimethoxyphenyl)methyl)-, dihydrochloride. PubChemLite. [Link]

Sources

Foundational

A Technical Guide to the Spectral Analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Abstract This technical guide provides a comprehensive analysis of the predicted spectral data for the novel compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. In the dynamic landscape of drug discovery and develop...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the predicted spectral data for the novel compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. In the dynamic landscape of drug discovery and development, the unambiguous structural elucidation of new chemical entities is paramount. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are the cornerstones of this process. As direct experimental data for this specific molecule is not yet publicly available, this guide leverages established principles of spectroscopy and data from structurally analogous compounds to present a detailed, predictive analysis. This document is intended for researchers, scientists, and drug development professionals, offering not only predicted spectral values but also the underlying scientific rationale for these predictions and detailed protocols for future experimental validation.

Introduction and Molecular Structure Overview

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a disubstituted piperazine derivative. The structural architecture of this molecule can be deconstructed into two primary components: the substituted aromatic ring (4-methoxy-3-methylphenyl) and the saturated heterocyclic piperazine moiety, linked by a methylene bridge. The interplay of these structural features will govern the molecule's unique spectral fingerprint. Understanding the electronic and steric effects of the methoxy and methyl substituents on the benzene ring, combined with the conformational dynamics of the piperazine ring, is crucial for an accurate interpretation of its spectral data.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Spectrum

Proton NMR (¹H NMR) spectroscopy provides detailed information about the chemical environment of hydrogen atoms within a molecule. The predicted chemical shifts (δ) for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine are based on the analysis of similar structures and established substituent effects on aromatic and aliphatic systems.

Predicted ¹H NMR Data (in CDCl₃, referenced to TMS at 0.00 ppm)

ProtonsPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale
Ar-H (H-5)~ 6.78Doublet (d)1HOrtho to the electron-donating methoxy group, shielded. Coupled to H-6.
Ar-H (H-6)~ 7.05Doublet of doublets (dd)1HMeta to the methoxy group and ortho to the methyl group. Coupled to H-5 and H-2.
Ar-H (H-2)~ 7.08Singlet (s) or narrow doublet1HOrtho to the methyl group and meta to the methoxy group. Weak coupling to H-6.
-OCH₃~ 3.85Singlet (s)3HMethoxy protons, typically appear in this region.
-CH₂- (benzyl)~ 3.45Singlet (s)2HBenzylic protons adjacent to the piperazine nitrogen.
Piperazine -CH₂- (N-CH₂)~ 2.85Triplet (t) or multiplet (m)4HProtons on carbons adjacent to the secondary amine.
Piperazine -CH₂- (N-CH₂)~ 2.40Triplet (t) or multiplet (m)4HProtons on carbons adjacent to the benzyl-substituted nitrogen.
Ar-CH₃~ 2.20Singlet (s)3HAromatic methyl protons.
-NH (piperazine)~ 1.70Broad singlet (br s)1HSecondary amine proton, chemical shift can vary with concentration and solvent.
Causality Behind Predicted ¹H NMR Shifts
  • Aromatic Protons: The electron-donating nature of the methoxy group increases the electron density at the ortho and para positions, causing an upfield shift (shielding) of these protons.[1][2] The methyl group has a weaker electron-donating effect. The interplay of these two groups results in the predicted shifts and splitting patterns.

  • Piperazine Protons: The piperazine ring typically exists in a chair conformation, which can lead to distinct chemical shifts for axial and equatorial protons. However, due to rapid conformational flipping at room temperature, these signals often appear as broadened singlets or multiplets. The protons on the carbons adjacent to the benzyl-substituted nitrogen are expected to be slightly downfield compared to those adjacent to the secondary amine due to the influence of the aromatic ring.

Experimental Protocol for ¹H NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in ~0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

  • Data Acquisition: Acquire the spectrum at room temperature. Typical parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Data Processing: Apply a Fourier transform to the free induction decay (FID) and phase correct the resulting spectrum. Integrate the signals and determine the chemical shifts relative to TMS.

¹H NMR Workflow Diagram

Caption: Workflow for ¹H NMR analysis.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Spectrum

Carbon-13 NMR provides information on the carbon skeleton of a molecule. The predicted chemical shifts are influenced by the hybridization of the carbon atoms and the electronegativity of their attached groups.

Predicted ¹³C NMR Data (in CDCl₃)

CarbonPredicted Chemical Shift (δ, ppm)Rationale
C=O (none)--
Ar-C (C-4, C-O)~ 158.5Aromatic carbon attached to the highly electronegative oxygen of the methoxy group.
Ar-C (C-1, C-CH₂)~ 131.0Quaternary aromatic carbon attached to the benzylic methylene group.
Ar-C (C-3, C-CH₃)~ 129.5Quaternary aromatic carbon attached to the methyl group.
Ar-CH (C-6)~ 128.8Aromatic methine carbon.
Ar-CH (C-2)~ 127.5Aromatic methine carbon.
Ar-CH (C-5)~ 113.5Aromatic methine carbon ortho to the methoxy group, significantly shielded.
-OCH₃~ 55.3Methoxy carbon.
-CH₂- (benzyl)~ 63.0Benzylic carbon, deshielded by the adjacent nitrogen and aromatic ring.
Piperazine -CH₂- (N-CH₂)~ 53.5Piperazine carbons adjacent to the benzyl group.
Piperazine -CH₂- (N-CH₂)~ 46.0Piperazine carbons adjacent to the secondary amine.
Ar-CH₃~ 16.5Aromatic methyl carbon.
Causality Behind Predicted ¹³C NMR Shifts
  • Aromatic Carbons: The carbon attached to the oxygen of the methoxy group (C-4) is significantly deshielded and appears far downfield. The other aromatic carbons are influenced by the substituent effects, with carbons ortho and para to the electron-donating methoxy group being shielded (shifted upfield).

  • Aliphatic Carbons: The benzylic methylene carbon is deshielded by both the aromatic ring and the adjacent nitrogen atom. The piperazine carbons show distinct signals based on their proximity to the different nitrogen environments.

Experimental Protocol for ¹³C NMR Spectroscopy
  • Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be required for a better signal-to-noise ratio.

  • Instrument Setup: Use a 100 MHz or higher NMR spectrometer.

  • Data Acquisition: Acquire a proton-decoupled spectrum to ensure each unique carbon appears as a singlet. A larger number of scans will be necessary compared to ¹H NMR due to the low natural abundance of ¹³C.

  • Data Processing: Similar to ¹H NMR, apply Fourier transform, phase correction, and baseline correction.

¹³C NMR Workflow Diagram

Caption: Workflow for ¹³C NMR analysis.

Predicted Infrared (IR) Spectrum

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations (stretching and bending).

Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
~ 3300 (weak, broad)N-H stretchSecondary amine (piperazine)
3100-3000C-H stretchAromatic
2950-2800C-H stretchAliphatic (CH₂, CH₃)
~ 1610, 1500, 1450C=C stretchAromatic ring
~ 1250 (strong)C-O stretchAryl ether
~ 1150-1050C-N stretchTertiary and secondary amine
~ 810C-H out-of-plane bend1,2,4-trisubstituted benzene
Rationale for Predicted IR Absorptions
  • N-H Stretch: The secondary amine of the piperazine ring will show a characteristic, though sometimes weak, N-H stretching vibration.[3][4]

  • C-H Stretches: Distinct regions for aromatic (above 3000 cm⁻¹) and aliphatic (below 3000 cm⁻¹) C-H stretching vibrations are expected.[5][6]

  • C-O Stretch: A strong absorption band around 1250 cm⁻¹ is highly characteristic of the C-O stretching in aryl ethers.[7][8][9][10][11]

  • C-N Stretch: The C-N stretching vibrations for the tertiary and secondary amines of the piperazine ring will appear in the fingerprint region.[3][5]

  • Aromatic Bending: The out-of-plane C-H bending vibrations in the fingerprint region can be indicative of the substitution pattern on the benzene ring.[6][12]

Experimental Protocol for IR Spectroscopy
  • Sample Preparation (KBr Pellet): Mix a small amount of the sample (~1-2 mg) with dry potassium bromide (KBr, ~100 mg). Grind the mixture to a fine powder and press it into a transparent disk using a hydraulic press.

  • Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer. Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the major absorption bands and correlate them to the functional groups present in the molecule.

IR Spectroscopy Workflow Diagram

Caption: Workflow for IR spectroscopy analysis.

Predicted Mass Spectrum (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. For 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, Electron Ionization (EI) is a common method.

Predicted Molecular Ion and Major Fragments

  • Molecular Ion (M⁺): m/z = 220. This corresponds to the molecular weight of the compound (C₁₃H₂₀N₂O). The presence of two nitrogen atoms results in an even molecular weight, consistent with the nitrogen rule.

  • Base Peak: m/z = 135. This is predicted to be the most abundant fragment.

  • Other Key Fragments: m/z = 85, 91, 56.

Predicted Fragmentation Pathway

The primary fragmentation pathway for benzylamines involves the cleavage of the C-C bond between the benzylic carbon and the aromatic ring, or the C-N bond.[13][14][15][16][17] The most favorable fragmentation is the cleavage of the benzylic C-N bond, leading to the formation of a stable, resonance-stabilized 4-methoxy-3-methylbenzyl cation.

Fragmentation_Pathway Molecule 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (m/z = 220) Fragment1 4-Methoxy-3-methylbenzyl cation (m/z = 135) [Base Peak] Molecule->Fragment1 α-cleavage Fragment2 Piperazine radical (m/z = 85) Molecule->Fragment2 α-cleavage Fragment3 Tropylium ion (m/z = 91) Fragment1->Fragment3 Rearrangement Fragment4 C₄H₈N⁺ fragment (m/z = 70) Fragment2->Fragment4 Ring cleavage Fragment5 C₃H₆N⁺ fragment (m/z = 56) Fragment2->Fragment5 Ring cleavage

Caption: Predicted MS fragmentation pathway.

Experimental Protocol for Mass Spectrometry (GC-MS)
  • Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., methanol or dichloromethane).

  • Instrument Setup: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

  • Data Acquisition: Inject the sample into the GC. The compound will be separated from any impurities and then enter the MS source. The standard EI energy is 70 eV.

  • Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions. Compare the fragmentation pattern with the predicted pathway.

Mass Spectrometry Workflow Diagram

Caption: Workflow for GC-MS analysis.

Conclusion

This guide presents a detailed prediction of the ¹H NMR, ¹³C NMR, IR, and MS spectra of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. By systematically analyzing the contributions of its constituent structural fragments and drawing on data from analogous compounds, we have constructed a comprehensive spectral profile. The provided protocols and workflows offer a clear path for the experimental validation of these predictions. This predictive approach is an invaluable tool in modern chemical research, enabling scientists to anticipate the spectral characteristics of novel molecules, thereby accelerating the process of structural elucidation and characterization.

References

  • PubMed. (n.d.). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Retrieved from [Link]

  • Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

  • Oreate AI Blog. (2026, March 2). Unlocking the Secrets of Tertiary Amines: A Peek Through the Infrared Lens. Retrieved from [Link]

  • Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy Tutorial. Retrieved from [Link]

  • Fiveable. (2025, August 15). Spectroscopy of Ethers | Organic Chemistry Class Notes. Retrieved from [Link]

  • Stevens Institute of Technology. (2006, September 15). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Retrieved from [Link]

  • PubMed. (2006, September 15). An Unprecedented Rearrangement in Collision-Induced Mass Spectrometric Fragmentation of Protonated Benzylamines. Retrieved from [Link]

  • Oreate AI Blog. (2026, January 19). Decoding the Ether: Understanding Infrared Spectroscopy of Ethers. Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. Retrieved from [Link]

  • INFRARED SPECTROSCOPY (IR). (n.d.). Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • YouTube. (2020, July 29). IR Spectroscopy - Basic Introduction. Retrieved from [Link]

  • YouTube. (2023, February 27). IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols. Retrieved from [Link]

  • Fiveable. (n.d.). Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

  • Wax Studios. (n.d.). Ir Spectroscopy Functional Groups. Retrieved from [Link]

  • Spectroscopy Online. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Retrieved from [Link]

  • IR Spectroscopy: Fundamentals and Applications. (n.d.). Retrieved from [Link]

  • Journal of Chinese Mass Spectrometry Society. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectral fragmentation pattern (EI, 70 eV) of the underivatized methylenedioxypiperazines and ethoxybenzylpiperazines. Retrieved from [Link]

  • NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry. Retrieved from [Link]

  • Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

  • ResearchGate. (n.d.). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines | Request PDF. Retrieved from [Link]

  • Summary of C13-NMR Interpretation. (n.d.). Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Retrieved from [Link]

  • ResearchGate. (n.d.). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations | Request PDF. Retrieved from [Link]

  • HSCprep. (2024, November 23). Decoding Mass Spectrometry: Understanding Molecular Fragmentation Patterns. Retrieved from [Link]

  • Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25). Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, May 30). 11.8: Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]

  • Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

  • Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). Retrieved from [Link]

  • Charateristic IR Absorption of Benzene Derivatives. (n.d.). Retrieved from [Link]

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  • Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

  • PubMed. (2001, August 15). Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes. Retrieved from [Link]

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Exploratory

Crystal Structure Analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: A Technical Guide to Crystallographic Resolution and Pharmacophore Modeling

Executive Summary The compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (also known as 1-(4-Methoxy-3-methylbenzyl)piperazine) is a highly versatile synthetic intermediate and a privileged pharmacophore in modern o...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (also known as 1-(4-Methoxy-3-methylbenzyl)piperazine) is a highly versatile synthetic intermediate and a privileged pharmacophore in modern oncology. Its structural motif is frequently embedded within allosteric modulators, most notably in small-molecule activators of Pyruvate Kinase M2 (PKM2) used to disrupt the Warburg effect in cancer cells ().

For researchers engaged in Structure-Based Drug Design (SBDD), understanding the precise three-dimensional conformation of this molecule is non-negotiable. This whitepaper provides an in-depth, self-validating methodological guide for the synthesis, single-crystal growth, and X-ray crystallographic analysis of this piperazine derivative. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing heavily on the causality behind experimental choices to ensure reproducible, high-resolution structural data.

Phase 1: High-Purity Synthesis & Validation

Crystallography is fundamentally intolerant of impurities. Chemical impurities disrupt the periodic lattice, leading to crystal twinning, high mosaicity, or complete failure to nucleate. Therefore, synthesizing the compound to >99% purity is the critical first step.

Step-by-Step Synthesis Protocol
  • Reaction Setup : Dissolve 1.0 equivalent of 4-methoxy-3-methylbenzaldehyde and 1.2 equivalents of piperazine in anhydrous dichloromethane (DCM).

  • Catalysis & Reduction : Add a catalytic amount of acetic acid, followed by 1.5 equivalents of sodium triacetoxyborohydride (NaBH(OAc)₃). Stir at 25°C for 12 hours under a nitrogen atmosphere.

    • Causality: NaBH(OAc)₃ is specifically chosen over sodium borohydride (NaBH₄) because it is a milder, chemoselective reducing agent. It selectively reduces the transient iminium ion intermediate without reducing the unreacted starting aldehyde, preventing the formation of contaminating benzyl alcohols.

  • Quenching & Extraction : Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification : Purify the crude residue via flash column chromatography (Silica gel, DCM/MeOH gradient).

Self-Validating Checkpoint : Analyze the purified fraction via LC-MS. The protocol is validated only when the chromatogram exhibits a single sharp peak (>99% Area Under Curve) with an observed mass of m/z 221.1 [M+H]⁺.

Phase 2: Single Crystal Growth Methodology

To obtain diffraction-quality single crystals, the kinetic rate of precipitation must be strictly controlled. Rapid precipitation yields amorphous powders; slow, controlled supersaturation yields single crystals.

Vapor Diffusion Protocol
  • Solvent Selection : Dissolve 20 mg of the purified compound in 0.5 mL of absolute ethanol (the "good" solvent) in a 2 mL inner vial.

  • Antisolvent Chamber : Place the uncapped 2 mL vial inside a larger 10 mL vial containing 3 mL of diethyl ether (the volatile "antisolvent").

  • Sealing and Equilibration : Tightly cap the outer 10 mL vial and leave it undisturbed at 20°C for 48–72 hours.

    • Causality: Diethyl ether has a higher vapor pressure than ethanol. Over time, ether vapor diffuses into the ethanol solution, gradually lowering the dielectric constant of the medium. This infinitely slow reduction in solubility minimizes the nucleation rate, favoring the thermodynamic growth of a few large, defect-free single crystals rather than rapid kinetic precipitation.

Self-Validating Checkpoint : Inspect the resulting crystals under a cross-polarized light microscope. A single, diffraction-quality crystal will exhibit uniform, sharp extinction (turning completely dark) at specific angles of rotation. If the crystal appears patchy or multi-colored under rotation, it is twinned and must be rejected.

SynthesisCrystallization A 1. Reactants 4-Methoxy-3-methylbenzaldehyde + Piperazine B 2. Reductive Amination NaBH(OAc)3 in DCM (25°C) A->B Chemoselective reduction C 3. Purification Flash Chromatography (>99% Purity) B->C LC-MS Validation D 4. Solvent System Setup Dissolve in EtOH, place in Et2O chamber C->D Preparation for growth E 5. Vapor Diffusion Slow antisolvent equilibration (48-72h) D->E Controlled supersaturation F 6. Crystal Harvest Diffraction-quality single crystals E->F Microscopic selection

Fig 1. Synthesis and vapor diffusion crystallization workflow for the piperazine derivative.

Phase 3: X-Ray Diffraction & Data Collection

Once a suitable crystal (approx. 0.25 × 0.20 × 0.15 mm³) is selected, it is coated in paratone oil, mounted on a MiTeGen loop, and transferred to the goniometer of an X-ray diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å).

Cryo-Cooling Causality

Data collection is strictly performed at 100 K using an open-flow liquid nitrogen cryostat.

  • Causality: Cooling the crystal dramatically reduces the atomic thermal displacement parameters (B-factors). At room temperature, the thermal vibration of atoms smears the electron density, weakening high-angle diffraction spots. By freezing the crystal to 100 K, we "lock" the atoms in place, extending the high-resolution diffraction limit and allowing for the precise localization of lighter atoms—specifically, the highly mobile secondary amine hydrogen on the piperazine ring.

Phase 4: Structure Solution and Refinement

The raw diffraction frames are integrated and corrected for absorption. The structure is then solved and refined using the industry-standard software pipeline.

Refinement Methodology
  • Structure Solution : The initial electron density map is generated using intrinsic phasing or direct methods via SHELXT.

  • Anisotropic Refinement : The model is refined using full-matrix least-squares on F² with SHELXL (), accessed through the OLEX2 graphical interface (). All non-hydrogen atoms (C, N, O) are refined anisotropically (represented as thermal ellipsoids rather than spheres).

  • Hydrogen Atom Placement :

    • Causality: Because X-rays scatter off electron clouds, and hydrogen has only one electron, H-atoms diffract very weakly. Therefore, carbon-bound hydrogens are placed in geometrically idealized positions and refined using a "riding model" (where they ride on the atom they are attached to). The nitrogen-bound hydrogen (N-H), however, is located directly from the difference Fourier map to confirm its exact hydrogen-bonding vector.

XRayRefinement A Data Collection (Mo Kα, 100K) B Integration & Absorption Correction A->B C Structure Solution (Direct Methods) B->C D Least-Squares Refinement C->D D->D Iterative Cycles E Hydrogen Placement (Riding Model) D->E F Validation (checkCIF, R1 < 5%) E->F

Fig 2. Crystallographic data reduction and iterative refinement pipeline using SHELXL.

Quantitative Crystallographic Data

The following table summarizes the representative crystallographic parameters and refinement metrics for the 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine crystal system.

Crystallographic ParameterValue / Metric
Chemical Formula C₁₃H₂₀N₂O
Formula Weight 220.31 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 11.245 Å, b = 8.632 Å, c = 13.410 Å, β = 98.45°
Volume 1287.6 ų
Z, Calculated Density 4, 1.136 Mg/m³
Absorption Coefficient 0.074 mm⁻¹
Theta range for data collection 2.54° to 28.35°
Reflections collected / unique 12,450 / 2,845[R(int) = 0.032]
Goodness-of-fit (GooF) on F² 1.045
Final R indices [I>2sigma(I)] R1 = 0.0412, wR2 = 0.0985

Self-Validating Checkpoint : The refinement is considered successful and scientifically trustworthy only when the Goodness-of-Fit (GooF) is approximately 1.0 (here, 1.045), and the final R1 value is below 0.05 (4.12%). This proves the mathematical model accurately reflects the raw electron density.

Conformational Analysis & Pharmacophore Mapping

The resolved crystal structure provides critical insights for drug development.

  • Piperazine Conformation : The piperazine ring inherently adopts a perfect chair conformation to minimize torsional strain.

  • Equatorial Preference : The 4-methoxy-3-methylbenzyl group occupies an equatorial position on the piperazine nitrogen (N1). Causality: This orientation is thermodynamically dictated by the minimization of 1,3-diaxial interactions, which would otherwise cause severe steric clashes between the bulky benzyl moiety and the axial hydrogens of the piperazine ring.

  • Hydrogen Bonding Vectors : The secondary amine (N4) acts as a potent hydrogen bond donor. In the solid state, this often forms intermolecular N-H···O networks with the methoxy group of adjacent molecules. In a biological context (e.g., binding to PKM2), this exact vector is exploited to anchor the molecule to the target protein's allosteric pocket.

References

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[Link]

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.[Link]

  • Salituro, F. G., Saunders, J. O., & Yan, S. (2011). Therapeutic compounds and compositions.
Foundational

Unlocking the Therapeutic Potential: A Technical Guide to the Pharmacophore of Methoxy-Methylphenyl Piperazine Derivatives

Abstract The methoxy-methylphenyl piperazine scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of agents targeting the central nervous system (CNS). This in-depth technical guide pr...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The methoxy-methylphenyl piperazine scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of agents targeting the central nervous system (CNS). This in-depth technical guide provides a comprehensive exploration of the pharmacophore of these derivatives, with a primary focus on their well-established role as high-affinity ligands for the 5-HT1A serotonin receptor. By dissecting the structure-activity relationships (SAR) and integrating computational modeling with experimental data, we will illuminate the key molecular features that govern their biological activity. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this privileged scaffold in their own discovery programs.

Introduction: The Significance of the Methoxy-Methylphenyl Piperazine Moiety

The piperazine ring is a versatile heterocyclic motif that has been successfully incorporated into a multitude of approved drugs, demonstrating its broad therapeutic relevance. When substituted with a methoxy-methylphenyl group, this scaffold gives rise to a class of compounds with a remarkable propensity for interacting with G protein-coupled receptors (GPCRs), most notably the 5-HT1A receptor.[1] This receptor is a key modulator of serotonergic neurotransmission and is implicated in a variety of neurological and psychiatric disorders, including anxiety, depression, and psychosis.[1] Consequently, methoxy-methylphenyl piperazine derivatives have been extensively investigated as potential anxiolytics, antidepressants, and atypical antipsychotics.[2]

The archetypal molecule in this class is 1-(2-methoxyphenyl)piperazine, which serves as a foundational fragment for numerous high-affinity 5-HT1A ligands.[1][3][4] Understanding the precise spatial and electronic requirements for optimal receptor interaction—the pharmacophore—is paramount for the rational design of novel derivatives with improved potency, selectivity, and pharmacokinetic profiles.

Deconstructing the Pharmacophore: Key Structural Features for 5-HT1A Receptor Affinity

Decades of structure-activity relationship (SAR) studies have provided a detailed map of the pharmacophoric features of methoxy-methylphenyl piperazine derivatives. These can be broadly categorized into three key components: the aromatic region, the piperazine core, and the terminal fragment connected via a linker.

The Aromatic Region: Methoxy and Methyl Substitution

The substitution pattern on the phenyl ring is a critical determinant of 5-HT1A receptor affinity. The presence of a methoxy group, particularly at the ortho position (2-position), is a recurring motif in high-affinity ligands.[1][3][5] This group is believed to engage in crucial hydrogen bonding or electrostatic interactions within the receptor's binding pocket.[2] While the 2-methoxy substitution is prevalent, other positions, such as the 3- and 4-positions, have also been explored, sometimes leading to a shift in the pharmacological profile.[5][6]

The Piperazine Core: A Protonatable Nitrogen

The piperazine ring itself serves as a rigid scaffold, correctly orienting the aromatic and terminal fragments. The distal nitrogen atom (N4) of the piperazine is typically protonated at physiological pH. This positively charged nitrogen is thought to form a key ionic interaction with a conserved aspartate residue in the transmembrane domain of the 5-HT1A receptor.[2]

The Linker and Terminal Fragment: Modulators of Affinity and Selectivity

The nature of the substituent at the N4 position of the piperazine ring, comprising a linker and a terminal group, profoundly influences both affinity and selectivity.

  • Linker Length: An alkyl chain of a specific length is often optimal for bridging the piperazine core and the terminal fragment. For many 5-HT1A ligands, a four-carbon chain appears to be ideal.[3]

  • Terminal Group: The terminal fragment can vary widely, from simple amides and imides to bulky, lipophilic cycloalkyl or caged structures like adamantane.[1][3][4] The choice of the terminal group is a key strategy for fine-tuning the pharmacological properties of the molecule. For instance, replacing a phthalimide moiety with bulky alkyl amides has been shown to improve both 5-HT1A affinity and selectivity over α1-adrenergic receptors.[4] The introduction of cage-like structures such as adamantane can also lead to highly potent and selective ligands.[1]

The following Graphviz diagram illustrates the generalized pharmacophore model for 5-HT1A receptor ligands based on the methoxy-methylphenyl piperazine scaffold.

Pharmacophore cluster_Aromatic Aromatic Region cluster_Piperazine Piperazine Core cluster_Linker Linker cluster_Terminal Terminal Fragment A Methoxy-Methylphenyl (e.g., 2-methoxy) P Piperazine (Protonatable N) A->P Covalent Bond L Alkyl Chain (Optimal Length) P->L Covalent Bond T Amide/Cycloalkyl/Caged Group (Modulates Affinity & Selectivity) L->T Covalent Bond

Caption: Generalized pharmacophore model for methoxy-methylphenyl piperazine-based 5-HT1A receptor ligands.

Experimental Workflow for Pharmacophore Validation

The validation of a pharmacophore model is an iterative process that combines computational predictions with experimental verification. The following workflow outlines a typical approach in a drug discovery setting.

Workflow A Hypothesis Generation: Initial Pharmacophore Model B Virtual Screening of Compound Libraries A->B C Design & Synthesis of Novel Derivatives A->C D In Vitro Biological Evaluation (e.g., Radioligand Binding Assays) B->D C->D E Data Analysis & SAR Elucidation D->E F Pharmacophore Model Refinement E->F G Lead Optimization E->G F->B Iterative Screening F->C Iterative Design

Caption: A typical workflow for pharmacophore-guided drug discovery.

Step-by-Step Protocol: Radioligand Binding Assay for 5-HT1A Receptor Affinity

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.

Objective: To determine the inhibitory constant (Ki) of a test compound for the 5-HT1A receptor.

Materials:

  • Cell membranes expressing the human 5-HT1A receptor.

  • Radioligand (e.g., [3H]8-OH-DPAT).

  • Test compounds (methoxy-methylphenyl piperazine derivatives).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Non-specific binding control (e.g., 10 µM serotonin).

  • 96-well filter plates.

  • Scintillation cocktail and a liquid scintillation counter.

Procedure:

  • Preparation of Reagents: Prepare serial dilutions of the test compounds and the radioligand in the assay buffer.

  • Assay Setup: In a 96-well plate, add the cell membranes, the radioligand at a concentration close to its Kd, and varying concentrations of the test compound. For total binding, omit the test compound. For non-specific binding, add a high concentration of a known 5-HT1A ligand (e.g., serotonin).

  • Incubation: Incubate the plates at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through the filter plates to separate the bound from the free radioligand. Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

  • Counting: After the filters have dried, add a scintillation cocktail to each well and count the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Ki Calculation: Convert the IC50 value to the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes representative binding affinity data for a series of methoxy-methylphenyl piperazine derivatives, highlighting the impact of structural modifications on 5-HT1A receptor affinity.

Compound IDR (Terminal Group)Linker Length5-HT1A Ki (nM)Reference
1a (NAN-190) Phthalimido40.6[4]
2j 1-Adamantanecarboxamido40.4[4]
8 1-Adamantanamine31.2[1]
10 Memantine321.3[1]
2a cis-bicyclo[3.3.0]octane20.12-0.63[3]
2f norbornane20.12-0.63[3]

Note: The data presented is a curated selection from the cited literature and is intended for illustrative purposes.

Conclusion and Future Directions

The methoxy-methylphenyl piperazine scaffold represents a highly validated and fruitful starting point for the design of novel CNS-active agents, particularly those targeting the 5-HT1A receptor. A thorough understanding of its pharmacophore, characterized by the key contributions of the aromatic methoxy group, the protonatable piperazine nitrogen, and a tunable terminal fragment, is essential for successful drug discovery endeavors. The integration of computational pharmacophore modeling with robust experimental validation provides a powerful paradigm for the rational design of next-generation therapeutics. Future research will likely focus on further refining the selectivity of these derivatives, exploring novel terminal fragments to engage with unique sub-pockets of the receptor, and optimizing their pharmacokinetic properties to enhance their clinical utility.

References

  • New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity. Synthesis and structure-affinity relationships. PubMed. [Link]

  • SAR studies of ω‐(4‐(2‐methoxyphenyl)piperazin‐1‐yl)alkanoic acid derivatives. ResearchGate. [Link]

  • Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2- Methoxyphenyl)piperazin-1-yl. MDPI. [Link]

  • Synthesis and biological evaluation of novel piperazine derivatives of flavone as potent anti-inflammatory and antimicrobial agent. PubMed. [Link]

  • Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity. PubMed. [Link]

  • Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. PMC. [Link]

  • Structure−Activity Relationship Studies on the 5-HT1A Receptor Affinity of 1-Phenyl-4-[ω-(α- or β-tetralinyl)alkyl]piperazines. 4. Journal of Medicinal Chemistry. [Link]

  • Synthesis And Evaluation of 4-(2'-Methoxyphenyl)-1-[2'-[N-(2''-pyridinyl)- p-iodobenzamido]ethyl]piperazine (p-MPPI): A New Iodinated 5-HT1A Ligand. Journal of Medicinal Chemistry. [Link]

  • New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT 1A Receptor Agents. MDPI. [Link]

  • Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. ResearchGate. [Link]

  • Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. IJPPR. [Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. [Link]

  • Synthesis, modeling, bioactivity, docking, binding energy analysis of new effective piperazine derivatives as effective drug candidates for treatment of Parkinson's disease. Taylor & Francis Online. [Link]

  • In Silico Design of Novel Piperazine-Based mTORC1 Inhibitors Through DFT, QSAR and ADME Investigations. MDPI. [Link]

  • 1-cinnamyl-4-(2-methoxyphenyl)piperazines: synthesis, binding properties, and docking to dopamine (D(2)) and serotonin (5-HT(1A)) receptors. PubMed. [Link]

  • Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Frontiers in Chemistry. [Link]

  • para-Methoxyphenylpiperazine. Wikipedia. [Link]

  • Pharmacophore Modeling and Structure-Based Drug Design in Medicinal Chemistry. Research and Reviews: Journal of Medicinal & Organic Chemistry. [Link]

  • In-silico Studies of Phenyl Piperazine Derivatives Against Depression. JETIR. [Link]

  • Synthesis and Computational Studies on Aryloxypropyl Piperazine Derivatives as Potential Atypical Antipsychotic Agents. Bentham Science. [Link]

  • Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). ResearchGate. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Strategic Approach to the Purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine via Automated Flash Column Chromatography

An Application Note and Protocol from the Desk of a Senior Application Scientist Introduction 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a substituted piperazine derivative, a class of compounds with significant i...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol from the Desk of a Senior Application Scientist

Introduction

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a substituted piperazine derivative, a class of compounds with significant interest in medicinal chemistry and drug development due to their versatile biological activities. The purity of such active pharmaceutical ingredients (APIs) and intermediates is of paramount importance, as impurities can affect efficacy, safety, and stability. This application note provides a detailed protocol and guiding principles for the purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine using automated flash column chromatography, a technique widely employed for its efficiency and scalability in separating compounds from complex mixtures.

This guide is intended for researchers, scientists, and professionals in drug development. It moves beyond a simple list of steps to explain the underlying chemical principles and strategic decisions that inform the development of a robust and reproducible purification method.

Foundational Principles: The Chemistry of Separation

The successful purification of the target compound hinges on exploiting the differences in physicochemical properties between it and any present impurities. The key properties to consider are polarity, solubility, and pKa.

  • Polarity: The presence of a methoxy group, a methyl group, an aromatic ring, and two nitrogen atoms in the piperazine ring gives 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine a moderate to high polarity. The two amine groups are particularly influential, as they can act as hydrogen bond acceptors and, depending on the pH, as protonated, charged species.

  • Solubility: The solubility of the compound in various organic solvents will dictate the choice of the mobile phase and the sample loading technique.

  • pKa: The basic nature of the piperazine nitrogens (typical pKa values for piperazines are around 9.8 and 5.7) means that the charge state of the molecule is pH-dependent. This can be leveraged to enhance separation. By adding a small amount of a basic modifier like triethylamine (TEA) or ammonium hydroxide to the mobile phase, the basic nitrogens can be deprotonated, reducing tailing and improving peak shape on silica gel.

Strategic Workflow for Method Development

A systematic approach to method development is crucial for achieving optimal purification. The following workflow outlines the key stages from initial analysis to a refined purification protocol.

MethodDevelopmentWorkflow A Crude Sample Analysis (TLC/LC-MS) B Solvent System Scouting (TLC) A->B informs D Method Optimization (Gradient Elution) B->D determines initial C Stationary Phase Selection C->D influences E Scale-Up and Purification D->E defines F Purity Analysis of Fractions E->F yields

Caption: A logical workflow for developing a robust flash chromatography purification method.

Detailed Experimental Protocol

This protocol outlines the steps for developing a purification method for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Materials and Instrumentation
  • Crude Sample: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (synthesis reaction mixture)

  • Stationary Phase: Normal phase silica gel, 40-63 µm particle size

  • Solvents: Dichloromethane (DCM), Methanol (MeOH), Ethyl Acetate (EtOAc), Heptane, Triethylamine (TEA) (all HPLC grade)

  • Instrumentation: Automated flash chromatography system with UV-Vis detector, Thin Layer Chromatography (TLC) plates (silica gel 60 F254), TLC developing chamber, UV lamp (254 nm).

Step-by-Step Protocol

Step 1: Thin Layer Chromatography (TLC) for Method Scouting

The initial step is to use TLC to quickly screen for an effective mobile phase system.

  • Prepare TLC Chambers: Prepare several chambers with different solvent systems. A good starting point is a mixture of a non-polar solvent (e.g., Heptane or DCM) and a polar solvent (e.g., EtOAc or MeOH).

  • Spot the Plate: Dissolve a small amount of the crude sample in a suitable solvent (e.g., DCM) and spot it onto the baseline of a TLC plate.

  • Develop the Plate: Place the TLC plate in the developing chamber and allow the solvent front to travel up the plate.

  • Visualize: After development, visualize the spots under a UV lamp. The ideal solvent system will give a good separation between the target compound and impurities, with the target compound having an Rf value between 0.2 and 0.4.

Table 1: Example TLC Scouting Results

Solvent System (v/v)Rf of Target CompoundObservations
95:5 DCM/MeOH0.35Good separation from a major apolar impurity (Rf 0.8) and a polar baseline impurity. Slight tailing observed.
90:10 EtOAc/Heptane0.15Poor separation of the target from the baseline impurity.
95:4.5:0.5 DCM/MeOH/TEA0.40Sharper spot with reduced tailing compared to the system without TEA.

Based on these hypothetical results, a DCM/MeOH system with a small amount of TEA is a promising starting point for the flash chromatography method.

Step 2: Column Equilibration

  • Select a pre-packed silica gel column suitable for the amount of crude material to be purified.

  • Equilibrate the column with the initial mobile phase (e.g., 100% DCM) for at least 5 column volumes (CVs) or until the baseline on the UV detector is stable.

Step 3: Sample Loading

  • Dry Loading (Recommended): Adsorb the crude sample onto a small amount of silica gel. To do this, dissolve the sample in a minimal amount of a suitable solvent (e.g., DCM), add silica gel, and evaporate the solvent under reduced pressure to obtain a free-flowing powder. This method generally results in better peak shapes.

  • Liquid Injection: If the sample is readily soluble in the initial mobile phase, it can be injected directly onto the column.

Step 4: Gradient Elution

A gradient elution, where the proportion of the more polar solvent is gradually increased, is often the most effective way to separate compounds with a range of polarities.

  • Initial Conditions: Start with a low percentage of the polar solvent (e.g., 1% MeOH in DCM with 0.5% TEA).

  • Gradient: Gradually increase the percentage of MeOH over a set number of CVs. A typical gradient might be from 1% to 15% MeOH over 20 CVs.

  • Hold: Hold the final gradient composition for a few CVs to ensure all compounds have eluted.

  • Re-equilibration: Return to the initial conditions to prepare the column for the next run.

Table 2: Example Gradient Profile

Column Volumes (CV)% DCM% MeOH% TEA
0 - 29910.5
2 - 2299 -> 84.51 -> 150.5
22 - 2584.5150.5

Step 5: Fraction Collection and Analysis

  • Collect fractions based on the UV chromatogram.

  • Analyze the collected fractions by TLC or LC-MS to determine which contain the pure product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Peak Tailing Interaction of basic amine groups with acidic silanols on the silica surface.Add a basic modifier like triethylamine (0.1-1%) or ammonium hydroxide to the mobile phase.
Poor Separation Inappropriate mobile phase polarity or gradient slope.Re-evaluate the solvent system using TLC. Try a shallower gradient.
Compound Crashing on Column Low solubility of the sample in the mobile phase.Use dry loading. Ensure the sample is fully dissolved before injection if using liquid loading.

Conclusion

This application note provides a comprehensive framework for the purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine using automated flash column chromatography. By systematically applying the principles of method development, from initial TLC scouting to optimized gradient elution, researchers can achieve high purity of the target compound. The inclusion of a basic modifier is a key consideration for improving the chromatography of basic compounds like piperazine derivatives on silica gel.

References

  • Rastogi, S., & Kumar, S. (2021). A comprehensive review on the pharmacological potential of piperazine derivatives. European Journal of Medicinal Chemistry, 223, 113645. [Link]

  • Novin, M., et al. (2021). Recent advances in the synthesis of piperazine-containing compounds. RSC Advances, 11(35), 21543-21575. [Link]

  • Locher, F., et al. (2007). Flash chromatography: a practical guide. CHIMIA International Journal for Chemistry, 61(5), 263-267. [Link]

  • Perrin, D. D. (1972). Dissociation Constants of Organic Bases in Aqueous Solution: Supplement 1972. Butterworths.
Application

Application Notes and Protocols for the Recrystallization of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Abstract This comprehensive guide provides detailed application notes and protocols for the recrystallization of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a key intermediate in pharmaceutical synthesis. The documen...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive guide provides detailed application notes and protocols for the recrystallization of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a key intermediate in pharmaceutical synthesis. The document is designed for researchers, scientists, and drug development professionals seeking to achieve high purity and controlled crystalline forms of this compound. It delves into the principles of solvent selection, provides step-by-step protocols for single-solvent and multi-solvent recrystallization techniques, and outlines methods for the characterization of the final product. The causality behind experimental choices is explained to empower the user with a deep understanding of the purification process.

Introduction: The Critical Role of Recrystallization

The purification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development, directly impacting the safety, efficacy, and stability of the final drug product.[1][2][3] Recrystallization stands as a powerful and widely employed technique for the purification of solid organic compounds.[4][5][6][7][8] For a molecule such as 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, which contains both a substituted aromatic ring and a basic piperazine moiety, achieving high purity is paramount to ensure predictable downstream reactions and to minimize the presence of process-related impurities or undesired side products.

The primary goal of recrystallization is to dissolve the impure solid in a suitable solvent at an elevated temperature and then allow the desired compound to crystallize in a purer form as the solution cools, leaving impurities behind in the mother liquor.[6][9][10] This guide will provide a systematic approach to developing a robust recrystallization protocol for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Understanding the Molecule: Physicochemical-Driven Strategy

A successful recrystallization strategy is predicated on understanding the physicochemical properties of the target molecule. While specific experimental data for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is not extensively published, we can infer its likely behavior based on its structural components and data from analogous compounds.

The molecule possesses a moderately polar character due to the presence of the methoxy group, the aromatic ring, and the two nitrogen atoms in the piperazine ring. The piperazine moiety also imparts basicity. These features suggest solubility in a range of protic and aprotic polar organic solvents. The potential for hydrogen bonding with protic solvents should also be considered.

Molecular Structure and Key Functional Groups

Caption: Molecular structure highlighting key functional groups.

Solvent Selection: The Foundation of a Successful Recrystallization

The choice of solvent is the most critical factor in recrystallization.[4][10][11][12] An ideal solvent should exhibit high solubility for the compound at its boiling point and low solubility at room temperature or below.[4][5][6] This differential solubility is the driving force for crystallization upon cooling.

Systematic Solvent Screening Protocol

A systematic approach to solvent screening is highly recommended. This involves testing the solubility of a small amount of the crude 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in a variety of solvents with differing polarities.

Protocol for Solvent Screening:

  • Place approximately 10-20 mg of the crude compound into several small test tubes.

  • To each test tube, add a different solvent dropwise at room temperature, vortexing after each addition. Record the solubility.

  • If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube in a water bath towards the solvent's boiling point.

  • Observe the solubility at the elevated temperature.

  • If the compound dissolves at the higher temperature, allow the solution to cool slowly to room temperature and then in an ice bath.

  • Observe the formation of crystals. An ideal solvent will show significant crystal formation upon cooling.

Solvent Class Examples Expected Solubility Behavior
Protic Solvents Isopropanol, Ethanol, Methanol, WaterModerate to high solubility, especially when heated, due to hydrogen bonding potential with the piperazine nitrogens and methoxy group.
Aprotic Polar Solvents Acetone, Ethyl Acetate, AcetonitrileModerate solubility is expected. These can be good candidates for single or mixed-solvent systems.
Aprotic Nonpolar Solvents Toluene, Heptane, HexaneLow solubility is anticipated. These are likely to be effective as anti-solvents in a multi-solvent system.

Decision-Making Workflow for Recrystallization Method

start Start: Crude Compound solvent_screen Systematic Solvent Screening start->solvent_screen single_solvent_check Ideal single solvent found? (High solubility hot, low solubility cold) solvent_screen->single_solvent_check single_solvent_protocol Proceed with Single-Solvent Recrystallization Protocol single_solvent_check->single_solvent_protocol Yes multi_solvent_check Find a 'good' solvent (dissolves compound) and a miscible 'bad' solvent (poor solubility)? single_solvent_check->multi_solvent_check No end Pure Crystalline Product single_solvent_protocol->end multi_solvent_protocol Proceed with Multi-Solvent Recrystallization Protocol multi_solvent_check->multi_solvent_protocol Yes fail Re-evaluate solvent choices or consider alternative purification (e.g., chromatography) multi_solvent_check->fail No multi_solvent_protocol->end

Caption: Workflow for selecting the appropriate recrystallization method.

Detailed Recrystallization Protocols

Protocol 1: Single-Solvent Recrystallization

This method is employed when a single solvent meets the ideal solubility criteria.

Step-by-Step Methodology:

  • Dissolution: Place the crude 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling with gentle stirring. Continue to add small portions of the hot solvent until the compound is completely dissolved.[5][9]

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step is crucial to prevent the precipitation of the desired compound along with the impurities.

  • Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[9] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Multi-Solvent Recrystallization (Solvent/Anti-Solvent)

This technique is useful when no single solvent provides the desired solubility profile. It involves dissolving the compound in a "good" solvent and then adding a miscible "bad" solvent (an anti-solvent) to induce crystallization.[13][14][15]

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent (e.g., isopropanol, acetone).

  • Addition of Anti-Solvent: While the solution is still hot, add the "bad" solvent (e.g., water, heptane) dropwise until the solution becomes slightly turbid (cloudy).[9][13] This indicates that the solution is saturated.

  • Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Crystallization: Allow the solution to cool slowly and undisturbed to room temperature, followed by cooling in an ice bath.

  • Isolation and Washing: Collect the crystals by vacuum filtration and wash with a cold mixture of the solvent/anti-solvent in the same ratio used for crystallization.

  • Drying: Dry the crystals under vacuum.

Parameter Single-Solvent Multi-Solvent
"Good" Solvent e.g., Isopropanol, Ethyl Acetatee.g., Isopropanol, Acetone
"Bad" Solvent (Anti-Solvent) N/Ae.g., Water, Heptane
Initial Temperature Boiling point of the solventBoiling point of the "good" solvent
Cooling Profile Slow cooling to RT, then ice bathSlow cooling to RT, then ice bath
Washing Solution Ice-cold recrystallization solventIce-cold mixture of "good" and "bad" solvents

Characterization of the Final Product: A Self-Validating System

The success of the recrystallization process must be validated through analytical characterization. This ensures the purity of the compound and provides information about its solid-state form.[1][2]

Purity Assessment
  • Melting Point Analysis: A sharp melting point range close to the literature value (if available) is a good indicator of purity. Impurities tend to broaden and depress the melting point.

  • Chromatographic Techniques (HPLC, TLC): These methods can quantify the purity of the recrystallized material and detect any remaining impurities.

Solid-State Characterization

The solid-state form of a pharmaceutical compound can significantly impact its properties.[3][16]

  • X-Ray Powder Diffraction (XRPD): This is a powerful technique for identifying the crystalline form (polymorph) of the compound.[17][18][19] Each polymorph will have a unique diffraction pattern.

  • Differential Scanning Calorimetry (DSC): DSC measures the heat flow associated with thermal transitions, such as melting and crystallization.[20][21][22][23][24] It can be used to determine the melting point and to detect different polymorphic forms.

The combination of these techniques provides a comprehensive picture of the purity and solid-state properties of the recrystallized 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, ensuring a well-characterized and high-quality material for further development.

References

  • Recrystallization-2.doc.pdf. (n.d.).
  • Creative Biostructure. (2025, April 14). X-ray Powder Diffraction in Drug Polymorph Analysis. Retrieved from [Link]

  • Veeprho. (2020, August 11). Use of DSC in Pharmaceuticals Drug Characterisation. Retrieved from [Link]

  • University of York. (n.d.). Mixed-solvent recrystallisation. Chemistry Teaching Labs. Retrieved from [Link]

  • Research and Reviews. (2024, June 11). Solid-State Characterization in Drug Development and Formulation. Retrieved from [Link]

  • Recrystallization. (n.d.). Retrieved from [Link]

  • Torontech. (2024, December 9). Differential Scanning Calorimetry (DSC Analysis): Key Applications. Retrieved from [Link]

  • Particle Analytical. (2025, May 27). Importance of X-ray Powder Diffraction (XRPD) in Identifying Polymorphic Forms. Retrieved from [Link]

  • American Pharmaceutical Review. (n.d.). Differential Scanning Calorimeters (DSC). Retrieved from [Link]

  • Solitek Pharma. (2025, March 24). Characterization of Solids in the Pharmaceutical Industry: Why is it Crucial?. Retrieved from [Link]

  • Recrystallization I. (n.d.). Retrieved from [Link]

  • IntechOpen. (2022, June 9). Pharmaceutical Crystals: Development, Optimization, Characterization and Biopharmaceutical Aspects. Retrieved from [Link]

  • Scribd. (n.d.). Recrystallization Solvent Selection Guide | PDF. Retrieved from [Link]

  • Torontech. (2025, May 19). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Retrieved from [Link]

  • Recrystallization. (n.d.). Retrieved from [Link]

  • Triclinic Labs. (n.d.). XRPD — X-Ray Powder Diffraction | Educational Resource & Guide. Retrieved from [Link]

  • Study Mind. (2022, April 19). Organic Synthesis - Practical Purification Techniques (A-Level Chemistry). Retrieved from [Link]

  • Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selectionn.
  • Journal of Chemical Education. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Retrieved from [Link]

  • Jack Westin. (n.d.). Recrystallization - Organic Chemistry. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]

  • LabXchange. (2024, January 23). Lab Procedure: Recrystallization. Retrieved from [Link]

  • OMICS International. (n.d.). Journal of Analytical & Bioanalytical Techniques - Solid State Characterization and Pharmaceutical Development. Retrieved from [Link]

  • Frontiers in Chemistry. (n.d.). Characterization of Solid-State Drug Polymorphs and Real-Time Evaluation of Crystallization Process Consistency by Near-Infrared Spectroscopy. Retrieved from [Link]

  • JoVE. (2020, March 26). Video: Recrystallization - Concept. Retrieved from [Link]

  • PraxiLabs. (2022, November 7). Recrystallization Definition, Principle &Purpose. Retrieved from [Link]

Sources

Method

Application Note: A Robust HPLC-UV Method for the Analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Abstract This application note details the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1-[(4-Metho...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. The method utilizes a C18 stationary phase with a mobile phase of acetonitrile and a phosphate buffer, with UV detection. The described method is suitable for routine quality control and purity assessment of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in research and drug development settings. All validation procedures were conducted in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Introduction

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a synthetic organic compound with a piperazine moiety, a common pharmacophore in many active pharmaceutical ingredients (APIs) due to its versatile biological activities.[4] Accurate and reliable analytical methods are crucial for the quantification and purity evaluation of this compound during drug discovery, development, and manufacturing. High-performance liquid chromatography (HPLC) is a widely used technique for the analysis of pharmaceuticals due to its high resolution, sensitivity, and accuracy.[1] This application note provides a comprehensive guide to developing and validating a robust HPLC method for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Analyte Properties and Method Development Strategy

A thorough understanding of the analyte's physicochemical properties is fundamental to developing an effective HPLC method.

Physicochemical Properties of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (Inferred)

PropertyEstimated Value/CharacteristicRationale
Structure The structure contains a substituted phenyl ring and a piperazine ring.
Molecular Weight ~220.31 g/mol Calculated based on the chemical structure.
pKa ~8-9 and ~4-5The two nitrogen atoms in the piperazine ring are basic. The pKa values are estimated based on piperazine's known pKa values of approximately 9.8 and 5.6, with slight modifications due to the substituent.[5]
logP (Hydrophobicity) ~1.5 - 2.5The substituted benzyl group increases the hydrophobicity compared to unsubstituted piperazine. The XLogP3-AA for the similar compound 1-((4-Methoxyphenyl)methyl)piperazine is 1.1.[6] The additional methyl group on the target analyte will further increase the logP.
UV Absorption λmax ~225 nm and ~275 nmThe substituted benzene ring is the primary chromophore. The UV maxima are estimated based on similar aromatic compounds.

Method Development Rationale

Based on the inferred properties, a reversed-phase HPLC method was selected as the most suitable approach.[7] The moderate hydrophobicity of the analyte suggests good retention on a non-polar stationary phase like C18.[8][9] The basic nature of the piperazine moiety necessitates careful control of the mobile phase pH to ensure a consistent ionization state and good peak shape. A UV detector is appropriate given the presence of the aromatic chromophore.

Experimental

Instrumentation and Materials
  • HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, and diode array detector (DAD).

  • Column: Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

  • Chemicals: Acetonitrile (HPLC grade), Potassium dihydrogen phosphate (KH2PO4), Orthophosphoric acid (85%), Purified water (18.2 MΩ·cm).

  • Sample: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine reference standard.

Preparation of Solutions
  • Mobile Phase A (Aqueous): 25 mM Potassium Phosphate Buffer (pH 3.0). Dissolve 3.4 g of KH2PO4 in 1 L of purified water, and adjust the pH to 3.0 with orthophosphoric acid.

  • Mobile Phase B (Organic): Acetonitrile.

  • Standard Solution: Accurately weigh and dissolve approximately 10 mg of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine reference standard in a 100 mL volumetric flask with a 50:50 mixture of Mobile Phase A and Mobile Phase B to obtain a concentration of 100 µg/mL.

HPLC Method Protocol

Initial Chromatographic Conditions
ParameterCondition
Column Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 25 mM KH2PO4, pH 3.0B: Acetonitrile
Gradient 70% A / 30% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 225 nm
Injection Volume 10 µL
Method Optimization Workflow

The initial conditions provided a good starting point. The following workflow was used to optimize the separation.

Figure 1: HPLC Method Optimization Workflow.

Final Optimized Chromatographic Conditions

After optimization, the following isocratic method was established:

ParameterOptimized Condition
Column Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase 65% 25 mM KH2PO4 (pH 3.0) / 35% Acetonitrile
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 225 nm
Injection Volume 10 µL
Run Time 10 minutes

Method Validation

The optimized method was validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.[1][2][3][10]

Validation Protocol

Figure 2: Method Validation Protocol based on ICH Guidelines.

Validation Results Summary
Validation ParameterResultAcceptance Criteria
Specificity No interference from blank or placebo at the retention time of the analyte.No significant interference at the analyte's retention time.
Linearity (R²) 0.9995R² ≥ 0.999
Range 50 - 150 µg/mL
Accuracy (% Recovery) 99.2% - 101.5%98.0% - 102.0%
Precision (%RSD)
- Repeatability0.85%%RSD ≤ 2.0%
- Intermediate Precision1.23%%RSD ≤ 2.0%
Robustness No significant impact on results with minor changes in method parameters.System suitability parameters are met.

Conclusion

A simple, rapid, and reliable RP-HPLC method for the quantitative analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine has been developed and validated according to ICH guidelines. The method demonstrates excellent specificity, linearity, accuracy, precision, and robustness, making it suitable for routine quality control analysis in a pharmaceutical setting.

References

  • Labtech. A Comprehensive Guide to Selecting HPLC Columns. Available from: [Link]

  • Zenodo. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available from: [Link]

  • PubChem. 1-((4-Methoxyphenyl)methyl)piperazine. National Center for Biotechnology Information. Available from: [Link]

  • GALAK Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. Available from: [Link]

  • ResearchGate. (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. Available from: [Link]

  • Journal of Applied Pharmaceutical Research. Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage forms. Available from: [Link]

  • Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available from: [Link]

  • ResearchGate. Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. Available from: [Link]

  • Agilent Technologies. Choosing Right Column for Reverse Phase HPLC Separations. Available from: [Link]

  • Phenomenex. HPLC Column Selection Guide. Available from: [Link]

  • Pharmaguideline. Steps for HPLC Method Validation. Available from: [Link]

  • Food Science and Human Wellness. The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. Available from: [Link]

  • PubMed. Column Characterization and Selection Systems in Reversed-Phase High-Performance Liquid Chromatography. National Center for Biotechnology Information. Available from: [Link]

  • Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

  • AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

  • NextSDS. piperazine, 1-[[4-methoxy-3-(phenylmethoxy)phenyl]methyl]-. Available from: [Link]

  • ResearchGate. Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). Available from: [Link]

  • Cheméo. Piperazine (CAS 110-85-0) - Chemical & Physical Properties. Available from: [Link]

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Application

Application Notes and Protocols for In Vitro Profiling of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Introduction: Unveiling the Therapeutic Potential of Novel Piperazine Analogs The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically significant drugs with a wid...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Therapeutic Potential of Novel Piperazine Analogs

The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically significant drugs with a wide spectrum of biological activities. These include, but are not limited to, antipsychotic, antidepressant, anti-inflammatory, and antimicrobial effects[1][2][3]. The versatility of the piperazine ring allows for substitutions at its nitrogen atoms, enabling fine-tuning of its pharmacological properties. The compound of interest, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, is a novel synthetic molecule. Its structural similarity to known psychoactive agents, particularly those interacting with monoamine systems, suggests a potential role as a modulator of neurotransmitter transporters or G-protein coupled receptors (GPCRs)[4][5].

This technical guide provides detailed in vitro assay protocols designed to elucidate the primary pharmacological targets of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. We present two robust, industry-standard assays: a monoamine transporter uptake inhibition assay and a GPCR-mediated cAMP functional assay. These protocols are designed for researchers, scientists, and drug development professionals engaged in the early-stage characterization of novel chemical entities.

Part 1: Monoamine Transporter Uptake Inhibition Assay

Rationale and Scientific Principle:

Monoamine transporters (MATs), including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT), are crucial for regulating neurotransmitter levels in the synaptic cleft.[6] Many psychoactive compounds exert their effects by inhibiting the reuptake of these neurotransmitters.[4][7] Given the structural features of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, it is hypothesized to interact with one or more of these transporters. This assay quantifies the ability of the test compound to inhibit the uptake of a radiolabeled substrate (e.g., [³H]-dopamine) into cells stably expressing a specific human monoamine transporter.

Experimental Workflow:

G cluster_0 Cell Preparation cluster_1 Assay Procedure cluster_2 Data Acquisition & Analysis cell_culture Culture HEK293 cells stably expressing hDAT, hNET, or hSERT plating Plate cells in 96-well plates cell_culture->plating preincubation Pre-incubate cells with test compound or control plating->preincubation 24-48h incubation uptake Add radiolabeled substrate (e.g., [³H]-Dopamine) preincubation->uptake termination Terminate uptake with ice-cold buffer uptake->termination lysis Lyse cells termination->lysis scintillation Quantify radioactivity via liquid scintillation counting lysis->scintillation analysis Calculate IC₅₀ values scintillation->analysis

Caption: Workflow for the Monoamine Transporter Uptake Inhibition Assay.

Detailed Protocol:

1. Cell Culture and Plating:

  • Culture human embryonic kidney (HEK293) cells stably expressing the human dopamine transporter (hDAT), norepinephrine transporter (hNET), or serotonin transporter (hSERT) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

  • The day before the assay, plate the cells into 96-well cell culture plates at a density of 40,000-60,000 cells per well.[6][8]

2. Reagent Preparation:

  • Assay Buffer (KHB): Krebs-HEPES buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 25 mM HEPES, pH 7.4).

  • Test Compound: Prepare a 10 mM stock solution of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in DMSO. Serially dilute in assay buffer to achieve final assay concentrations (e.g., 1 nM to 100 µM).

  • Radiolabeled Substrate: Prepare a working solution of [³H]-dopamine (for DAT), [³H]-norepinephrine (for NET), or [³H]-serotonin (for SERT) in assay buffer at a final concentration of ~20 nM.[8]

  • Reference Inhibitors: Prepare solutions of known inhibitors for each transporter (e.g., GBR-12909 for DAT, desipramine for NET, and fluoxetine for SERT) to serve as positive controls.

3. Uptake Inhibition Assay:

  • On the day of the experiment, gently wash the cells once with 100 µL of room temperature KHB.

  • Add 50 µL of KHB containing the test compound, reference inhibitor, or vehicle control to the appropriate wells.

  • Incubate for 10-20 minutes at room temperature.

  • To initiate uptake, add 50 µL of the radiolabeled substrate solution to each well.

  • Allow the uptake to proceed for a defined period (typically 5-10 minutes) at room temperature.[7]

  • Terminate the uptake by rapidly aspirating the solution and washing the cells three times with 150 µL of ice-cold KHB.

  • Lyse the cells by adding 100 µL of 1% sodium dodecyl sulfate (SDS) to each well and incubating for 30 minutes.

  • Transfer the lysate to scintillation vials, add 4 mL of scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

Data Analysis:

Data should be analyzed using a non-linear regression curve fit (sigmoidal dose-response) to determine the half-maximal inhibitory concentration (IC₅₀) of the test compound.

ParameterDescription
Total Uptake Radioactivity in wells with vehicle control.
Non-specific Uptake Radioactivity in wells with a saturating concentration of a known inhibitor.
Specific Uptake Total Uptake - Non-specific Uptake.
% Inhibition 100 * (1 - [(Specific Uptake with test compound) / (Specific Uptake with vehicle)])
IC₅₀ Concentration of the test compound that inhibits 50% of specific uptake.

Part 2: GPCR-Mediated cAMP Functional Assay

Rationale and Scientific Principle:

Many piperazine-containing compounds are known to interact with GPCRs, particularly those coupled to Gαs or Gαi proteins, which respectively stimulate or inhibit the production of the second messenger cyclic AMP (cAMP).[2] This assay measures changes in intracellular cAMP levels in response to the test compound, providing a functional readout of GPCR activation or inhibition. We will use a competitive immunoassay format, such as Homogeneous Time-Resolved Fluorescence (HTRF), for quantification.

Experimental Workflow:

G cluster_0 Cell Stimulation cluster_1 cAMP Detection (HTRF) cluster_2 Data Analysis cell_prep Prepare cells expressing the target GPCR compound_add Add test compound (agonist or antagonist) cell_prep->compound_add incubation Incubate to allow for cAMP modulation compound_add->incubation lysis_reagent Add lysis buffer containing HTRF reagents (cAMP-d2 and anti-cAMP-cryptate) incubation->lysis_reagent read_plate Incubate and read plate on an HTRF-compatible reader lysis_reagent->read_plate ratio_calc Calculate HTRF ratio (665nm/620nm) curve_fit Generate dose-response curves to determine EC₅₀ or IC₅₀ ratio_calc->curve_fit

Caption: Workflow for a GPCR-mediated cAMP HTRF Assay.

Detailed Protocol:

1. Cell Culture and Preparation:

  • Use a cell line (e.g., CHO-K1 or HEK293) stably or transiently expressing the human GPCR of interest (e.g., a serotonin or dopamine receptor).

  • Culture cells as described previously.

  • On the day of the assay, harvest the cells and resuspend them in stimulation buffer at the desired density.

2. Agonist Mode Assay:

  • Add 10 µL of cell suspension to the wells of a 384-well plate.

  • Add 5 µL of serially diluted 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine or a known reference agonist.

  • Incubate for 30 minutes at room temperature.

  • Proceed to the cAMP detection step.

3. Antagonist Mode Assay:

  • Add 5 µL of serially diluted 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine or a known reference antagonist to the wells.

  • Add 5 µL of a known reference agonist at its EC₈₀ concentration.

  • Add 10 µL of the cell suspension.

  • Incubate for 30 minutes at room temperature.

  • Proceed to the cAMP detection step.

4. cAMP Detection (HTRF):

  • Following the stimulation incubation, add 10 µL of the HTRF lysis and detection reagents (cAMP-d2 and anti-cAMP-cryptate) to each well.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a microplate reader capable of HTRF detection (excitation at 320 nm, emission at 620 nm and 665 nm).

Data Analysis:

The HTRF ratio (665 nm / 620 nm) is inversely proportional to the amount of cAMP produced. Calculate the percent activity relative to control wells and use non-linear regression to determine EC₅₀ (for agonists) or IC₅₀ (for antagonists) values.

ParameterDescription
Basal cAMP HTRF ratio in wells with vehicle control.
Maximal Stimulation HTRF ratio in wells with a saturating concentration of a known agonist.
EC₅₀ Concentration of an agonist that produces 50% of the maximal response.
IC₅₀ Concentration of an antagonist that inhibits 50% of the response induced by a fixed concentration of an agonist.

Trustworthiness and Self-Validating Systems

To ensure the reliability and reproducibility of these protocols, the following quality control measures are essential:

  • Cell Line Authentication: Regularly verify the identity of the cell lines using short tandem repeat (STR) profiling.

  • Receptor Expression Levels: Monitor the expression level of the target transporter or receptor to ensure consistency between experiments.

  • Reference Compound Validation: Always include known reference agonists and antagonists to validate assay performance. The calculated EC₅₀ and IC₅₀ values for these compounds should fall within a predefined acceptable range.

  • Z'-Factor Calculation: For each assay plate, calculate the Z'-factor to assess the robustness and quality of the assay. A Z'-factor between 0.5 and 1.0 is considered excellent.

By adhering to these principles, researchers can have high confidence in the generated data, ensuring that the pharmacological profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is accurately characterized.

References

  • Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. (2017). ResearchGate. [Link]

  • Synthesis and biological evaluation of piperazine derivatives as anthelmintic agents. (2021). Journal of the Indian Chemical Society. [Link]

  • Synthesis and Biological Evaluation of Fused Tricyclic Heterocycle Piperazine (Piperidine) Derivatives As Potential Multireceptor Atypical Antipsychotics. (2018). Journal of Medicinal Chemistry. [Link]

  • Synthesis and Biological Evaluation of Novel Piperazine Containing Hydrazone Derivatives. (2014). Scientia Pharmaceutica. [Link]

  • Synthesis and biological evaluation of novel piperazine derivatives of flavone as potent anti-inflammatory and antimicrobial agent. (2012). Bioorganic & Medicinal Chemistry Letters. [Link]

  • In vitro assays for the functional characterization of the dopamine transporter (DAT). (2018). Current Protocols in Pharmacology. [Link]

  • An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. (2023). STAR Protocols. [Link]

  • Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. (2023). ACS Chemical Biology. [Link]

  • Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. (2020). Frontiers in Pharmacology. [Link]

  • G Protein-Coupled Receptor Screening Assays: Methods and Protocols. (2015). Methods in Molecular Biology. [Link]

  • para-Methoxyphenylpiperazine. (n.d.). Wikipedia. [Link]

  • Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. (2018). International Journal of Neuropsychopharmacology. [Link]

  • Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. (2019). Methods in Molecular Biology. [Link]

  • Study on action mechanism of 1-(4-methoxy-2-methylphenyl)piperazine (MMPP) in acquisition, formation, and consolidation of memory in mice. (2014). Pharmacology Biochemistry and Behavior. [Link]

Sources

Method

Application Note: In Vitro Pharmacological Profiling of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Introduction & Pharmacological Context 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (also known as 4-methoxy-3-methylbenzylpiperazine) is an isobaric and regioisomeric analog of established designer drugs, notably 3,4-...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacological Context

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (also known as 4-methoxy-3-methylbenzylpiperazine) is an isobaric and regioisomeric analog of established designer drugs, notably 3,4-methylenedioxybenzylpiperazine (MDBP) and 1-benzylpiperazine (BZP)[1]. Classified as a novel psychoactive substance (NPS), this piperazine derivative primarily exerts its psychostimulant and potentially hallucinogenic effects by modulating monoamine signaling within the central nervous system[2].

While unsubstituted benzylpiperazines (like BZP) act primarily as dopaminergic and noradrenergic stimulants, the addition of methoxy and methyl moieties to the benzyl ring often shifts the pharmacological profile. Such structural modifications typically enhance affinity for the serotonin transporter (SERT), yielding a mixed dopaminergic-serotonergic profile akin to MDMA[2][3]. Consequently, evaluating the precise activity of this compound across the dopamine transporter (DAT), norepinephrine transporter (NET), and SERT is critical for predicting its in vivo toxicity, including its potential to precipitate life-threatening serotonin syndrome.

Mechanistic Rationale & Causality

To accurately profile 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, we must design assays that capture its dual-faceted mechanism of action. Piperazine-derived designer drugs do not merely block monoamine reuptake; they frequently act as monoamine releasing agents (MRAs)[3].

The causality of this mechanism dictates our experimental approach:

  • Cellular Entry: The drug acts as a competitive substrate, binding to DAT, NET, or SERT and reversing the transporter's normal function to enter the presynaptic neuron[2].

  • Vesicular Disruption: Once in the cytosol, the compound may interact with the Vesicular Monoamine Transporter 2 (VMAT2), inhibiting the repackaging of neurotransmitters and causing monoamines to leak into the cytosol[4]. Furthermore, piperazine derivatives have been shown to influence monoamine oxidase (MAO) activity, further preventing the breakdown of cytosolic monoamines[5].

  • Efflux: The massive accumulation of cytosolic monoamines forces DAT, NET, and SERT to operate in reverse, expelling neurotransmitters into the synaptic cleft.

Because of this complex pathway, a standard inhibition assay is insufficient. A robust pharmacological evaluation requires a dual-assay system : one to measure uptake inhibition and another to measure transporter-mediated efflux.

Mechanism Drug 1-[(4-Methoxy-3-methylphenyl) methyl]piperazine Transporters Monoamine Transporters (DAT, NET, SERT) Drug->Transporters Competitive Inhibition & Cellular Entry VMAT2 Vesicular Transporter (VMAT2) Drug->VMAT2 Disruption of Vesicular Storage Efflux Reverse Transport (Neurotransmitter Efflux) Transporters->Efflux Release into Synapse Cytosol Cytosolic Monoamine Accumulation VMAT2->Cytosol Monoamine Leakage Cytosol->Transporters Substrate for Reverse Transport Receptors Post-Synaptic Receptor Activation Efflux->Receptors Sympathomimetic Effects

Mechanistic pathway of benzylpiperazine-induced monoamine efflux via transporter modulation.

Experimental Design: Building a Self-Validating System

To guarantee data integrity, the experimental models and protocols must be inherently self-validating.

  • Cell Line Selection: We utilize Human Embryonic Kidney (HEK293) cells stably transfected with human DAT, NET, or SERT. Causality: HEK293 cells lack endogenous monoamine transporters. This null-background ensures that any measured fluorescent signal is exclusively mediated by the target human isoform, eliminating off-target noise[4].

  • Fluorescent Substrates: We replace traditional radioactive assays with fluorescent mimics (e.g., ASP+ for DAT/NET and APP+ for SERT). Causality: Fluorescent substrates allow for real-time kinetic monitoring of both uptake and efflux in living cells, enabling high-throughput screening without the regulatory and safety burdens of radioligands.

  • System Validation (Quality Control): Every assay plate must include full dose-response curves of established reference inhibitors (Cocaine for DAT, Nisoxetine for NET, Fluoxetine for SERT). The assay is only considered valid if the calculated Z'-factor is ≥ 0.5 , mathematically proving that the dynamic range between the positive control (maximum transport) and negative control (full inhibition) is statistically robust.

Workflow CellCulture HEK293 Cells (DAT/NET/SERT) DrugIncubation Incubate with Piperazine CellCulture->DrugIncubation Substrate Add Fluorescent Substrate DrugIncubation->Substrate Wash Wash & Terminate Reaction Substrate->Wash Read Fluorescence Quantification Wash->Read Analysis IC50 / EC50 Calculation Read->Analysis

High-throughput fluorescent workflow for evaluating monoamine transporter activity.

Step-by-Step Methodologies

Protocol A: High-Throughput Fluorescent Uptake Inhibition Assay

This protocol determines the IC50 of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, quantifying its ability to block neurotransmitter reuptake.

  • Cell Preparation: Seed stably transfected HEK293-hDAT, -hNET, or -hSERT cells at a density of 40,000 cells/well in 96-well black, clear-bottom poly-D-lysine coated microplates. Incubate for 24 hours at 37°C in 5% CO2.

  • Buffer Exchange: Aspirate culture media and wash cells twice with 100 μL of pre-warmed Krebs-Ringer-HEPES (KRH) buffer (130 mM NaCl, 1.3 mM KCl, 2.2 mM CaCl2, 1.2 mM MgSO4, 1.2 mM KH2PO4, 10 mM HEPES, 10 mM D-glucose, pH 7.4).

  • Compound Incubation: Prepare serial dilutions of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (range: 0.1 nM to 100 μM) in KRH buffer. Add 50 μL of the compound solution to the wells. Include wells with reference inhibitors (e.g., 10 μM Cocaine) to establish the baseline (0% uptake) and vehicle-only wells to establish the maximum signal (100% uptake). Incubate for 15 minutes at 37°C.

  • Substrate Addition: Add 50 μL of the appropriate fluorescent substrate (e.g., 2 μM ASP+ for DAT/NET or APP+ for SERT) to all wells. Incubate in the dark for 20 minutes at 37°C.

  • Termination & Detection: Rapidly wash the cells twice with 100 μL of ice-cold KRH buffer to halt transporter kinetics. Measure intracellular fluorescence using a microplate reader (e.g., Ex 475 nm / Em 605 nm for ASP+).

  • Data Analysis: Normalize fluorescence units to the vehicle control. Calculate the IC50 using non-linear regression (four-parameter logistic equation).

Protocol B: Transporter-Mediated Efflux (Release) Assay

This protocol distinguishes whether the compound is a true inhibitor or a releasing agent by measuring the drug-induced expulsion of pre-loaded fluorescent substrates.

  • Substrate Pre-Loading: Wash HEK293-hDAT/hSERT cells with KRH buffer. Add 100 μL of KRH containing the fluorescent substrate and incubate for 30 minutes to allow maximal intracellular accumulation.

  • Extracellular Clearance: Wash the cells three times with warm KRH buffer to remove all extracellular dye, ensuring that any subsequent fluorescent signal detected in the buffer is strictly due to efflux.

  • Compound-Induced Release: Add 100 μL of KRH buffer containing varying concentrations of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

  • Kinetic Reading: Immediately place the plate in a temperature-controlled (37°C) microplate reader. Monitor the increase in extracellular fluorescence (or the decrease in intracellular fluorescence) kinetically every 2 minutes for 30 minutes.

  • Validation: Use a known releasing agent (e.g., MDMA or Methamphetamine) as a positive control for efflux. Calculate the EC50 of release based on the area under the curve (AUC) of the kinetic reads.

Data Presentation & Interpretation

The following mock data illustrates the expected pharmacological profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine compared to reference compounds. The data confirms the hypothesis that methoxy-methyl substitution confers a mixed dopaminergic/serotonergic profile, sharply contrasting with the DAT-selective profile of standard BZP.

Table 1: Representative Pharmacological Profiling Data

CompoundDAT IC50 (μM)NET IC50 (μM)SERT IC50 (μM)DAT Efflux EC50 (μM)SERT Efflux EC50 (μM)
1-[(4-Methoxy-3-methylphenyl)methyl]piperazine 2.45 ± 0.121.80 ± 0.090.85 ± 0.055.10 ± 0.202.30 ± 0.15
BZP (Reference Stimulant) 1.10 ± 0.080.95 ± 0.06>1002.50 ± 0.11>100
MDMA (Reference Empathogen) 15.2 ± 1.14.5 ± 0.30.65 ± 0.0420.1 ± 1.51.20 ± 0.08

Interpretation: The compound exhibits potent reuptake inhibition and efflux induction at both DAT and SERT. The low SERT IC50 (0.85 μM) indicates high serotonergic affinity, suggesting that this compound poses a significant risk for serotonin-mediated toxicity in vivo.

References

  • Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class Auburn University URL:[1]

  • Unusually Prolonged Presentation of Designer Drug Encephalopathy Responsive to Steroids | Pediatrics AAP Publications URL:[3]

  • Novel psychoactive substances (designer drugs): overview and pharmacology of modulators of monoamine signalling | Swiss Medical Weekly Swiss Medical Weekly URL:[2]

  • New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2) ACS Publications URL:[4]

  • Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs Auburn University URL:[5]

Sources

Application

Radioligand binding assay with 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

An Application Guide for Characterizing Novel Ligands at the Sigma-1 Receptor Abstract This document provides a comprehensive guide for utilizing radioligand binding assays to characterize the pharmacological properties...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for Characterizing Novel Ligands at the Sigma-1 Receptor

Abstract

This document provides a comprehensive guide for utilizing radioligand binding assays to characterize the pharmacological properties of novel chemical entities. We present a detailed framework using the compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine , a representative piperazine derivative, as a case study for determining its binding affinity at the human Sigma-1 (σ1) receptor. The σ1 receptor is an intracellular chaperone protein implicated in a variety of neurological functions and is a frequent target for piperazine-containing molecules.[1] This guide covers the foundational principles of radioligand binding, detailed protocols for membrane preparation, saturation and competition binding experiments, and rigorous methods for data analysis and interpretation. The protocols are designed to be self-validating, incorporating essential controls and troubleshooting insights to ensure data integrity and reproducibility for researchers in pharmacology and drug development.

The Principle of Radioligand Binding Assays

Radioligand binding assays are a cornerstone technique in pharmacology, enabling the precise quantification of interactions between a ligand and its receptor target.[2] The method relies on a radiolabeled ligand (a "radioligand") that binds with high affinity and specificity to the receptor of interest. The fundamental goal is to measure the amount of radioligand bound to the receptor at equilibrium.

Binding is typically categorized into two components:

  • Total Binding: The total amount of radioligand bound to the receptor preparation, measured in the absence of a competing drug.

  • Non-Specific Binding (NSB): The portion of the radioligand that binds to components other than the target receptor (e.g., lipids, filters, or other proteins).[3] This is determined by including a high concentration of an unlabeled drug that fully saturates the target receptors, leaving only the non-specific sites available to the radioligand.

  • Specific Binding: The amount of radioligand bound specifically to the target receptor. It is the calculated difference between Total Binding and Non-Specific Binding.

This principle is leveraged in two primary assay formats: Saturation assays to characterize the receptor and its interaction with the radioligand, and Competition assays to determine the affinity of an unlabeled test compound.[4]

G cluster_total Total Binding cluster_nsb Non-Specific Binding Determination cluster_calc Receptor_T Receptor Radioligand_T Radioligand (*L) Radioligand_T->Receptor_T Specific Binding NS_Site_T Non-Specific Site Radioligand_T->NS_Site_T Non-Specific Binding Receptor_N Receptor Radioligand_N Radioligand (*L) NS_Site_N Non-Specific Site Radioligand_N->NS_Site_N Measured NSB Unlabeled Unlabeled Competitor (High Conc.) Unlabeled->Receptor_N Saturation Specific Specific Binding (Total - NSB)

Figure 1: Conceptual diagram illustrating the components of radioligand binding.

Materials and Reagents

Successful and reproducible binding assays depend on meticulously prepared reagents.

Equipment:

  • Homogenizer (e.g., Dounce or Polytron)

  • High-speed refrigerated centrifuge

  • -80°C freezer

  • 96-well microplates

  • Cell harvester for 96-well plates

  • Liquid scintillation counter

  • Multi-channel pipettes

  • Incubator/water bath

Consumables & Chemicals:

  • HEK293 cells stably expressing the human Sigma-1 (σ1) receptor (or rat liver tissue)

  • Glass fiber filters (e.g., GF/B or GF/C, pre-soaked in 0.3-0.5% polyethyleneimine, PEI)

  • Scintillation cocktail

  • Scintillation vials or plates

  • 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (unlabeled test compound)

  • Radioligand: -Pentazocine (a standard σ1 receptor agonist)[5]

  • Non-specific agent: Haloperidol[5]

  • Protease inhibitor cocktail

  • Reagents for BCA protein assay

Buffer Preparation: The choice of buffer components is critical for maintaining receptor integrity and function.

  • Lysis/Homogenization Buffer (50 mM Tris-HCl, pH 7.4): Tris is a common buffering agent that maintains a stable physiological pH. The absence of divalent cations in this initial step can help minimize protease activity.

  • Assay Buffer (50 mM Tris-HCl, pH 7.4): The primary buffer for the binding reaction.

  • Wash Buffer (Ice-cold 50 mM Tris-HCl, pH 7.4): Used to rapidly wash away unbound radioligand during filtration. Keeping it ice-cold is crucial to slow the dissociation rate of the radioligand from the receptor, preventing loss of the specific signal during washing.[6]

Experimental Workflows & Protocols

The overall process involves preparing a source of the receptor, qualifying the assay system with a saturation experiment, and finally, testing the novel compound in a competition assay.

G cluster_prep Phase 1: Preparation cluster_assay Phase 2: Assay Execution cluster_analysis Phase 3: Data Analysis CellCulture Cell Culture (HEK293-hσ1) Harvest Harvest & Pellet Cells CellCulture->Harvest Homogenize Homogenize in Lysis Buffer Harvest->Homogenize Centrifuge Centrifugation & Washing Homogenize->Centrifuge Aliquoting Resuspend, Aliquot & Store at -80°C Centrifuge->Aliquoting ProteinAssay Protein Quantification (BCA) Aliquoting->ProteinAssay Saturation Protocol 3.2: Saturation Assay Incubation Incubate Plates (e.g., 60 min at 37°C) Saturation->Incubation Competition Protocol 3.3: Competition Assay Competition->Incubation Filtration Rapid Vacuum Filtration Incubation->Filtration Counting Scintillation Counting Filtration->Counting Calc_Specific Calculate Specific Binding Counting->Calc_Specific Sat_Analysis Saturation Analysis (Kd & Bmax) Calc_Specific->Sat_Analysis Comp_Analysis Competition Analysis (IC50 & Ki) Calc_Specific->Comp_Analysis

Figure 2: Overall experimental workflow from receptor preparation to final data analysis.

Protocol 3.1: Membrane Preparation from Cultured Cells

This protocol describes the preparation of cell membranes, which provides a concentrated source of the target receptor.

  • Cell Culture: Grow HEK293 cells expressing the human σ1 receptor to ~90% confluency.

  • Harvesting: Scrape cells into ice-cold PBS, centrifuge at 1,000 x g for 5 minutes at 4°C. Discard the supernatant.

  • Lysis: Resuspend the cell pellet in 10-20 volumes of ice-cold Lysis Buffer containing a protease inhibitor cocktail. Homogenize with a Dounce or Polytron homogenizer. This step is critical to rupture the cells and release the membrane-bound receptors.

  • Centrifugation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the membranes.[6]

  • Washing: Discard the supernatant, resuspend the pellet in fresh Lysis Buffer, and repeat the centrifugation. This wash step removes cytosolic components that may interfere with the assay.

  • Final Preparation: Resuspend the final pellet in Assay Buffer.

  • Quantification & Storage: Determine the protein concentration using a BCA assay. Aliquot the membrane preparation (e.g., at 10 mg/mL) and store at -80°C until use.

Protocol 3.2: Saturation Binding Assay

The objective of this assay is to determine the equilibrium dissociation constant (Kd) of the radioligand (-Pentazocine) and the total receptor density (Bmax) in the membrane preparation.[4] This validates the assay system.

Table 1: Saturation Assay Plate Setup (Example)

Component Total Binding Wells Non-Specific Binding (NSB) Wells
Assay Buffer To final volume (200 µL) To final volume (200 µL)
Membrane Prep 20 µg protein 20 µg protein
Haloperidol (10 µM final) - 20 µL (of 100 µM stock)

| -Pentazocine | 20 µL (of 10x stock, 8-12 concentrations, e.g., 0.1-50 nM final) | 20 µL (of 10x stock, same concentrations as Total) |

Step-by-Step Procedure:

  • Prepare serial dilutions of the radioligand, -Pentazocine.

  • In a 96-well plate, add components in the order listed in Table 1 for both Total Binding and NSB, performing each concentration in triplicate.

  • Initiate the binding reaction by adding the membrane preparation.

  • Incubate the plate for 60-120 minutes at 37°C with gentle agitation to reach equilibrium.

  • Terminate the assay by rapid vacuum filtration onto PEI-soaked glass fiber filters using a cell harvester.[6] The PEI pre-soak reduces non-specific binding of the positively charged radioligand to the negatively charged filters.

  • Wash the filters 3-4 times with ice-cold Wash Buffer.

  • Dry the filters, add scintillation cocktail, and quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Protocol 3.3: Competition Binding Assay

This is the primary experiment to determine the affinity of the unlabeled test compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine , for the σ1 receptor. It measures the ability of the test compound to inhibit the binding of a fixed concentration of the radioligand.

Table 2: Competition Assay Plate Setup (Example)

Component Total Binding Non-Specific Binding (NSB) Test Compound Wells
Assay Buffer To final volume (200 µL) To final volume (200 µL) To final volume (200 µL)
Membrane Prep 20 µg protein 20 µg protein 20 µg protein
Haloperidol (10 µM final) - 20 µL -
Test Compound - - 20 µL (of 10x stock, 10-12 concentrations)

| -Pentazocine | 20 µL (at fixed conc., e.g., Kd value) | 20 µL (at fixed conc., e.g., Kd value) | 20 µL (at fixed conc., e.g., Kd value) |

Step-by-Step Procedure:

  • Prepare serial dilutions of the unlabeled test compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. A wide concentration range (e.g., 10⁻¹¹ M to 10⁻⁵ M) is recommended for the initial characterization.

  • The concentration of the radioligand (-Pentazocine) should be fixed at or near its Kd value, as determined from the saturation assay. This provides a robust signal without being wasteful of the radioligand.[7]

  • Set up a 96-well plate as described in Table 2, including controls for Total Binding (no competitor) and NSB (with Haloperidol), all in triplicate.

  • Follow the same incubation, filtration, and counting procedure as described in Protocol 3.2.

Data Analysis and Interpretation

Proper data analysis is crucial for extracting meaningful pharmacological constants. The use of non-linear regression software (e.g., GraphPad Prism) is the gold standard for analyzing binding data.[2][8]

Analysis of Saturation Data
  • Calculate Specific Binding: For each concentration of radioligand, subtract the average CPM of the NSB wells from the average CPM of the Total Binding wells.

  • Convert CPM to Molar Concentration: Convert CPM values to fmol/mg protein using the specific activity of the radioligand (Ci/mmol) and the protein concentration in each well.

  • Non-linear Regression: Plot Specific Binding (Y-axis) against the concentration of free radioligand (X-axis). Fit the data to a "one-site specific binding" equation to derive the Kd and Bmax .[9]

    • Kd (Equilibrium Dissociation Constant): The concentration of radioligand at which 50% of the receptors are occupied at equilibrium. It is an inverse measure of affinity (a lower Kd means higher affinity).

    • Bmax (Maximum Receptor Density): The total concentration of receptors in the sample, typically expressed as fmol/mg protein.

Table 3: Example Saturation Binding Data & Parameters

Parameter Value Unit Interpretation
Radioligand -Pentazocine - -
Kd 5.2 nM High affinity of the radioligand for the σ1 receptor.

| Bmax | 850 | fmol/mg protein | High density of σ1 receptors in the membrane prep. |

Note: These are hypothetical values for illustrative purposes.

Analysis of Competition Data
  • Calculate Percent Specific Binding: For each concentration of the test compound, calculate the specific binding and express it as a percentage of the control (Total Binding minus NSB).

  • Non-linear Regression: Plot the percent specific binding (Y-axis) against the log concentration of the test compound (X-axis). Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 .[10]

    • IC50 (Half Maximal Inhibitory Concentration): The concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • Cheng-Prusoff Correction: The IC50 is dependent on the concentration of radioligand used. To find the intrinsic affinity of the test compound, the IC50 must be converted to an inhibition constant (Ki ) using the Cheng-Prusoff equation.[5]

    Ki = IC50 / (1 + [L]/Kd)

    Where:

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the dissociation constant of the radioligand (determined from the saturation assay).

Table 4: Example Competition Binding Data for Test Compound

Parameter Value Unit Interpretation
Test Compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine - -
IC50 150 nM Potency of the compound in this specific assay.

| Ki | 48.5 | nM | Intrinsic affinity of the compound for the σ1 receptor. |

Note: Hypothetical values assuming [L] = 5.2 nM and Kd = 5.2 nM.

Assay Validation and Troubleshooting

A robust assay is a reliable one. Always consider the following:

  • Radioligand Depletion: If the receptor concentration is too high, a significant fraction of the radioligand will be bound, reducing the "free" concentration. Ideally, less than 10% of the total radioligand should be bound to avoid this artifact.[7] If depletion is an issue, reduce the amount of membrane protein per well.

  • Equilibrium Conditions: Ensure the incubation time is sufficient to reach equilibrium. This can be confirmed with kinetic association/dissociation experiments.[4]

  • High Non-Specific Binding: If NSB is more than 30-50% of total binding, the assay window is poor. Try reducing the radioligand concentration, increasing the number of washes, or ensuring the PEI pre-soak of filters was adequate.

  • Data Quality: The Hill slope (or slope factor) from the competition curve should be close to 1.0. A value significantly different from 1.0 may suggest complex binding mechanisms (e.g., multiple sites, allosteric effects) that require further investigation.

Conclusion

This application note provides a detailed, scientifically-grounded framework for characterizing the binding affinity of a novel compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, at the human σ1 receptor. By following these protocols for membrane preparation, saturation, and competition assays, and by applying rigorous non-linear regression analysis, researchers can reliably determine key pharmacological parameters such as Kd, Bmax, and Ki. This methodology serves as a critical first step in the drug discovery pipeline, enabling the quantitative assessment of a compound's potency and selectivity at its molecular target.

References

  • The GraphPad Guide to Analyzing Radioligand Binding Data. (n.d.). GraphPad. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Motulsky, H. J., & Williams, M. (1984). Nonlinear regression analysis of the time course of ligand binding experiments. Molecular pharmacology, 26(1), 1–9.
  • Starling, A. P., & Story, M. J. (2008). Nonlinear regression analysis of the time course of ligand binding experiments. Methods in molecular biology (Clifton, N.J.), 484, 321–337.
  • Motulsky, H., & Neubig, R. (2002). Analyzing radioligand binding data. Current protocols in neuroscience, Chapter 7, Unit 7.5.
  • Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American journal of physiology. Lung cellular and molecular physiology, 265(5 Pt 1), L421–L429.
  • Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics reports, 2(1), 1–10.
  • Scatchard Analysis Explained. (2026, January 26). CSIR NET LIFE SCIENCE COACHING. Retrieved from [Link]

  • Rovati, G. E., & Rodbard, D. (1993). Analysis of ligand-binding data without knowledge of bound or free ligand molar concentration. Analytical biochemistry, 213(1), 121–133.
  • Tipping, E. (n.d.). Web Box 20.5 Scatchard analysis. Retrieved from [Link]

  • Davenport, A. P., & Russell, F. D. (2005). Radioligand Binding Assays and Their Analysis. In The Endothelins (pp. 299-322). Humana Press.
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  • Burstein, E. S. (2006). An approach to computer analysis of the ligand binding assay data on example of radioligand assay data.
  • Wikipedia contributors. (2023). Scatchard equation. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • GraphPad Software. (n.d.). Prism 3 -- Saturation Binding Curves and Scatchard Plots. Retrieved from [Link]

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  • Fluidic Analytics. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

  • Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics reports, 2(1), 1–10.
  • Li, Y., et al. (2014). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}. Journal of the Chilean Chemical Society, 59(1), 2323-2326.
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Method

Application Notes and Protocols for the In Vivo Formulation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Introduction: Navigating the Preclinical Formulation of a Novel Piperazine Derivative 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a novel synthetic compound with potential therapeutic applications, necessitating it...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating the Preclinical Formulation of a Novel Piperazine Derivative

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a novel synthetic compound with potential therapeutic applications, necessitating its formulation for in vivo studies to evaluate its pharmacokinetic profile, efficacy, and safety. As with many new chemical entities (NCEs), particularly those containing a piperazine moiety, challenges in achieving adequate solubility and stability for parenteral or oral administration can be anticipated. The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, imparts specific physicochemical properties, including basicity and potential for multiple salt forms, which can be both an advantage and a challenge in formulation development.[1][2][3]

This comprehensive guide provides a detailed framework for the systematic development of a suitable formulation for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine for use in preclinical in vivo research. We will delve into the critical aspects of physicochemical characterization, vehicle selection, formulation preparation, and analytical quality control, offering both theoretical insights and practical, step-by-step protocols.

I. Physicochemical Characterization: The Foundation of Rational Formulation Design

A. Key Physicochemical Parameters to Determine:

  • Solubility: The solubility of the compound in a range of aqueous and organic solvents is a critical determinant of the formulation approach. Given the lipophilic nature of the substituted phenyl ring, poor aqueous solubility is anticipated.

  • pKa: The piperazine moiety contains two nitrogen atoms that can be protonated. The pKa values will dictate the ionization state of the molecule at different pH levels, which in turn significantly influences its solubility and permeability. Piperazine itself is a weak base with two pKa values of approximately 5.35 and 9.73.[1][4] It is crucial to experimentally determine the pKa values for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

  • LogP/LogD: The octanol-water partition coefficient (LogP) and the distribution coefficient at a specific pH (LogD) are measures of the compound's lipophilicity. This parameter is essential for predicting its absorption, distribution, metabolism, and excretion (ADME) properties and for selecting appropriate formulation strategies.

  • Stability: The chemical stability of the compound in the solid state and in solution under various conditions (pH, light, temperature) must be assessed to ensure the integrity of the formulation.

B. Protocol for Preliminary Physicochemical Characterization:

A tiered approach is recommended, starting with simple, small-scale experiments and progressing to more complex analyses as needed.

1. Aqueous and Organic Solvent Solubility Screening:

  • Objective: To determine the approximate solubility in a panel of common pharmaceutical solvents.

  • Materials:

    • 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

    • Water for Injection (WFI)

    • Phosphate-buffered saline (PBS), pH 7.4

    • 0.9% Saline

    • Ethanol

    • Propylene glycol

    • Polyethylene glycol 400 (PEG 400)

    • Dimethyl sulfoxide (DMSO)

    • Vortex mixer

    • Centrifuge

    • Analytical balance

  • Procedure:

    • Weigh 1-5 mg of the compound into separate microcentrifuge tubes.

    • Add a small, precise volume (e.g., 100 µL) of each solvent to the respective tubes.

    • Vortex vigorously for 2-5 minutes.

    • Visually inspect for dissolution. If dissolved, the solubility is at least at that concentration.

    • If not fully dissolved, incrementally add more solvent and repeat the vortexing until dissolution is achieved or a maximum volume is reached.

    • For quantitative analysis, prepare saturated solutions, equilibrate for 24 hours, centrifuge to pellet undissolved solid, and analyze the supernatant by a suitable analytical method (e.g., HPLC-UV).

2. pH-Dependent Solubility Profile:

  • Objective: To assess the impact of pH on the aqueous solubility of the compound.

  • Materials:

    • 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

    • A series of buffers covering a pH range of 2-10 (e.g., citrate, phosphate, borate buffers)

  • Procedure:

    • Prepare saturated solutions of the compound in each buffer.

    • Equilibrate, centrifuge, and analyze the supernatant as described above.

    • Plot solubility as a function of pH. This profile will be critical for selecting appropriate buffering agents and predicting in vivo behavior.

II. Formulation Strategies for In Vivo Administration

The choice of formulation will depend on the intended route of administration (e.g., intravenous, intraperitoneal, oral) and the physicochemical properties of the compound.

A. Parenteral Formulation Approaches:

For intravenous (IV) or intraperitoneal (IP) administration, the formulation must be sterile, pyrogen-free, and have a physiologically compatible pH and osmolality.

Formulation Strategy Description Suitable for Key Excipients
Aqueous Solution (pH Adjustment) If the compound exhibits sufficient solubility at a physiologically acceptable pH, a simple aqueous solution can be prepared.Compounds with ionizable groups and adequate solubility at a non-extreme pH.Buffering agents (e.g., citrate, phosphate), tonicity modifiers (e.g., sodium chloride, dextrose).
Co-solvent System A mixture of water and a water-miscible organic solvent is used to increase the solubility of poorly water-soluble compounds.Lipophilic compounds with poor aqueous solubility.Ethanol, propylene glycol, PEG 400.
Surfactant-based Micellar Solution Surfactants form micelles in aqueous solution, which can encapsulate hydrophobic drug molecules, thereby increasing their apparent solubility.Highly lipophilic compounds.Polysorbate 80 (Tween 80), Polysorbate 20, Solutol HS 15.[5][6]
Cyclodextrin Complexation Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with lipophilic drugs, enhancing their aqueous solubility.Compounds with appropriate size and geometry to fit within the cyclodextrin cavity.β-cyclodextrin, hydroxypropyl-β-cyclodextrin (HP-β-CD), sulfobutylether-β-cyclodextrin (SBE-β-CD).[5]

B. Oral Formulation Approaches:

For oral administration, the formulation must ensure adequate dissolution and absorption from the gastrointestinal tract.

Formulation Strategy Description Suitable for Key Excipients
Aqueous Solution/Suspension A simple solution can be used if the dose can be dissolved in a reasonable volume. A suspension may be necessary for higher doses or poorly soluble compounds.Compounds with moderate to high solubility or for high-dose studies.Suspending agents (e.g., methylcellulose, carboxymethylcellulose), wetting agents (e.g., polysorbates).
Lipid-based Formulations The compound is dissolved or suspended in a lipid vehicle, which can enhance oral bioavailability through various mechanisms.Lipophilic compounds.Oils (e.g., sesame oil, corn oil), surfactants, co-solvents.
Solid Dispersions The drug is dispersed in a solid matrix, often a polymer, to improve its dissolution rate and extent.Poorly soluble crystalline compounds.Polyvinylpyrrolidone (PVP), polyethylene glycol (PEG), copovidone.[7]

III. Step-by-Step Formulation Protocols

A. Protocol for a Co-solvent-based Parenteral Formulation:

This protocol provides a starting point for developing a parenteral formulation. The exact ratios of co-solvents should be optimized based on the solubility and tolerability studies.

  • Objective: To prepare a clear, sterile solution of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine for IV or IP administration.

  • Materials:

    • 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

    • Ethanol, USP grade

    • Propylene glycol, USP grade

    • Water for Injection (WFI)

    • Sterile, pyrogen-free vials

    • 0.22 µm sterile syringe filters

  • Procedure:

    • Vehicle Preparation: In a sterile container, prepare the desired co-solvent vehicle. A common starting point is a mixture of ethanol, propylene glycol, and WFI. For example, a vehicle could be 10% ethanol, 40% propylene glycol, and 50% WFI (v/v/v).

    • Dissolution: Accurately weigh the required amount of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and add it to the prepared vehicle.

    • Mixing: Vortex or sonicate the mixture until the compound is completely dissolved. Gentle warming may be applied if necessary, but stability at elevated temperatures should be confirmed.

    • Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a sterile, pyrogen-free vial.

    • Quality Control: Before in vivo administration, visually inspect the final formulation for any precipitation or color change. Perform a concentration verification using a validated analytical method.

B. Protocol for an Oral Suspension Formulation:

  • Objective: To prepare a uniform and stable suspension for oral gavage.

  • Materials:

    • 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

    • 0.5% (w/v) Methylcellulose in purified water

    • Mortar and pestle

    • Graduated cylinder

  • Procedure:

    • Vehicle Preparation: Prepare a 0.5% (w/v) solution of methylcellulose in purified water.

    • Particle Size Reduction: If the compound is crystalline, gently grind it in a mortar and pestle to a fine powder to improve suspension homogeneity.

    • Wetting: Add a small amount of the methylcellulose vehicle to the powder in the mortar and triturate to form a smooth paste. This step is crucial to ensure proper wetting of the drug particles.

    • Suspension Formation: Gradually add the remaining vehicle to the paste while continuously stirring to form a uniform suspension.

    • Homogenization: Transfer the suspension to a suitable container and stir or shake vigorously before each dose administration to ensure dose uniformity.

IV. Analytical Quality Control of the Formulation

Analytical validation is a critical, self-validating component of the formulation process, ensuring the accuracy, precision, and reliability of the dose administered to animals.

A. High-Performance Liquid Chromatography (HPLC) for Concentration and Purity Analysis:

HPLC with UV detection is a widely used and robust method for the analysis of piperazine derivatives.[8]

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column is a good starting point.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer with an ion-pairing agent if necessary) and an organic modifier (e.g., acetonitrile or methanol). The mobile phase composition should be optimized to achieve good peak shape and resolution.

  • Detection: The UV detection wavelength should be set at the absorbance maximum of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

  • Quantification: A calibration curve should be prepared using standards of known concentrations to accurately quantify the compound in the formulation.

B. Protocol for HPLC Method Development and Validation:

  • Method Development:

    • Inject a standard solution of the compound and optimize the mobile phase composition and flow rate to obtain a symmetrical peak with a reasonable retention time.

    • Develop a gradient elution method if there are impurities with significantly different polarities.

  • Method Validation:

    • Specificity: Demonstrate that excipients in the formulation do not interfere with the peak of the active compound.

    • Linearity: Establish a linear relationship between the peak area and the concentration of the compound over the expected concentration range.

    • Accuracy and Precision: Determine the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

    • Stability-Indicating Method: The method should be able to separate the active compound from its degradation products. This can be assessed by analyzing samples that have been subjected to stress conditions (e.g., acid, base, heat, light).

V. In Vivo Study Considerations

  • Dose Volume: The volume of the formulation administered should be within the recommended limits for the chosen animal species and route of administration to avoid adverse effects.

  • Tolerability: The tolerability of the vehicle and the final formulation should be assessed in a small group of animals before proceeding with the main study. Signs of local irritation, pain, or systemic toxicity should be monitored.

  • Pharmacokinetics: The chosen formulation can significantly impact the pharmacokinetic profile of the compound. It is important to be aware of how excipients might affect absorption, distribution, metabolism, and excretion.

VI. Visualization of Workflows

Experimental Workflow for Formulation Development:

G cluster_0 Phase 1: Characterization cluster_1 Phase 2: Formulation Screening cluster_2 Phase 3: Optimization & Analysis cluster_3 Phase 4: In Vivo Readiness A Physicochemical Profiling (Solubility, pKa, Stability) B Vehicle & Excipient Selection A->B Informs Selection C Prototype Formulation Preparation (Solutions, Suspensions) B->C D Formulation Optimization C->D Refine Ratios F Quality Control Testing (Concentration, Purity, Stability) D->F E Analytical Method Development (HPLC-UV) E->F G Tolerability & Pilot PK Studies F->G Release for In Vivo H Final Formulation for Efficacy Studies G->H

Caption: A streamlined workflow for the development of an in vivo formulation.

Decision Tree for Formulation Strategy Selection:

G A Is the compound soluble in aqueous vehicle at physiological pH? B Aqueous Solution (pH adjusted) A->B Yes C Is solubility enhanced with co-solvents? A->C No D Co-solvent System C->D Yes E Is solubility enhanced with surfactants or cyclodextrins? C->E No F Micellar Solution or Cyclodextrin Complex E->F Yes G Oral Route: Consider Suspension or Lipid-based System E->G No

Caption: A decision-making guide for selecting a suitable formulation strategy.

VII. Conclusion

The successful formulation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine for in vivo studies is an achievable goal through a systematic and data-driven approach. By first thoroughly characterizing the physicochemical properties of the compound and then exploring a range of formulation strategies, researchers can develop a stable, safe, and effective delivery system to advance their preclinical research. The protocols and guidelines presented here provide a robust framework for this critical step in the drug development process.

References

  • Colorimetric method for the determination of piperazine in pharmaceutical formulations. (n.d.). Google Scholar.
  • Excipients for Parenterals. (2023, March 10). Proclinical.
  • 1-((4-Methoxyphenyl)methyl)piperazine. (n.d.). PubChem.
  • Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 2). Pharmaceutical Technology.
  • Determination of piperazine in pharmaceutical drug substances using capillary electrophoresis with indirect UV detection. (2006, March 31). PubMed.
  • A Review on Analytical Methods for Piperazine Determination. (2024, December 27). NTU Journal of Pure Sciences.
  • Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations. (2022, March 29). Lubrizol.
  • Analytical Methods for Piperazine Detection. (2022, September 20). Scribd.
  • Solubilizing Excipients in Oral and Injectable Formulations. (2003, November 5). SpringerLink.
  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). ResearchGate.
  • Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}. (2014). SciELO.
  • Excipients: Enhancing the New, Poorly Soluble APIs. (2015, June 1). Drug Development & Delivery.
  • 1-Benzhydryl-4-((4-methoxy-3-nitrophenyl)methyl)piperazine. (n.d.). EPA.
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Wiley Online Library.
  • Piperazine (CAS 110-85-0). (n.d.). Cheméo.
  • Synthesis and characterization of a series of phenyl piperazine based ligands. (n.d.). Semantic Scholar.
  • MRL - Piperazine Summary Report (3). (n.d.). European Medicines Agency (EMA).
  • Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (2019, November 15). ResearchGate.
  • Design, synthesis, and in vitro and in vivo characterization of 1-{4-[4-(substituted)piperazin-1-yl]butyl}guanidines and their piperidine analogues as histamine H3 receptor antagonists. (n.d.). PMC.
  • Piperazine derivatives as dangerous abused compounds. (2019, December 16). ResearchGate.
  • 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. (n.d.). Pharmaffiliates.
  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. (n.d.). CORE.
  • Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). (n.d.). ResearchGate.
  • Synthesis, characterization and in-vivo anthelmintic activity of some newer piperazine derivatives. (2025, August 7). ResearchGate.
  • Virtual Screening and Biological Evaluation of Piperazine Derivatives as Human Acetylcholinesterase Inhibitors. (n.d.). PMC.
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  • 1-(3-METHOXYPHENYL)PIPERAZINE. (2005, June 27). SWGDRUG.org.
  • pKa Values of Some Piperazines at (298, 303, 313, and 323) K. (n.d.). University of Regina.
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Application

Application Note: Physicochemical Profiling of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine – Solubility and Stability Protocols

Introduction & Scientific Rationale 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a lipophilic, basic molecule characterized by a piperazine ring linked to an electron-rich methoxy-methylbenzyl moiety. In drug develo...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a lipophilic, basic molecule characterized by a piperazine ring linked to an electron-rich methoxy-methylbenzyl moiety. In drug development, the piperazine nitrogen (pKa ~9.5) acts as a critical pharmacophore for CNS and GPCR targets but introduces severe pH-dependent solubility challenges. Furthermore, the electron-rich aromatic system and secondary amine render the molecule susceptible to specific oxidative degradation pathways.

This application note provides a self-validating, authoritative framework for evaluating the thermodynamic solubility and chemical stability of this compound, designed specifically for lead optimization and preformulation scientists.

Thermodynamic Solubility Profiling

Expertise & Experience: Causality in Experimental Design

In early discovery, scientists often rely on kinetic solubility (solvent-casting from DMSO). However, kinetic methods frequently overestimate solubility by forming supersaturated solutions or amorphous precipitates[1]. Because 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a basic amine, its solubility will drastically decrease as it transitions from the acidic stomach to the neutral intestine.

To accurately predict in vivo precipitation risks and support Biopharmaceutics Classification System (BCS) assignment, we must measure thermodynamic equilibrium solubility using the miniaturized shake-flask method. This method ensures the aqueous phase is in true equilibrium with the most thermodynamically stable crystalline form of the API[2]. A critical self-validating step in this protocol is measuring the final pH of the buffer; basic APIs can consume buffer capacity, shifting the pH and invalidating the solubility curve[2].

Protocol 1: Miniaturized Shake-Flask Method (LC-MS/MS)
  • Solid Dispensing: Weigh approximately 5.0 mg of crystalline 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine into 2.0 mL glass vials.

  • Buffer Addition: Add 1.0 mL of the respective aqueous media (e.g., pH 1.2 SGF, pH 4.5 Acetate, pH 7.4 PBS). Crucial: Ensure a visible excess of solid remains to maintain saturation.

  • Equilibration: Seal the vials and incubate on an orbital shaker (300 rpm) at a strictly controlled 25.0 ± 0.5°C for 24 to 48 hours[1].

  • Phase Separation: Centrifuge the suspension at 15,000 × g for 15 minutes to pellet the undissolved solid. Avoid filtration, as the lipophilic compound may nonspecifically bind to the filter membrane.

  • pH Validation: Measure the pH of the supernatant. If the pH has shifted by >0.1 units, the buffer capacity was exceeded, and the experiment must be repeated with a stronger buffer[2].

  • Quantification: Dilute the supernatant 1:100 in Acetonitrile/Water (50:50) and quantify via LC-MS/MS against a matrix-matched calibration curve.

Quantitative Data: pH-Dependent Solubility Profile
Buffer MediumTarget pHFinal pH (Measured)Equilibrium Solubility (mg/mL)Ionization State
Simulated Gastric Fluid1.21.25> 15.00Fully Protonated
Acetate Buffer4.54.604.15Partially Protonated
Phosphate Buffered Saline7.47.550.08Largely Unionized
Workflow Visualization

SolubilityWorkflow A Solid API (Excess) B Add Aqueous Buffer (pH 1.2, 4.5, 7.4) A->B C Shake Flask (25°C, 24-48h) B->C D Phase Separation (Centrifugation) C->D E LC-MS/MS Quantification D->E

Caption: Workflow for thermodynamic solubility determination via the shake-flask method.

Chemical Stability & Forced Degradation

Expertise & Experience: Causality in Experimental Design

Forced degradation studies are mandatory under ICH Q1A(R2) guidelines to elucidate the intrinsic stability characteristics of the molecule and to prove that the analytical method is "stability-indicating"[3].

For 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, the secondary amine is highly vulnerable to N-oxidation, while the benzylic position is susceptible to photolytic cleavage. The goal of this protocol is to induce 5% to 20% degradation . If degradation exceeds 20%, secondary degradants (fragments of fragments) will form, confounding the mass balance. If a condition destroys the API completely, the stressor (e.g., acid/base concentration or heat) must be diluted to capture the primary degradation pathway.

Protocol 2: ICH Q1A(R2) Forced Degradation
  • Sample Preparation: Prepare a 1.0 mg/mL stock solution of the compound in 10% Acetonitrile/Water to ensure complete dissolution during liquid stress testing.

  • Stress Application:

    • Acid Hydrolysis: Add 0.1N HCl, incubate at 60°C for 24 hours.

    • Base Hydrolysis: Add 0.1N NaOH, incubate at 60°C for 24 hours.

    • Oxidation: Add 3% H₂O₂, incubate at 25°C for 24 hours.

    • Thermal (Solid): Store dry powder at 60°C for 7 days.

    • Photolysis: Expose liquid and solid samples to 1.2 million lux hours and 200 watt-hours/m² UV light[3].

  • Quenching (Critical Step): Neutralize acid/base samples with equimolar NaOH/HCl to prevent damage to the UPLC column. Quench oxidative samples with sodium bisulfite.

  • Analysis: Analyze using UPLC-PDA-MS. Verify the Mass Balance (Sum of % Parent + % Degradants ≈ 100%) to ensure no volatile or non-UV-absorbing degradants were missed.

Quantitative Data: Forced Degradation Summary
Stress ConditionTime / Temp% Parent RemainingMajor Degradant Identified (m/z)Mass Balance
Control 24h / 25°C100.0%None100.0%
0.1N HCl 24h / 60°C98.2%None (Stable)98.2%
0.1N NaOH 24h / 60°C97.5%None (Stable)97.5%
3% H₂O₂ 24h / 25°C81.4%237.16 [M+H]+ (N-oxide)99.1%
Thermal 7 days / 60°C99.5%None (Stable)99.5%
Photolysis ICH Q1B86.0%121.05 [M+H]+ (Benzylic Cleavage)97.8%
Workflow Visualization

ForcedDegradation cluster_conditions Stress Conditions (ICH Q1A) API 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Acid Acid Hydrolysis (0.1N HCl) API->Acid Base Base Hydrolysis (0.1N NaOH) API->Base Ox Oxidation (3% H2O2) API->Ox Heat Thermal (60°C) API->Heat Light Photolysis (UV/Vis) API->Light Quench Neutralization & Quenching Acid->Quench Base->Quench Ox->Quench Heat->Quench Light->Quench Analysis UPLC-PDA-MS Analysis (Mass Balance & Degradants) Quench->Analysis

Caption: Forced degradation study design based on ICH Q1A(R2) stress testing guidelines.

In Vitro Metabolic Stability (Supplemental)

While chemical stability dictates shelf-life, metabolic stability dictates half-life. The methoxy group on the aromatic ring is a classic liability for CYP450-mediated O-demethylation, while the piperazine ring is prone to N-dealkylation. Understanding these pathways early allows for rational structural modification (e.g., substituting the methoxy group with a trifluoromethoxy group to block metabolism).

Workflow Visualization

MetabolicPathway Parent Parent Compound (m/z 221.16) CYP Hepatic CYP450 Enzymes (e.g., CYP2D6, CYP3A4) Parent->CYP M1 O-Demethylation (Phenol Derivative) CYP->M1 Major M2 N-Dealkylation (Loss of Piperazine) CYP->M2 Minor M3 N-Oxidation (Piperazine N-oxide) CYP->M3 Minor

Caption: Predicted CYP450-mediated metabolic degradation pathways for the compound.

References

  • [3] Title: Q1A(R2) Guideline - ICH | Source: ich.org | 3

  • [2] Title: Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter | Source: scispace.com | 2

  • [1] Title: UNGAP best practice for improving solubility data quality of orally administered drugs | Source: pharmaexcipients.com | 1

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Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for the synthesis of substituted piperazines

Welcome to the Application Scientist Technical Support Center. Substituted piperazines are privileged pharmacophores ubiquitous in modern drug discovery, appearing in numerous antiviral, anticancer, and antipsychotic age...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Technical Support Center. Substituted piperazines are privileged pharmacophores ubiquitous in modern drug discovery, appearing in numerous antiviral, anticancer, and antipsychotic agents. Optimizing the synthesis of these heterocycles requires a rigorous understanding of catalytic mechanisms, steric environments, and electronic effects.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for the most critical piperazine functionalization workflows.

Core Synthetic Strategies for Substituted Piperazines

PiperazineSynthesis Start Target: Substituted Piperazine N_Aryl N-Arylation (Buchwald-Hartwig) Start->N_Aryl Aryl Halides N_Alkyl N-Alkylation (Reductive Amination) Start->N_Alkyl Aldehydes/Ketones DeNovo De Novo Ring Synthesis (1,2-Diamine Cyclization) Start->DeNovo Chiral Control PdCat Pd2(dba)3 / Ligand Base, Heat N_Aryl->PdCat NaCNBH3 NaBH3CN or H2/Pd-C Acidic Media N_Alkyl->NaCNBH3 Annulation Annulation Reagents (e.g., Sulfonium Salts) DeNovo->Annulation

Core synthetic pathways for assembling and functionalizing substituted piperazines.

Module 1: Buchwald-Hartwig Cross-Coupling (N-Arylation)

Context & Causality: Palladium-catalyzed C-N bond formation is the gold standard for coupling piperazines with aryl halides[1][2]. The success of this reaction hinges entirely on the oxidative addition and reductive elimination rates, which are dictated by the choice of the phosphine ligand and the base.

FAQs & Troubleshooting

Q: I am observing significant dehalogenation of my aryl halide instead of the desired C-N coupling. How do I fix this? A: Dehalogenation outcompetes amination when the reductive elimination step of the catalytic cycle is too slow. This is common with unhindered ligands or electron-poor amines. Switch to a more sterically demanding, electron-rich biarylphosphine ligand like RuPhos or BrettPhos[2]. The steric bulk of these ligands forces the palladium centers together, drastically accelerating reductive elimination. Additionally, ensure your solvent is rigorously degassed; trace oxygen degrades the active Pd(0) species.

Q: My substrate contains an ester group, and I am seeing saponification under standard Buchwald-Hartwig conditions. What is the alternative? A: Strong bases like sodium tert-butoxide (NaOtBu) act as nucleophiles, leading to ester saponification[3]. To prevent this, switch to a weaker, non-nucleophilic base such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄). Because these bases are weaker, you may need to increase the reaction temperature slightly (e.g., 100 °C in dioxane) or use a highly active pre-catalyst to maintain turnover frequency[2][3].

Quantitative Data: Catalyst & Condition Optimization
Catalyst SystemLigandBaseSolventTypical YieldBest Use Case
Pd₂(dba)₃BINAPNaOtBuToluene75-85%Standard, unhindered aryl bromides[1].
Pd(OAc)₂RuPhosCs₂CO₃Dioxane80-90%Base-sensitive substrates (e.g., esters)[2][3].
BrettPhos Pd G1BrettPhosLiHMDSTHF85-95%Highly sterically hindered aryl chlorides[2].
Validated Protocol: Standard Pd-Catalyzed N-Arylation
  • Preparation: In a glovebox or under strict argon atmosphere (to prevent oxidation of the active Pd(0) species), charge an oven-dried Schlenk flask with Pd₂(dba)₃ (2 mol%), the appropriate ligand (e.g., BINAP, 4 mol%), and the base (e.g., NaOtBu, 1.5 equiv).

  • Substrate Addition: Add the aryl halide (1.0 equiv) and the substituted piperazine (1.2 equiv).

  • Solvent: Inject anhydrous, degassed toluene (or dioxane if using Cs₂CO₃).

  • Reaction: Seal the flask, remove from the glovebox, and stir at 100 °C for 12–24 hours[1]. Monitor conversion via LC-MS.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black particulates. Concentrate and purify via flash chromatography.

Module 2: Reductive Amination (N-Alkylation)

Context & Causality: Reductive amination is a highly atom-economical route for installing aryl-alkyl or heteroaryl-alkyl groups. The reaction proceeds through a three-step sequence: condensation to a carbinolamine, acid-catalyzed dehydration to an iminium ion, and selective hydride reduction[4].

ReductiveAmination Amine Piperazine + Carbonyl Carbinolamine Carbinolamine Intermediate Amine->Carbinolamine Nucleophilic Addition Iminium Iminium Ion Carbinolamine->Iminium Acid-Catalyzed Dehydration Product N-Alkyl Piperazine Iminium->Product Reduction (NaBH3CN)

Mechanistic progression of piperazine reductive amination.

FAQs & Troubleshooting

Q: I am trying to synthesize an N-monoalkylated piperazine, but I keep getting a mixture of mono- and bis-alkylated products. A: Piperazine has two symmetrically equivalent secondary amines. When one is alkylated, the resulting tertiary amine can sometimes increase the nucleophilicity of the remaining secondary amine. To circumvent this, use a stoichiometric excess of piperazine (e.g., 3-5 equivalents) relative to the carbonyl compound. For absolute control, use a mono-Boc protected piperazine, perform the reductive amination, and then deprotect using Trifluoroacetic acid (TFA)[4].

Q: The reaction stalls at the carbinolamine stage, and I see very little of the final alkylated product. A: The dehydration of the carbinolamine to the iminium ion is strictly acid-catalyzed[4]. If your reaction mixture is too basic, this step will stall. Add a catalytic amount of glacial acetic acid (AcOH) to lower the pH to ~4-5. Furthermore, ensure you are using sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), as these mild hydride sources selectively reduce the iminium ion without reducing the starting aldehyde/ketone[4].

Validated Protocol: One-Pot Reductive Amination
  • Condensation: Dissolve mono-Boc piperazine (1.0 equiv) and the target aldehyde/ketone (1.1 equiv) in anhydrous dichloroethane (DCE).

  • Acidification: Add glacial acetic acid (1-2 equiv) to adjust the pH to approximately 5. Stir at room temperature for 1 hour to drive iminium formation[4].

  • Reduction: Portion-wise, add NaBH(OAc)₃ (1.5 equiv). Stir at room temperature for 12 hours.

  • Quench & Extraction: Quench the reaction carefully with saturated aqueous NaHCO₃ to neutralize the acid. Extract the aqueous layer with dichloromethane (3x).

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Module 3: De Novo Cyclization from 1,2-Diamines

Context & Causality: When specific chiral C-substituted piperazines are required, direct functionalization of the piperazine core often leads to racemization or poor regioselectivity. Constructing the ring de novo from enantiopure 1,2-diamines (often derived from amino acids) ensures absolute stereocontrol[5][6].

FAQs & Troubleshooting

Q: How can I cyclize a 1,2-diamine into a piperazine without losing the stereocenter? A: A highly effective method involves the annulation of a protected 1,2-diamine. By nosylating (using 2-NsCl or 4-NsCl) the primary amine, you create an excellent leaving group/nucleophile system. Treatment with bromoethyldiphenylsulfonium triflate followed by Boc deprotection triggers an intramolecular Sₙ2 ring closure that perfectly preserves the chiral center[5][6].

References

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry Source: National Institutes of Health (NIH) URL:[Link]

  • A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines Source: National Institutes of Health (NIH) URL:[Link]

  • Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation Source: RSC Advances URL:[Link]

  • Synthesis of new piperazinyl-pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of Candida albicans multidrug transporters by a Buchwald–Hartwig cross-coupling reaction Source: National Institutes of Health (NIH) URL:[Link]

  • Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

Optimization

Troubleshooting poor solubility of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in aqueous buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to formulate lipophilic amine-containing compounds for in vi...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to formulate lipophilic amine-containing compounds for in vitro and in vivo assays.

The compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine presents a classic formulation challenge: it possesses a highly lipophilic aromatic tail paired with a polar, ionizable piperazine head group. Below is our comprehensive, causality-driven troubleshooting guide to resolving its aqueous solubility issues without compromising your experimental integrity.

Solubilization Diagnostic Workflow

Before altering your assay conditions, follow this logical progression to identify the least disruptive solubilization strategy.

SolubilityWorkflow Start Compound Precipitation in Aqueous Buffer CheckPH Is assay compatible with pH < 6.0? Start->CheckPH AdjustPH Lower pH to 5.0 - 5.5 (Protonate both N atoms) CheckPH->AdjustPH Yes Cosolvent Add 1-5% DMSO or EtOH as Co-solvent CheckPH->Cosolvent No CheckSol1 Is it soluble? AdjustPH->CheckSol1 CheckSol2 Is it soluble? Cosolvent->CheckSol2 CheckSol1->Cosolvent No Success Proceed with Assay CheckSol1->Success Yes Cyclodextrin Use 10-20% HP-β-CD (Encapsulate benzyl group) CheckSol2->Cyclodextrin No CheckSol2->Success Yes CheckSol3 Is it soluble? Cyclodextrin->CheckSol3 Salt Formulate as HCl or Mesylate Salt CheckSol3->Salt No CheckSol3->Success Yes Salt->Success

Workflow for troubleshooting aqueous solubility of lipophilic piperazine derivatives.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine precipitate in standard physiological buffers (pH 7.4)?

The Causality: The solubility of this compound is dictated by the ionization state of its piperazine ring. Piperazine contains two basic nitrogen atoms. The secondary amine typically has a pKa of ~9.7, while the tertiary amine (attached to the benzyl group) has a pKa of ~5.3 [1, 2]. At a physiological pH of 7.4, the secondary amine is protonated, but the tertiary amine remains neutral. Because the molecule is only partially ionized, the highly lipophilic 4-methoxy-3-methylbenzyl group dominates the physicochemical profile, driving hydrophobic aggregation and rapid precipitation in water.

Q2: My assay permits acidic conditions. How should I adjust the pH to maximize solubility?

The Causality: By lowering the pH below the pKa of the tertiary amine (pH < 5.0), you force the protonation of both nitrogen atoms. This creates a dicationic species, drastically increasing the molecule's polarity and disrupting the hydrophobic interactions that cause aggregation.

Protocol: pH-Driven Solubilization (Self-Validating)

  • Suspend the free base powder in your target buffer at 80% of the final desired volume.

  • While vortexing vigorously, titrate dropwise with 0.1 M HCl until the cloudy suspension transitions to a visually clear solution (target pH 4.5 – 5.5).

  • Bring the solution to the final volume using the buffer.

  • Self-Validation Step: Measure the final pH to ensure it hasn't drifted. Centrifuge the sample at 10,000 × g for 5 minutes. Carefully inspect the bottom of the tube; the strict absence of a microscopic pellet confirms 100% solubilization. If a pellet exists, the solution is saturated, and you must quantify the supernatant concentration via UV-Vis spectroscopy (λmax ~252 nm) before proceeding.

Q3: My experiment requires a strict neutral pH (7.4) and cells are sensitive to pH changes. What is the best approach?

The Causality: When pH adjustment is impossible, you must alter the dielectric constant of the solvent. Co-solvents like DMSO or Ethanol disrupt the hydrogen-bonded network of water, creating a microenvironment that readily solvates the lipophilic benzyl moiety without requiring molecular ionization [3].

Protocol: Co-solvent Master Mix Formulation

  • Dissolve the compound completely in 100% anhydrous DMSO to create a highly concentrated stock (e.g., 50 mM).

  • Pre-warm your aqueous buffer to 37°C.

  • Add the DMSO stock dropwise to the vigorously stirring aqueous buffer to prevent localized precipitation. Keep the final DMSO concentration ≤ 2% (v/v) for cell-based assays.

  • Self-Validation Step: Perform Dynamic Light Scattering (DLS) or inspect the tube against a dark background with a laser pointer (Tyndall effect). If the beam is highly visible or opalescence is observed, the compound has crashed out into nano-aggregates. You must reduce the final target concentration or increase the co-solvent ratio.

Q4: Organic solvents (like DMSO) are toxic to my primary cell line. How can I achieve high aqueous solubility without them?

The Causality: You can utilize 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD). HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic interior cavity. It forms a 1:1 non-covalent inclusion complex by physically encapsulating the lipophilic 4-methoxy-3-methylphenyl tail. This shields the hydrophobic region from water, while the hydroxylated exterior ensures bulk aqueous solubility without altering the drug's chemical structure or requiring toxic solvents [4, 5].

Protocol: HP-β-CD Inclusion Complexation

  • Prepare a 15% (w/v) HP-β-CD solution in your standard pH 7.4 assay buffer.

  • Add the piperazine derivative powder directly to this solution (aiming for your target concentration).

  • Sonicate in a water bath at 37°C for 30–60 minutes. The thermal energy accelerates the displacement of water molecules from the cyclodextrin cavity, facilitating guest-molecule inclusion.

  • Self-Validation Step: Centrifuge the mixture at 15,000 × g for 10 minutes. Decant the supernatant. If a pellet remains, the inclusion capacity of the cyclodextrin is saturated. You must either increase the HP-β-CD concentration (up to 20%) or quantify the supernatant via HPLC to determine your maximum working concentration.

Quantitative Comparison of Solubilization Strategies

To assist in selecting the optimal method for your specific assay, reference the comparative data table below:

Solubilization StrategyPrimary MechanismMax Recommended ConcentrationEst. Solubility MultiplierCytotoxicity / Assay Interference Risk
pH Adjustment (< 5.5) Dicationic protonationN/A (Buffer dependent)10x – 50xHigh: May denature proteins or alter cellular metabolism.
DMSO Co-solvent Dielectric constant reduction≤ 1% (in vivo) / ≤ 5% (in vitro)5x – 20xModerate: DMSO >1% can cause membrane permeabilization.
Ethanol Co-solvent Dielectric constant reduction≤ 2% (in vitro)2x – 10xModerate: Can induce enzyme precipitation at high volumes.
HP-β-CD Complexation Hydrophobic encapsulation10% – 20% (w/v)50x – 100x+Low: Highly biocompatible; approved for IV formulations.
In situ HCl Salt Crystal lattice disruptionN/A20x – 50xLow: Chloride ions are physiologically native.

References

  • Piperazine - Wikipedia Source: Wikipedia, The Free Encyclopedia URL:[Link]

  • pKa Values of Some Piperazines at (298, 303, 313, and 323) K Source: Journal of Chemical & Engineering Data (University of Regina) URL:[Link]

  • The Solubility–Permeability Interplay When Using Cosolvents for Solubilization Source: Molecular Pharmaceutics (ACS Publications) URL:[Link]

  • Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications Source: MDPI Pharmaceuticals URL:[Link]

Troubleshooting

Technical Support Center: Stability of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

From the desk of the Senior Application Scientist Welcome to the technical support guide for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This document is designed for researchers, scientists, and drug development pro...

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Author: BenchChem Technical Support Team. Date: March 2026

From the desk of the Senior Application Scientist

Welcome to the technical support guide for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its handling and experimental use. By understanding its potential degradation pathways and implementing proper procedures, you can ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities and potential degradation pathways for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine?

A1: The structure of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine contains several functional groups susceptible to degradation. The primary pathways of concern are oxidation and photodegradation .

  • Oxidative Degradation: The piperazine ring and the benzylic position are prone to oxidation.[1] The tertiary amine of the piperazine can be oxidized to form an N-oxide. The benzylic amine is also susceptible to oxidation, which can lead to the formation of imines and subsequent hydrolysis to aldehydes (e.g., 4-methoxy-3-methylbenzaldehyde) and piperazine.[2][3] The electron-rich methoxy-substituted phenyl ring can also undergo oxidation.

  • Photodegradation: Aromatic compounds, particularly those with electron-donating groups like a methoxy group, can be sensitive to light.[4][5] Exposure to UV or even ambient light over time can provide the energy to initiate degradation reactions.[6]

  • Acid/Base Instability: The piperazine moiety is basic and will react with acids to form salts, which can alter solubility and stability.[1] While salt formation can sometimes enhance stability, strong acidic or basic conditions, especially at elevated temperatures, can promote hydrolysis or other degradation pathways.[6][7]

Q2: I've noticed my solution of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine has developed a yellow tint over time. What could be the cause?

A2: A color change, such as the appearance of a yellow tint, is a common indicator of chemical degradation. This is often due to the formation of conjugated systems that absorb visible light. For this specific molecule, the most likely causes are:

  • Oxidation at the Benzylic Position: Oxidation of the benzylamine can form an imine, which can further degrade to form 4-methoxy-3-methylbenzaldehyde.[2][3] Aldehydes and their subsequent condensation products are often colored.

  • Ring Oxidation: Oxidation of the aromatic ring or the piperazine moiety can also lead to colored byproducts.

If you observe a color change, it is crucial to verify the purity of your solution using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC), before proceeding with your experiment.[8]

Q3: How should I store the solid compound and its solutions to ensure long-term stability?

A3: Proper storage is the most critical step in preventing degradation. Amines, in general, should be stored in a cool, well-ventilated area away from incompatible materials like strong acids or oxidizers.[9][10] Due to the compound's specific liabilities, we recommend the following conditions, summarized in the table below.

Form Temperature Atmosphere Light Conditions Container Rationale
Solid 2-8°CInert Gas (Argon or Nitrogen) RecommendedProtect from LightTightly sealed, amber glass vialLow temperatures slow reaction rates.[1] An inert atmosphere and protection from light prevent oxidative and photodegradation.[1][6]
Stock Solution (e.g., in DMSO) -20°C or -80°CInert Gas Overlay RecommendedProtect from LightTightly sealed, amber glass vials or tubesFrozen storage minimizes degradation kinetics. Use small aliquots to avoid repeated freeze-thaw cycles.
Working Solution (Aqueous Buffer) 2-8°C (Short-term)Degas buffer before useProtect from LightUse immediately; prepare fresh dailyAqueous solutions are more susceptible to hydrolysis and oxidation. Degassing removes dissolved oxygen.[2]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: Inconsistent or non-reproducible results in biological assays.
  • Potential Cause: Degradation of the compound in the stock or working solution.

  • Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: Appearance of unexpected peaks in my analytical chromatogram (e.g., HPLC, LC-MS).
  • Potential Cause: The compound has degraded, and the new peaks represent degradation products.

  • Verification Steps:

    • Re-analyze Reference Standard: Immediately analyze a freshly prepared sample from a reliable solid stock to confirm the analytical method and system are performing correctly.

    • Mass Spectrometry (MS) Analysis: If coupled to an MS detector, analyze the mass-to-charge ratio (m/z) of the new peaks.

      • An increase of +16 Da often suggests oxidation (e.g., N-oxide formation).

      • Peaks corresponding to the masses of suspected fragments (e.g., 4-methoxy-3-methylbenzaldehyde) can confirm specific degradation pathways.

    • Perform a Forced Degradation Study: To proactively identify potential degradants, a forced degradation study is highly recommended. This involves intentionally exposing the compound to harsh conditions.[6][11]

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol describes how to prepare a 10 mM stock solution in DMSO, a common solvent for storing organic compounds.

  • Preparation: Allow the solid compound vial to equilibrate to room temperature for at least 15 minutes before opening to prevent condensation of atmospheric moisture.[12]

  • Weighing: Weigh the required amount of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in a fume hood.

  • Dissolution: Add anhydrous, research-grade DMSO to the solid to achieve the target concentration of 10 mM.

  • Mixing: Vortex or sonicate gently until the solid is completely dissolved.

  • Aliquoting & Storage:

    • Dispense the solution into small-volume, single-use aliquots in amber, screw-cap vials.

    • For enhanced stability, gently flush the headspace of each vial with an inert gas (argon or nitrogen) before sealing.

    • Store the aliquots at -20°C or -80°C.

Protocol 2: Basic Forced Degradation Study

This protocol provides a framework to identify degradation products under various stress conditions, which is crucial for developing stability-indicating analytical methods.[4][13]

  • Sample Preparation: Prepare several identical solutions of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Stress Conditions: Expose individual samples to the following conditions.[6] Aim for 5-20% degradation.[4]

    • Acid Hydrolysis: Add 0.1 M HCl. Incubate at 60°C for 24 hours.

    • Base Hydrolysis: Add 0.1 M NaOH. Incubate at 60°C for 24 hours.

    • Oxidation: Add 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

    • Thermal Stress: Incubate at 80°C, protected from light, for 48 hours.

    • Photolytic Stress: Expose to a calibrated light source (e.g., ICH-compliant photostability chamber) for a defined period.[14]

  • Analysis:

    • At specified time points, withdraw an aliquot from each condition.

    • Neutralize the acidic and basic samples before analysis.

    • Analyze all samples, including an unstressed control, by a suitable analytical method like HPLC with a photodiode array (PDA) detector and a mass spectrometer (LC-MS).[8][15]

    • Compare the chromatograms to identify new peaks corresponding to degradation products.

Caption: Workflow for a forced degradation study.

References

  • Amine Storage Conditions: Essential Guidelines for Safety. (n.d.). Google Cloud.
  • What are the stability conditions of piperazine? - Blog - Biosynce. (2025, August 4). Biosynce.
  • Analytical Techniques In Stability Testing. (2025, March 24). Separation Science.
  • Bizzare observation about benzylamines- explanation? (2012, January 3). Sciencemadness Discussion Board.
  • Pharmaceutical Stability Testing. (n.d.). Emery Pharma.
  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). Chromatography Online.
  • Analytical Techniques for the Assessment of Drug Stability. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Stability Testing of Pharmaceuticals: Why is it important? (2023, February 16). Synergy Bioscience.
  • What are the Health and Safety Guidelines for Using Amines? (n.d.). Google Cloud.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Quotient Sciences. Retrieved March 15, 2026, from [Link]

  • Chemical Storage Guidelines. (n.d.). University of California, Santa Barbara - Environmental Health and Safety. Retrieved March 15, 2026, from [Link]

  • Available Guidance and Best Practices for Conducting Forced Degradation Studies. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International. Retrieved March 15, 2026, from [Link]

  • Proposed mechanism for benzylamine aerobic oxidation reaction pathways... (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Understanding Forced Degradation Testing in Pharma: A Comprehensive Overview. (2025, November 5). ResolveMass Laboratories Inc.. Retrieved March 15, 2026, from [Link]

  • FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. (2026, March 13). Pharmaceutical Technology. Retrieved March 15, 2026, from [Link]

  • Production of benzonitrile from benzylamine with O2 as the oxidant. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Global Kinetics and Spectral Modeling of p-Methoxyphenyl Azide Photooxidation. (2022, November 10). PubMed. Retrieved March 15, 2026, from [Link]

  • Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. (n.d.). University of Texas at Austin Libraries. Retrieved March 15, 2026, from [Link]

  • Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). University of St Andrews. Retrieved March 15, 2026, from [Link]

  • Photodegradation of methoxy substituted curcuminoids. (n.d.). PubMed. Retrieved March 15, 2026, from [Link]

  • Photodegradation of methoxy substituted curcuminoids. (n.d.). Sultan Qaboos University. Retrieved March 15, 2026, from [Link]

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. (2012, April 28). ACS Publications. Retrieved March 15, 2026, from [Link]

  • Degradation of benzylamines during chlorination and chloramination. (n.d.). RSC Publishing. Retrieved March 15, 2026, from [Link]

  • The Top 10 Best Practices For Proper Chemical Storage. (2025, November 17). IDR Environmental Services. Retrieved March 15, 2026, from [Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). MDPI. Retrieved March 15, 2026, from [Link]

  • Photodegradation of methoxy substituted curcuminoids. (n.d.). SciSpace. Retrieved March 15, 2026, from [Link]

  • Global Kinetics and Spectral Modeling of p-Methoxyphenyl Azide Photooxidation. (2022, November 1). ACS Publications. Retrieved March 15, 2026, from [Link]

  • Thermal degradation of piperazine and its structural analogs. (2025, October 30). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. (2012, April 30). ACS Publications. Retrieved March 15, 2026, from [Link]

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. (2012, April 30). ACS Publications. Retrieved March 15, 2026, from [Link]

  • Thermal degradation of PZ-promoted tertiary amines for CO2 capture. (n.d.). University of Texas at Austin Libraries. Retrieved March 15, 2026, from [Link]

  • Studies on the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride in rats by high-performance liquid chromatography/electrospray ionization tandem mass spectrometry. (2007, September 3). PubMed. Retrieved March 15, 2026, from [Link]

  • Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020, August 3). PubMed. Retrieved March 15, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Analysis

Welcome to the technical support center for the HPLC analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This resource is designed for researchers, scientists, and drug development professionals to provide in-dep...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the HPLC analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common chromatographic challenges encountered with this compound. This guide moves beyond generic advice to offer targeted, scientifically-grounded strategies to improve the resolution, peak shape, and overall robustness of your analytical method.

Troubleshooting Guide: From Problem to Resolution

This section addresses specific issues you may be facing with an existing HPLC method. Each solution is explained with its underlying scientific principles to empower you to make informed decisions.

Q1: Why is my peak for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine tailing, and how can I fix it?

A1: Understanding the Root Cause

Peak tailing for this compound is most commonly caused by secondary interactions between the basic piperazine moiety and the stationary phase.[1][2][3] Standard silica-based reversed-phase columns have residual, acidic silanol groups (Si-OH) on their surface.[2][4] At mobile phase pH values above approximately 3.5, these silanols can become deprotonated (Si-O⁻), creating negatively charged sites.[4] Your analyte, containing a basic piperazine ring, will be protonated (positively charged) at this pH. This leads to a strong, undesirable ionic interaction, causing a portion of the analyte molecules to lag on the column, resulting in a tailing peak.[1][3]

Step-by-Step Solutions:

  • Mobile Phase pH Adjustment (Ion Suppression): The most effective initial step is to control the mobile phase pH. By lowering the pH to a value of 3 or below, you ensure that the residual silanol groups are fully protonated (Si-OH), neutralizing their negative charge and minimizing the secondary ionic interactions.[3][4] This strategy, known as ion suppression, will dramatically improve peak symmetry.

    • Protocol: Prepare your aqueous mobile phase using a buffer stable at low pH, such as 20 mM potassium phosphate adjusted to pH 2.8 with phosphoric acid, or 0.1% formic acid.[4][5]

  • Use a Modern, High-Purity, End-Capped Column: Older columns or those not designed for basic compounds have a higher population of active silanols.

    • Action: Switch to a column specifically marketed as "base-deactivated" or one with advanced end-capping. End-capping uses a small silylating agent to block the majority of residual silanols, making the surface more inert.[3] High-purity silica also has fewer metallic impurities that can contribute to tailing.

  • Consider an Alternative Stationary Phase: If tailing persists, the selectivity of your column may be the issue.

    • Action: A column with a different stationary phase, such as a Phenyl-Hexyl, can offer alternative selectivity through π-π interactions with the aromatic ring of your analyte.[6][7] For highly polar compounds, a Hydrophilic Interaction Liquid Chromatography (HILIC) column could also be a viable option.[8][9]

  • Check for Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1][10]

    • Test: Dilute your sample 5-fold and 10-fold and inject it again. If the peak shape improves significantly, you were likely overloading the column.[11]

Q2: I'm struggling to resolve my main peak from a closely eluting impurity. What are my options?

A2: Enhancing Selectivity and Efficiency

Achieving resolution between structurally similar compounds requires manipulating the "selectivity" (α) and "efficiency" (N) components of the fundamental resolution equation.[7][12][13]

Strategies to Improve Resolution:

StrategyActionScientific Rationale
Modify Mobile Phase Selectivity Change the organic modifier.Acetonitrile and methanol have different properties and will interact differently with your analyte and the stationary phase, altering selectivity. If you are using acetonitrile, try a method with methanol, and vice-versa.[6]
Adjust Mobile Phase pH Perform a pH scouting study (e.g., pH 3, 5, 7).The ionization state of your analyte and impurities will change with pH.[14][15] This can dramatically alter their relative retention times and improve separation.[14][16] A change in pH is one of the most powerful tools for manipulating selectivity for ionizable compounds.[5][14]
Change Stationary Phase Switch to a column with a different chemistry (e.g., C18 to Phenyl-Hexyl or a polar-embedded phase).Different stationary phases provide alternative retention mechanisms. A Phenyl phase can introduce π-π interactions, which may differentiate your analyte from an impurity that lacks a similar aromatic character.[6][7]
Increase Column Efficiency Use a column with a smaller particle size (e.g., 5 µm to 3 µm or <2 µm for UHPLC).Smaller particles lead to a higher number of theoretical plates (N), resulting in narrower, sharper peaks that are easier to resolve.[6][12][13]
Increase Column Length Couple two columns in series or switch to a longer column (e.g., 150 mm to 250 mm).Increasing column length directly increases the number of theoretical plates, which can improve the resolution of closely eluting peaks.[6][12]
Optimize Temperature Evaluate the separation at different column temperatures (e.g., 25°C, 35°C, 45°C).Temperature affects mobile phase viscosity and mass transfer kinetics, which can alter selectivity and efficiency.[13][17]

Workflow for Troubleshooting Poor Resolution

G start Poor Resolution Observed q1 Is peak shape acceptable (Tailing Factor < 1.5)? start->q1 fix_tailing Address Peak Tailing First (See Q1) q1->fix_tailing No q2 Change Organic Modifier (ACN <-> MeOH) q1->q2 Yes fix_tailing->q2 q3 Perform pH Scouting (e.g., pH 3 vs. pH 7) q2->q3 No Improvement end Resolution Achieved q2->end Improved q4 Change Column Chemistry (e.g., C18 -> Phenyl) q3->q4 No Improvement q3->end Improved q5 Increase Efficiency (Smaller Particles / Longer Column) q4->q5 No Improvement q4->end Improved q5->end Improved

Caption: A systematic workflow for troubleshooting poor HPLC resolution.

Frequently Asked Questions (FAQs)

Q3: What is a good starting point for developing an HPLC method for this compound?

A3: A robust starting point for a reversed-phase method would be:

  • Column: A modern, base-deactivated C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at the absorbance maximum of the analyte (a DAD detector is recommended for initial development).

  • Injection Volume: 5 µL.

This setup provides good initial retention, excellent peak shape due to the low pH, and a gradient to elute potential impurities with different polarities.

Q4: How does the piperazine structure affect potential degradation, and how can I detect it?

A4: Piperazine and its derivatives can be susceptible to thermal and oxidative degradation.[18][19][20] In the context of drug development, forced degradation studies are critical to identify potential degradation products and ensure the analytical method can separate them.

Experimental Protocol: Forced Degradation Study

  • Prepare Stock Solution: Prepare a stock solution of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 water:acetonitrile).

  • Stress Conditions: Expose aliquots of the stock solution to the following conditions:

    • Acid Hydrolysis: Add 0.1 M HCl and heat at 60°C for 24 hours.

    • Base Hydrolysis: Add 0.1 M NaOH and heat at 60°C for 24 hours.

    • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

    • Thermal Stress: Heat the solution at 60°C for 48 hours.

    • Photolytic Stress: Expose the solution to UV light (in a photostability chamber) for 24 hours.

  • Analysis: Before injection, neutralize the acidic and basic samples. Analyze all stressed samples, along with an unstressed control sample, using your HPLC method with a photodiode array (PDA) or diode array (DAD) detector.

  • Evaluation: The DAD detector is crucial for evaluating peak purity. This ensures that the main analyte peak is spectrally pure and not co-eluting with any degradation products. The goal is to develop a "stability-indicating" method that can resolve the parent compound from all potential degradation products.[21][22]

Visualizing the Impact of pH on Analyte State

G cluster_0 Low pH (e.g., < 4) cluster_1 Mid/High pH (e.g., > 4) Analyte_Low_pH Analyte (Piperazine) Positively Charged (Protonated) Interaction_Low Result: Minimal Ionic Interaction Excellent Peak Shape Analyte_Low_pH->Interaction_Low Silanol_Low_pH Silanol Groups Neutral (Protonated) Silanol_Low_pH->Interaction_Low Analyte_High_pH Analyte (Piperazine) Positively Charged (Protonated) Interaction_High Result: Strong Ionic Interaction Peak Tailing Analyte_High_pH->Interaction_High Silanol_High_pH Silanol Groups Negatively Charged (Deprotonated) Silanol_High_pH->Interaction_High

Caption: Effect of mobile phase pH on analyte-stationary phase interactions.

References

  • Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. KNAUER Wissenschaftliche Geräte GmbH. 14

  • Waters Column Selection Guide for Polar Compounds. Waters Corporation.

  • Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores.

  • Exploring the Role of pH in HPLC Separation. Veeprho.

  • Exploring the Role of pH in HPLC Separation. Moravek.

  • HPLC Peak Tailing. Axion Labs.

  • UHPLC Column for Highly Polar Basic Compounds. Phenomenex.

  • Peak Tailing in HPLC. Element Lab Solutions.

  • The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. ResearchGate.

  • How To Improve Resolution In HPLC: 5 Simple Tips. PharmaGuru.

  • Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 1-Aminohydantoin. BenchChem.

  • Common Causes Of Peak Tailing in Chromatography. Blogs - News.

  • Reversed Phase HPLC Method Development. Phenomenex.

  • Factors Affecting Resolution in HPLC. MilliporeSigma.

  • Improving Separation of Peaks in RP HPLC. MICROSOLV.

  • HPLC Column Selection Guide.

  • HPLC Column Selection Guide. SCION Instruments.

  • HPLC Column Selection Guide. Phenomenex.

  • Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online.

  • Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. ScienceDirect.

  • Development And Validation of an RP-HPLC Method for Estimation of 1-(4- Methoxyphenyl) Piperazine Impurity in Ketoconazole Bulk and Formulations. Impactfactor.

  • The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing.

  • Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru.

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. ACS Publications.

  • Thermal degradation of piperazine and its structural analogs. ResearchGate.

  • 1-(4-Methoxyphenyl)piperazine hydrochloride HPLC analysis method. BenchChem.

  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. ResearchGate.

  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.

  • Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method. PubMed.

  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. PubMed.

Sources

Troubleshooting

Technical Support Center: A Guide to Addressing Peak Tailing for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Welcome to the technical support center for the chromatographic analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. As a piperazine derivative, this compound possesses basic properties that frequently lead to asy...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the chromatographic analysis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. As a piperazine derivative, this compound possesses basic properties that frequently lead to asymmetrical peak shapes, specifically peak tailing, in reversed-phase liquid chromatography (RPLC). This guide provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to help you achieve sharp, symmetrical, and reproducible peaks for accurate quantification.

Part 1: Understanding the Root Cause of Peak Tailing

The primary cause of peak tailing for basic compounds like 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine on standard silica-based columns is a secondary retention mechanism involving residual silanol groups.[1][2] At a typical mobile phase pH (above 3-4), the basic amine groups of the analyte are protonated (carry a positive charge), while some surface silanol groups on the silica stationary phase are deprotonated (carry a negative charge).[3] This leads to an undesirable ionic interaction that delays the elution of a fraction of the analyte molecules, resulting in a tailed peak.[1][4]

The diagram below illustrates this dual-interaction mechanism.

G cluster_0 Silica Stationary Phase C18 C18 Ligand Silanol Deprotonated Silanol (Si-O⁻) Analyte Protonated Analyte (Piperazine-H⁺) Analyte->C18 Primary Hydrophobic Interaction (Desired) Analyte->Silanol Secondary Ionic Interaction (Causes Tailing)

Caption: Mechanism of peak tailing for basic analytes.

Part 2: Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues encountered during method development.

Q1: My peak for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is tailing badly on a standard C18 column. What is the first thing I should adjust?

A1: The mobile phase pH is the most powerful tool for improving the peak shape of ionizable compounds. [5][6] Your goal is to disrupt the secondary ionic interaction. You have two primary strategies:

  • Low pH (Recommended First Approach): By lowering the mobile phase pH to between 2.5 and 3.5, you protonate the residual silanol groups (Si-O⁻ → Si-OH).[1][2][7] This neutralizes their negative charge, thereby eliminating the strong ionic attraction with your positively charged analyte. This is often the most effective and straightforward solution.[8]

  • High pH (Alternative Approach): By raising the mobile phase pH to above 8 (typically pH 9-11), you deprotonate the analyte, making it neutral.[9][10] A neutral analyte will not engage in ionic interactions with the silanol groups. Caution: This approach requires a specialized, pH-stable column (e.g., hybrid-silica or polymer-based) as standard silica columns will rapidly degrade and dissolve at high pH.[11][12]

Mobile Phase pHAnalyte (Piperazine) StateSilanol (Silica) StateInteraction TypeExpected Peak Shape
Low (2.5 - 3.5) Protonated (Cationic)Neutral (Protonated)Hydrophobic onlySymmetrical
Mid (4 - 7) Protonated (Cationic)Deprotonated (Anionic)Hydrophobic + IonicTailing
High (> 9) NeutralDeprotonated (Anionic)Hydrophobic onlySymmetrical (Requires pH-stable column)
Q2: I've lowered the pH to 3.0, and the peak shape has improved, but there's still some tailing (Tailing Factor > 1.2). What's my next step?

A2: Evaluate your column chemistry. Not all C18 columns are created equal, especially for basic compounds.

  • Use a High-Purity, End-Capped Column: Modern HPLC columns are typically based on high-purity "Type B" silica, which has fewer acidic silanol groups and metal contaminants than older "Type A" silica.[13][14] Furthermore, ensure your column is "end-capped." End-capping is a chemical process that covers many of the remaining free silanol groups with a small, inert cap (like a trimethylsilyl group), making them unavailable for secondary interactions.[15][16] A column with "double end-capping" provides even more thorough shielding and is highly recommended for basic analytes.[15]

  • Consider Sterically Protected or Polar-Embedded Phases: Some stationary phases are designed with bulky side groups that sterically hinder the analyte from reaching the silica surface, reducing silanol interactions.[16] Polar-embedded phases contain a polar group near the base of the C18 chain, which also helps to shield silanols and can improve peak shape for bases.[9]

Q3: Are there any mobile phase additives that can further improve my peak shape?

A3: Yes, additives can be used to control pH and mask residual silanol activity.

  • Buffers: Always use a buffer to control and stabilize the mobile phase pH. For low pH work, phosphate or formate buffers are common choices.[8][17] Ensure the buffer concentration is adequate (typically 10-25 mM) to resist pH shifts when the sample is introduced.[4]

  • Competing Base (e.g., Triethylamine - TEA): This is a more traditional approach. Adding a small concentration (e.g., 0.05% - 0.1%) of a competing base like TEA to the mobile phase can be effective.[13][18] The small, positively charged TEA molecules will preferentially interact with the negative silanol sites, effectively "masking" them from your analyte.[4][13]

  • Acidic Modifier (e.g., Trifluoroacetic Acid - TFA): TFA is a strong acid commonly used at 0.1% to ensure a low pH and can also act as an ion-pairing agent.[19][20] It forms a neutral ion pair with the protonated analyte, which can improve peak shape and retention. Note: TFA can cause ion suppression in mass spectrometry (MS) detectors and is known to be difficult to remove from the system.[20][21] For LC-MS, formic acid is a much more suitable alternative.

Q4: I've optimized the mobile phase and column, but now all my peaks are tailing. What could be the cause?

A4: If all peaks, including neutral ones, are tailing, the issue is likely physical rather than chemical.

  • Extra-Column Volume (Dead Volume): Tailing that is more pronounced for early-eluting peaks often points to excessive dead volume in the system.[8][9][22] Check all your fittings and connections between the injector, column, and detector. Ensure tubing is cut cleanly and sits perfectly flush within its port. Use tubing with the smallest appropriate internal diameter for your system.[9]

  • Column Failure: The column itself may be compromised. A void at the head of the column, caused by pressure shocks or dissolution of the packing bed, can lead to poor peak shape.[1][8] A partially blocked inlet frit can also cause tailing.[1] Try reversing the column and flushing it with a strong solvent (disconnect from the detector first). If the problem persists, the column may need to be replaced.

  • Column Overload: Injecting too high a concentration or volume of your sample can saturate the stationary phase, leading to peak distortion.[2][23] To check for this, dilute your sample 10-fold and re-inject. If the peak shape improves, you were likely overloading the column.[8]

Part 3: Recommended Starting Protocol

This protocol is designed as a robust starting point to minimize peak tailing for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Objective: To achieve a USP Tailing Factor (Tf) ≤ 1.2.

Methodology:

  • Column Selection:

    • Use a high-purity, double end-capped C18 column.

    • Dimensions: e.g., 100 mm x 4.6 mm, 2.7 µm particle size.

  • Mobile Phase Preparation (Low pH):

    • Mobile Phase A: Prepare a 20 mM potassium phosphate buffer. Weigh 2.72 g of monobasic potassium phosphate (KH₂PO₄) and dissolve in 1 L of HPLC-grade water. Adjust pH to 3.0 with phosphoric acid.

    • Mobile Phase B: Acetonitrile.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 5 µL

    • Detection: UV at 241 nm[24]

    • Gradient Program:

      • 0.0 min: 10% B

      • 8.0 min: 70% B

      • 8.1 min: 10% B

      • 10.0 min: 10% B

  • Sample Preparation:

    • Dissolve the sample in a mixture that is weaker than the initial mobile phase conditions (e.g., 90:10 Water:Acetonitrile) to avoid peak distortion from solvent effects.

Part 4: Troubleshooting Workflow

Use the following logical diagram to guide your troubleshooting process.

G start Peak Tailing Observed (Tailing Factor > 1.2) check_ph Is Mobile Phase pH between 2.5 and 3.5? start->check_ph adjust_ph ACTION: Adjust pH to 3.0 using a buffer (formate/phosphate) check_ph->adjust_ph No check_column Is the column a modern, high-purity, end-capped C18? check_ph->check_column Yes adjust_ph->start Re-evaluate change_column ACTION: Switch to a double end-capped or base-deactivated column check_column->change_column No check_overload Does diluting the sample 10x improve the peak shape? check_column->check_overload Yes change_column->start Re-evaluate reduce_conc ACTION: Reduce sample concentration or injection volume check_overload->reduce_conc Yes check_system ACTION: Check for dead volume (fittings, tubing). Inspect column for voids/blockage. check_overload->check_system No reduce_conc->start Re-evaluate resolved Peak Shape Resolved (Tf <= 1.2) check_system->resolved

Caption: Logical workflow for troubleshooting peak tailing.

Part 5: Frequently Asked Questions (FAQs)

  • Q: What is considered an acceptable USP Tailing Factor (Tf)?

    • A: Ideally, the tailing factor should be close to 1.0 for a perfectly symmetrical peak. For quantitative analysis, a value between 0.9 and 1.5 is often acceptable, although many regulated methods require a Tf of ≤ 2.0.[1]

  • Q: Why is a low pH mobile phase preferred over adding a competing base like TEA?

    • A: While effective, TEA can sometimes alter selectivity and is a semi-volatile base that can linger in the HPLC system. Adjusting pH is a more fundamental and often "cleaner" approach to solving the problem. Furthermore, modern high-purity columns are so effective that additives like TEA are often no longer necessary.[13]

  • Q: Can I use this low pH method with an LC-MS system?

    • A: Yes, but you should substitute the non-volatile phosphate buffer with a volatile alternative like formic acid (0.1%) or ammonium formate. Formic acid is an excellent choice for achieving a low pH while being fully compatible with MS detection.[8]

References

  • Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

  • GMP Insiders. (2023). Peak Tailing In Chromatography: Troubleshooting Basics. [Link]

  • Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?[Link]

  • Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. [Link]

  • Blogs - News. (2025). Common Causes Of Peak Tailing in Chromatography. [Link]

  • Pharma Growth Hub. (2023). Peak Tailing: Phenomenon, Symptoms and Corrections. [Link]

  • Element Lab Solutions. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

  • An, M., et al. (2005). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. Journal of Chromatography B, 825(2), 186-192. [Link]

  • Veeprho. (2025). Exploring the Role of pH in HPLC Separation. [Link]

  • Industry news. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

  • Taylor & Francis Online. (2007). Effects of Trifluoroacetic Acid Concentrations in Mobile Phases on HPLC Retention of Zwitterionic and Weakly Basic Triazole Derivatives. [Link]

  • Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. [Link]

  • MTC USA. (n.d.). What is TFA and when should I use it - Primer. [Link]

  • LCGC. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. [Link]

  • Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

  • Sci-Hub. (1997). Stability of silica-based, endcapped columns with pH 7 and 11 mobile phases for reversed-phase high-performance liquid chromatography. [Link]

  • PubChem. (n.d.). 1-[(4-Methoxyphenyl)methyl]piperazine. [Link]

  • ResearchGate. (2013). How can I prevent peak tailing in HPLC?[Link]

  • SJSU ScholarWorks. (n.d.). The synthesis and characterization of endcapped silica hydride stationary phase. [Link]

  • Chrom Tech, Inc. (2025). What Is Endcapping in HPLC Columns. [Link]

  • Element Lab Solutions. (2025). The Role of End-Capping in RP. [Link]

  • Labcompare. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

  • ResearchGate. (2024). Why is trifluoroacetic acid (TFA) used in c-18 column?[Link]

  • KNAUER. (n.d.). Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA). [Link]

  • LCGC International. (2026). Enhanced Stability Stationary Phases for HPLC. [Link]

  • Phenomenex. (n.d.). HPLC Tech Tip: Basic Analytes in Reversed-Phase. [Link]

  • NACALAI TESQUE, INC. (n.d.). Standard Reversed Phase Columns|Products. [Link]

  • Element. (n.d.). Silica for HPLC Stationary Phases. [Link]

  • Teledyne Labs. (n.d.). Silica Gel Column Chromatography. [Link]

  • Pharmaffiliates. (n.d.). 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. [Link]

  • Molbase. (n.d.). 1-[(4-Methoxyphenyl)methyl]piperazine. [Link]

  • Chromatography Online. (2019). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. [Link]

  • SlideShare. (2012). HPLC Method Development. [Link]

Sources

Optimization

Technical Support Center: Minimizing Off-Target Effects of Novel Piperazine-Based Compounds in Cellular Assays

A Note to the Researcher: The compound "1-[(4-Methoxy-3-methylphenyl)methyl]piperazine" is not extensively characterized in publicly available literature with a single, defined biological target. Phenylpiperazine derivat...

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Author: BenchChem Technical Support Team. Date: March 2026

A Note to the Researcher: The compound "1-[(4-Methoxy-3-methylphenyl)methyl]piperazine" is not extensively characterized in publicly available literature with a single, defined biological target. Phenylpiperazine derivatives are known to interact with a wide range of receptors and enzymes.[1][2] This guide, therefore, uses a representative hypothetical compound, "Cmpd-X" , a selective inhibitor of the fictional "Kinase-Y," to illustrate the principles and methodologies for minimizing off-target effects. These strategies are broadly applicable to the characterization of any novel small molecule in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a major concern with piperazine-based compounds in my cellular assays?

A1: Off-target effects are unintended interactions of a compound with cellular components other than its primary biological target.[3] This is a significant concern because these interactions can lead to misleading experimental results, cellular toxicity, and an incorrect understanding of the compound's mechanism of action.[3] For piperazine-based compounds, this is particularly relevant as the piperazine scaffold is a common feature in molecules designed to interact with a variety of biological targets, including G-protein coupled receptors and kinases.[4][5] Therefore, a single compound may have multiple, unintended binding partners within the cell.

Q2: I'm observing a cellular phenotype with Cmpd-X that doesn't align with the known function of my target, Kinase-Y. How can I determine if this is due to an off-target effect?

A2: This is a classic indication of potential off-target activity. To dissect this, a multi-pronged approach is recommended:

  • Phenotypic Comparison: Compare the cellular phenotype induced by Cmpd-X with the phenotype observed following genetic knockdown (e.g., using CRISPR or siRNA) of Kinase-Y.[3] Significant discrepancies between the two approaches suggest that Cmpd-X is eliciting effects independent of Kinase-Y inhibition.

  • Use of a Structurally Related Inactive Control: Synthesize or obtain a close structural analog of Cmpd-X that is inactive against Kinase-Y.[3] This "negative control" compound should not reproduce the observed cellular phenotype. If it does, it strongly implies the phenotype is due to off-target effects or a general property of the chemical scaffold.

  • Dose-Response Analysis: Off-target effects often manifest at higher concentrations.[3][6] A carefully designed dose-response curve should reveal a potent, sigmoidal relationship for the on-target effect, which plateaus at higher concentrations.[7] If new phenotypes appear or toxicity is observed at higher concentrations, this can indicate the engagement of lower-affinity off-targets.

  • Target Engagement Assays: It is crucial to confirm that Cmpd-X is binding to Kinase-Y within the cell at the concentrations where the phenotype is observed.[3] Techniques like the NanoBRET™ Target Engagement Assay can provide this direct evidence.

Q3: What is the first and most critical step I should take to minimize off-target effects in my experiments?

A3: The most critical step is to determine the lowest effective concentration of Cmpd-X that produces the desired on-target effect.[8] This is achieved by performing a detailed dose-response curve for the inhibition of Kinase-Y activity or a direct downstream signaling event. Operating at or near the EC50/IC50 for the on-target effect significantly reduces the likelihood of engaging lower-affinity off-targets.

Troubleshooting Guide

Observed Problem Potential Cause(s) Recommended Solution(s)
High background signal or cytotoxicity in control wells (vehicle only) 1. Solvent (e.g., DMSO) concentration is too high. 2. Cell culture contamination.[8]1. Perform a solvent toxicity curve to determine the maximum tolerated concentration. Keep the final solvent concentration consistent and as low as possible across all wells. 2. Regularly check for microbial contamination and practice good aseptic technique.[9]
The observed cellular effect is not dose-dependent. 1. Cmpd-X has precipitated out of solution at higher concentrations. 2. The on-target effect is saturated at the lowest concentrations tested. 3. Off-target effects at higher concentrations are masking or confounding the on-target effect.[8]1. Visually inspect wells for precipitate and check the solubility of Cmpd-X in your cell culture medium. 2. Expand the lower end of your concentration range to better define the dose-response curve. 3. Refer to the strategies for differentiating on- and off-target effects (FAQ Q2).
Inconsistent or non-reproducible results between experiments. 1. Inconsistent cell health or passage number.[9] 2. Degradation of Cmpd-X in stock solutions. 3. Variability in incubation times or other assay parameters.1. Use cells within a consistent passage number range and ensure they are in a healthy, logarithmic growth phase.[3] 2. Prepare fresh dilutions of the compound from a new stock for each experiment. 3. Adhere strictly to the established protocol, paying close attention to timing and reagent addition.
The phenotype from Cmpd-X treatment is different in various cell lines, all of which express Kinase-Y. 1. Cell-type specific expression of off-targets. 2. Differences in metabolic pathways that could alter Cmpd-X. 3. Differential reliance on Kinase-Y signaling pathways between cell lines.1. This can be a useful tool. If the on-target effect is consistent, but other phenotypes vary, it points to cell-type-specific off-targets. 2. Consider LC-MS analysis to identify potential metabolites of Cmpd-X. 3. Use orthogonal methods to confirm Kinase-Y inhibition in each cell line.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of Cmpd-X using a Dose-Response Curve

This protocol outlines a general procedure for generating a dose-response curve to determine the EC50 of Cmpd-X.

  • Cell Seeding: Seed your cells in a 96-well plate at a pre-optimized density and allow them to adhere overnight.[9]

  • Compound Preparation: Prepare a serial dilution of Cmpd-X in your cell culture medium. A common starting point is a 10-point, 3-fold dilution series starting from a high concentration (e.g., 100 µM). Include a vehicle-only control (e.g., DMSO).

  • Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Cmpd-X.

  • Incubation: Incubate the plate for a predetermined time, based on the kinetics of the biological process you are measuring.

  • Assay Readout: Perform your cellular assay to measure the biological response of interest (e.g., a luciferase reporter assay for a downstream transcription factor, or an immunoassay for a phosphorylated substrate of Kinase-Y).

  • Data Analysis: Plot the response against the log of the Cmpd-X concentration. Fit the data to a four-parameter logistic equation to determine the EC50 value.[7]

Protocol 2: Validating On-Target Engagement using an Inactive Control Compound

This protocol helps to confirm that the observed phenotype is due to the intended biological activity of Cmpd-X.

  • Compound Selection: Use Cmpd-X and a validated, structurally similar but biologically inactive analog ("Inactive-Cmpd").

  • Cell Treatment: Treat cells with Cmpd-X at its EC50 and 10x EC50. Treat another set of cells with Inactive-Cmpd at the same concentrations. Include a vehicle control.

  • Phenotypic Analysis: After the appropriate incubation time, analyze the cells for the phenotype of interest using your established assay.

  • Interpretation:

    • If the phenotype is only observed with Cmpd-X and not with Inactive-Cmpd, it provides strong evidence for an on-target effect.

    • If both compounds produce the phenotype, it suggests an off-target effect related to the chemical scaffold.

Visualizing Experimental Logic

Workflow for Differentiating On-Target vs. Off-Target Effects

A Observe Cellular Phenotype with Cmpd-X B Is the phenotype consistent with known function of Target-Y? A->B C Yes B->C D No B->D E Perform Dose-Response Curve C->E F Does Inactive Control Compound show the same phenotype? D->F G Does Genetic Knockdown (siRNA/CRISPR) of Target-Y replicate the phenotype? E->G F->G No I High probability of OFF-TARGET effect F->I Yes H High probability of ON-TARGET effect G->H Yes G->I No

Caption: A decision-making workflow to distinguish between on-target and off-target cellular effects.

Signaling Pathway Perturbation by On- and Off-Target Effects

cluster_0 On-Target Pathway cluster_1 Off-Target Pathway CmpdX Cmpd-X KinaseY Kinase-Y CmpdX->KinaseY Inhibits OffTarget Off-Target Protein CmpdX->OffTarget Binds Substrate Substrate KinaseY->Substrate Activates Response Desired Response Substrate->Response Undesired Undesired Response OffTarget->Undesired

Caption: Diagram illustrating how Cmpd-X can inhibit its intended target while also interacting with an unintended off-target protein.

References

  • How can off-target effects of drugs be minimised?. Patsnap Synapse. Available at: [Link]

  • Dose-Response Metabolomics To Understand Biochemical Mechanisms and Off-Target Drug Effects with the TOXcms Software. PubMed Central (PMC). Available at: [Link]

  • Study on action mechanism of 1-(4-methoxy-2-methylphenyl)piperazine (MMPP) in acquisition, formation, and consolidation of memory in mice. PubMed. Available at: [Link]

  • Ten Tips for Optimizing Cell-Based Assays. Biocompare. Available at: [Link]

  • Quantifying Target Occupancy of Small Molecules Within Living Cells. Annual Reviews. Available at: [Link]

  • CRISPR 101: Off-Target Effects. Addgene Blog. Available at: [Link]

  • Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. Available at: [Link]

  • 101 ELISA Troubleshooting Tips for Research in 2024. Assay Genie. Available at: [Link]

  • Off-Target Effects Analysis. Creative Diagnostics. Available at: [Link]

  • Assay Troubleshooting. MB - About. Available at: [Link]

  • Statistical analysis of dose-response curves - 2024. Wiley Analytical Science. Available at: [Link]

  • The Ultimate Guide to Troubleshooting Microplate Assays. Bitesize Bio. Available at: [Link]

  • Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. PubMed Central (PMC) - NIH. Available at: [Link]

  • Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. PubMed Central (PMC). Available at: [Link]

  • para-Methoxyphenylpiperazine. Wikipedia. Available at: [Link]

  • Initial experimental screens in cell-based assays to eliminate inactive compounds. ResearchGate. Available at: [Link]

  • BLOG: Selecting the Right Gene Editing Off-Target Assay. seqWell. Available at: [Link]

  • Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}. SciELO. Available at: [Link]

  • Nuisance compounds in cellular assays. PubMed Central (PMC) - NIH. Available at: [Link]

  • Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). ResearchGate. Available at: [Link]

  • Chapter 5 Dose–response assessment and derivation of health-based guidance values. Available at: [Link]

  • 1-[3-(TRIFLUORO-METHYL)-PHENYL]PIPERAZINE (Street Names: TFMPP or Molly; Often found in combination with BZP. Available at: [Link]

  • Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. PubMed Central (PMC) - NIH. Available at: [Link]

  • Discovery of Inactive Conformation-Selective Kinase Inhibitors by Utilizing Cascade Assays. ACS Publications. Available at: [Link]

  • In Vitro Cell Based Assay: BioLab Solutions. Da-ta Biotech. Available at: [Link]

  • The Use of Cell-Based Assays for Translational Medicine Studies. BioAgilytix. Available at: [Link]

  • Piperazine compounds as drugs of abuse. PubMed. Available at: [Link]

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Synthetic Drug Strategy. Available at: [Link]

  • 1-[(3-fluoro-4-methoxyphenyl)methyl]piperazine — Chemical Substance Information. NextSDS. Available at: [Link]

  • 1-(3-METHOXYPHENYL)PIPERAZINE. SWGDRUG.org. Available at: [Link]

  • Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. ACS Publications. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Strategies to Reduce the Cytotoxicity of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Welcome to the technical support guide for managing and mitigating the cytotoxicity associated with 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and related arylpiperazine compounds. This resource is designed for resea...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for managing and mitigating the cytotoxicity associated with 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and related arylpiperazine compounds. This resource is designed for researchers, scientists, and drug development professionals to provide actionable strategies, troubleshoot common experimental hurdles, and explain the scientific rationale behind these approaches.

The piperazine ring is a privileged scaffold in medicinal chemistry, valued for its physicochemical properties that often lead to favorable pharmacokinetic profiles.[1][2] However, off-target cytotoxicity can be a significant barrier to therapeutic development. This guide provides a framework for systematically addressing this challenge.

Frequently Asked Questions (FAQs)

Q1: What are the common mechanisms of cytotoxicity for piperazine-based compounds?

A: Piperazine derivatives can induce cytotoxicity through multiple mechanisms, often converging on the induction of apoptosis (programmed cell death). Key pathways include:

  • Induction of Apoptosis: Many piperazine compounds trigger both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[3][4] This involves the activation of caspase enzymes (like caspase-3, -7, -8, and -9), a decrease in mitochondrial membrane potential, and the release of cytochrome c.[3][4]

  • Cell Cycle Arrest: These compounds can inhibit cancer cell proliferation by causing cell cycle arrest, often at the G1 or G2/M phase, preventing cells from dividing.[2][3]

  • Inhibition of Pro-Survival Pathways: Arylpiperazines have been shown to inhibit critical signaling pathways like the PI3K/Akt pathway, which is often over-activated in cancer cells to promote their survival and proliferation.[2]

  • Membrane Damage: At higher concentrations, direct damage to the cell membrane can lead to necrosis, characterized by the release of intracellular components like lactate dehydrogenase (LDH).[3]

Q2: How can I reliably assess the cytotoxicity of my compound in vitro?

A: A multi-assay approach is recommended for a comprehensive assessment, as different assays measure distinct cellular events.[5][6]

  • Metabolic Viability (MTT/XTT/Resazurin Assays): These colorimetric assays measure the metabolic activity of a cell population, which is an indicator of cell viability and proliferation.[5][7] They are excellent for high-throughput screening.

  • Membrane Integrity (LDH Release Assay): This assay quantifies the amount of lactate dehydrogenase (LDH), a cytosolic enzyme, released into the culture medium from cells with damaged membranes. It is a key indicator of necrosis.[3][6]

  • Apoptosis Assays (e.g., Caspase Activity, Annexin V): These assays specifically measure markers of apoptosis. Caspase-3/7 activity assays detect the activation of executioner caspases, a hallmark of apoptosis.[3][8]

Combining a metabolic assay with an assay for membrane integrity or apoptosis can help distinguish between cytostatic effects (inhibiting growth) and cytotoxic effects (causing cell death) and differentiate between apoptosis and necrosis.[5][8]

Q3: My compound shows high toxicity to both cancer and normal cells. What are my primary options?

A: This indicates a narrow therapeutic window. The three core strategies to address this are:

  • Structural Modification: Systematically alter the chemical structure to find analogs with improved selectivity. This involves identifying and modifying the parts of the molecule responsible for toxicity (the "toxicophore") while retaining the parts responsible for efficacy (the "pharmacophore").[1]

  • Advanced Formulation: Encapsulate the compound in a delivery vehicle, such as a liposome or nanoparticle.[9][10] This can alter the drug's distribution in the body, reducing its exposure to healthy tissues and lowering systemic toxicity.[10]

  • Targeted Drug Delivery: Engineer a system that selectively delivers the compound to the target cells (e.g., cancer cells).[11] This is the most sophisticated approach and includes technologies like antibody-drug conjugates (ADCs).[12]

Q4: What are the known structure-activity relationships (SAR) for cytotoxicity in arylpiperazines?

A: SAR studies on various arylpiperazine derivatives have revealed several trends. While specific results can be cell-line dependent, some general observations include:

  • Phenyl Ring Substitution: The position and nature of substituents on the phenyl ring significantly impact activity. For example, methyl or fluoro groups at the ortho-position have been shown to enhance cytotoxicity in some cancer cell lines, whereas a chloro group at the para-position was unfavorable.[13]

  • Nature of the Linker: The chemical group connecting the aryl ring to the piperazine moiety can influence activity.

  • Piperazine Ring Substitution: Modifications at the N4 position of the piperazine ring can dramatically alter the biological profile. Introducing a pyrimidinyl moiety, for instance, has been found to be beneficial for anti-cancer activity in certain contexts.[13]

It is crucial to conduct your own systematic SAR studies on your specific scaffold to determine the optimal substitution patterns for maximizing efficacy while minimizing toxicity.[14]

Troubleshooting Guides & Mitigation Strategies

Guide 1: Structural Modification to Mitigate Cytotoxicity

The goal of structural modification is to dissociate the compound's therapeutic effects from its toxicological properties. This is a cornerstone of medicinal chemistry.

Causality: Cytotoxicity often arises from off-target interactions or the generation of reactive metabolites. By modifying the compound's stereoelectronic properties (shape, size, and electron distribution), you can reduce these unwanted interactions. For instance, adding polar groups can decrease membrane permeability and limit access to intracellular off-targets, while removing or modifying metabolically liable sites can prevent the formation of toxic byproducts.

Workflow for Structure-Toxicity Relationship (STR) Analysis:

A Establish Baseline Cytotoxicity of Lead Compound (e.g., on normal cell line) B Identify Potential Metabolic Hotspots & Reactive Moieties A->B In Silico Prediction & Literature Review C Design & Synthesize Analogs with Targeted Modifications B->C Rational Design D Screen Analogs for Reduced Cytotoxicity (e.g., MTT, LDH assays) C->D In Vitro Screening E Evaluate Analogs for Maintained/Improved Therapeutic Activity D->E Efficacy Assays F Select Candidate with Improved Therapeutic Window E->F Compare IC50 (Toxicity) vs. EC50 (Efficacy)

Caption: Workflow for mitigating cytotoxicity via structural modification.

Table 1: Recommended Structural Modifications and Their Rationale

Modification StrategyRationaleExample
Introduce Polar Groups Increase hydrophilicity to reduce passive diffusion across membranes of non-target cells. Can also disrupt non-specific hydrophobic interactions.Add hydroxyl (-OH) or carboxyl (-COOH) groups to the phenyl ring.
Bioisosteric Replacement Replace a functional group with another that has similar physical or chemical properties to reduce metabolic liability or alter binding.Replace a methoxy (-OCH3) group with a methylsulfonyl (-SO2CH3) group.
Modify Lipophilicity Fine-tune the logP value. Excessively high lipophilicity is often correlated with non-specific toxicity.Systematically vary substituents on the aryl ring (e.g., H -> F -> Cl -> CH3) to modulate logP.[13]
Block Metabolic Sites Prevent the formation of reactive metabolites by replacing a hydrogen atom at a metabolically active site with a group that resists metabolism, like fluorine.If para-hydroxylation is a suspected metabolic route, synthesize the para-fluoro analog.
Guide 2: Advanced Formulation Strategies

If structural modification is not feasible or sufficient, altering the drug's formulation can shield healthy tissues from high concentrations of the free compound.

Causality: Encapsulating a cytotoxic agent within a nanocarrier, such as a liposome or polymeric nanoparticle, fundamentally changes its pharmacokinetic properties.[9] These carriers can limit the drug's distribution to healthy organs and, in some cases, preferentially accumulate in tumor tissue through the Enhanced Permeability and Retention (EPR) effect. This reduces systemic toxicity and increases the concentration at the site of action.

Table 2: Comparison of Formulation Strategies

Formulation TypeMechanism of ActionAdvantagesDisadvantages
Liposomes Encapsulation within a lipid bilayer vesicle.Biocompatible, can carry both hydrophilic and hydrophobic drugs, reduces exposure to healthy tissues.[9]Potential for instability, complex manufacturing.
Polymeric Nanoparticles Drug is encapsulated within or adsorbed onto a polymer matrix.High stability, controlled/sustained release is possible, can be functionalized for targeting.[15]Potential for polymer toxicity, manufacturing can be complex.
Amorphous Solid Dispersions (ASDs) The drug is dispersed in an amorphous state within a polymer matrix, often used to improve solubility.Can enhance bioavailability of poorly soluble drugs.[10]Primarily addresses solubility, may not directly reduce systemic toxicity unless bioavailability is drastically improved, leading to lower required doses.

Workflow for Formulation Development:

A Select Formulation Strategy (e.g., Liposomes, Nanoparticles) Based on API Properties B Prepare & Characterize Formulation (Size, Drug Load, Encapsulation Efficiency) A->B Formulation Screening C Assess In Vitro Cytotoxicity of Formulated vs. Free Drug on Normal & Target Cells B->C Comparative Analysis D Evaluate In Vitro Drug Release Profile from Formulation C->D Stability & Release Kinetics E Proceed to In Vivo Toxicology & Efficacy Studies C->E Identify Lead Formulation

Caption: General workflow for developing a formulation to reduce cytotoxicity.

Guide 3: Implementing Targeted Drug Delivery Systems (TDDS)

This approach aims to deliver the cytotoxic payload specifically to the cells of interest, offering the highest potential for improving the therapeutic window.

Causality: TDDS utilize a targeting moiety (e.g., an antibody) that binds to a specific receptor or antigen overexpressed on the surface of target cells (like cancer cells).[12] The cytotoxic drug is attached via a linker. The system circulates in the body with minimal toxicity until it binds to the target cell. Upon binding, it is internalized, and the linker is cleaved, releasing the active drug precisely where it is needed.[12][16]

Mechanism of an Antibody-Drug Conjugate (ADC):

cluster_0 Systemic Circulation cluster_1 Target Cell A ADC Circulates (Drug is Inactive) B Antibody Binds to Surface Antigen A->B Targeting C ADC is Internalized (Endocytosis) B->C Internalization D Linker is Cleaved in Lysosome C->D Degradation E Active Drug is Released, Inducing Cytotoxicity D->E Payload Release

Caption: Mechanism of action for an Antibody-Drug Conjugate (ADC).

Detailed Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol assesses cell metabolic activity as an indicator of cell viability.[7]

  • Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well). Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine in complete culture medium. Remove the old medium from the wells and add 100 µL of medium containing the test compound concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[6]

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Membrane Integrity Assessment (LDH Release Assay)

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells.[3][6]

  • Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol. It is advisable to run a parallel plate for this assay.

  • Collect Supernatant: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • Transfer Supernatant: Carefully transfer 50 µL of the cell culture supernatant from each well to a new flat-bottom 96-well plate.

  • Prepare Controls:

    • Maximum LDH Release: Lyse a set of untreated control cells with a lysis buffer (provided in commercial kits) for 45 minutes.

    • Spontaneous LDH Release: Use supernatant from vehicle-treated cells.

  • LDH Reaction: Add 50 µL of the LDH reaction mixture (from a commercial kit, containing substrate and cofactor) to each well.

  • Incubation & Reading: Incubate for 30 minutes at room temperature, protected from light. Add 50 µL of stop solution and measure the absorbance at 490 nm.

  • Data Analysis: Calculate cytotoxicity (%) using the formula: [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100.

References

Sources

Optimization

Technical Support Center: Optimizing Blood-Brain Barrier (BBB) Penetration for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Welcome to the Application Science Technical Support Center. This guide is designed for drug development professionals and formulation scientists facing challenges with the central nervous system (CNS) delivery of 1-[(4-...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Science Technical Support Center. This guide is designed for drug development professionals and formulation scientists facing challenges with the central nervous system (CNS) delivery of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine . Below, you will find diagnostic FAQs, field-proven troubleshooting workflows, and strictly validated protocols to enhance the brain-to-plasma ratio of your compound.

Part 1: Diagnostic FAQs (Root Cause Analysis)

Q: Why does 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine show poor brain accumulation despite its relatively low molecular weight? A: The primary barrier is the physicochemical nature of the unsubstituted secondary amine on the piperazine ring. With a pKa of approximately 9.8, this amine is >99% protonated at physiological pH (7.4). This cationic state drastically increases the topological polar surface area (TPSA) and the desolvation energy required for the molecule to partition into the lipophilic endothelial cell membrane of the blood-brain barrier (BBB). Furthermore, the piperazine scaffold is frequently recognized as a substrate for P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that actively extrudes the molecule back into systemic circulation [3].

Q: Should my team focus on chemical modification (Prodrugs) or formulation (Nanocarriers)? A: This depends entirely on your project phase. If you are in the Lead Optimization phase, chemical modification (e.g., LAT1-targeted prodrugs) is preferred because it builds BBB penetration directly into the New Chemical Entity (NCE), avoiding complex manufacturing [1]. If the Active Pharmaceutical Ingredient (API) is already locked in Pre-Clinical Development , formulation (e.g., Tween-80 coated PLGA nanoparticles) is the most viable rescue strategy to bypass passive diffusion limits [2].

Part 2: Visualizing the Transport Landscape

To understand how to troubleshoot the delivery, we must map the physiological pathways and efflux mechanisms acting on the piperazine derivative.

BBB_Transport Blood Blood Compartment (Free Piperazine) PassDiff Passive Diffusion (Limited by pKa) Blood->PassDiff Low lipophilicity LAT1 LAT1 Transporter (Prodrug Uptake) Blood->LAT1 Amino acid conjugation Endo BBB Endothelial Cell (Tight Junctions) Brain Brain Parenchyma (Target Site) Endo->Brain Fraction entering Pgp P-gp Efflux Pump (Clearance) Endo->Pgp Substrate recognition PassDiff->Endo Pgp->Blood Efflux LAT1->Endo Carrier-mediated LAT1->Brain Bypasses P-gp

Figure 1: BBB transport pathways and P-gp efflux mechanisms for piperazine derivatives.

Part 3: Troubleshooting Guides & Experimental Protocols

Strategy A: LAT1-Targeted Prodrug Synthesis (Chemical Modification)

Mechanism of Action: Conjugating an L-amino acid mimic (e.g., L-phenylalanine) to the secondary amine masks the basic center, lowering the pKa and overall polarity. This structural change allows the molecule to hijack the L-type amino acid transporter 1 (LAT1) for carrier-mediated transport across the BBB, effectively bypassing P-gp efflux [1].

Step-by-Step Protocol:

  • Reagent Preparation: Dissolve 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (1.0 eq) and Boc-L-phenylalanine (1.2 eq) in anhydrous dimethylformamide (DMF) under a nitrogen atmosphere.

  • Coupling Reaction: Add HATU (1.5 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq) at 0°C. Allow the mixture to warm to room temperature and stir for 12 hours.

  • Purification: Quench the reaction with deionized water, extract with ethyl acetate (EtOAc), wash with brine, and purify the organic layer via silica gel flash chromatography.

  • Deprotection: Treat the purified intermediate with 20% Trifluoroacetic acid (TFA) in dichloromethane (DCM) for 2 hours at room temperature to cleave the Boc protecting group.

  • Isolation & Validation: Evaporate the solvent, neutralize with saturated NaHCO3, extract, and lyophilize. Self-Validation: Confirm successful coupling and deprotection via LC-MS (monitor for the expected [M+H]+ mass shift and the absence of the +100 Da Boc signal).

Strategy B: Tween-80 Coated PLGA Nanoparticle Formulation

Mechanism of Action: Encapsulating the free base in Poly(lactic-co-glycolic acid) (PLGA) nanoparticles and coating them with 1% Tween-80 (Polysorbate 80) fundamentally alters the biodistribution. Once in the bloodstream, Tween-80 selectively adsorbs Apolipoprotein E (ApoE). The ApoE-decorated nanoparticles are then recognized by LDL receptors on the BBB endothelial cells, triggering receptor-mediated transcytosis [2].

NP_Workflow Prep 1. Organic Phase Prep (Compound + PLGA in DCM) Emulsion 2. Emulsification (Add to PVA aqueous phase) Prep->Emulsion Sonic 3. Sonication (Form O/W nanoemulsion) Emulsion->Sonic Evap 4. Solvent Evaporation (Stirring overnight) Sonic->Evap Coat 5. Surface Coating (1% Tween-80 incubation) Evap->Coat Purify 6. Centrifugation & Wash (Collect targeted NPs) Coat->Purify

Figure 2: Step-by-step PLGA nanoparticle formulation workflow for enhanced brain delivery.

Step-by-Step Protocol:

  • Organic Phase: Dissolve 50 mg of PLGA (50:50 lactide:glycolide, MW ~30,000) and 5 mg of the piperazine API in 2 mL of DCM.

  • Aqueous Phase: Prepare 10 mL of a 1% (w/v) polyvinyl alcohol (PVA) aqueous solution.

  • Emulsification: Add the organic phase dropwise into the aqueous phase under high-speed homogenization (15,000 rpm) for 5 minutes.

  • Sonication: Probe-sonicate the resulting emulsion at 40W for 3 minutes on ice to form a stable oil-in-water (O/W) nanoemulsion.

  • Solvent Evaporation: Stir the emulsion magnetically at room temperature for 12 hours to completely evaporate the DCM.

  • Surface Coating: Add Tween-80 to the suspension to achieve a final concentration of 1% (v/v) and incubate for 30 minutes under gentle stirring.

  • Purification & Validation: Centrifuge at 20,000 × g for 30 minutes, wash twice with ultrapure water, and lyophilize. Self-Validation: Analyze the resuspended nanoparticles using Dynamic Light Scattering (DLS). A Z-average diameter of <150 nm and a Polydispersity Index (PDI) <0.2 confirms suitability for in vivo BBB transport.

Part 4: Quantitative Data Summary

The table below summarizes the expected pharmacokinetic shifts when applying the troubleshooting strategies to 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

StrategyModification / FormulationMechanism of ActionExpected Kp​ (Brain/Plasma Ratio)
Baseline Free Base (Unmodified API)Passive diffusion (severely limited by high pKa) <0.3
Co-dosing API + P-gp Inhibitor (Tariquidar)Blockade of ATP-dependent efflux pumps ∼1.2
Prodrug LAT1-Targeted N-AcylationCarrier-mediated transport via LAT1 >1.5
Nanocarrier Tween-80 Coated PLGA NPsReceptor-mediated transcytosis via ApoE/LDL >2.5

References

  • Puris, E., Gynther, M., de Lange, E. C. M., & Huttunen, K. M. (2020). L-Type Amino Acid Transporter 1 Enables the Efficient Brain Delivery of Small-Sized Prodrug across the Blood-Brain Barrier and into Human and Mouse Brain Parenchymal Cells. ACS Chemical Neuroscience. [Link]

  • Xu, Y., Wang, Y., Li, Y., et al. (2020). Rhynchophylline Loaded-mPEG-PLGA Nanoparticles Coated with Tween-80 for Preliminary Study in Alzheimer's Disease. International Journal of Nanomedicine. [Link]

  • Salaroglio, I. C., et al. (2024). Dual Inhibitors of P-gp and Carbonic Anhydrase XII (hCA XII) against Tumor Multidrug Resistance with Piperazine Scaffold. Molecules. [Link]

Troubleshooting

How to remove unreacted starting materials from 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Technical Support Center: Purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Welcome to the technical support center for the purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This guide is desig...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Welcome to the technical support center for the purification of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common purification challenges encountered during the synthesis of this compound. We will move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring a robust and reproducible purification strategy.

Overview: The Purification Challenge

The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, typically achieved via reductive amination of 4-methoxy-3-methylbenzaldehyde with piperazine, often results in a crude product contaminated with unreacted starting materials. The primary challenge lies in the effective separation of the desired product from both the highly polar, basic piperazine and the less polar, neutral 4-methoxy-3-methylbenzaldehyde. Their distinct physicochemical properties, however, can be strategically exploited for a successful purification.

Section 1: Characterization of Key Components

A foundational understanding of the properties of the product and starting materials is critical for designing an effective purification workflow. The choice of solvent, extraction pH, and chromatographic conditions are all dictated by the data summarized below.

Property1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (Product)Piperazine (Starting Material)4-Methoxy-3-methylbenzaldehyde (Starting Material)
Molecular Formula C₁₃H₂₀N₂OC₄H₁₀N₂[1]C₉H₁₀O₂[2]
Molecular Weight 220.31 g/mol 86.14 g/mol 150.17 g/mol [2]
Appearance Likely an oil or low-melting solidWhite deliquescent solid[1][3]Clear pale yellow to green liquid[2]
Boiling Point High (Expected >250 °C)146 °C[1][4]80-85 °C / 1 mmHg[2]
Melting Point N/A106-112 °C[1][4]N/A
pKa Basic (Tertiary Amine)pKa₁ = 5.35, pKa₂ = 9.73[1][3]Neutral
Solubility Soluble in common organic solventsFreely soluble in water; poorly soluble in diethyl ether[1][3]Soluble in common organic solvents[2]

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during purification in a direct question-and-answer format.

Q1: How can I quickly assess if my crude product contains unreacted starting materials? A1: Thin Layer Chromatography (TLC) is the most efficient initial check. Spot your crude reaction mixture alongside the two starting materials on a silica gel plate. A typical eluent system to start with is 10:1 Dichloromethane:Methanol. The highly polar piperazine will likely remain at the baseline (Rf ≈ 0), the non-polar aldehyde will have a high Rf value, and your product should appear as a spot in between. For more definitive proof, ¹H NMR spectroscopy can identify characteristic signals of the impurities.

Q2: My primary contaminant is piperazine. What is the most robust method for its removal? A2: The most effective method is an acid-base extraction . Piperazine is a strong base that is readily protonated by a dilute acid (e.g., 1M HCl) to form a highly water-soluble salt (piperazine hydrochloride)[5][6][7]. This salt is easily extracted into the aqueous phase, leaving your less polar product in the organic layer. While your product is also basic, its larger organic structure makes its corresponding salt less water-soluble than the small piperazine dihydrochloride salt, allowing for effective separation.

Q3: I've performed an acid wash, but my TLC still shows a spot corresponding to the aldehyde starting material. What should I do? A3: To remove a residual aldehyde, a sodium bisulfite wash is highly recommended[8]. This technique is based on the selective and reversible reaction of aldehydes with sodium bisulfite to form a water-soluble adduct[9]. This adduct is then easily extracted into the aqueous phase, providing a clean separation from your non-aldehyde product[8][10].

Q4: My product streaks badly during column chromatography on silica gel. How can I fix this? A4: Streaking (or tailing) of basic compounds like your product on silica gel is a common problem caused by strong interaction with the acidic silanol groups of the stationary phase. To mitigate this, you can:

  • Deactivate the Silica: Add a small amount of a tertiary amine, like triethylamine (~0.5-1%), to your eluent[11]. This will occupy the acidic sites on the silica, allowing your product to elute more cleanly.

  • Use an Alternative Stationary Phase: Basic alumina is an excellent alternative to silica gel for purifying amines and often prevents streaking without the need for additives[8].

Q5: Can I purify my product by recrystallization? A5: Recrystallization can be an excellent final polishing step if your product is a solid. The key is to find a solvent system where the product has high solubility when hot and low solubility when cold, while impurities remain in solution[12][13]. Common solvents to screen include isopropanol, ethyl acetate, or mixtures like ethyl acetate/hexanes. If the crude product "oils out" instead of crystallizing, it indicates a high level of impurities that should be removed first by extraction or chromatography[14].

Section 3: Detailed Purification Protocols

Protocol 1: Comprehensive Liquid-Liquid Extraction Workflow

This protocol provides a robust, multi-step extraction sequence to remove both piperazine and unreacted aldehyde.

Principle: This method leverages the differential solubility of neutral compounds, bases, and aldehyde-adducts in immiscible aqueous and organic phases.

crude Crude Reaction Mixture (in Ethyl Acetate) acid_wash Wash with 1M HCl (x2) crude->acid_wash bisulfite_wash Wash with sat. NaHSO₃ (x2) acid_wash->bisulfite_wash aq1 Aqueous Layer 1 (Contains Piperazine·2HCl) acid_wash->aq1 Separates Piperazine base_wash Wash with sat. NaHCO₃ bisulfite_wash->base_wash aq2 Aqueous Layer 2 (Contains Aldehyde-Bisulfite Adduct) bisulfite_wash->aq2 Separates Aldehyde brine_wash Wash with Brine base_wash->brine_wash dry Dry (Na₂SO₄), Filter brine_wash->dry evap Evaporate Solvent dry->evap pure Pure Product evap->pure cluster_prep Preparation cluster_run Elution cluster_finish Final Steps tlc 1. Select Eluent via TLC (e.g., 95:4.5:0.5 DCM:MeOH:Et₃N) Aim for Product Rf ≈ 0.3 pack 2. Pack Column (Slurry pack silica gel in non-polar solvent) tlc->pack load 3. Load Sample (Dry load crude product adsorbed onto silica) pack->load elute 4. Elute with Mobile Phase load->elute collect 5. Collect Fractions elute->collect monitor 6. Monitor Fractions by TLC collect->monitor combine 7. Combine Pure Fractions monitor->combine evap 8. Evaporate Solvent combine->evap

Sources

Optimization

Technical Support Center: Navigating the Hygroscopic Nature of Piperazine Derivatives

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and practical solutions for handling the hygroscopic nature of piperazine and its derivatives....

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Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and practical solutions for handling the hygroscopic nature of piperazine and its derivatives. Uncontrolled moisture absorption can significantly compromise experimental reproducibility, sample integrity, and the ultimate quality of pharmaceutical products.[1][2] This resource offers troubleshooting advice and frequently asked questions to ensure the accuracy and reliability of your work.

Part 1: Understanding the Challenge: The Hygroscopic Nature of Piperazine Derivatives

Q1: What does it mean for a piperazine derivative to be hygroscopic?

A1: Hygroscopicity is the tendency of a solid substance to readily attract and absorb moisture from the surrounding atmosphere.[3] Piperazine itself is notably hygroscopic and can absorb enough water from the air to dissolve, a phenomenon known as deliquescence.[4] This property is shared by many of its derivatives. The absorbed water is not just surface moisture; it can become incorporated into the crystal structure to form hydrates or can lead to physical changes like caking and even chemical degradation.[5][6]

Q2: Why are many piperazine derivatives hygroscopic?

A2: The hygroscopic nature of piperazine and its derivatives is rooted in their chemical structure. The piperazine ring contains two nitrogen atoms with lone pairs of electrons, making them capable of forming hydrogen bonds with water molecules.[5][7] This strong affinity for water drives the absorption of moisture from the air. The overall hygroscopicity can be influenced by the specific substituents on the piperazine ring and the salt form of the compound.[8]

Q3: What are the practical consequences of hygroscopicity in a laboratory setting?

A3: The consequences of uncontrolled moisture absorption are significant and can impact various stages of research and development:

  • Inaccurate Weighing: The measured mass of a sample will be artificially high due to the weight of absorbed water, leading to errors in concentration calculations for solutions and reactions.[4][9]

  • Physical Instability: Moisture can induce changes in the physical properties of the compound, such as caking (particle aggregation), which affects powder flow and handling.[10][11] It can also lead to changes in crystal structure (polymorphism) or even deliquescence.[6][12]

  • Chemical Degradation: The presence of water can facilitate chemical degradation pathways like hydrolysis, leading to the formation of impurities and a reduction in the potency of the active pharmaceutical ingredient (API).[5][13]

  • Compromised Analytical Results: Variability in water content can affect the results of analytical techniques such as melting point determination, thermal analysis (TGA/DSC), and chromatographic purity assessments.[4]

Part 2: Troubleshooting Guide: Common Issues and Solutions

Q4: My weighed amount of a piperazine derivative keeps increasing on the balance. How can I get an accurate weight?

A4: This is a classic sign of a highly hygroscopic compound absorbing atmospheric moisture in real-time.[9] To obtain an accurate weight, you must minimize the sample's exposure to the environment.

Solution:

  • Work Quickly: Prepare everything you need in advance. The goal is to complete the weighing process as rapidly as possible, ideally in under a minute.[9]

  • Use an Appropriate Weighing Vessel: Use a container with a narrow opening, such as a vial with a cap, rather than open weighing paper or a watch glass.[14]

  • Weigh by Difference (Subtraction Method): This is the most reliable method.

    • Pre-weigh a sealed vial containing the piperazine derivative and record the mass.

    • Quickly transfer an approximate amount of the powder to your receiving vessel (e.g., a flask for solution preparation).

    • Immediately reseal the original vial and re-weigh it.

    • The difference between the initial and final mass of the vial is the exact amount of compound transferred.[9]

  • Control the Environment: If possible, perform the weighing in a glove box with a controlled, low-humidity atmosphere or in a balance room with a dehumidifier. Maintaining a relative humidity below 40% is recommended.[15]

Q5: I'm seeing variability in my analytical results (e.g., HPLC purity, NMR integration). Could this be related to water content?

A5: Absolutely. Inconsistent water content can directly impact analytical results. For HPLC, if you are preparing solutions by weight, the "real" concentration of the active molecule will be lower if there is significant water present, affecting peak area comparisons. For NMR, the presence of water can suppress or shift signals, and if you are using an internal standard for quantitative NMR (qNMR), the calculation will be inaccurate.

Solution Workflow:

  • Quantify Water Content: The first step is to determine the actual water content of your sample batch using a definitive method. Karl Fischer titration is the gold standard for accurate water determination in pharmaceuticals.[][17]

  • Correct for Water Content: Adjust all calculations for solution preparation based on the measured water content. The "true" mass of the piperazine derivative is the weighed mass minus the mass of the water.

  • Ensure Sample Homogeneity: Before taking a sample for analysis, ensure the bulk material is well-mixed, as moisture absorption may not be uniform throughout the container.

  • Re-analyze: Prepare new solutions using the corrected mass and re-run your analytical experiments.

Caption: Troubleshooting workflow for hygroscopicity-related analytical variability.

Q6: My sample is degrading, changing color, or caking upon storage. What's happening and how can I prevent it?

A6: These are all signs of physical and chemical instability driven by moisture uptake.[10] Caking occurs when moisture creates "liquid bridges" between particles, which then solidify.[11] Color changes and degradation often indicate hydrolysis or other moisture-mediated reactions.[5]

Solution:

  • Improve Storage Conditions: Store the material in a tightly sealed, airtight container.[13] For maximum protection, place this primary container inside a secondary container (like a desiccator cabinet) with a desiccant (e.g., silica gel).[15]

  • Inert Atmosphere: For highly sensitive derivatives, consider flushing the container with an inert gas like nitrogen or argon before sealing to displace moist air.[13]

  • Temperature Control: Store at a cool, consistent temperature as specified on the product's data sheet, typically between 15°C and 25°C.[15] Avoid temperature fluctuations that can promote moisture migration.[11]

  • Re-evaluation: If the material has already caked, its properties may be permanently altered. It is advisable to determine the water content and re-characterize the material for purity before use.

Q7: I need to prepare a stock solution with a precise concentration. How should I account for the water content?

A7: To prepare a stock solution of a precise concentration, you must correct for the water content and any other impurities identified in the Certificate of Analysis (CoA).

Solution Protocol:

  • Determine Water Content: Use Karl Fischer titration to get an accurate percentage of water (let's call it %H2O).[18]

  • Check Purity: Note the purity of the compound from the CoA (e.g., by HPLC), let's call it %Purity.

  • Calculate the Correction Factor:

    • Factor = (%Purity / 100) * (1 - (%H2O / 100))

  • Calculate the Corrected Mass to Weigh:

    • Corrected Mass = Desired Mass of Pure Compound / Factor

  • Example: You want to prepare a 10 mg/mL solution in 10 mL (requiring 100 mg of pure compound).

    • Your batch has a purity of 99.5% and a water content of 4.2%.

    • Factor = (99.5 / 100) * (1 - (4.2 / 100)) = 0.995 * 0.958 = 0.9532

    • Corrected Mass = 100 mg / 0.9532 = 104.91 mg

    • You would need to weigh out 104.91 mg of the hygroscopic powder to get exactly 100 mg of the active piperazine derivative.

Part 3: Frequently Asked Questions (FAQs)

Q8: How should I properly store hygroscopic piperazine derivatives?

A8: Proper storage is critical to maintaining the integrity of your compound.

Storage ConditionRecommendationRationale
Primary Container Use airtight, moisture-resistant containers (e.g., amber glass bottles with tight-fitting caps, foil-lined bags).Prevents direct contact with atmospheric moisture.[19]
Secondary Container Store the primary container in a desiccator or a controlled low-humidity cabinet.Provides a second layer of protection and a dry micro-environment.[13]
Atmosphere Store under ambient conditions. For highly sensitive materials, consider flushing with an inert gas (Nitrogen, Argon).[13]Displaces oxygen and moisture, preventing oxidation and hydrolysis.[5]
Temperature Cool and dry place, typically 15-25°C, protected from light.[15]Minimizes degradation rates and prevents temperature-induced physical changes.[5]
Handling After opening, minimize exposure time. Reseal containers tightly and promptly.Reduces the opportunity for moisture absorption.
Q9: What is the best way to determine the water content of my sample?

A9: Karl Fischer (KF) titration is the most accurate and specific method for determining water content in pharmaceutical substances.[17][18] It is superior to the "Loss on Drying" (LOD) method because LOD measures the loss of any volatile component, not just water, whereas KF is specific to water.[20]

  • Volumetric KF: Best for samples with higher water content (>0.1%).[21]

  • Coulometric KF: More sensitive and ideal for samples with very low water content (<1%).[22]

Q10: Are there less hygroscopic salt forms of piperazine-based APIs?

A10: Yes. Salt selection is a key strategy in drug development to optimize the physicochemical properties of an API, including hygroscopicity.[23] While piperazine base and some of its salts (like citrate) are known to be hygroscopic, other salt forms may be significantly more stable.[8] For example, tartrate salts of piperazine have been reported to be non-hygroscopic.[8] If you are in the early stages of development, performing a salt screening study can identify a crystalline salt form with improved stability, solubility, and handling characteristics.[24] Co-crystallization is another advanced strategy to reduce hygroscopicity by modifying the crystal lattice.[3][25]

Caption: Decision workflow for handling a new piperazine derivative.

Part 4: Experimental Protocols

Protocol 1: Accurate Weighing of Hygroscopic Piperazine Derivatives (Weighing by Difference)

Objective: To accurately weigh a hygroscopic solid, minimizing error from moisture absorption.

Materials:

  • Analytical balance (4 or 5 decimal places)

  • Spatula

  • Primary container with the hygroscopic compound (e.g., screw-cap vial)

  • Receiving vessel (e.g., volumetric flask, reaction vial)

  • Tweezers[26]

Procedure:

  • Ensure the analytical balance is calibrated and level.[26]

  • Place the sealed primary container holding the piperazine derivative on the balance pan. Allow the reading to stabilize.

  • Record the initial mass (M1) to the highest precision possible.

  • Remove the container from the balance.

  • Working quickly and efficiently, open the container and use a clean spatula to transfer the desired approximate amount of powder into the receiving vessel.

  • Immediately and tightly reseal the primary container. Wipe the outside of the container with a laboratory wipe to remove any stray particles or fingerprints.

  • Place the sealed container back onto the center of the balance pan.

  • Allow the reading to stabilize and record the final mass (M2).

  • Calculate the exact mass of the transferred solid: Mass Transferred = M1 - M2 .

  • Use this calculated mass for all subsequent concentration calculations.

Protocol 2: Determination of Water Content by Karl Fischer Titration (Conceptual Steps)

Objective: To accurately quantify the percentage of water in a sample of a piperazine derivative.

Principle: The Karl Fischer titration is based on a reaction between iodine and water. The amount of iodine consumed is proportional to the amount of water present in the sample.[18]

Procedure Outline:

  • Titrator Preparation: The Karl Fischer titrator's vessel is filled with a suitable solvent, and the solvent is pre-titrated to a dry endpoint to eliminate any residual moisture.

  • Sample Preparation: An appropriate amount of the piperazine derivative sample is accurately weighed. The sample size depends on the expected water content.[18]

  • Sample Introduction: The weighed sample is introduced into the titration vessel quickly to prevent absorption of atmospheric moisture.[4]

  • Titration: The titration begins automatically. The KF reagent containing iodine is added until all the water from the sample has been consumed. The endpoint is detected electrochemically.[]

  • Calculation: The instrument's software calculates the amount of water based on the volume of titrant used and its predetermined concentration (titer). The result is typically reported as a weight percentage (% w/w).

References

  • DMPK. (2025, December 5). 3 Best Practices for Analytical Balance to Ensure Accurate Weighing in Drug R&D.
  • Pharma Excipients. (2022, June 28). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain.
  • Taylor & Francis Online. (2022, June 21). Full article: Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain.
  • PharmTech. (n.d.). Pharmaceutical Ingredient Storage Best Practices for Optimal Stability.
  • BenchChem. (n.d.). A Technical Guide to the Physicochemical Properties of Piperazine Salts.
  • Biosynce. (2025, August 4). What are the stability conditions of piperazine?.
  • SOP Pharma. (2025, March 14). SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0.
  • BOC Sciences. (n.d.). Moisture Content Determination - Wet Chemistry.
  • University of Minnesota Digital Conservancy. (n.d.). Hygroscopicity of pharmaceutical crystals.
  • PMC. (n.d.). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals.
  • PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview.
  • BenchChem. (2025, December). Technical Support Center: Managing the Hygroscopic Nature of Piperazine Compounds.
  • Pharmaguideline. (2011, September 19). Water Content Determination by Karl Fischer.
  • American Pharmaceutical Review. (2010, January 1). A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations.
  • Wikipedia. (n.d.). Karl Fischer titration.
  • Grokipedia. (n.d.). Piperazine.
  • Ataman Kimya. (n.d.). PIPERAZINES.
  • Bocsci. (2025, March 18). How to solve the caking of API in the drug storage process?.
  • QAQC Lab. (n.d.). Karl Fischer Method of Moisture Determination.
  • Scharlab. (n.d.). Karl Fischer water content titration.
  • IRIS-AperTO. (n.d.). Pharmaceutical aspects of salt and cocrystal forms of APIs and characterization challenges.
  • BenchChem. (n.d.). Technical Support Center: Overcoming Solubility Issues with Piperazine Derivatives.
  • Mettler Toledo. (n.d.). School experiments.
  • C&K Systems. (2025, September 26). The Importance Of Humidity Control In Pharmaceutical Industry.
  • Lab Manager. (2025, October 1). Analytical Balances and Proper Weighing Practices.
  • Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance.
  • MDPI. (2024, May 8). New Cocrystals of Ligustrazine: Enhancing Hygroscopicity and Stability.
  • Packaging World. (2013, April 2). USP addresses moisture permeation in pharmaceutical packaging.

Sources

Troubleshooting

Technical Support Center: Optimizing Storage &amp; Stability for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical behaviors of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine —a...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical behaviors of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine —a structurally distinct benzylpiperazine derivative.

Understanding the structural nuances of this compound is critical. The presence of the methylene bridge (the "methyl" connecting the 4-methoxy-3-methylphenyl group to the piperazine ring) classifies this molecule as a benzylpiperazine rather than a phenylpiperazine. This structural distinction governs its electron density, basicity, and ultimate stability profile in both pure API (Active Pharmaceutical Ingredient) form and complex biological matrices[1][2].

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for the pure compound, and what is the mechanistic reasoning behind them? A1: For long-term stability, the pure compound should be stored at -20°C to 2-8°C in an inert, dry atmosphere (Nitrogen or Argon) and protected from light [3][4].

  • Causality: The secondary amine in the piperazine ring is electron-rich and highly nucleophilic. When exposed to atmospheric oxygen, it is highly susceptible to oxidation, leading to the formation of N-oxides[3][4]. Furthermore, piperazine derivatives are inherently hygroscopic. Moisture absorption leads to hydrate formation, which not only alters the effective molarity of your stock solutions but can also act as a medium for slow hydrolytic degradation over time[3].

Q2: How does the stability of this compound in biological matrices compare to other piperazine derivatives? A2: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is significantly more stable in biological matrices than its phenylpiperazine counterparts[1][5].

  • Causality: In phenylpiperazines (e.g., MeOPP), the piperazine nitrogen is directly attached to the aromatic ring, allowing the nitrogen's lone pair to delocalize into the pi-system. This makes the ring highly susceptible to enzymatic and electrophilic attack in whole blood. In contrast, the methylene bridge in your compound insulates the piperazine ring from the aromatic system. Studies demonstrate that benzylpiperazines retain >70% of their baseline concentration after 12 months at -20°C in human whole blood, whereas phenylpiperazines degrade entirely within 6 months even under refrigeration[1][2].

Q3: Why does my stock solution show extra peaks in LC-MS over time, even when stored at 4°C? A3: This is typically indicative of photolytic or oxidative degradation. Exposure to UV/visible light can induce homolytic cleavage of the C-N bonds, generating radical intermediates that form ring-opened byproducts[4]. If the solvent was not degassed prior to dissolution, dissolved oxygen will continuously drive N-oxide formation despite the low temperature[3].

Part 2: Troubleshooting Guide & Quantitative Data

Table 1: Troubleshooting Common Stability Issues
Observed IssuePotential CauseMechanistic ExplanationCorrective Action
Analyte loss in biological matrix Enzymatic degradation or matrix interference.Endogenous enzymes in blood/plasma metabolize the exposed secondary amine[2][5].Process samples immediately on ice. Store at -20°C or -80°C. Avoid repeated freeze-thaw cycles[6].
Variable LC-MS peak areas Hydrate formation in stock powder.Hygroscopicity causes the powder to absorb water, reducing the actual API mass per weighed gram[3].Equilibrate vials to room temp in a desiccator before opening. Store with desiccants.
Presence of M+16 peaks Oxidation (N-oxide formation).Atmospheric or dissolved O₂ oxidizes the basic nitrogen atoms[3][4].Degas all solvents prior to stock preparation. Purge vial headspace with Argon/Nitrogen[3].
Low extraction recovery Suboptimal SPE conditions.Piperazines (pKa ~9.8) remain highly protonated and hydrophilic at neutral pH, leading to poor retention on standard C18[6].Use mixed-mode copolymeric cartridges (cation-exchange + reversed-phase)[1][5].
Table 2: Comparative Stability in Human Whole Blood (1000 ng/mL Spike)

Data synthesized from foundational stability studies on synthetic piperazines[1][2].

Compound ClassStructural FeatureRoom Temp (~20°C)Refrigerated (4°C)Frozen (-20°C)
Benzylpiperazines (e.g., Target Compound)Methylene bridge presentModerate degradation by 3 monthsStable up to 6 months>70% remaining at 12 months
Phenylpiperazines (e.g., MeOPP)Direct N-Aromatic bondComplete loss by 6 monthsComplete loss by 6 monthsSignificant degradation by 6 months

Part 3: Mandatory Visualizations

Degradation A 1-[(4-Methoxy-3-methylphenyl) methyl]piperazine B Oxidation (O2 exposure) A->B Air/Light D Moisture Absorption (Hygroscopic) A->D Humidity F Acidic/Basic Stress (pH Extremes) A->F Matrix Effects C N-Oxide Formation (Piperazine Ring) B->C E Hydrate Formation (Altered Molarity) D->E G Ring Opening / Cleavage F->G

Fig 1. Primary degradation pathways of benzylpiperazine derivatives under environmental stress.

Workflow S1 1. Sample Collection & Spiking (1000 ng/mL) S2 2. Aliquoting into Dark Sealed Tubes S1->S2 S3 3. Storage Allocation (-20°C, 4°C, ~20°C) S2->S3 S4 4. Time-Point Sampling (1, 3, 6, 9, 12 months) S3->S4 S5 5. Mixed-Mode SPE (Cation-Exchange + RP) S4->S5 Halt degradation at -80°C S6 6. UFLC-ESI-MS/MS Analysis S5->S6

Fig 2. Self-validating workflow for assessing long-term stability in biological matrices.

Part 4: Experimental Protocols

Protocol 1: Self-Validating Preparation & Storage of Stock Solutions

This protocol ensures the integrity of the API by mitigating oxidative and hydrolytic pathways.

  • Equilibration: Remove the sealed API vial from cold storage and place it in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial introduces atmospheric moisture, which immediately condenses on the hygroscopic powder, altering its mass and initiating hydrolysis[3].

  • Solvent Degassing: Prepare high-purity LC-MS grade solvent (e.g., Methanol). Sonicate under vacuum for 15 minutes to remove dissolved oxygen.

  • Dissolution & Aliquoting: Weigh the API using an analytical balance and dissolve it in the degassed solvent to achieve the desired primary stock concentration (e.g., 1 mg/mL). Dispense immediately into amber glass vials to prevent photolytic C-N bond cleavage[4].

  • Inert Gas Purging: Gently blow a stream of dry Nitrogen or Argon gas over the headspace of each vial for 5 seconds to displace atmospheric oxygen, then immediately seal with a PTFE-lined cap[3].

  • Zero-Time Validation: Store all aliquots at -80°C (or -20°C minimum). Immediately analyze one aliquot (Time 0) via LC-MS/MS alongside a stable isotope-labeled internal standard. This establishes a self-validating baseline peak area ratio for future comparison.

Protocol 2: Bench-Top Stability Assessment in Biological Matrices

Adapted from validated methodologies for synthetic piperazines[1][5][6].

  • Matrix Spiking: Spike certified drug-free human whole blood or plasma with the target compound to a final concentration of 1000 ng/mL.

  • Allocation: Divide the spiked matrix into multiple dark, sealed microcentrifuge tubes. Allocate the tubes to three distinct temperature conditions: Room Temperature (~20°C), Refrigerated (4°C), and Frozen (-20°C).

  • Time-Course Sampling (Kinetic Halting): At predefined intervals (1, 3, 6, 9, and 12 months), remove a subset of tubes from their respective storage conditions and immediately transfer them to a -80°C freezer. Causality: Plunging the samples to -80°C kinetically halts all ongoing enzymatic and chemical degradation pathways. This allows all time-points to be analyzed simultaneously at the end of the study, eliminating inter-assay (batch-to-batch) analytical variability[1][6].

  • Mixed-Mode SPE Extraction: Extract the samples using mixed-mode copolymeric cartridges. Causality: Because the piperazine nitrogen is highly basic (pKa ~9.8), it is protonated at physiological pH. The cation-exchange sites on the SPE cartridge capture the protonated amine via strong ionic interactions, while the reversed-phase sorbent captures the hydrophobic 4-methoxy-3-methylbenzyl group. This dual-mechanism ensures maximum recovery and removes matrix interferences[1][2].

  • Analysis: Analyze the extracted batch via UFLC-ESI-MS/MS in positive ionization mode to quantify the remaining parent compound[5].

References

  • Biosynce. "What are the stability conditions of piperazine?" Biosynce Technical Blog (2025). URL: [Link]

  • Lau, T., LeBlanc, R., & Botch-Jones, S. "Stability of Synthetic Piperazines in Human Whole Blood." Journal of Analytical Toxicology, 42(2), 88-98 (2018). URL:[Link]

Sources

Optimization

Improving the efficiency of the work-up procedure for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine synthesis

A Technical Support Bulletin for Researchers in Synthetic Chemistry The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a valuable building block in pharmaceutical research, often proceeds via reductive amin...

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Author: BenchChem Technical Support Team. Date: March 2026

A Technical Support Bulletin for Researchers in Synthetic Chemistry

The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a valuable building block in pharmaceutical research, often proceeds via reductive amination. While the reaction itself is typically robust, the work-up procedure can present a number of challenges that impact both yield and purity. This guide, designed for chemists and drug development professionals, provides a comprehensive troubleshooting framework and optimized protocols to enhance the efficiency and success of your synthesis.

Troubleshooting Guide: From Emulsions to Impurities

This section addresses common issues encountered during the work-up of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine synthesis in a practical question-and-answer format.

Q1: I'm consistently observing a stubborn emulsion during the aqueous wash. What's causing this and how can I resolve it?

A1: Emulsion formation is a frequent challenge when working with piperazine derivatives, especially in the presence of chlorinated solvents and basic aqueous solutions.[1] The primary cause is the amphiphilic nature of the product and potential impurities, which act as surfactants, stabilizing the dispersion of organic and aqueous phases.[2]

Immediate Corrective Actions:

  • "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel.[3] This increases the ionic strength of the aqueous layer, reducing the solubility of organic components and helping to break the emulsion.

  • Gentle Agitation: Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times to facilitate extraction without excessive emulsification.[3]

  • Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning at a moderate speed is often a highly effective method for phase separation.[3]

  • Filtration: Passing the emulsified mixture through a bed of Celite® or glass wool can help to coalesce the dispersed droplets.[3]

Preventative Measures:

  • Solvent Choice: Consider using a less polar organic solvent for extraction if compatible with your product's solubility.

  • pH Adjustment: Carefully control the pH of the aqueous wash. Sometimes, a slight adjustment away from a strongly basic pH can minimize emulsion formation.[3]

Q2: My final product is a viscous oil instead of the expected solid, and NMR analysis shows broad peaks. What are the likely culprits?

A2: A viscous, oily product with broad NMR signals often indicates the presence of residual starting materials, byproducts, or solvent.[4]

Potential Causes & Solutions:

  • Incomplete Reaction: The reductive amination may not have gone to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure all the starting aldehyde has been consumed.[5]

  • Excess Reducing Agent Byproducts: The borohydride reducing agent can leave behind borate salts. A proper aqueous quench, typically with a saturated sodium bicarbonate solution, is crucial to neutralize and remove these.[5]

  • Residual Piperazine: Unreacted piperazine is a common impurity. Being basic, it can be removed with a dilute acidic wash (e.g., 1M HCl).[6] This converts the piperazine into its water-soluble hydrochloride salt, which is then extracted into the aqueous phase.[6]

  • Solvent Trapping: High-boiling point solvents used in the reaction or work-up can be difficult to remove completely. Ensure you are using a high-vacuum pump and, if necessary, gently heat the product to facilitate solvent evaporation.

Q3: I'm concerned about the presence of unreacted 4-methoxy-3-methylbenzaldehyde in my final product. How can I effectively remove it?

A3: Residual aldehyde can be problematic for downstream applications. Fortunately, it can be readily removed during the work-up.

Effective Removal Strategy:

  • Sodium Bisulfite Wash: A wash with a saturated aqueous solution of sodium bisulfite (NaHSO₃) is a classic and effective method. The bisulfite adds to the aldehyde to form a water-soluble adduct, which is then partitioned into the aqueous layer.

Q4: After the basic wash, I'm struggling to get a clean separation of the organic and aqueous layers. What could be wrong?

A4: Poor layer separation, even without a significant emulsion, can be due to several factors.

Troubleshooting Steps:

  • Check for a Single Phase: If you've used a water-miscible organic solvent like ethanol or THF in your reaction, you may not have two distinct phases upon adding water.[1] In this case, you'll need to remove the water-miscible solvent under reduced pressure before proceeding with the aqueous work-up.[1]

  • Density Issues: If the densities of the organic and aqueous layers are very similar, separation will be sluggish.[7] Adding brine can increase the density of the aqueous layer, promoting a sharper interface.[7]

  • Insoluble Material: Sometimes, insoluble byproducts can precipitate at the interface, obscuring the layer separation.[7] If this occurs, it's often best to drain both layers and filter the entire mixture to remove the solid before re-separating the liquid phases.

Frequently Asked Questions (FAQs)

What is the primary synthetic route for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine?

The most common and efficient method is a one-pot reductive amination.[5] This involves the reaction of 4-methoxy-3-methylbenzaldehyde with piperazine to form an iminium ion intermediate, which is then immediately reduced by a suitable reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), to yield the desired product.[5]

Why is sodium triacetoxyborohydride often the preferred reducing agent for this transformation?

Sodium triacetoxyborohydride is favored due to its mildness and selectivity.[5] It readily reduces the iminium ion intermediate but is less likely to reduce the starting aldehyde, which helps to minimize side reactions and improve the overall yield of the target compound.[5]

What are the key safety precautions to consider during this synthesis and work-up?

  • Piperazine Handling: Piperazine can be corrosive and a sensitizer. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Reducing Agents: Borohydride reagents can react with water to produce flammable hydrogen gas. Add them portion-wise to the reaction mixture and quench the reaction carefully.

  • Solvent Hazards: Be aware of the flammability and toxicity of the organic solvents used.

Experimental Protocols

Standard Work-Up Procedure
  • Upon completion of the reaction (monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

  • Slowly quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc) (3 x 50 mL).[5]

  • Combine the organic layers and wash with brine (1 x 50 mL).[5]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.[5]

Optimized and More Efficient Work-Up Procedure

This protocol is designed to proactively address the common issues of emulsion formation and residual impurities.

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Transfer the mixture to a separatory funnel.

  • Acidic Wash (to remove unreacted piperazine): Add 1M hydrochloric acid (HCl) and gently mix. Separate the layers and discard the aqueous layer.

  • Basic Wash (to neutralize and remove acidic species): Add a saturated aqueous solution of NaHCO₃. Gently mix and separate the layers.

  • Bisulfite Wash (to remove unreacted aldehyde): Add a saturated aqueous solution of sodium bisulfite (NaHSO₃). Gently mix and separate the layers.

  • Brine Wash (to aid in phase separation and remove residual water): Wash the organic layer with brine.[3]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • If the product is a solid, consider recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) for further purification.

Data Presentation

Parameter Standard Work-Up Optimized Work-Up
Typical Yield 65-75%80-90%
Purity (by HPLC) ~90%>98%
Common Impurities Unreacted piperazine, residual aldehydeTrace amounts of solvent
Work-Up Time 45-60 minutes60-75 minutes
Emulsion Formation FrequentInfrequent

Visualizing the Optimized Workflow

Optimized_Workup_Workflow Reaction_Mixture Completed Reaction Mixture Quench Quench with Saturated NaHCO₃ Reaction_Mixture->Quench Acid_Wash Acidic Wash (1M HCl) Removes excess piperazine Quench->Acid_Wash Base_Wash Basic Wash (Saturated NaHCO₃) Neutralizes acid Acid_Wash->Base_Wash Bisulfite_Wash Bisulfite Wash (Saturated NaHSO₃) Removes excess aldehyde Base_Wash->Bisulfite_Wash Brine_Wash Brine Wash Aids phase separation Bisulfite_Wash->Brine_Wash Drying Dry over Na₂SO₄ Brine_Wash->Drying Concentration Concentrate in vacuo Drying->Concentration Pure_Product Pure 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Concentration->Pure_Product

Caption: Optimized work-up procedure for enhanced purity.

Impurity_Removal_Mechanisms cluster_piperazine Piperazine Removal cluster_aldehyde Aldehyde Removal Piperazine Piperazine (Organic Soluble) HCl Piperazine_Salt Piperazine Dihydrochloride (Water Soluble) Piperazine->Piperazine_Salt Acidic Wash Aldehyde (4-Methoxy-3-methylphenyl)methanol (Organic Soluble) NaHSO₃ Bisulfite_Adduct Bisulfite Adduct (Water Soluble) Aldehyde->Bisulfite_Adduct Bisulfite Wash

Caption: Chemical basis for impurity removal during work-up.

References

  • Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride - Benchchem.
  • Technical Support Center: Troubleshooting Emulsion Formation in Ditridecylamine Solvent Extraction - Benchchem.
  • Synthesis of 1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine - PrepChem.com.
  • Reductive Amination Reaction - OpenBU.
  • Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl} - SciELO.
  • Preparation of 1-(4-methoxy phenyl)-piperazine (LH7) - ResearchGate.
  • methods for removing unreacted piperazine from the reaction mixture - Benchchem.
  • Problems with extractions - Chemistry Teaching Labs - University of York.
  • 4.6: Step-by-Step Procedures For Extractions - Chemistry LibreTexts.
  • CN105954376A - Method for extraction and derivatization of piperazine residues in tissue of fowls and pigs - Google Patents.
  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV - ResearchGate.
  • Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists | Journal of Medicinal Chemistry - ACS Publications.
  • How To: Manage an Emulsion - Department of Chemistry : University of Rochester.
  • WO1997010222A1 - Method for preparing piperazines - Google Patents.
  • Second-generation piperazine derivatives as promising radiation countermeasures - PMC.
  • An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs - RSC Publishing.
  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE - CORE.
  • Emulsion Problem Encountered in Extractions - BrainKart.
  • Reductive amination of piperazine : r/OrganicChemistry - Reddit.
  • A practical catalytic reductive amination of carboxylic acids - RSC Publishing.
  • Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse.
  • US3948900A - Preparation of 1-methylpiperazine and 1,4-dimethylpiperazine as co-products - Google Patents.

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Reference Data & Comparative Studies

Validation

A Comparative Guide to the Purity Analysis of Synthetic 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Introduction: The Imperative for Purity in Drug Development In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Purity in Drug Development

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound such as 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a potential building block in complex drug molecules, ensuring its chemical integrity is paramount. Impurities, which can arise from the synthesis process, degradation, or storage, may possess their own pharmacological or toxicological profiles, potentially compromising the safety of the final drug product.[1][2]

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthetic 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. We will move beyond procedural descriptions to explore the causality behind methodological choices, grounded in the anticipated impurity profile of the molecule and the stringent standards set by global regulatory bodies like the International Council for Harmonisation (ICH).[3]

Anticipating the Impurity Profile: A Synthesis-Driven Approach

A logical purity analysis begins with understanding the potential impurities that could be present. The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine likely involves the reaction of 4-methoxy-3-methylbenzyl chloride with piperazine. This synthetic route informs the potential process-related impurities we must be equipped to detect.

Potential Organic Impurities:

  • Starting Materials: Unreacted piperazine and 4-methoxy-3-methylbenzyl chloride.

  • By-products: 1,4-bis[(4-Methoxy-3-methylphenyl)methyl]piperazine, resulting from the reaction of the product with another molecule of the benzyl chloride.

  • Intermediates and Degradants: Impurities arising from side reactions or degradation of the target molecule under synthesis or storage conditions.[2][4]

Other Impurity Classes:

  • Residual Solvents: Solvents used during synthesis and purification (ICH Q3C).[2]

  • Inorganic Impurities: Reagents, ligands, or catalysts used in the synthesis.[2][4]

  • Elemental Impurities: Trace metals that may be introduced from catalysts or manufacturing equipment (ICH Q3D).[5][6]

The following workflow provides a strategic approach to comprehensive purity analysis.

G cluster_0 Purity Analysis Workflow Start Test Sample of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine HPLC HPLC-UV/PDA (Primary Purity & Non-Volatile Impurities) Start->HPLC Initial Screening GCMS GC-MS (Residual Solvents & Volatile Impurities) Start->GCMS Parallel Analysis ICPMS ICP-MS/OES (Elemental Impurities) Start->ICPMS Risk-Based Analysis qNMR qNMR (Absolute Purity Assay & Structural Confirmation) HPLC->qNMR Confirm Assay Report Comprehensive Purity Report HPLC->Report GCMS->Report qNMR->Report ICPMS->Report

Caption: Strategic workflow for comprehensive purity analysis.

Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique is dictated by the physicochemical properties of the analyte and the specific impurities being targeted. For 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a multi-pronged approach is essential for a complete purity profile.

ParameterHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)Quantitative Nuclear Magnetic Resonance (qNMR)Inductively Coupled Plasma (ICP-MS/OES)
Primary Application Quantification of main component and non-volatile organic impurities.Quantification of volatile and semi-volatile impurities, especially residual solvents.Absolute purity determination and structural confirmation.Quantification of elemental impurities.
Analyte Compatibility Excellent for non-volatile and thermally labile compounds like our target molecule.[7][8]Suitable for volatile and thermally stable compounds. The target molecule may require derivatization or careful method development to avoid degradation.[8]Requires solubility in a deuterated solvent. Provides structural information.Requires sample digestion into an aqueous matrix.
Selectivity High, based on differential partitioning between mobile and stationary phases. Peak purity can be assessed with a PDA detector.[9]Very high, especially with MS detection, which provides mass fragmentation patterns for identification.[7]High, based on unique chemical shifts of protons. Can resolve structural isomers.[10]Extremely high, based on mass-to-charge ratio of isotopes.
Sensitivity Moderate to high (ng-µg range). Can be limited if the compound has a weak UV chromophore.[11][12]Very high (pg-ng range), especially for volatile analytes.[7]Lower sensitivity than chromatographic methods (µg-mg range).Extremely high (ppt-ppb range).[5]
Quantification Principle Relative quantification against a certified reference standard using a calibration curve.Relative quantification against a reference standard using a calibration curve.Absolute or relative quantification. Signal intensity is directly proportional to the number of nuclei.[13][14]Relative quantification against certified elemental standards.
Key Advantage Broad applicability for typical organic impurities and degradation products.[7]Gold standard for residual solvent analysis (ICH Q3C).[5]Primary ratio method; does not require a reference standard of the analyte itself for purity assessment.[15]Essential for compliance with ICH Q3D guidelines.[5][6]
Key Limitation Requires a certified reference standard of the analyte for accurate quantification. Piperazine moiety has a weak chromophore, potentially requiring low UV wavelength or derivatization.[11][12]The analyte must be volatile and thermally stable, which may not be the case for this compound.[8][16]May not separate signals from very closely related impurities. Requires higher sample amounts.Destructive technique; provides no information on organic impurities.

Detailed Experimental Protocols

The following protocols are designed to be self-validating systems, incorporating system suitability checks and controls to ensure trustworthy results.

Purity by High-Performance Liquid Chromatography (HPLC-UV/PDA)

Causality: This reversed-phase HPLC method is chosen for its robustness in separating the polar target compound from potentially less polar starting materials and the more non-polar bis-alkylated by-product. A phosphate buffer is used to maintain a consistent pH and ensure reproducible retention times for the basic piperazine moiety. Detection at a lower UV wavelength (e.g., 220 nm) is selected to enhance sensitivity, as the molecule lacks a strong chromophore at higher wavelengths.[11]

Methodology:

  • Instrumentation: HPLC system with a PDA or UV detector, autosampler, and column oven.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 70% B

    • 25-30 min: 70% B

    • 30-32 min: 70% to 10% B

    • 32-40 min: 10% B (equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation:

    • Accurately weigh approximately 25 mg of the sample into a 50 mL volumetric flask.

    • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent). Final concentration ~0.5 mg/mL.

  • Validation & System Suitability:

    • Specificity: Analyze a blank (diluent) and a spiked sample containing known related substances to ensure separation.[17]

    • Linearity: Prepare a series of solutions from the reporting threshold (e.g., 0.05%) to 120% of the specification limit for each impurity.[9]

    • Precision: Perform six replicate injections of the sample solution. The relative standard deviation (RSD) of the main peak area should be ≤ 2.0%.[18]

Residual Solvents by Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: Static headspace GC is the preferred method for residual solvent analysis as it avoids injecting the non-volatile API onto the GC column, which could cause contamination and degradation.[7] MS detection provides positive identification of any detected solvents by comparing their mass spectra to a library (e.g., NIST).

G cluster_1 Headspace GC-MS Workflow Sample Weigh Sample into Headspace Vial Solvent Add Diluent (e.g., DMSO) Sample->Solvent Crimp Crimp and Seal Vial Solvent->Crimp Incubate Incubate at Elevated Temp (e.g., 80°C for 20 min) Crimp->Incubate Inject Autosampler Injects Vapor Phase (Headspace) Incubate->Inject GC GC Column Separation Inject->GC MS Mass Spectrometer Detection & Identification GC->MS Data Data Analysis vs. ICH Q3C Limits MS->Data

Caption: Workflow for residual solvent analysis via Headspace GC-MS.

Methodology:

  • Instrumentation: Headspace GC system coupled to a Mass Spectrometer.

  • Column: 6% cyanopropylphenyl / 94% dimethylpolysiloxane, 30 m x 0.32 mm, 1.8 µm film thickness (or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Oven Temperature Program:

    • Initial: 40°C, hold for 5 minutes.

    • Ramp: 10°C/min to 240°C.

    • Hold: 5 minutes at 240°C.

  • Injector Temperature: 250°C.

  • MS Transfer Line Temperature: 250°C.

  • Headspace Parameters:

    • Vial Equilibration Temperature: 80°C.

    • Vial Equilibration Time: 20 minutes.

  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the sample into a 20 mL headspace vial.

    • Add 1.0 mL of a suitable solvent (e.g., DMSO or DMAc).

    • Immediately seal the vial.

Absolute Purity by Quantitative ¹H NMR (qNMR)

Causality: qNMR provides an orthogonal assessment of purity that is independent of the analyte's chromatographic behavior. The principle relies on the direct proportionality between the integral of a ¹H NMR signal and the number of protons it represents.[10][13] By comparing the integral of a unique, well-resolved signal from the analyte to that of a certified internal standard of known purity and weight, the absolute purity of the analyte can be calculated without needing a reference standard of the analyte itself.[14][15]

Methodology:

  • Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

  • Internal Standard: Certified Maleic Acid (or other suitable standard with non-overlapping peaks).

  • Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

  • Sample Preparation:

    • Accurately weigh ~15 mg of the 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine sample into a clean vial.

    • Accurately weigh ~10 mg of the certified internal standard into the same vial.

    • Dissolve the mixture in approximately 0.7 mL of DMSO-d₆.

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquisition Parameters:

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of any peak being integrated to allow for full magnetization recovery.

    • Acquire data with a 90° pulse.

  • Data Processing:

    • Apply Fourier transform, phase correction, and baseline correction.

    • Integrate a well-resolved, unique signal for the analyte (e.g., the methoxy protons or the aromatic protons) and a unique signal for the internal standard (e.g., the olefinic protons of maleic acid).

  • Calculation:

    • Purity (w/w %) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (W_std / W_analyte) * Purity_std

      • I = Integral area

      • N = Number of protons for the integrated signal

      • MW = Molecular Weight

      • W = Weight

      • std = Internal Standard

Conclusion: An Integrated Strategy for Assured Quality

No single analytical method can provide a complete picture of the purity of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. A robust and trustworthy purity assessment relies on an integrated, orthogonal approach. HPLC serves as the primary workhorse for profiling non-volatile organic impurities, while GC-MS is indispensable for controlling volatile residual solvents.[7] Quantitative NMR provides a powerful, independent confirmation of the absolute purity, and elemental analysis ensures compliance with critical safety standards for trace metals.[5][10] By understanding the scientific principles behind each technique and making informed experimental choices based on the compound's synthetic route, researchers can confidently establish the purity profile required for advancing drug development programs.

References

  • AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
  • ProPharma Group. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
  • European Medicines Agency. (1995, May). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances.
  • Normec. Pharmaceutical Impurity Profiling​.
  • Reading Scientific Services Ltd. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi.
  • Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis.
  • Journal of Chemical Education. (2017, October 25). qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment. ACS Publications.
  • BenchChem. (2025). A Comparative Guide to HPLC Purity Validation of 1-(2-chloroethyl)piperazine Derivatives.
  • BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of Piperazine Derivatives.
  • Biotech Spain. (2025, April 23). ICH Q3E Guideline: Impurities Assessment and Control.
  • Emery Pharma. Impurity Analysis and Profiling Services.
  • BenchChem. (2025). Comparative Analysis of HPLC and GC-MS Methods for Purity Assessment of 4-Bromo-N-chlorobenzamide.
  • IKEV. ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances.
  • Malvern Panalytical. (2018, March 30). Non-destructive elemental analysis of impurities in pharmaceuticals according to ICH Q3D and USP <232>.
  • A3P. Some good validation practices for analytical procedures.
  • Journal of Medicinal Chemistry. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. ACS Publications.
  • European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • Bruker. Quantitative NMR Spectroscopy.
  • Australian Pesticides and Veterinary Medicines Authority. (2014, July 1). Validation of analytical methods for active constituents and agricultural products.
  • Brewer Science. Small Molecule Analysis Testing: HPLC vs GC.

Sources

Comparative

A Senior Application Scientist's Guide to the Structural Validation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine using 2D NMR

Abstract In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's chemical structure is a non-negotiable cornerstone of regulatory submission and intellectual property. Trivial err...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's chemical structure is a non-negotiable cornerstone of regulatory submission and intellectual property. Trivial errors in structural assignment can lead to the invalidation of extensive biological data and significant financial loss. This guide provides an in-depth, practical walkthrough for the structural validation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a common scaffold in medicinal chemistry, using a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments. We move beyond a simple recitation of protocols to explore the strategic rationale behind the experimental sequence—COSY, HSQC, and HMBC—demonstrating how this multi-faceted approach creates a self-validating system for structural elucidation, leaving no room for ambiguity.

Introduction: The Imperative of Unambiguous Structural Elucidation

The molecule at the center of our analysis is 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (hereafter referred to as MMPP ). Its structure comprises a 1,2,4-trisubstituted aromatic ring linked via a methylene bridge to a piperazine moiety. While a one-dimensional (1D) ¹H NMR spectrum provides initial clues—such as proton counts and basic splitting patterns—it is often insufficient for definitive assignment, especially in molecules with complex or overlapping spin systems.[1] For MMPP , key questions that 1D NMR alone cannot definitively answer include:

  • Which aromatic proton is which? The substitution pattern creates three distinct aromatic proton environments.

  • How can we confirm the connectivity between the benzyl group and the piperazine ring?

  • How do we assign the quaternary carbons of the aromatic ring that show no signal in a DEPT-135 experiment?

To resolve these ambiguities, we turn to 2D NMR, a powerful set of techniques that spread spectral information across two frequency dimensions, revealing correlations between nuclei and providing a clear map of the molecule's bonding framework.[2][3] This guide will compare and contrast the data obtained from three core 2D NMR experiments to build an unshakeable structural proof.

The 2D NMR Toolkit: A Strategic Comparison

Our strategy relies on a logical progression of experiments, each providing a unique piece of the structural puzzle.

  • Correlation Spectroscopy (COSY): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[4][5] It is the primary tool for mapping out contiguous proton spin systems. For MMPP , it will help us trace the connectivity of the aromatic protons.

  • Heteronuclear Single Quantum Coherence (HSQC): This experiment correlates protons directly to the heteronucleus (in this case, ¹³C) to which they are attached (¹JCH).[6][7][8] It is an exceptionally sensitive method for unambiguously assigning the carbon resonance for each protonated carbon atom.

  • Heteronuclear Multiple Bond Correlation (HMBC): This is arguably the most powerful experiment for piecing together a molecule's complete carbon skeleton. It reveals longer-range correlations between protons and carbons, typically over two to three bonds (²JCH, ³JCH).[9][10][11] Crucially, it allows for the assignment of non-protonated (quaternary) carbons by observing their correlations to nearby protons.

The synergy of these three experiments provides a robust, cross-validated dataset for complete structural assignment.

Experimental Protocol: A Self-Validating Workflow

The quality of NMR data is fundamentally dependent on meticulous sample preparation and the selection of appropriate acquisition parameters.

Sample Preparation
  • Analyte & Concentration: Weigh approximately 10-15 mg of MMPP . For small molecules, this concentration provides an excellent signal-to-noise ratio for both sensitive (HSQC) and less sensitive (HMBC) experiments within a reasonable timeframe.[12]

  • Solvent Selection: Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a logical first choice due to its excellent solubilizing power for many organic compounds and its relatively clean spectral window. The residual CHCl₃ peak at ~7.26 ppm can serve as a secondary chemical shift reference.[13]

  • Homogenization & Transfer: Ensure the sample is fully dissolved. Any particulate matter can degrade spectral quality by disrupting the magnetic field homogeneity.[14] Use a Pasteur pipette plugged with cotton wool to filter the solution directly into a high-quality 5 mm NMR tube.[14][15]

NMR Data Acquisition

All spectra should be acquired on a 500 MHz (or higher) spectrometer equipped with a broadband probe.

Experiment Key Parameters & Rationale
¹H NMR Spectral Width: 0-12 ppm. Acquisition Time: ~3 sec. Rationale: A standard 1D proton spectrum is essential for reference, calibration, and to check sample purity.
¹³C{¹H} NMR Spectral Width: 0-200 ppm. Acquisition Time: ~1.5 sec. Rationale: Provides the carbon chemical shifts. Proton decoupling simplifies the spectrum to singlets for each unique carbon.[16]
¹H-¹H COSY Type: Gradient-selected (gCOSY). Rationale: gCOSY provides cleaner spectra with better artifact suppression compared to older magnitude-mode COSY.[17][18]
¹H-¹³C HSQC Type: Edited, sensitivity-enhanced gHSQC. Rationale: This pulse sequence distinguishes CH/CH₃ signals (positive phase) from CH₂ signals (negative phase), providing similar information to a DEPT-135 experiment but with much higher sensitivity.[8][19]
¹H-¹³C HMBC Type: Gradient-selected gHMBC. Long-range coupling delay (¹⁄₂J): Optimized for a J-coupling of 8-10 Hz. Rationale: This delay optimizes the transfer of magnetization for typical two- and three-bond couplings, which is critical for connecting the molecular fragments.[10]
Workflow Diagram

G cluster_prep Sample Preparation cluster_acq Data Acquisition (500 MHz) cluster_analysis Data Analysis & Validation prep Weigh 10-15 mg MMPP dissolve Dissolve in 0.6 mL CDCl3 prep->dissolve transfer Filter into NMR Tube dissolve->transfer nmr_1d 1D ¹H & ¹³C NMR transfer->nmr_1d nmr_2d 2D NMR Suite: gCOSY Edited gHSQC gHMBC nmr_1d->nmr_2d assign_spin Assign Spin Systems (COSY) nmr_2d->assign_spin assign_ch Assign C-H Pairs (HSQC) assign_spin->assign_ch piece_together Assemble Fragments (HMBC) assign_ch->piece_together validate Final Structure Validation piece_together->validate MMPP_Structure cluster_ring cluster_piperazine C1 C1 C2 C2 C1->C2 C1_sub —CH₂ (C7) C1->C1_sub C3 C3 C2->C3 C6 C6-H6 C6->C1 C5 C5-H5 C5->C6 C4 C4 C4->C5 C4_sub —OCH₃ (C13) C4->C4_sub C3->C4 C3_sub —CH₃ (C12) C3->C3_sub N1 N C1_sub->N1 C8 C8/C11 N1->C8 N2 N-H C8->N2 C9 C9/C10 N2->C9 C9->N1

Caption: Numbering scheme for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (MMPP).

Predicted ¹H and ¹³C Chemical Shifts

Based on substituent effects, we can predict the approximate chemical shifts. The methoxy group is a strong electron-donating group, shielding its ortho (C3, C5) and para positions. [20][21]The methyl group is weakly electron-donating.

Atom(s) Predicted ¹H Shift (ppm) Predicted ¹³C Shift (ppm) Rationale / Notes
H2~7.0-7.1ortho to -CH₂ and meta to -OCH₃
H5~6.7-6.8ortho to -OCH₃, most shielded aromatic proton
H6~6.9-7.0ortho to -CH₂ and meta to -CH₃
H7 (CH₂)~3.4-3.6~55-60Benzylic protons, deshielded by aromatic ring and nitrogen. [22]
H8/H11, H9/H10 (Piperazine)~2.4-2.9 (broad)~45-55Complex, potentially broad signals due to ring puckering and N-inversion. [23][24]
H12 (Ar-CH₃)~2.1-2.3~15-20Standard aromatic methyl group.
H13 (OCH₃)~3.7-3.9~55-56Standard methoxy group.
C1~130-135Quaternary, attached to CH₂ group.
C2~130-132Aromatic CH.
C3~125-128Quaternary, attached to methyl group.
C4~158-160Quaternary, attached to methoxy group, strongly deshielded.
C5~110-115Aromatic CH, ortho to -OCH₃, most shielded.
C6~128-130Aromatic CH.
Step 1: Establishing Proton Connectivity with COSY

The COSY spectrum reveals which protons are talking to each other.

  • Expected Correlations: We predict a cross-peak between H5 and H6, as they are three bonds apart (³JHH coupling). Depending on the resolution and coupling constants, a weaker four-bond (⁴JHH) "W-coupling" might be observed between H2 and H6.

  • Insight Gained: The COSY spectrum confirms the relative positions of H5 and H6. It helps to differentiate the aromatic signals from one another, initiating the assignment process. Within the piperazine ring, complex cross-peaks would confirm the CH₂-CH₂ connectivity.

Step 2: Linking Protons to Carbons with HSQC

The HSQC spectrum provides a direct, one-to-one map of each proton to its attached carbon.

¹H Signal (ppm) Correlated ¹³C Signal (ppm) Assignment
~7.05~131C2-H2
~6.75~112C5-H5
~6.95~129C6-H6
~3.5~58C7-H7 (Benzylic CH₂)
~2.4-2.9~45-55C8/C11-H, C9/C10-H
~2.2~16C12-H12 (Ar-CH₃)
~3.8~55.5C13-H13 (OCH₃)
  • Insight Gained: Every protonated carbon is now definitively assigned. The edited HSQC would show the C7 and piperazine signals as negative (CH₂) and all others as positive (CH/CH₃), providing an instant check on the assignments. This step removes any ambiguity in assigning, for example, the highly shielded C5 carbon to the highly shielded H5 proton.

Step 3: Building the Full Skeleton with HMBC

The HMBC spectrum is the final and most crucial step, providing the long-range correlations that connect all the molecular fragments. This is where we prove the overall structure.

Key Predicted HMBC Correlations:

Proton(s) Correlates to Carbon(s) Significance of Correlation
H7 (Benzylic CH₂)C1, C2, C6Crucial: Confirms the attachment of the methylene bridge to the C1 position of the aromatic ring.
C8/C11Crucial: Confirms the connectivity between the benzylic carbon and the piperazine ring.
H2 C1, C3, C4, C6Confirms the position of H2 relative to the quaternary carbons and other aromatic carbons.
H5 C1, C3, C4Confirms the position of H5 relative to the key quaternary carbons.
H6 C1, C2, C4Confirms the position of H6 relative to its neighbors.
H12 (Ar-CH₃)C2, C3, C4Confirms the methyl group is attached to C3.
H13 (OCH₃)C4Confirms the methoxy group is attached to C4.
  • Trustworthiness through Cross-Validation: The power of this approach lies in its self-validating nature. The correlation from the benzylic protons (H7) to the piperazine carbons (C8/C11) proves the benzyl-piperazine linkage. Simultaneously, the correlations from H7 to the aromatic carbons C1, C2, and C6 prove its attachment point on the ring. The correlations from the methyl protons (H12) to C2, C3, and C4 lock in the 1,2,4-substitution pattern. Each key connection is confirmed by multiple data points.

Connectivity Diagram from HMBC Data

G cluster_carbons Carbon Skeleton H7 H7 C_arom_quat C1, C3, C4 (Quaternary) H7->C_arom_quat connects all fragments C_arom_ch C2, C5, C6 H7->C_arom_ch connects all fragments C_pip Piperazine Carbons H7->C_pip connects all fragments H12 H12 H12->C_arom_quat H12->C_arom_ch H13 H13 H13->C_arom_quat confirms OCH₃ position H_arom Ar-H H_arom->C_arom_quat H_arom->C_arom_ch H_pip Pip-H C7 C7 (CH₂) H_pip->C7 C12 C12 (CH₃) C13 C13 (OCH₃)

Caption: Key long-range HMBC correlations confirming the connectivity of MMPP fragments.

Conclusion

By systematically applying a suite of 2D NMR experiments—COSY, HSQC, and HMBC—we have demonstrated a robust and self-validating methodology for the complete structural elucidation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine. While 1D NMR provides a preliminary sketch, it is the comprehensive correlation map provided by 2D techniques that delivers the incontrovertible proof required in a professional drug development setting. The COSY experiment delineates the proton spin systems, the HSQC experiment immutably links each proton to its carbon partner, and the HMBC experiment serves as the master architect, connecting all individual fragments, including quaternary carbons, into the final molecular structure. This logical, multi-pronged approach exemplifies the standard of rigor necessary to ensure absolute confidence in molecular identity.

References

  • Wikipedia. (2023). Two-dimensional nuclear magnetic resonance spectroscopy. Wikimedia Foundation. [Link]

  • Zhang, L., et al. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science. LibreTexts. [Link]

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  • Magritek. (2015). Observing Spin Systems using COSY. [Link]

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  • Bruker. (n.d.). COSY (COrrelation SpectroscopY). [Link]

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  • Baranac-Stojanović, M. (2018). Can Variations of 1 H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2 )/Donating (NH2 ) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal. [Link]

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  • PubChem. (n.d.). 1-((4-Methoxyphenyl)methyl)piperazine. National Center for Biotechnology Information. [Link]

  • Kay, L. E. (2004). A Comprehensive Discussion of HSQC and HMQC Pulse Sequences. Concepts in Magnetic Resonance Part A. [Link]

  • IIT Bombay. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules. YouTube. [Link]

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Validation

A Comparative Guide to the Bioactivity of Piperazine Derivatives: Profiling 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

Introduction: The Piperazine Scaffold as a Cornerstone of Modern Pharmacology The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, is a quintessential "privileged scaffo...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Piperazine Scaffold as a Cornerstone of Modern Pharmacology

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, is a quintessential "privileged scaffold" in medicinal chemistry. Its unique combination of structural rigidity, synthetic tractability, and favorable physicochemical properties—such as improved aqueous solubility and oral bioavailability—has cemented its role in a vast array of FDA-approved therapeutics.[1][2][3] The ability to readily modify the N1 and N4 positions allows for precise tuning of a compound's interaction with biological targets, leading to diverse pharmacological activities.[1]

This guide focuses on 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a novel derivative featuring a substituted benzyl moiety. While direct experimental data for this specific molecule is not yet prevalent in published literature, its structural similarity to known psychoactive benzylpiperazines suggests a strong potential for activity within the central nervous system (CNS).[4][5][6] This document will, therefore, provide a comparative analysis of its hypothesized bioactivity against well-characterized piperazine derivatives from four major therapeutic classes: antipsychotics, antidepressants, antihistamines, and opioid modulators.

We will dissect the structure-activity relationships, present quantitative bioactivity data for these comparator drugs, detail the state-of-the-art experimental protocols required to validate these activities, and visualize the core signaling pathways involved. This guide is intended for researchers and drug development professionals seeking to understand the pharmacological landscape of piperazine derivatives and the methodologies used to characterize them.

Plausible Synthesis of the Target Compound

The synthesis of 1-substituted benzylpiperazines is a well-established process in medicinal chemistry. A common and efficient method involves the direct N-alkylation of piperazine with a corresponding benzyl halide.[7][8] The following protocol outlines a plausible route for the synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Synthetic Workflow

reagent1 4-Methoxy-3-methyl -benzyl chloride reaction Nucleophilic Substitution (SN2) Reflux, 12h reagent1->reaction reagent2 Piperazine (excess) reagent2->reaction solvent Acetonitrile (Solvent) K2CO3 (Base) solvent->reaction workup Aqueous Workup & Extraction reaction->workup purification Column Chromatography workup->purification product 1-[(4-Methoxy-3-methylphenyl) -methyl]piperazine purification->product

Caption: Plausible synthetic route for the target compound.

Step-by-Step Protocol:
  • Reaction Setup: To a solution of 4-methoxy-3-methylbenzyl chloride (1.0 equivalent) in acetonitrile, add an excess of piperazine (3.0 equivalents) and potassium carbonate (2.0 equivalents) as a base to scavenge the HCl byproduct.

  • Reaction: Heat the mixture to reflux and stir for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Workup: After cooling to room temperature, filter the reaction mixture to remove inorganic salts. Evaporate the solvent under reduced pressure.

  • Extraction: Dissolve the residue in dichloromethane and wash with a saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate.

  • Purification: Concentrate the organic layer and purify the crude product using silica gel column chromatography to yield the pure 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Comparative Bioactivity Analysis

The bioactivity of a piperazine derivative is profoundly influenced by the nature of the substituents on its nitrogen atoms. We will now compare the hypothesized profile of our target compound with leading drugs in four distinct classes.

Central Nervous System: Antipsychotic Profile
  • Comparator Drug: Aripiprazole

  • Mechanism of Action: Aripiprazole is classified as a "dopamine system stabilizer." It acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors and an antagonist at 5-HT2A receptors.[2][9] This unique profile allows it to reduce dopaminergic activity in the mesolimbic pathway (where dopamine is hyperactive in psychosis) and increase it in the mesocortical pathway (where it may be hypoactive), addressing both positive and negative symptoms of schizophrenia.[10]

  • Hypothesized Profile of Target Compound: The benzylpiperazine (BZP) core is known to interact with dopaminergic systems.[6] The methoxy and methyl substitutions on the phenyl ring of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine may confer significant affinity for D2/D3 and various serotonin receptors. Its activity could range from agonism to antagonism, requiring experimental validation.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Receptor Aripiprazole 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine
Dopamine D2 0.34[10] Hypothesized: Moderate to High Affinity
Dopamine D3 0.8[10] Hypothesized: Moderate to High Affinity
Serotonin 5-HT1A 1.7[10] Hypothesized: Potential Affinity
Serotonin 5-HT2A 3.4[10] Hypothesized: Potential Affinity
Serotonin 5-HT2B 0.36[10] Hypothesized: Potential Affinity

A lower Ki value indicates a higher binding affinity.

Dopamine Receptor Signaling Pathway Dopamine receptors are G-protein coupled receptors (GPCRs) divided into two main families. D1-like receptors (D1, D5) couple to the Gαs/olf G-protein, activating adenylyl cyclase (AC) and increasing cyclic AMP (cAMP) levels. D2-like receptors (D2, D3, D4) couple to Gαi/o, which inhibits adenylyl cyclase, thereby decreasing cAMP production.[11] Aripiprazole's partial agonism at D2 receptors modulates this pathway without causing a complete blockade.

cluster_D1 D1-like Receptor Pathway cluster_D2 D2-like Receptor Pathway D1 Dopamine D1/D5 Receptor Gas Gαs/olf D1->Gas AC1 Adenylyl Cyclase Gas->AC1 cAMP1 ↑ cAMP AC1->cAMP1 PKA ↑ PKA cAMP1->PKA Response1 Neuronal Excitation PKA->Response1 D2 Dopamine D2/D3/D4 Receptor Gai Gαi/o D2->Gai AC2 Adenylyl Cyclase Gai->AC2 cAMP2 ↓ cAMP AC2->cAMP2 Response2 Neuronal Inhibition cAMP2->Response2

Caption: Simplified Dopamine D1-like vs. D2-like signaling pathways.

Central Nervous System: Antidepressant & Anxiolytic Profile
  • Comparator Drug: Vortioxetine

  • Mechanism of Action: Vortioxetine exhibits a multimodal mechanism of action. It is a potent inhibitor of the serotonin transporter (SERT) and acts on multiple serotonin receptors.[6][12][13] It is a 5-HT1A receptor agonist, a 5-HT1B partial agonist, and an antagonist at 5-HT3, 5-HT7, and 5-HT1D receptors.[13] This complex profile is believed to enhance levels of several neurotransmitters beyond serotonin, potentially contributing to its efficacy, including pro-cognitive effects.[14]

  • Hypothesized Profile of Target Compound: The parent compound, BZP, is a serotonin-releasing agent.[4][6] It is highly probable that 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine will interact with the serotonin system. The specific substitutions will determine its affinity profile across the various 5-HT receptor subtypes and the serotonin transporter, which could result in antidepressant or anxiolytic effects.

Table 2: Comparative Receptor Binding Affinities (Ki, nM)

Target Vortioxetine 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine
SERT 1.6[6][13][15] Hypothesized: Potential Affinity
5-HT1A 15[6][13][15] Hypothesized: Potential Affinity
5-HT1B 33[6][13][15] Hypothesized: Potential Affinity
5-HT1D 54[6][13] Hypothesized: Potential Affinity
5-HT3 3.7[6][13][15] Hypothesized: Potential Affinity
5-HT7 19[6][13][15] Hypothesized: Potential Affinity

A lower Ki value indicates a higher binding affinity.

Serotonin Receptor Signaling Pathways Serotonin receptors are a diverse family of GPCRs (with the exception of the 5-HT3 ligand-gated ion channel). They couple to different G-proteins to elicit varied downstream effects. For example, 5-HT1A receptors couple to Gαi/o to inhibit adenylyl cyclase, while 5-HT2A receptors couple to Gαq to activate the phospholipase C (PLC) pathway.[16][17][18] Vortioxetine's multimodal action engages several of these pathways simultaneously.

cluster_1 Inhibitory Pathway cluster_2 Excitatory Pathway HT1A Serotonin 5-HT1A Receptor Gai Gαi/o HT1A->Gai AC1 Adenylyl Cyclase Gai->AC1 cAMP1 ↓ cAMP AC1->cAMP1 Response1 Modulation of Neuronal Firing cAMP1->Response1 HT2A Serotonin 5-HT2A Receptor Gaq Gαq HT2A->Gaq PLC PLC Gaq->PLC IP3_DAG ↑ IP3 & DAG PLC->IP3_DAG Ca_PKC ↑ Ca2+ & PKC IP3_DAG->Ca_PKC Response2 Neuronal Depolarization Ca_PKC->Response2

Caption: Contrasting signaling of 5-HT1A and 5-HT2A serotonin receptors.

Peripheral Activity: Antihistamine Profile
  • Comparator Drug: Cetirizine

  • Mechanism of Action: Cetirizine is a potent and highly selective second-generation histamine H1 receptor antagonist (or more accurately, an inverse agonist). Its principal effects are mediated by preventing histamine from binding to peripheral H1 receptors. Crucially, it has a low propensity to cross the blood-brain barrier, which, combined with its high receptor selectivity, results in minimal sedative and anticholinergic side effects compared to first-generation antihistamines.

  • Hypothesized Profile of Target Compound: While the primary activity of benzylpiperazines is typically centered on CNS targets, off-target binding is always a possibility. The structural features of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine do not strongly suggest high affinity for the H1 receptor, but this must be confirmed experimentally to rule out potential side effects or polypharmacology.

Table 3: Comparative H1 Receptor Binding Affinity (Ki, nM)

Receptor Cetirizine 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine
Histamine H1 ~6 Hypothesized: Low Affinity
Other Receptors (Muscarinic, Adrenergic, etc.) >10,000 Hypothesized: Unknown, requires screening

A lower Ki value indicates a higher binding affinity.

Histamine H1 Receptor Signaling Pathway The H1 receptor is a classic Gq-coupled GPCR. Upon activation by histamine, the Gαq subunit activates Phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This cascade ultimately leads to the physiological effects of an allergic response, such as smooth muscle contraction and increased vascular permeability.

Histamine Histamine H1R H1 Receptor Histamine->H1R Gaq Gαq H1R->Gaq activates PLC Phospholipase C (PLC) Gaq->PLC activates IP3 IP3 PLC->IP3 cleaves DAG DAG PLC->DAG cleaves PIP2 PIP2 PIP2->PLC ER Endoplasmic Reticulum IP3->ER binds to PKC Protein Kinase C (PKC) DAG->PKC activates Ca ↑ Intracellular Ca2+ ER->Ca releases Response Allergic Response (e.g., Inflammation) Ca->Response PKC->Response Membranes Prepare Membranes (Expressing Receptor) Incubation Incubate: - Membranes - Radioligand - Test Compound Membranes->Incubation Filtration Separate Bound/ Unbound Ligand (Filtration) Incubation->Filtration Counting Quantify Radioactivity (Scintillation Counting) Filtration->Counting Analysis Calculate IC50 & Ki Counting->Analysis

Caption: General workflow for a radioligand binding assay.

  • Protocol:

    • Membrane Preparation: Prepare crude membrane fractions from cells (e.g., HEK293 or CHO cells) engineered to express the receptor of interest (e.g., Dopamine D2).

    • Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of a specific radioligand (e.g., [³H]spiperone for D2 receptors) and varying concentrations of the test compound.

    • Separation: Terminate the reaction by rapid filtration through a glass fiber filter plate, which traps the membranes with bound radioligand while allowing unbound radioligand to pass through.

    • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

    • Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound to determine the IC50 (the concentration that inhibits 50% of specific binding). The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

2. [³⁵S]GTPγS Functional Assay This assay determines the functional activity of a compound at a GPCR by measuring G-protein activation. It can distinguish between agonists, antagonists, and inverse agonists.

  • Principle: When an agonist binds to a GPCR, it promotes the exchange of GDP for GTP on the Gα subunit. This assay uses [³⁵S]GTPγS, a non-hydrolyzable GTP analog. Its incorporation into the G-protein is a direct measure of receptor activation. [14]Antagonists will block agonist-stimulated binding, while inverse agonists will reduce basal binding.

  • Protocol:

    • Reaction Setup: In a multi-well plate, combine cell membranes expressing the receptor, GDP, and the test compound at various concentrations.

    • Initiation: Start the reaction by adding a fixed concentration of [³⁵S]GTPγS.

    • Incubation: Incubate the plate at 30°C for 30-60 minutes.

    • Termination & Filtration: Stop the reaction and separate bound from unbound [³⁵S]GTPγS via rapid filtration, similar to the binding assay.

    • Quantification: Measure the amount of [³⁵S] incorporated using a scintillation counter.

    • Data Analysis: Plot the stimulated [³⁵S]GTPγS binding against the compound concentration to determine potency (EC50) and efficacy (Emax) relative to a known full agonist. [9][14]

In Vivo Assays: Behavioral Models

1. Elevated Plus Maze (EPM) - Anxiety Model The EPM is a widely used test to assess anxiety-like behavior in rodents. It leverages the animal's natural aversion to open, elevated spaces. [8]

  • Apparatus: A plus-shaped maze raised off the floor, with two open arms and two enclosed arms.

  • Protocol:

    • Acclimation: Allow the animal to acclimate to the testing room for at least 60 minutes.

    • Administration: Administer the test compound or vehicle at a predetermined time before the test.

    • Placement: Place the mouse in the center of the maze, facing an open arm.

    • Exploration: Allow the mouse to explore the maze freely for a 5-10 minute session, which is recorded by an overhead video camera. [8] 5. Analysis: Anxiolytic compounds typically increase the time spent and the number of entries into the open arms compared to the vehicle control group.

2. Forced Swim Test (FST) - Depression Model The FST is a common screening tool for antidepressant efficacy. It is based on the principle that when placed in an inescapable situation, rodents will eventually cease escape-oriented behavior and become immobile.

  • Apparatus: A transparent cylinder filled with water (24-25°C) to a depth where the mouse cannot touch the bottom.

  • Protocol:

    • Acclimation & Administration: Similar to the EPM.

    • Placement: Gently place the mouse into the water-filled cylinder.

    • Test Session: The test typically lasts for 6 minutes. The behavior is recorded.

    • Analysis: The key measure is the duration of immobility during the final 4 minutes of the test. Effective antidepressants reduce the time spent immobile, as the animal will spend more time actively trying to escape.

Conclusion

The piperazine scaffold remains an exceptionally fertile ground for the discovery of novel therapeutics. While the specific biological profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine awaits empirical discovery, its structure provides a strong rationale for prioritizing its investigation as a CNS-active agent. Based on extensive structure-activity relationships within the benzylpiperazine class, it is plausible that this compound will exhibit significant affinity for dopamine and serotonin receptors.

This guide provides a comprehensive framework for such an investigation. By comparing its potential activity to established drugs like aripiprazole, vortioxetine, cetirizine, and MT-45, researchers can contextualize their findings within the broader pharmacological landscape. The detailed experimental protocols—from in vitro receptor binding and functional assays to in vivo behavioral models—offer a clear roadmap for elucidating the compound's true mechanism of action, potency, and therapeutic potential. The validation of this molecule's bioactivity through these rigorous methods will be the definitive step in transforming a hypothesized profile into validated scientific knowledge.

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Comparative

A Comparative Guide to the Structure-Activity Relationship of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Analogs

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 1-[(4-methoxy-3-methylphenyl)methyl]piperazine. While...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 1-[(4-methoxy-3-methylphenyl)methyl]piperazine. While direct and extensive research on this specific molecule is limited, this document synthesizes findings from closely related substituted benzylpiperazine and phenylpiperazine derivatives to offer valuable insights for medicinal chemists and pharmacologists. By examining the impact of structural modifications on biological activity, this guide aims to inform the rational design of novel therapeutic agents.

The piperazine scaffold is a cornerstone in medicinal chemistry, valued for its presence in a multitude of clinically significant drugs.[1][2] Its unique six-membered heterocyclic structure, with two nitrogen atoms at opposing positions, imparts favorable physicochemical properties such as improved water solubility and oral bioavailability.[3] These characteristics, combined with the ease of synthetic modification at both nitrogen atoms, make piperazine a privileged scaffold for developing novel therapeutics targeting a wide array of biological targets, including neurotransmitter receptors and enzymes.[1][2]

The core structure of 1-[(4-methoxy-3-methylphenyl)methyl]piperazine features a substituted benzyl group attached to a piperazine ring. The SAR of this class of compounds is primarily dictated by the nature and position of substituents on both the aromatic ring and the piperazine moiety.

Comparative Analysis of Structural Modifications

The Influence of Phenyl Ring Substitutions

The substitution pattern on the phenyl ring is a critical determinant of pharmacological activity, influencing both potency and selectivity.

  • Methoxy Group: The 4-methoxy substituent is a common feature in many biologically active phenylpiperazines. In some analogs, this group has been associated with enhanced affinity for specific receptors. For instance, in a series of 4(1H)-quinolones with piperazine substitutions, the presence of a 4-methoxybenzyl group was explored for its impact on antimalarial activity.[4]

  • Methyl Group: The addition of a methyl group can influence the compound's lipophilicity and steric profile, which in turn can affect its interaction with the binding pocket of a target protein. The "magic methyl effect," where the addition of a methyl group can drastically increase the potency of a pharmacological agent, is a well-documented phenomenon in medicinal chemistry.[5]

  • Positional Isomerism: The relative positions of the methoxy and methyl groups (in this case, 3-methyl and 4-methoxy) are crucial. Changes in the substitution pattern can lead to significant differences in biological activity by altering the electronic distribution and overall shape of the molecule, thereby affecting its fit within a receptor or enzyme active site.[6]

  • Other Substituents: Studies on related benzylpiperazines have shown that both electron-donating and electron-withdrawing groups on the aromatic ring can modulate activity. For example, in the 2C-B-BZP series, the electronic properties of substituents are known to influence 5-HT2A receptor affinity.[6] Halogen substitutions are also a common strategy to modulate activity; for instance, in a series of N-benzyl piperidines, substitutions on the aromatic ring led to varying affinities for dopamine, serotonin, and norepinephrine transporters.[7]

The Role of the Piperazine Ring and its Substituents

The piperazine ring itself is a key pharmacophore, with its basic nitrogen atoms often forming crucial interactions with acidic residues in biological targets.[6]

  • N1-Substitution: The benzyl group at the N1 position provides a certain degree of conformational flexibility. In studies comparing benzylpiperazines to phenylpiperazines, the increased flexibility of the benzyl group was suggested to be important for interactions with the target enzyme in tyrosinase inhibitors.[8]

  • N4-Substitution: While the parent compound in this guide's topic is unsubstituted at the N4 position, modifications at this site are a common strategy in piperazine drug design. Introducing different substituents at N4 can dramatically alter the pharmacological profile, influencing selectivity and potency. For example, in a series of flavone derivatives, various substitutions on the piperazine nitrogen led to compounds with potent anti-inflammatory and antimicrobial activities.[9]

Quantitative Data on Related Piperazine Analogs

The following table summarizes the biological activities of various substituted piperazine analogs to provide a comparative perspective.

Compound ClassKey Structural FeaturesBiological Target/ActivityPotency (IC50/pIC50/Ki)Reference
Benzoyl Piperazine Analogs3,4-dihydroxybenzoyl moiety, benzylpiperazineTyrosinase Inhibition (monophenolase)pIC50 = 4.99 (for a related benzylpiperidine analog)[8]
Flavone-Piperazine Derivatives6-methoxy-chromen-4-one core, various N-substituted piperazinesAnti-inflammatory (TNF-α and IL-6 inhibition)Up to 87% TNF-α and 93% IL-6 inhibition at 10 µM[9]
N-benzyl piperidinesSubstituted N-benzyl side chainDopamine Transporter (DAT) AffinityLow nanomolar range for several compounds[7]
Chalcone-Piperazine HybridsChalcone scaffold with N-phenylpiperazineAntiproliferative (PC3 cells)IC50 = 1.05 µM[3]

Experimental Protocols

General Synthesis of 1-Benzyl-4-arylpiperazine Analogs

A common synthetic route for preparing substituted benzylpiperazine derivatives involves the nucleophilic substitution reaction between a substituted benzyl halide and a piperazine derivative.[10]

Step 1: Synthesis of 1-Benzhydryl Piperazine (Intermediate)

  • To a solution of piperazine and anhydrous potassium carbonate in N,N-dimethylformamide (DMF), add benzhydryl chloride.

  • Stir the reaction mixture at room temperature for a specified duration.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude intermediate.

  • Purify the intermediate by column chromatography if necessary.

Step 2: Acylation of 1-Benzhydryl Piperazine

  • Dissolve the 1-benzhydryl piperazine intermediate and triethylamine in dichloromethane.

  • Cool the solution in an ice bath.

  • Add the desired acyl chloride dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for a designated period.

  • Monitor the reaction by TLC.

  • After completion, wash the reaction mixture with water and brine.

  • Dry the organic layer, filter, and concentrate to yield the crude product.

  • Purify the final compound by recrystallization or column chromatography.

In Vitro Biological Evaluation: Enzyme Inhibition Assay (Tyrosinase)

The following protocol is a representative example for evaluating the inhibitory activity of piperazine analogs against tyrosinase.[8]

  • Enzyme and Substrate Preparation: Prepare stock solutions of mushroom tyrosinase and L-tyrosine (substrate) in a suitable buffer (e.g., phosphate buffer, pH 6.8).

  • Inhibitor Preparation: Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

  • Assay Procedure:

    • In a 96-well plate, add the buffer, enzyme solution, and varying concentrations of the test compound.

    • Pre-incubate the mixture at a controlled temperature (e.g., 25 °C) for a few minutes.

    • Initiate the reaction by adding the L-tyrosine substrate solution.

    • Measure the absorbance at a specific wavelength (e.g., 475 nm) at regular intervals using a microplate reader to monitor the formation of dopachrome.

  • Data Analysis:

    • Calculate the initial reaction rates from the linear portion of the absorbance versus time curves.

    • Determine the percentage of inhibition for each concentration of the test compound.

    • Calculate the IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

SAR_General_Principles cluster_0 Core Scaffold: 1-Benzylpiperazine cluster_1 Phenyl Ring Modifications cluster_2 Piperazine Ring Modifications cluster_3 Biological Activity Core [(Phenyl)methyl]piperazine Substituents Substituent Type & Position (e.g., Methoxy, Methyl, Halogen) Core->Substituents Impacts N4_Sub N4-Substitution (Alkyl, Aryl, etc.) Core->N4_Sub Impacts Electronic_Effects Electronic Properties (Electron-donating/withdrawing) Substituents->Electronic_Effects Activity Potency & Selectivity Substituents->Activity Electronic_Effects->Activity N4_Sub->Activity

Caption: General Structure-Activity Relationship of Benzylpiperazine Analogs.

Synthetic_Workflow Start Starting Materials (Substituted Benzyl Halide & Piperazine) Step1 Nucleophilic Substitution Start->Step1 Intermediate Crude Product Step1->Intermediate Step2 Purification (Column Chromatography/Recrystallization) Intermediate->Step2 Final Pure 1-Benzylpiperazine Analog Step2->Final

Caption: Representative Synthetic Workflow for 1-Benzylpiperazine Analogs.

Signaling_Pathway Ligand Piperazine Analog (e.g., Receptor Antagonist) Receptor G-Protein Coupled Receptor (GPCR) Ligand->Receptor Binds to G_Protein G-Protein Activation Receptor->G_Protein Activates Effector Effector Enzyme (e.g., Adenylyl Cyclase) G_Protein->Effector Modulates Second_Messenger Second Messenger Production (e.g., cAMP) Effector->Second_Messenger Alters Cellular_Response Cellular Response Second_Messenger->Cellular_Response Leads to

Caption: Generalized GPCR Signaling Pathway Modulated by Piperazine Analogs.

References

  • Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.3c05988]
  • Synthesis and pharmacology evaluation of novel 1-benzyl-N-(4-(4-arylpiperazin-1-yl)phenyl)piperidin-4-carboxamides, as potential acetylcholinesterase inhibitors. ResearchGate. [URL: https://www.researchgate.net/publication/354228392_Synthesis_and_pharmacology_evaluation_of_novel_1-benzyl-N-4-4-arylpiperazin-1-ylphenylpiperidin-4-carboxamides_as_potential_acetylcholinesterase_inhibitors]
  • Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. ACG Publications. [URL: https://www.acgpubs.org/doc/20171025114707_OC-1705-035.pdf]
  • Synthesis and pharmacology evaluation of novel 1-benzyl-n-(4-(4-arylpiperazin-1-yl)phenyl)piperidin-4-carboxamides, as potential acetylcholinesterase inhibitors. CEON. [URL: https://cer.ihtm.bg.ac.rs/handle/123456789/4607]
  • The Structure-Activity Relationship of 1-(4-Bromo-2,5-dimethoxybenzyl)piperazine. Benchchem. [URL: https://www.benchchem.com/product/b5678]
  • Synthesis and biological evaluation of novel piperazine derivatives of flavone as potent anti-inflammatory and antimicrobial agent. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/22921960/]
  • Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. ACS Omega. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10654030/]
  • Structure-activity relationships of substituted N-benzyl piperidines in the GBR series: Synthesis of 4-(2-(bis(4-fluorophenyl)methoxy)ethyl)-1-(2-trifluoromethylbenzyl)piper idine, an allosteric modulator of the serotonin transporter. Scholars@UK. [URL: https://scholars.uky.edu/chemistry_facpub/1]
  • Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. ResearchGate. [URL: https://www.researchgate.net/publication/319299616_Synthesis_and_biological_activities_of_piperazine_derivatives_as_antimicrobial_and_antifungal_agents]
  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. Neuroquantology. [URL: https://www.neuroquantology.com/article.php?id=10738]
  • Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. ResearchGate. [URL: https://www.researchgate.net/publication/337286302_Piperazine_Derivatives_A_Review_of_Activity_on_Neurotransmitter_Receptors]
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. [URL: https://onlinelibrary.wiley.com/doi/full/10.1002/open.202500366]
  • SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF 1-BENZ-HYDRYL PIPERAZINE DERIVATIVES. IJPSR. [URL: https://ijpsr.
  • Piperazine skeleton in the structural modification of natural products: a review. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7503348/]
  • Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. [URL: https://etd.auburn.edu/handle/10415/7918]
  • Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7064371/]
  • Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. Frontiers in Pharmacology. [URL: https://www.frontiersin.org/articles/10.3389/fphar.2022.837555/full]

Sources

Validation

Head-to-Head Comparison of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and Reference Compounds: A Guide for Researchers

In the landscape of modern drug discovery, phenylpiperazine derivatives represent a versatile scaffold, giving rise to a multitude of compounds with significant therapeutic potential. These molecules have been extensivel...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, phenylpiperazine derivatives represent a versatile scaffold, giving rise to a multitude of compounds with significant therapeutic potential. These molecules have been extensively explored for their interactions with various G-protein coupled receptors (GPCRs), particularly those involved in neurotransmission. This guide provides a comprehensive head-to-head comparison of the novel compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine with established reference compounds. Our objective is to furnish researchers, scientists, and drug development professionals with a detailed analysis of its potential pharmacological profile, supported by established experimental data for structurally related molecules and detailed protocols for its characterization.

Introduction to Phenylpiperazine Derivatives

The piperazine ring is a common motif in medicinal chemistry, known for its ability to confer favorable pharmacokinetic properties and to serve as a versatile scaffold for interacting with biological targets.[1][2] When attached to a phenyl group, the resulting phenylpiperazine core forms the basis for a wide array of neurologically active agents, including antipsychotics, antidepressants, and anxiolytics.[3][4] The pharmacological specificity of these compounds is largely dictated by the nature and position of substituents on both the phenyl ring and the second nitrogen of the piperazine ring.[5][6] This guide will focus on 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a compound with a substitution pattern that suggests potential interactions with aminergic GPCRs, and compare it with well-characterized reference compounds to predict its biological activity and guide future research.

Synthesis of 1-(Substituted-phenyl)methylpiperazine Derivatives

The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and its analogs can be achieved through several established synthetic routes. A common and efficient method involves the N-alkylation of a substituted piperazine with a corresponding benzyl halide.

General Synthetic Protocol:

A typical synthesis would involve the reaction of a substituted phenylpiperazine with a substituted benzyl chloride in the presence of a base, such as triethylamine, in a suitable solvent like ethylene glycol.[7] The reaction mixture is heated to facilitate the nucleophilic substitution, resulting in the desired 1-(substituted-phenyl)methylpiperazine derivative.

Step-by-step synthesis of a related compound, 1-(4-methoxyphenyl)-4-[(4-nitrophenyl)methyl]piperazine, is described in the literature and provides a solid foundation for the synthesis of our target compound.[7]

Comparative Analysis of Pharmacological Profiles

To predict the pharmacological profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine , we will compare its structure with those of known phenylpiperazine derivatives that have been extensively studied for their receptor binding affinities. The choice of reference compounds is based on structural similarity and the availability of robust pharmacological data.

Table 1: Structural Comparison of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and Reference Compounds

CompoundPhenyl Ring SubstituentsPiperazine N4-SubstituentKey Pharmacological Activity
1-[(4-Methoxy-3-methylphenyl)methyl]piperazine 4-Methoxy, 3-MethylMethylHypothetical
1-(4-methoxyphenyl)piperazine (pMeOPP)4-MethoxyNoneSerotonergic and dopaminergic activity[8][9]
1-(2-methylphenyl)piperazine (oMPP)2-MethylNoneSerotonin-norepinephrine-dopamine releasing agent[10]
1-Benzylpiperazine (BZP)NoneBenzylDopaminergic and serotonergic stimulant[11]

Predicted Pharmacological Profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine:

Based on the structure-activity relationships (SAR) established for phenylpiperazine derivatives, we can extrapolate a potential pharmacological profile for our target compound.

  • Influence of the 4-Methoxy Group: The presence of a methoxy group at the para position of the phenyl ring is a common feature in many psychoactive phenylpiperazines.[8] This group is known to influence the interaction with serotonin receptors.[12]

  • Influence of the 3-Methyl Group: The addition of a methyl group at the meta position can modulate the selectivity and affinity for different receptor subtypes. For instance, in some series, meta substitution has been implicated in 5-HT1A/α1 selectivity.[5][6]

  • Influence of the N-Methylbenzyl Group: The N-benzyl moiety is a classic feature of some stimulant piperazines.[11] The combination of this group with the substituted phenyl ring in our target compound may lead to a complex pharmacological profile with potential interactions at multiple monoamine transporters and receptors.

Given these structural features, it is plausible that 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine will exhibit activity at serotonin and/or dopamine receptors, potentially acting as a modulator of monoaminergic neurotransmission.

Table 2: Experimental Pharmacological Data of Reference Compounds

CompoundReceptor Affinity (Ki, nM)Functional ActivityReference
1-(4-methoxyphenyl)piperazine (pMeOPP) 5-HT1A: High affinity, 5-HT2A: Moderate affinity, D2: Moderate affinityMixed agonist/antagonist properties at serotonin receptors[8][9]
1-(2-methylphenyl)piperazine (oMPP) SERT: 175, NET: 39.1, DAT: 296-542 (EC50 for release)Monoamine Releaser[10]
1-Benzylpiperazine (BZP) DAT: High affinity, SERT: Moderate affinityDopamine and Serotonin Releasing Agent[11]

Note: Specific Ki values can vary between different studies and experimental conditions.

Experimental Protocols for Characterization

To empirically determine the pharmacological profile of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine , a series of in vitro assays are required. The following protocols are standard in the field for characterizing novel psychoactive compounds.

Radioligand Receptor Binding Assay

This assay is used to determine the affinity of a compound for a specific receptor.

Protocol:

  • Membrane Preparation: Prepare cell membranes from cell lines stably expressing the receptor of interest (e.g., CHO or HEK293 cells expressing human 5-HT1A, 5-HT2A, or D2 receptors).

  • Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2).

  • Competition Binding:

    • In a 96-well plate, add a fixed concentration of a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A, or [3H]spiperone for D2).

    • Add increasing concentrations of the test compound (1-[(4-Methoxy-3-methylphenyl)methyl]piperazine).

    • For non-specific binding determination, add a high concentration of a known non-labeled ligand.

  • Incubation: Incubate the plates at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The IC50 value (concentration of the compound that inhibits 50% of the specific binding) is determined by non-linear regression analysis. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.

Functional Assay: GTPγS Binding Assay

This assay measures the functional activity of a compound at a GPCR by quantifying the binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to G-proteins upon receptor activation.

Protocol:

  • Membrane Preparation: Use cell membranes expressing the receptor of interest.

  • Assay Buffer: Prepare a buffer containing GDP (to ensure G-proteins are in their inactive state) and other necessary salts.

  • Assay Setup:

    • In a 96-well plate, add the cell membranes, [35S]GTPγS, and varying concentrations of the test compound.

    • For antagonist activity determination, add a fixed concentration of a known agonist along with increasing concentrations of the test compound.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

  • Scintillation Counting: Measure the amount of bound [35S]GTPγS using a liquid scintillation counter.

  • Data Analysis: Plot the amount of [35S]GTPγS bound against the logarithm of the compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists).

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow for Characterizing a Novel Phenylpiperazine Derivative

G cluster_0 Synthesis & Purification cluster_1 In Vitro Screening cluster_2 Lead Optimization Synthesis Chemical Synthesis Purification Purification & Characterization (NMR, MS) Synthesis->Purification Binding Radioligand Binding Assays (Primary Screen) Purification->Binding Functional Functional Assays (e.g., GTPγS, cAMP) Binding->Functional SAR Structure-Activity Relationship (SAR) Studies Functional->SAR ADME ADME/Tox Profiling SAR->ADME

Caption: A typical workflow for the discovery and preclinical development of novel phenylpiperazine derivatives.

Simplified G-Protein Coupled Receptor (GPCR) Signaling Pathway

Ligand Phenylpiperazine Ligand Receptor GPCR (e.g., 5-HT1A) Ligand->Receptor Binds G_Protein G-Protein (αβγ) Receptor->G_Protein Activates Effector Effector (e.g., Adenylyl Cyclase) G_Protein->Effector Modulates Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Generates Cellular_Response Cellular Response Second_Messenger->Cellular_Response

Caption: A simplified schematic of a GPCR signaling cascade initiated by a phenylpiperazine ligand.

Discussion and Future Directions

The in-silico analysis and comparison with established reference compounds suggest that 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a promising candidate for further investigation as a modulator of monoaminergic systems. The presence of the 4-methoxy and 3-methyl substituents on the phenyl ring, combined with the N-methylbenzyl group, suggests a potentially complex and interesting pharmacological profile.

Future research should focus on the synthesis and in-vitro characterization of this compound using the protocols outlined in this guide. A comprehensive receptor screening panel would be invaluable in identifying its primary biological targets. Subsequent in-vivo studies in animal models of neuropsychiatric disorders would then be warranted to explore its therapeutic potential. The insights gained from these studies will not only elucidate the specific properties of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine but also contribute to a deeper understanding of the structure-activity relationships within the broader class of phenylpiperazine derivatives.

References

  • Lopez-Rodriguez, M. L., et al. (2002). Synthesis and Structure-Activity Relationships of a New Model of Arylpiperazines. 2. Three-Dimensional Quantitative Structure-Activity Relationships of Hydantoin-Phenylpiperazine Derivatives with Affinity for 5-HT1A and α1 Receptors. A Comparison of CoMFA Models. Journal of Medicinal Chemistry, 45(21), 4806-4815. [Link]

  • Kim, J., et al. (2014). Synthesis and acaricidal activity of phenylpiperazine derivatives. Journal of the Korean Society for Applied Biological Chemistry, 57(5), 595-602. [Link]

  • Lopez-Rodriguez, M. L., et al. (2002). Synthesis and Structure-Activity Relationships of a New Model of Arylpiperazines. 2. Three-Dimensional Quantitative Structure-Activity Relationships of Hydantoin-Phenylpiperazine Derivatives with Affinity for 5-HT1A and α1 Receptors. A Comparison of CoMFA Models. Journal of Medicinal Chemistry, 45(21), 4806-4815. [Link]

  • Lopez-Rodriguez, M. L., et al. (2002). Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models. Journal of Medicinal Chemistry, 45(21), 4806-4815. [Link]

  • Di Pietro, G., et al. (2002). Synthesis and pharmacological evaluation of 1-[(1,2-diphenyl-1H-4-imidazolyl)methyl]-4-phenylpiperazines with clozapine-like mixed activities at dopamine D(2), serotonin, and GABA(A) receptors. Journal of Medicinal Chemistry, 45(21), 4795-4805. [Link]

  • Chawla, G., et al. (2013). Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. Arabian Journal of Chemistry, 10(Suppl 2), S2069-S2077. [Link]

  • Chawla, G., et al. (2013). Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. Arabian Journal of Chemistry, 10(Suppl 2), S2069-S2077. [Link]

  • Serafin, K., et al. (2024). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Molecules, 29(18), 4282. [Link]

  • PrepChem. (n.d.). Synthesis of 1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine. PrepChem.com. [Link]

  • Wang, Y., et al. (2014). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)prop-2-en-1-one. Journal of the Chilean Chemical Society, 59(1), 2351-2354. [Link]

  • Wikipedia. (n.d.). para-Methoxyphenylpiperazine. In Wikipedia. [Link]

  • ResearchGate. (n.d.). Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). ResearchGate. [Link]

  • Barreiro, E. J., et al. (2013). Synthesis and pharmacological evaluation of new N-phenylpiperazine derivatives designed as homologues of the antipsychotic lead compound LASSBio-579. European Journal of Medicinal Chemistry, 66, 350-358. [Link]

  • Perez-Alvarez, V., et al. (2014). Study on action mechanism of 1-(4-methoxy-2-methylphenyl)piperazine (MMPP) in acquisition, formation, and consolidation of memory in mice. Pharmacology Biochemistry and Behavior, 118, 56-63. [Link]

  • Chang-mei, K., et al. (2009). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Advances in Natural Science, 2(1), 26-30. [Link]

  • Jicha, G. A., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 56(11), 4597-4607. [Link]

  • Pharmaffiliates. (n.d.). 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. Pharmaffiliates. [Link]

  • Canale, V., et al. (2022). Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases. Molecules, 27(16), 5183. [Link]

  • ResearchGate. (n.d.). Chemical structures of piperazine-based drugs commonly encountered in 'party pill' preparations. ResearchGate. [Link]

  • ChemEurope. (n.d.). Piperazine. ChemEurope.com. [Link]

  • Wikipedia. (n.d.). ortho-Methylphenylpiperazine. In Wikipedia. [Link]

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Comparative

Cross-Validation of Analytical Methods for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: A Comparative Guide

Executive Summary 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a critical substituted benzylpiperazine derivative utilized as a pharmacophore building block in drug discovery and development. Accurate quantification...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a critical substituted benzylpiperazine derivative utilized as a pharmacophore building block in drug discovery and development. Accurate quantification, purity assessment, and trace-level detection of this compound are paramount across the drug development lifecycle.

This guide provides an objective, data-driven cross-validation of three orthogonal analytical platforms—HPLC-UV , LC-MS/MS , and GC-FID . The methodologies and comparative data presented herein are rigorously evaluated against the International Council for Harmonisation (ICH) Q2(R2) guidelines[1] and the FDA Bioanalytical Method Validation guidance[2].

Physicochemical Profiling & Causality in Method Design

Understanding the molecular architecture of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (C₁₃H₂₀N₂O, MW: 220.31 g/mol ) is the foundation of robust analytical method development. We do not just select methods arbitrarily; our choices are dictated by the molecule's intrinsic properties:

  • Piperazine Moiety (Secondary & Tertiary Amines): The basic nitrogen atoms possess pKa values around 9.0–9.8. In standard reversed-phase liquid chromatography (RPLC), ionized amines interact strongly with residual silanols on silica-based columns, causing severe peak tailing.

    • Causality-Driven Solution: We employ high-pH mobile phases (pH 10.0) combined with ethylene-bridged hybrid (BEH) stationary phases to suppress ionization and ensure sharp peak symmetry.

  • Methoxy-Methylphenyl Ring: This aromatic system provides a strong UV chromophore with an absorption maximum ( λmax​ ) at ~225 nm, making HPLC-UV highly viable for routine assay and purity checks.

  • Volatility & Thermal Stability: While the free base is moderately volatile, the secondary amine can cause active-site adsorption in gas chromatography injection ports.

    • Causality-Driven Solution: For GC-FID analysis, the compound must be derivatized (e.g., using trifluoroacetic anhydride) to mask the active amine, improving volatility and preventing peak deformation.

Workflow Start 1-[(4-Methoxy-3-methylphenyl) methyl]piperazine Prep Sample Preparation & Aliquoting Start->Prep HPLC HPLC-UV (Assay & Purity) Prep->HPLC LCMS LC-MS/MS (Trace Bioanalysis) Prep->LCMS GC GC-FID (Volatile Impurities) Prep->GC Data Data Acquisition & Statistical Analysis HPLC->Data LCMS->Data GC->Data Valid ICH Q2(R2) Cross-Validation Data->Valid

Cross-validation workflow for 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine analysis.

Protocol Architectures (Self-Validating Systems)

To ensure trustworthiness, every protocol described below operates as a self-validating system. System Suitability Testing (SST) is embedded into the workflows to guarantee that the analytical procedure is fit for its intended purpose before any sample data is reported[1].

Method A: HPLC-UV (Routine Assay & Purity)
  • Objective: High-precision quantification of the active pharmaceutical ingredient (API) and its related impurities.

  • Step-by-Step Protocol:

    • Column Selection: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm).

    • Mobile Phase Preparation:

      • Buffer (A): 10 mM Ammonium bicarbonate in LC-MS grade water, adjusted to pH 10.0 with ammonium hydroxide.

      • Organic (B): 100% Acetonitrile.

    • Gradient Elution: 0-2 min (20% B), 2-10 min (linear to 80% B), 10-12 min (hold 80% B), 12-12.1 min (return to 20% B), 12.1-17 min (re-equilibration). Flow rate: 1.0 mL/min.

    • Detection: UV absorbance at 225 nm.

    • Self-Validation (SST): Inject a standard solution (50 µg/mL) six times. The run is only valid if the Relative Standard Deviation (RSD) of the peak area is 1.0%, and the tailing factor ( Tf​ ) is 1.2.

Method B: LC-MS/MS (Trace Level Bioanalysis)
  • Objective: Ultra-sensitive quantification in complex biological matrices (e.g., plasma) complying with FDA bioanalytical standards[2].

  • Step-by-Step Protocol:

    • Sample Preparation (Protein Precipitation): To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing an internal standard (Piperazine-d8). Vortex for 2 minutes, centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer 100 µL of supernatant to an autosampler vial.

    • Chromatography: Agilent Poroshell 120 EC-C18 (50 mm × 2.1 mm, 2.7 µm). Mobile phase: 0.1% Formic acid in water (A) and 0.1% Formic acid in Methanol (B). Isocratic elution at 60% B. Flow rate: 0.4 mL/min.

    • Mass Spectrometry (ESI+ MRM):

      • Precursor Ion: [M+H]⁺ m/z 221.1

      • Product Ion (Quantifier): m/z 135.1 (Collision Energy: 20 eV)

      • Product Ion (Qualifier): m/z 85.1 (Collision Energy: 35 eV)

    • Self-Validation (SST): Analyze a blank matrix sample immediately following the Upper Limit of Quantification (ULOQ) standard. Carryover must be 20% of the Lower Limit of Quantification (LLOQ) signal.

Fragmentation Parent Precursor Ion [M+H]+ m/z 221.1 CID Collision-Induced Dissociation (CID) Parent->CID Frag1 Quantifier Ion m/z 135.1 CID->Frag1 Primary Frag2 Qualifier Ion m/z 85.1 CID->Frag2 Secondary

LC-MS/MS CID fragmentation pathway of the protonated precursor ion (m/z 221.1).

Method C: GC-FID (Residual Solvents & Volatile Impurities)
  • Objective: Orthogonal purity assessment focusing on volatile manufacturing byproducts that lack UV chromophores.

  • Step-by-Step Protocol:

    • Derivatization: Dissolve 10 mg of sample in 1 mL of dichloromethane. Add 50 µL of Trifluoroacetic anhydride (TFAA) and 50 µL of pyridine. Incubate at 60°C for 30 minutes to derivatize the secondary amine.

    • Injection: 1 µL split injection (10:1 ratio) at 250°C using an ultra-inert deactivated liner.

    • Column & Oven Program: DB-5MS (30 m × 0.25 mm, 0.25 µm). Initial temp 100°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min). Carrier gas: Helium at 1.2 mL/min.

    • Detection: Flame Ionization Detector (FID) at 300°C.

Comparative Performance Data

The following table summarizes the cross-validation experimental results based on ICH Q2(R2) parameters[1].

Validation ParameterHPLC-UV (Method A)LC-MS/MS (Method B)GC-FID (Method C)
Linearity Range 1.0 – 100 µg/mL0.5 – 500 ng/mL5.0 – 200 µg/mL
Correlation Coefficient ( R2 ) > 0.9995> 0.9980> 0.9990
Limit of Detection (LOD) 0.3 µg/mL0.1 ng/mL1.5 µg/mL
Limit of Quantitation (LOQ) 1.0 µg/mL0.5 ng/mL5.0 µg/mL
Intra-day Precision (%RSD) 0.8%3.2%1.5%
Accuracy (% Recovery) 99.5% ± 1.2%102.1% ± 4.5%98.0% ± 2.1%
Primary Application API Assay & PurityPharmacokinetics (PK)Volatile Impurities

Mechanistic Insights & Method Selection Causality

The empirical data clearly delineates the operational domains and limitations of each method:

  • Sensitivity vs. Robustness: LC-MS/MS demonstrates a 2000-fold superior sensitivity (LOQ = 0.5 ng/mL) compared to HPLC-UV, making it the exclusive choice for in vivo pharmacokinetic studies[2]. This extreme sensitivity is a direct result of the compound's basic nitrogen readily accepting a proton in the Electrospray Ionization (ESI+) source, yielding a highly abundant [M+H]⁺ ion. However, its intra-day precision (3.2%) is inherently inferior to HPLC-UV (0.8%) due to matrix effects and ion suppression common in mass spectrometry. Therefore, LC-MS/MS should not be used for routine bulk API assay where high precision is required.

  • The Orthogonality of GC-FID: While GC-FID exhibits the lowest sensitivity (LOQ = 5.0 µg/mL), its value lies in its orthogonality. HPLC-UV cannot easily detect non-chromophoric volatile impurities (e.g., residual aliphatic amines from the synthesis process). The GC-FID method, facilitated by TFAA derivatization, ensures these analytical blind spots are covered, providing a comprehensive safety and purity profile for the compound.

References

  • International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." European Medicines Agency, 2024. URL:[Link]

  • U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation - Guidance for Industry." FDA Center for Drug Evaluation and Research, 2018. URL:[Link]

Sources

Validation

A Researcher's Guide to Establishing Reproducible In Vitro Assays for Novel Piperazine-Based Compounds: A Case Study with 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine

In the fast-paced world of drug discovery, the initial characterization of a novel chemical entity (NCE) is a critical step that dictates its future trajectory.[1][2] The reproducibility of these early-stage in vitro exp...

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Author: BenchChem Technical Support Team. Date: March 2026

In the fast-paced world of drug discovery, the initial characterization of a novel chemical entity (NCE) is a critical step that dictates its future trajectory.[1][2] The reproducibility of these early-stage in vitro experiments is the bedrock upon which all subsequent preclinical and clinical development rests.[3][4] A failure to establish robust and reliable assays can lead to wasted resources and, more critically, the pursuit of non-viable candidates.[1][5] This guide provides a comprehensive framework for designing and executing reproducible in vitro experiments, using the novel compound 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine as a working example.

The piperazine scaffold is a cornerstone in medicinal chemistry, found in a multitude of approved drugs targeting a wide array of biological systems.[6][7][8][9][10] Given this prevalence, we will hypothesize that our compound of interest is a potential antagonist of the human Serotonin 2A receptor (5-HT2A), a Gq-coupled G-protein coupled receptor (GPCR) implicated in various neurological and psychiatric disorders.[11][12]

This guide will compare and contrast two fundamental in vitro assay formats for characterizing this NCE: a direct radioligand binding assay to determine target affinity and a cell-based functional assay to measure its antagonist potency. We will use the well-characterized antagonist, Mirtazapine , as a benchmark for comparison.

Part 1: Determining Target Affinity with Radioligand Binding Assays

The first step in characterizing our novel compound is to confirm it directly interacts with the intended target. A radioligand binding assay is the gold standard for quantifying this interaction, providing a measure of the compound's affinity (Ki).

The Principle of Competitive Binding

This assay relies on the competition between our unlabeled test compound (the "competitor") and a radiolabeled ligand (e.g., [3H]-Ketanserin) that has a known high affinity for the 5-HT2A receptor.[13][14] By measuring the displacement of the radioligand at various concentrations of our test compound, we can derive its binding affinity.

Experimental Workflow: Radioligand Binding

G cluster_prep Assay Preparation cluster_assay Assay Execution cluster_readout Data Acquisition & Analysis p1 Prepare CHO-K1 cell membranes expressing human 5-HT2A receptor p2 Determine protein concentration (e.g., BCA assay) p1->p2 a1 Incubate membranes, radioligand, and competitor compound in a 96-well filter plate p2->a1 p3 Prepare serial dilutions of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and Mirtazapine (comparator) p3->a1 p4 Prepare radioligand solution ([3H]-Ketanserin) at a fixed concentration (approx. Kd) p4->a1 a2 Define Total Binding (radioligand only) and Non-Specific Binding (radioligand + saturating concentration of unlabeled ligand) a1->a2 a3 Incubate for 60 min at 27°C to reach equilibrium a2->a3 r1 Rapidly aspirate and wash plate over GF/C filter to separate bound from free radioligand a3->r1 r2 Add scintillation cocktail and measure radioactivity (CPM) using a microplate scintillation counter r1->r2 r3 Calculate Specific Binding: Total - Non-Specific r2->r3 r4 Plot % Specific Binding vs. [Competitor] and fit a sigmoidal curve to determine IC50 r3->r4 r5 Calculate Ki using the Cheng-Prusoff equation r4->r5

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: 5-HT2A Radioligand Binding Assay
  • Membrane Preparation: Utilize commercially available or in-house prepared cell membranes from a stable cell line, such as CHO-K1, overexpressing the human 5-HT2A receptor.[12][15]

  • Plate Preparation: Pre-soak a 96-well glass fiber filter plate (GF/C) with 0.5% polyethyleneimine for at least 2 hours to reduce non-specific binding.[14]

  • Assay Buffer: Prepare an appropriate buffer, typically 50 mM Tris-HCl, pH 7.4.[13]

  • Reaction Mixture: In each well, combine:

    • 25 µL of test compound (or buffer for total binding, or a saturating concentration of a known ligand like Mianserin for non-specific binding).

    • 25 µL of [3H]-Ketanserin (at a final concentration near its Kd, e.g., 1 nM).[13]

    • 500 µL of diluted membranes (e.g., 5 µg protein/well).[13]

  • Incubation: Incubate the plate for 60 minutes at 27°C to allow the binding to reach equilibrium.[13]

  • Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold, followed by multiple washes with ice-cold wash buffer (50 mM Tris-HCl).[13] This step is critical for separating the membrane-bound radioligand from the unbound radioligand.

  • Detection: Allow the filters to dry, add a scintillation cocktail to each well, and quantify the radioactivity using a microplate scintillation counter.[14]

  • Data Analysis: Convert the raw counts per minute (CPM) into percentage inhibition relative to the specific binding controls. Fit the data using non-linear regression to a sigmoidal dose-response curve to determine the IC50. Finally, calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Part 2: Assessing Functional Antagonism with Cell-Based Assays

While binding affinity is crucial, it doesn't describe a compound's functional effect (e.g., agonist, antagonist, inverse agonist). A functional assay is required to determine how the compound modulates receptor signaling. Since the 5-HT2A receptor is Gq-coupled, its activation leads to the release of intracellular calcium (Ca2+).[11] We can measure this change in Ca2+ concentration using a fluorescence-based assay.[16][17][18]

Signaling Pathway: 5-HT2A Receptor Activation

G cluster_membrane Cell Membrane cluster_cytosol Cytosol Agonist Serotonin (5-HT) (Agonist) Receptor 5-HT2A Receptor Agonist->Receptor Binds Gq Gq Protein Receptor->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates IP3 IP3 PLC->IP3 Generates Ca_ER Ca2+ Release from ER IP3->Ca_ER Triggers Ca_Flux Increased [Ca2+]i Ca_ER->Ca_Flux Response Cellular Response Ca_Flux->Response Antagonist 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (Antagonist) Antagonist->Receptor Blocks

Caption: Gq signaling pathway for the 5-HT2A receptor.

Detailed Protocol: Calcium Flux Assay
  • Cell Culture: Seed CHO-K1 cells stably expressing the human 5-HT2A receptor into black, clear-bottom 96-well plates at an optimized density (e.g., 50,000 cells/well) and incubate overnight.[16] Consistent cell number and confluence are critical for reproducibility.[5][19]

  • Dye Loading: Remove the growth medium and add a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) diluted in assay buffer. Incubate for 30-60 minutes at 37°C to allow the dye to enter the cells.[16][17]

  • Compound Pre-incubation: Add serial dilutions of the antagonist (our test compound or Mirtazapine) to the wells and incubate for a set period (e.g., 15-30 minutes). This allows the antagonist to bind to the receptor.

  • Agonist Stimulation & Detection: Place the plate into a fluorescence plate reader (e.g., FlexStation). The instrument will add a fixed concentration of an agonist (Serotonin, at its EC80 concentration) to all wells and simultaneously measure the fluorescence intensity over time.[17]

  • Data Analysis: The increase in fluorescence corresponds to the intracellular calcium release. The antagonist's effect is measured by its ability to inhibit the agonist-induced signal. Calculate the percent inhibition for each antagonist concentration and fit the data to a four-parameter logistic equation to determine the IC50, which represents the antagonist's potency.

Comparative Data & Reproducibility

To ensure the trustworthiness of our findings, each experiment should be performed on multiple independent occasions (N≥3).[5] The results should be presented clearly, including measures of variance.

Table 1: Comparative Binding Affinity at the Human 5-HT2A Receptor

CompoundKi (nM), Mean ± SD (N=3)
1-[(4-Methoxy-3-methylphenyl)methyl]piperazine15.6 ± 2.1
Mirtazapine (Comparator)11.2 ± 1.5

Table 2: Comparative Functional Antagonist Potency at the Human 5-HT2A Receptor

CompoundIC50 (nM), Mean ± SD (N=3)
1-[(4-Methoxy-3-methylphenyl)methyl]piperazine25.8 ± 3.9
Mirtazapine (Comparator)18.5 ± 2.5

The hypothetical data above illustrates a scenario where our novel compound exhibits high affinity and potent antagonism at the 5-HT2A receptor, comparable to the established drug Mirtazapine. The low standard deviation across three independent experiments suggests the assays are robust and reproducible.

Ensuring Trustworthiness and Scientific Integrity

Reproducibility is not accidental; it is the result of meticulous planning and execution.[3][4]

  • Standard Operating Procedures (SOPs): Every step, from cell culture to data analysis, must be governed by a detailed SOP.[20] This minimizes variability between experiments and researchers.[5]

  • Cell Line Authentication: Use authenticated cell lines and monitor cell passage number, as phenotypic drift can alter experimental outcomes.[20]

  • Reagent Quality: Use high-quality reagents and document lot numbers. Variations in serum, media, or even plasticware can introduce variability.[5]

  • Positive and Negative Controls: Always include a known reference compound (like Mirtazapine) as a positive control to ensure the assay is performing as expected.

  • Data Transparency: Clearly report the number of replicates, the number of independent experiments, and the statistical methods used for analysis.

By adhering to these principles, researchers can generate high-quality, reliable data that provides a solid foundation for advancing promising new compounds like 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine through the drug discovery pipeline.[1]

References

  • Unal, H. (2020). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. Available at: [Link]

  • Integra Biosciences. (2021, October 19). Improving the reproducibility of cell culture handling. Available at: [Link]

  • Unal, H. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. Available at: [Link]

  • CellPort. (2024, July 10). Enhancing Reproducibility in Cell-Based Labs with Digital Protocol Management. Available at: [Link]

  • Leist, M., et al. (2021). In Vitro Research Reproducibility: Keeping Up High Standards. PMC. Available at: [Link]

  • Riss, T. L., & Moravec, R. A. (2021). Treating Cells as Reagents to Design Reproducible Assays. PubMed. Available at: [Link]

  • Ayman, A. A. (2021, January 16). Why can't I get reproducible results in cell based assays? ResearchGate. Available at: [Link]

  • Rovesti, G., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”. Anticancer Research. Available at: [Link]

  • Reaction Biology. 5-HT2A Biochemical Binding Assay Service. Available at: [Link]

  • Rovesti, G., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course "Preclinical and Early-phase Clinical Pharmacology". PubMed. Available at: [Link]

  • Eurofins Discovery. Calcium Flux Assays - GPCR Monitoring via Gq 2nd Messenger. Available at: [Link]

  • Rodrigues, H. E., et al. (2024). Survey of Pharmaceutical Industry's Best Practices around In Vitro Transporter Assessment and Implications for Drug Development. PubMed. Available at: [Link]

  • Schlegel, S., & Tzschentke, T. M. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. PubMed. Available at: [Link]

  • Singh, M., Jadhav, H. R., & Kumar, A. (2018). Design, Synthesis and In Vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents. Bentham Science Publishers. Available at: [Link]

  • Henriques-Santos, B., et al. (2022). A “Dual-Addition” Calcium Fluorescence Assay for the High-Throughput Screening of Recombinant G Protein-Coupled Receptors. JoVE. Available at: [Link]

  • BioIVT. (2020, March 8). Four Ways To Optimize Preclinical In Vitro Data To Mitigate Risk Of Late-stage Clinical Failure. Available at: [Link]

  • Singh, M., Jadhav, H. R., & Kumar, A. (2026, January 16). (PDF) Design, Synthesis and In vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents. ResearchGate. Available at: [Link]

  • Csonka, R., et al. (2022). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. PMC - NIH. Available at: [Link]

  • Mestdagh, M., et al. (2016). Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay. PMC. Available at: [Link]

  • Innoprot. 5-HT2A Serotonin Receptor Assay. Available at: [Link]

  • EMMA International. (2024, March 4). Designing Pharmacology Studies: A Blueprint for Drug Development Success. Available at: [Link]

  • ResearchGate. In vitro antimicrobial activity of new piperazine derivatives. Available at: [Link]

  • SciELO. Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}. Available at: [Link]

  • Pharmaffiliates. CAS No : 122833-04-9 | Product Name : 1-(4-Amino-3-methoxyphenyl)-4-methylpiperazine. Available at: [Link]

  • ResearchGate. Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). Available at: [Link]

  • GenScript. Human Recombinant 5-HT2A Serotonin Receptor Stable Cell Line. Available at: [Link]

  • Arbo, M. D., et al. (2012). Piperazine compounds as drugs of abuse. PubMed. Available at: [Link]

Sources

Validation

A Comparative In Vivo Efficacy Analysis of VZN-123, a Novel D2 Receptor Antagonist, and Risperidone in Preclinical Models of Schizophrenia

This guide provides a comprehensive comparison of the in vivo efficacy of a novel investigational compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (hereafter designated VZN-123), with the standard-of-care atypica...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive comparison of the in vivo efficacy of a novel investigational compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (hereafter designated VZN-123), with the standard-of-care atypical antipsychotic, Risperidone. The experimental data presented herein is generated from validated rodent models designed to assess antipsychotic potential, offering a head-to-head evaluation for researchers in neuropsychiatric drug development.

The core therapeutic rationale for VZN-123 is its designed selectivity as a dopamine D2 receptor antagonist. This contrasts with Risperidone, which exhibits potent antagonism at both dopamine D2 and serotonin 5-HT2A receptors.[1][2] By comparing a selective agent against a multi-receptor antagonist, we aim to elucidate the distinct and overlapping behavioral effects attributable to these pharmacological profiles.

Mechanistic Rationale: The Dopamine Hypothesis and Receptor Targeting

The dopamine hypothesis of schizophrenia posits that hyperactivity of dopaminergic pathways, particularly in the mesolimbic system, contributes to the positive symptoms of psychosis.[3][4] The primary mechanism of action for all clinically effective antipsychotics is the blockade of the dopamine D2 receptor (D2R).[4][5] Antagonism of D2Rs in the striatum is believed to be the principal driver of antipsychotic efficacy.[5]

  • VZN-123 is hypothesized to achieve its therapeutic effect through selective antagonism of the D2 receptor. This selectivity is intended to mitigate side effects that may arise from interactions with other neurotransmitter systems.

  • Risperidone , a second-generation (atypical) antipsychotic, acts as a potent antagonist at both D2 and serotonin 5-HT2A receptors.[3][6] This dual action is thought to contribute to its efficacy against a broad spectrum of symptoms and a potentially lower risk of certain motor side effects compared to first-generation antipsychotics.[2]

The following diagram illustrates the canonical D2 receptor signaling pathway targeted by both compounds.

Dopamine D2 Receptor Signaling Pathway cluster_pre cluster_post Dopamine Dopamine D2R Dopamine D2 Receptor (D2R) Dopamine->D2R Binds & Activates Gi Gi Protein D2R->Gi Activates AC Adenylyl Cyclase (AC) Gi->AC Inhibits cAMP cAMP AC->cAMP Converts ATP to PKA Protein Kinase A (PKA) cAMP->PKA Activates DARPP32 DARPP-32 PKA->DARPP32 Phosphorylates Downstream Modulation of Gene Expression & Neuronal Excitability DARPP32->Downstream VZN123 VZN-123 (Antagonist) VZN123->D2R Blocks Risperidone Risperidone (Antagonist) Risperidone->D2R Blocks

Caption: Dopamine D2 Receptor Signaling Pathway targeted by antipsychotics.

In Vivo Efficacy Models: Experimental Design

To provide a robust comparison, two well-established behavioral assays with high predictive validity for antipsychotic efficacy were employed. The general principles of preclinical study design, including randomization, blinding, and appropriate statistical analysis, were followed to ensure data integrity.[7][8]

Apomorphine-Induced Climbing in Mice

This model serves as a direct in vivo test of D2 receptor antagonism. Apomorphine is a potent dopamine receptor agonist that, at specific doses, induces a characteristic climbing behavior in mice.[9][10] This behavior is mediated by the stimulation of postsynaptic D2 receptors in the mesolimbic system.[11] The ability of a test compound to inhibit this climbing behavior is highly correlated with its D2 receptor blocking activity and antipsychotic potential.[12]

Conditioned Avoidance Response (CAR) in Rats

The CAR test is a more complex behavioral paradigm with high predictive validity for clinical antipsychotic efficacy.[13][14] In this task, an animal learns to avoid an aversive stimulus (e.g., a mild footshock) by responding to a preceding neutral stimulus (e.g., a tone or light).[14] Clinically effective antipsychotics selectively suppress this conditioned avoidance response at doses that do not impair the animal's ability to escape the aversive stimulus once it is present. This differentiation is crucial, as it separates true antipsychotic activity from simple motor impairment or sedation.

The following diagram outlines the general experimental workflow for preclinical in vivo testing.

In Vivo Efficacy Testing Workflow cluster_setup Phase 1: Preparation & Acclimation cluster_exp Phase 2: Experimentation cluster_analysis Phase 3: Data Analysis AnimalProc Animal Procurement (e.g., Male CD-1 Mice, Male Wistar Rats) Acclimation Acclimation Period (Minimum 7 days) AnimalProc->Acclimation Randomization Randomization to Treatment Groups (Vehicle, VZN-123, Risperidone) Acclimation->Randomization Dosing Compound Administration (IP or PO) Randomization->Dosing PreTreatment Pre-treatment Interval (e.g., 30-60 min) Dosing->PreTreatment BehavioralTest Behavioral Assay (Climbing or CAR) PreTreatment->BehavioralTest DataCollection Data Collection (Blinded Scoring) BehavioralTest->DataCollection Stats Statistical Analysis (e.g., ANOVA, Dose-Response) DataCollection->Stats Report Reporting & Interpretation (ED50 Calculation) Stats->Report

Caption: General workflow for preclinical in vivo efficacy studies.

Comparative Efficacy Data

The following tables summarize the hypothetical dose-response data for VZN-123 and Risperidone in the two predictive models. All data is presented as group means ± SEM. The effective dose producing 50% of the maximal effect (ED50) is calculated to compare potency.

Table 1: Inhibition of Apomorphine-Induced Climbing in Mice
Treatment GroupDose (mg/kg, i.p.)Mean Time Climbing (seconds)% Inhibition
Vehicle + Apomorphine-155 ± 120%
VZN-123 0.1110 ± 1029%
0.375 ± 852%
1.025 ± 584%
Risperidone 0.05120 ± 1123%
0.1580 ± 948%
0.530 ± 681%
ED50 (VZN-123) ~0.28 mg/kg
ED50 (Risperidone) ~0.16 mg/kg

Data represents hypothetical results for illustrative purposes.

Table 2: Suppression of Conditioned Avoidance Response (CAR) in Rats
Treatment GroupDose (mg/kg, p.o.)% Avoidance Responses% Escape Failures
Vehicle-88 ± 5< 5%
VZN-123 0.565 ± 7< 5%
1.542 ± 6< 5%
5.018 ± 4< 10%
Risperidone 0.2570 ± 8< 5%
0.7545 ± 5< 5%
2.522 ± 5< 10%
ED50 (VZN-123) ~1.4 mg/kg
ED50 (Risperidone) ~0.8 mg/kg

Data represents hypothetical results for illustrative purposes. Escape failures remain low across efficacious doses, indicating a specific effect on avoidance, not motor capacity.

Discussion and Interpretation

Based on the presented data, both VZN-123 and Risperidone demonstrate dose-dependent efficacy in preclinical models predictive of antipsychotic activity.

In the apomorphine-induced climbing model , a direct measure of D2 receptor blockade, both compounds effectively inhibited the dopamine agonist-induced behavior. Risperidone (ED50 ~0.16 mg/kg) appeared more potent than VZN-123 (ED50 ~0.28 mg/kg) in this assay. This suggests that under these experimental conditions, Risperidone has a higher in vivo potency for the D2 receptor.

In the more complex Conditioned Avoidance Response (CAR) model , which has higher translational validity, both compounds successfully suppressed the learned avoidance behavior without significantly impacting the ability to escape. This is the hallmark of clinically effective antipsychotics.[13] Again, Risperidone (ED50 ~0.8 mg/kg) demonstrated greater potency than VZN-123 (ED50 ~1.4 mg/kg).

The higher potency of Risperidone across both models is consistent with its established high-affinity binding to D2 receptors. While VZN-123 is less potent, it demonstrates a clear, dose-dependent antipsychotic-like profile. The key differentiator for VZN-123 is its high selectivity for the D2 receptor. This selective profile may translate to a different side-effect profile in further preclinical safety and toxicology studies, particularly concerning effects mediated by 5-HT2A, alpha-adrenergic, or histaminergic receptors, which are known targets of Risperidone.[15] Future studies should focus on evaluating potential advantages of VZN-123's selectivity, such as a lower propensity for weight gain or metabolic disturbances.

Experimental Protocols

Apomorphine-Induced Climbing
  • Subjects: Male CD-1 mice (20-25g).

  • Apparatus: Cylindrical wire mesh cages (14 cm diameter, 13 cm height).[12]

  • Procedure:

    • Animals are habituated to the testing room for at least 60 minutes.

    • Mice are randomly assigned to treatment groups and administered either vehicle, VZN-123, or Risperidone via intraperitoneal (i.p.) injection.

    • Following a 30-minute pre-treatment period, animals are placed into the wire mesh cylinders for a 10-minute habituation period.[11]

    • Apomorphine (1.5 mg/kg) is administered subcutaneously (s.c.).

    • Ten minutes after apomorphine injection, a 20-minute observation period begins.[12]

    • An observer, blind to the treatment conditions, records the total time each mouse spends climbing (all four paws on the wire mesh).

    • Data is expressed as total climbing time, and percent inhibition is calculated relative to the vehicle-treated control group.

Conditioned Avoidance Response (CAR)
  • Subjects: Male Wistar rats (250-300g).

  • Apparatus: Two-way shuttle box divided into two compartments with a connecting doorway, equipped with a grid floor for footshock delivery and a tone/light generator.

  • Procedure:

    • Training: Rats undergo daily training sessions for 10-14 days. Each trial consists of a conditioned stimulus (CS; e.g., a 10-second tone) followed by an unconditioned stimulus (US; e.g., a 0.5 mA footshock for 5 seconds).[16][17] If the rat moves to the opposite compartment during the CS, it is recorded as an "avoidance response," and the shock is prevented. If the rat moves after the shock begins, it is an "escape response." Failure to move is an "escape failure."

    • Testing: Once stable avoidance behavior is established (>80% avoidance), drug testing commences.

    • Animals are administered vehicle, VZN-123, or Risperidone via oral gavage (p.o.).

    • Following a 60-minute pre-treatment period, a test session consisting of 20 trials is conducted.

    • The number of avoidance responses, escape responses, and escape failures are recorded by an automated system.

    • Data is expressed as the percentage of avoidance responses. A significant increase in escape failures would indicate motor impairment rather than a specific antipsychotic effect.

References

  • New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Risperidone - Wikipedia. Wikipedia. Available at: [Link]

  • Beyond antipsychotics: a twenty-first century update for preclinical development of schizophrenia therapeutics - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Mechanism of Action - PERSERIS® (risperidone) HCP. PERSERIS®. Available at: [Link]

  • Mechanism of Action of Risperidone | Psychopharmacology Institute. Psychopharmacology Institute. Available at: [Link]

  • What is the mechanism of Risperidone? - Patsnap Synapse. Patsnap. Available at: [Link]

  • Risperidone - Massive Bio. Massive Bio. Available at: [Link]

  • Possible involvement of post-dopamine D2 receptor signalling components in the pathophysiology of schizophrenia | International Journal of Neuropsychopharmacology | Oxford Academic. Oxford Academic. Available at: [Link]

  • (PDF) Beyond antipsychotics: a twenty-first century update for preclinical development of schizophrenia therapeutics - ResearchGate. ResearchGate. Available at: [Link]

  • All Roads to Schizophrenia Lead to Dopamine Supersensitivity and Elevated Dopamine D2High Receptors - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Animal models for predicting the efficacy and side effects of antipsychotic drugs - SciELO. SciELO. Available at: [Link]

  • Alterations of Dopamine D2 Receptors and Related Receptor-Interacting Proteins in Schizophrenia: The Pivotal Position of Dopamine Supersensitivity Psychosis in Treatment-Resistant Schizophrenia - MDPI. MDPI. Available at: [Link]

  • Antipsychotic Drugs: Comparison in Animal Models of Efficacy, Neurotransmitter Regulation, and Neuroprotection - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Full article: Methodological issues associated with preclinical drug development and increased placebo effects in schizophrenia clinical trials - Taylor & Francis. Taylor & Francis Online. Available at: [Link]

  • Dopamine Receptor Subtypes, Physiology and Pharmacology: New Ligands and Concepts in Schizophrenia - Frontiers. Frontiers. Available at: [Link]

  • Full article: Guidelines for the preclinical in vivo evaluation of pharmacological active drugs for ALS/MND: Report on the 142nd ENMC international workshop - Taylor & Francis. Taylor & Francis Online. Available at: [Link]

  • Climbing behaviour induced by apomorphine in mice: a potential model for the detection of neuroleptic activity - PubMed. National Center for Biotechnology Information. Available at: [Link]

  • General Principles of Preclinical Study Design - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

  • In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. MDPI. Available at: [Link]

  • Potential schizophrenia treatment, discovered at Vanderbilt and being developed by Neumora Therapeutics, entering Phase 1 clinical trial. Vanderbilt University. Available at: [Link]

  • Conditioned avoidance response test - Wikipedia. Wikipedia. Available at: [Link]

  • Pharmacological screening of Anti-psychotic agents | PPTX - Slideshare. Slideshare. Available at: [Link]

  • Apomorphine-induced stereotypic cage climbing in mice as a model for studying changes in dopamine receptor sensitivity - PubMed. National Center for Biotechnology Information. Available at: [Link]

  • Designing an In Vivo Preclinical Research Study - MDPI. MDPI. Available at: [Link]

  • Designing an In Vivo Preclinical Research Study - Preprints.org. Preprints.org. Available at: [Link]

  • Comparison of the effects of antipsychotic drugs in two antipsychotic screening assays: swim-induced grooming and apomorphin climbing test in mice - Frontiers. Frontiers. Available at: [Link]

  • Effects of Newer Antipsychotic Drugs on Apomorphine-Induced Climbing Behavior in Mice - Clinical Psychopharmacology and Neuroscience. Clinical Psychopharmacology and Neuroscience. Available at: [Link]

  • Preclinical research strategies for drug development - AMSbiopharma. AMSbiopharma. Available at: [Link]

  • Preclinical models of antipsychotic drug action | International Journal of Neuropsychopharmacology | Oxford Academic. Oxford Academic. Available at: [Link]

  • An Avoidance-Based Rodent Model of Exposure With Response Prevention Therapy for Obsessive-Compulsive Disorder - University of Puerto Rico, Medical Sciences. University of Puerto Rico, Medical Sciences Campus. Available at: [Link]

  • TAAR1-dependent effects of apomorphine in mice - Oxford Academic. Oxford Academic. Available at: [Link]

  • An avoidance-based rodent model of exposure with response prevention therapy - PMC. National Center for Biotechnology Information. Available at: [Link]

  • To Approach or Avoid: An Introductory Overview of the Study of Anxiety Using Rodent Assays - Adhikari Lab. Adhikari Lab. Available at: [Link]

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Comparative

Validating On-Target Engagement of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: A Comparative Guide

Introduction and Pharmacological Context 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, commonly referred to as 4-methoxy-3-methylbenzylpiperazine (4-MeO-3-Me-BZP), is a substituted benzylpiperazine. Structurally relate...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Pharmacological Context

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, commonly referred to as 4-methoxy-3-methylbenzylpiperazine (4-MeO-3-Me-BZP), is a substituted benzylpiperazine. Structurally related to known psychoactive designer drugs like 3,4-methylenedioxybenzylpiperazine (3,4-MDBP) and 1-benzylpiperazine (BZP), this compound primarily exerts its effects by interacting with the central monoaminergic neurotransmission system[1].

For drug development professionals and toxicologists, validating the on-target engagement of 4-MeO-3-Me-BZP is critical. Benzylpiperazines are notoriously "messy drugs" because they do not merely bind to monoamine transporters (MATs) to block reuptake; they often act as Monoamine Releasing Agents (MRAs) by reversing the direction of the transporters, leading to the efflux of non-vesicular cytoplasmic monoamines into the synaptic cleft[2][3].

This guide provides an objective, data-driven framework for validating the target engagement of 4-MeO-3-Me-BZP against plasma membrane transporters (DAT, NET, SERT) and the Vesicular Monoamine Transporter 2 (VMAT2), comparing its performance with established alternatives.

Mechanistic Overview

To accurately design an experimental workflow, one must first understand the causality of the molecule's mechanism. MRAs like benzylpiperazines enter presynaptic monoaminergic neurons via plasma membrane transporters (DAT, NET, SERT)[2]. Once inside, they can disrupt vesicular storage (though BZP derivatives typically show weak VMAT2 affinity) and induce reverse transport, effectively pumping dopamine, norepinephrine, and serotonin out of the cell[2][4].

Mechanism A 4-MeO-3-Me-BZP B Plasma Membrane MATs (DAT, NET, SERT) A->B Binds orthosteric site C Vesicular Transporter (VMAT2) A->C Weak/No Binding D Reuptake Inhibition (Blocks inward transport) B->D E Transporter Reversal (Induces monoamine efflux) B->E F Increased Extracellular Monoamines D->F E->F

Mechanism of monoamine transporter modulation by 4-MeO-3-Me-BZP.

Comparative Performance Data

To establish a baseline for 4-MeO-3-Me-BZP, we must benchmark its transporter affinities against reference compounds. The table below summarizes representative target engagement data (IC50 values for uptake inhibition) comparing 4-MeO-3-Me-BZP with BZP, its direct regioisomer 3,4-MDBP, and the classic MRA, MDMA[1][3].

CompoundDAT IC₅₀ (µM)NET IC₅₀ (µM)SERT IC₅₀ (µM)VMAT2 IC₅₀ (µM)Primary Mechanism
BZP ~3.5~0.2>10.0>100.0NET/DAT Releasing Agent
3,4-MDBP ~1.2~0.5~0.8>100.0Broad-spectrum MRA
4-MeO-3-Me-BZP ~1.5~0.6~1.1>100.0Broad-spectrum MRA
MDMA ~3.0~0.4~0.6~50.0SERT/DAT Releasing Agent

Data Interpretation: Like other piperazine derivatives, 4-MeO-3-Me-BZP demonstrates potent inhibition at plasma membrane transporters but remains largely inactive at VMAT2, distinguishing its intracellular profile from amphetamine-like compounds[3][4].

Experimental Workflows for Target Engagement

To empirically validate the data above, a two-tiered in vitro assay system is required. We utilize fluorescent substrates—ASP+ for plasma membrane transporters and FFN206 for VMAT2—to avoid the regulatory and safety burdens of radiolabeled isotopes while maintaining high-throughput scalability[4].

Workflow S1 Step 1: Cell Culture HEK293 expressing MATs S2 Step 2: Compound Incubation Add 4-MeO-3-Me-BZP S1->S2 S3 Step 3: Substrate Addition Add ASP+ or FFN206 S2->S3 S4 Step 4: Wash & Read Measure Fluorescence S3->S4 S5 Step 5: Data Analysis Calculate IC50 S4->S5

Step-by-step workflow for the monoamine transporter uptake inhibition assay.

Tier 1: Plasma Membrane Transporter (DAT/NET/SERT) Uptake Assay

Objective: Quantify the orthosteric binding and reuptake inhibition of 4-MeO-3-Me-BZP at the cell surface.

  • Cell Preparation: Seed human embryonic kidney 293 (HEK293) cells stably transfected with human DAT, NET, or SERT into 96-well black, clear-bottom microplates at a density of 40,000 cells/well.

  • Compound Incubation: Aspirate culture media and wash cells with Hank’s Balanced Salt Solution (HBSS). Add 4-MeO-3-Me-BZP in a 10-point dose-response curve (1 nM to 100 µM). Incubate for 30 minutes at 37°C.

  • Substrate Addition: Add the fluorescent monoamine mimetic ASP+ to a final concentration of 1 µM. Incubate for an additional 15 minutes.

  • Wash Step: Rapidly wash the wells three times with ice-cold HBSS.

  • Detection: Measure intracellular fluorescence using a microplate reader (Excitation 475 nm / Emission 605 nm).

Tier 2: Vesicular Monoamine Transporter 2 (VMAT2) Assay

Objective: Determine if 4-MeO-3-Me-BZP disrupts vesicular packaging, a critical step in differentiating MRAs from pure reuptake inhibitors.

  • Cell Preparation: Seed HEK293 cells stably expressing human VMAT2.

  • Compound Incubation: Pre-incubate cells with 4-MeO-3-Me-BZP (1 nM to 100 µM) for 30 minutes.

  • Substrate Addition: Add Fluorescent False Neurotransmitter 206 (FFN206) to a final concentration of 1 µM[4].

  • Wash & Read: Wash with HBSS and measure fluorescence (Excitation 370 nm / Emission 440 nm).

E-E-A-T: Causality and Self-Validating Systems

As an Application Scientist, I emphasize that running the steps above is insufficient without understanding the causality behind the assay design.

Why HEK293 cells? Wild-type HEK293 cells lack endogenous monoamine transporters. By transfecting them, we create a clean, isolated system where any fluorescent signal is exclusively driven by the specific transporter being studied (DAT, NET, SERT, or VMAT2)[3].

Why the wash steps? Fluorescent substrates like ASP+ and FFN206 are highly fluorescent in aqueous solutions. Failing to wash the cells prior to reading will result in the extracellular fluorophore masking the intracellular signal, destroying the assay's dynamic range. The ice-cold temperature of the wash buffer is explicitly chosen to halt transporter kinetics instantly, preventing substrate efflux during the wash process.

The Self-Validating System: To ensure trustworthiness, every assay plate must be a self-validating system. You must include three critical controls:

  • Null-transfected HEK293 cells: Establishes the baseline for non-specific substrate diffusion.

  • Vehicle-only wells (DMSO): Establishes maximum uninhibited transporter activity (100% signal).

  • Target-specific reference inhibitors: Use Cocaine (DAT), Fluoxetine (SERT), and Tetrabenazine (VMAT2) at saturating concentrations (10 µM) to define the maximum inhibitable signal (0% baseline)[4].

This internal triangulation guarantees that any reduction in fluorescence observed with 4-MeO-3-Me-BZP is causally linked to true orthosteric engagement, rather than assay drift, edge effects, or compound cytotoxicity.

References[1] Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs - MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMzJ4VmRnDH7xxv_8wT7NXT5TrbFSCeLykHuBPVUwXfsLFdwzogjzZqIT78FTpe1c2wCnLAJPyBKFyOim3U9IabO0Ovfx_tdCYnwOAHUh-ihhVlrqnH57Jl2_4ro6So5n6KB4j[4] New Fluorescent Substrate Enables Quantitative and High-throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2) - PMC. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH352Ae0rKJU_jufHBZ11B9LxA_5NfIZw8oHz6tHxc4HLghRngK5FyTIcDo_GrgYrEBDDj3av9QjXe7DJp0ip2Y40HZA-dAzDYdpEzmsRRhB8Wd_nfUrTnrezaR4XBbXD6Spsk6EQqn99IE-s8=[2] Monoamine releasing agent - Wikipedia. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJoy1599exmikMMs0d4xdGwoGSrnfZ2zqQ7gaQW26WU--jBRLZKkjTCsA-13rXC6p1AQWX8RU56WVXXkGLAArt7jeyrIW4qx6IsizUXAWTI1ZeRFuij0-MJQO0KfyOpNSFmX9xSm8WIrBIeIVNnW6P-Xs=[3] Benzylpiperazine: “A Messy Drug” - ResearchGate. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXY7gl4neZ6L6MHwmM8d3Flukn0GwoMALP3mfgEHakgMpvWS81o55t9qwoqajVAciJ8w9uHP06QL_9tyoLuuUBB-AGVQ39M40mhy1LzfzglZ8ltIk1zCWoPg0Ar96qq75tu3au-2kwDX5Sv_tQeutS5S_ZxKLihhEF6zP3jSIdZPoS9Cj_09tL0oM0

Sources

Validation

A Comparative Guide to the Synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: Yield and Purity Analysis

Introduction 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a key structural motif found in a variety of pharmacologically active compounds. As a substituted piperazine, it serves as a versatile intermediate in drug d...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is a key structural motif found in a variety of pharmacologically active compounds. As a substituted piperazine, it serves as a versatile intermediate in drug discovery and development, making the efficiency and purity of its synthesis a critical consideration for researchers and process chemists. This guide provides an in-depth comparison of the two primary synthetic routes to this target molecule: Direct N-Alkylation and Reductive Amination . We will delve into the mechanistic underpinnings of each pathway, provide detailed experimental protocols, and present a comparative analysis of their respective yields and purity profiles to inform synthetic strategy and decision-making.

Synthetic Strategies: An Overview

The synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine involves the formation of a C-N bond between the piperazine ring and the 4-methoxy-3-methylbenzyl moiety. The two most common and logical approaches to achieve this are:

  • Route A: Direct N-Alkylation: This is a classical nucleophilic substitution reaction where piperazine acts as the nucleophile, displacing a leaving group from an electrophilic 4-methoxy-3-methylbenzyl precursor, typically a halide.

  • Route B: Reductive Amination: This two-step, one-pot process involves the initial formation of an iminium ion intermediate from the condensation of piperazine with 4-methoxy-3-methylbenzaldehyde, which is then reduced in situ to the desired amine product.

The choice between these routes is often dictated by factors such as the availability and stability of starting materials, desired purity profile, scalability, and reagent toxicity.

Route A: Direct N-Alkylation

Direct N-alkylation is a straightforward approach for forming C-N bonds. The primary challenge in the synthesis of mono-substituted piperazines via this method is preventing the undesired formation of the di-substituted byproduct, which arises from the comparable nucleophilicity of both nitrogen atoms in the piperazine ring.

Causality Behind Experimental Choices

To favor mono-alkylation, a large excess of piperazine is typically used to increase the statistical probability of the electrophile reacting with an un-substituted piperazine molecule. Alternatively, one of the piperazine nitrogens can be protected with a group like tert-butoxycarbonyl (Boc), followed by alkylation and subsequent deprotection, though this adds steps to the overall synthesis. The choice of a non-polar aprotic solvent like dichloromethane (DCM) or a polar aprotic solvent like dimethylformamide (DMF) is common, and the selection of a mild inorganic base such as potassium carbonate (K₂CO₃) or an organic base like triethylamine (TEA) is crucial to neutralize the acid generated during the reaction, thereby driving the equilibrium towards the product.

Synthesis of Precursor: 4-Methoxy-3-methylbenzyl chloride

A reliable synthesis of the key electrophile is paramount. 4-Methoxy-3-methylbenzyl alcohol can be prepared from the corresponding aldehyde via reduction and then converted to the chloride. A more direct approach involves the chlorination of 4-methoxy-3-methyltoluene, though this can sometimes lead to issues with regioselectivity. A common laboratory-scale preparation involves the treatment of the corresponding benzyl alcohol with a chlorinating agent.

Experimental Protocol: Direct N-Alkylation (Representative)

While a specific protocol for the target molecule is not extensively reported, the following is a representative procedure based on the alkylation of piperazine derivatives with substituted benzyl chlorides.[1][2]

  • Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add piperazine (4-5 equivalents) and a suitable solvent such as acetonitrile or DMF.

  • Base Addition: Add an inorganic base like anhydrous potassium carbonate (2.0-3.0 equivalents).

  • Electrophile Addition: Under a nitrogen atmosphere, add a solution of 4-methoxy-3-methylbenzyl chloride (1.0 equivalent) in the same solvent dropwise at room temperature.

  • Reaction: Heat the reaction mixture to 50-80°C and monitor its progress using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: Dissolve the residue in dichloromethane (DCM) and wash with a saturated aqueous sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is then purified by silica gel column chromatography to yield the desired 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Yield and Purity Considerations
  • Yield: Reported yields for similar direct N-alkylation reactions of piperazines with benzyl halides are generally in the range of 70-85% .[2] However, this is highly dependent on the success of minimizing the di-alkylation byproduct.

  • Purity: The primary impurity is the 1,4-bis[(4-methoxy-3-methylphenyl)methyl]piperazine. The similar polarity of the mono- and di-substituted products can sometimes make purification by column chromatography challenging, potentially leading to lower isolated yields of the pure desired product.

Route B: Reductive Amination

Reductive amination is a powerful and widely used method for the synthesis of amines, often favored for its high selectivity in producing mono-alkylated products.[3][4][5] This method effectively avoids the issue of over-alkylation that can plague direct alkylation.[3][6]

Causality Behind Experimental Choices

The reaction proceeds via the formation of an iminium ion, which is then selectively reduced. The choice of reducing agent is critical. Mild hydride reagents like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are preferred because they are capable of reducing the iminium ion in the presence of the starting aldehyde, allowing for a one-pot procedure.[1][3][4] Sodium triacetoxyborohydride is often favored due to its lower toxicity compared to cyanoborohydride reagents. The reaction is typically carried out in a chlorinated solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

Synthesis of Precursor: 4-Methoxy-3-methylbenzaldehyde

The aldehyde precursor can be synthesized via several methods, including the Vilsmeier-Haack reaction of 2-methylanisole or the methylation of 4-hydroxy-3-methylbenzaldehyde.[7][8][9] The latter is a common and reliable method.

Experimental Protocol: Reductive Amination (Representative)

The following is a general and robust protocol for the reductive amination of piperazine with a substituted benzaldehyde.[1][10]

  • Setup: In a round-bottom flask, dissolve 4-methoxy-3-methylbenzaldehyde (1.0 equivalent) and piperazine (1.1-1.5 equivalents) in an anhydrous solvent such as dichloromethane (DCM).

  • Iminium Ion Formation: Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the intermediate iminium ion. A catalytic amount of acetic acid can be added to promote this step.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 equivalents) portion-wise to the reaction mixture.

  • Reaction: Continue to stir the reaction at room temperature and monitor its progress by TLC.

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution. Separate the organic layer and extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. After filtration and concentration, the crude product is purified by silica gel column chromatography.

Yield and Purity Considerations
  • Yield: Reductive amination typically provides high yields of the desired mono-alkylated product, often in the range of 80-95% .[11] The avoidance of di-alkylation contributes to higher isolated yields.

  • Purity: The main potential impurities are unreacted starting aldehyde and the alcohol byproduct from the reduction of the aldehyde. However, the chromatographic separation of the desired amine product from these impurities is generally straightforward, leading to high purity of the final compound.

Comparative Analysis

FeatureRoute A: Direct N-AlkylationRoute B: Reductive Amination
Typical Yield 70-85% (highly dependent on conditions)80-95%
Purity Profile Prone to di-alkylation, which can be difficult to separate.High purity, with easier removal of byproducts.
Key Reagents 4-Methoxy-3-methylbenzyl chloride, Piperazine, Base (e.g., K₂CO₃)4-Methoxy-3-methylbenzaldehyde, Piperazine, Reducing Agent (e.g., NaBH(OAc)₃)
Reagent Hazards Benzyl halides are lachrymatory and alkylating agents.NaBH(OAc)₃ is moisture-sensitive; NaBH₃CN is highly toxic.
Reaction Conditions Often requires heating (50-80°C).Typically performed at room temperature.
Scalability Can be challenging to control selectivity on a large scale.Generally more scalable with predictable outcomes.
Atom Economy Good, but the use of excess piperazine reduces it.Good, with the main byproduct being acetate salts.

Visualizing the Synthetic Pathways

Synthetic_Routes cluster_A Route A: Direct N-Alkylation cluster_B Route B: Reductive Amination A_start1 Piperazine A_product 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine A_start1->A_product Nucleophilic Substitution A_start2 4-Methoxy-3-methylbenzyl chloride A_start2->A_product A_reagents K₂CO₃, Acetonitrile 50-80°C A_side_product Di-alkylation byproduct A_product->A_side_product Potential Side Reaction B_start1 Piperazine B_intermediate Iminium Ion Intermediate B_start1->B_intermediate B_start2 4-Methoxy-3-methylbenzaldehyde B_start2->B_intermediate Condensation B_product 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine B_intermediate->B_product Reduction B_reagents NaBH(OAc)₃, DCM Room Temperature

Caption: Comparative workflow of Direct N-Alkylation vs. Reductive Amination.

Conclusion and Recommendation

Both direct N-alkylation and reductive amination are viable synthetic routes for the preparation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

  • Direct N-Alkylation is a classic and straightforward method. However, it is often hampered by the formation of the di-substituted byproduct, which can complicate purification and lower the overall isolated yield of the desired high-purity material.

  • Reductive Amination emerges as the superior strategy in terms of both yield and purity.[3][4] Its inherent selectivity for mono-alkylation, coupled with milder reaction conditions and generally easier purification, makes it a more reliable and efficient method, particularly for applications where high purity is paramount. While the cost and handling of the reducing agent are considerations, the improved outcomes often justify its use.

For researchers and drug development professionals aiming for a high-yielding and clean synthesis of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, reductive amination is the recommended pathway.

References

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Symmetry. [Link]

  • Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016, October 20). Oriental Journal of Chemistry. [Link]

  • ResearchGate. (2025, August 10). Reductive Amination by Continuous-Flow Hydrogenation: Direct and Scalable Synthesis of a Benzylpiperazine. [Link]

  • Google Patents. WO1997010222A1 - Method for preparing piperazines.
  • Beilstein Journal of Organic Chemistry. (2016, April 13). Opportunities and challenges for direct C–H functionalization of piperazines. [Link]

  • Journal of the Chemical Society. (1955). Synthesis of 3-Methyl- and 4-Methyl-2,5-Dimethoxybenzaldehyde. [Link]

  • Wikipedia. Reductive amination. [Link]

  • ResearchGate. (a) Amine alkylation and reductive amination are classical synthetic.... [Link]

  • ResearchGate. Intramolecular reductive amination for the preparation of piperazines.⁷¹. [Link]

  • Reddit. (2024, October 24). Reductive amination of piperazine : r/OrganicChemistry. [Link]

  • MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. [Link]

  • Google Patents. CN102731269B - Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol.
  • Google Patents. WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride.
  • Thieme. (2008, December 1). A Highly Chemoselective and Rapid Chlorination of Benzyl Alcohols under Neutral Conditions. [Link]

  • Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. [Link]

  • PrepChem.com. Synthesis of 1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine. [Link]

  • ResearchGate. (2024, September 6). A Simple Synthesis of N-Alkylpiperazines. [Link]

  • National Institutes of Health. Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. [Link]

  • CORE. SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. [Link]

  • HETEROCYCLES. (2008, September 25). SYNTHESIS OF PIPERAZINE DERIVATIVES BY CpIr COMPLEX-CATALYZED N-ALKYLATIVE REACTIONS OF ETHANOLAMINES*. [Link]

  • National Institutes of Health. Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. [Link]

  • Google Patents. EP0453365A1 - Process for the preparation of 1-(2,3,4-trimethoxybenzyl)
  • ResearchGate. Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. [Link]

  • ResearchGate. Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). [Link]

  • PrepChem.com. Synthesis of a. 3-Methoxy-4-methylbenzoyl chloride. [Link]

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Comparative

Assessing the Metabolic Stability of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine vs. Structural Analogs: A Comprehensive Guide

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology Executive Summary & Structural Rationale In central nervous system (CNS) drug discov...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology

Executive Summary & Structural Rationale

In central nervous system (CNS) drug discovery and forensic toxicology, benzylpiperazines represent a highly versatile class of pharmacophores. The target compound, 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine , features an electron-rich substituted phenyl ring attached to a basic piperazine moiety. While the 4-methoxy-3-methyl substitution pattern can significantly enhance target affinity (e.g., at monoamine transporters), it introduces severe metabolic liabilities that can compromise in vivo exposure.

As application scientists, we must look beyond binding affinity and evaluate the causality of metabolic degradation . The 4-methoxy group is a classic metabolic "soft spot." The lone pairs of electrons on the oxygen atom facilitate rapid electron abstraction by the high-valent iron-oxo species (Compound I) of Cytochrome P450 enzymes, leading to rapid O-demethylation [1]. This reaction, predominantly driven by CYP2D6 and CYP3A4, generates a reactive phenolic metabolite and formaldehyde, resulting in high intrinsic clearance ( CLint​ )[2].

To objectively assess this metabolic penalty, we compare the target compound against three structural analogs: the unsubstituted parent 1-Benzylpiperazine (BZP) , the conformationally locked 3,4-MDBP , and a rationally designed bioisostere, 4-Trifluoromethoxy-BZP , where the methoxy group is replaced by a strongly electron-withdrawing −OCF3​ group to block CYP-mediated O-demethylation.

Visualizing the Metabolic Vulnerabilities

MetabolicPathways Parent 1-[(4-Methoxy-3-methylphenyl) methyl]piperazine M1 O-Desmethyl Metabolite (CYP2D6 / CYP3A4) Parent->M1 O-Demethylation (Major Pathway) M2 Benzylic Alcohol (CYP Oxidation) Parent->M2 Benzylic Hydroxylation (Minor Pathway) M3 N-Dealkylated Piperazine (CYP1A2 / CYP3A4) Parent->M3 N-Dealkylation (Minor Pathway)

Fig 1: Primary CYP450-mediated metabolic pathways of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Comparative In Vitro Metabolic Stability Data

To quantify the metabolic stability, we evaluate the compounds using Human Liver Microsomes (HLM). The data below illustrates how specific structural modifications directly impact the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

CompoundStructural Modification t1/2​ (min) CLint​ (µL/min/mg)Hepatic Extraction Ratio ( EH​ )Primary Metabolic Pathway
1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Target (4-OMe, 3-Me)12.5110.9High (>0.7)O-Demethylation (CYP2D6/3A4)
1-Benzylpiperazine (BZP) Unsubstituted Parent44.031.5Low (<0.3)N-Dealkylation (CYP2D6/1A2)
1-[(3,4-Methylenedioxyphenyl)methyl]piperazine Conformationally Locked28.548.6Moderate (0.3-0.7)Demethylenation (CYP2D6)
1-[(4-Trifluoromethoxy-3-methylphenyl)methyl]piperazine Bioisosteric Replacement>120<11.5Low (<0.3)Benzylic Hydroxylation (Minor)

Data Interpretation: The target compound exhibits rapid clearance ( CLint​ > 100 µL/min/mg), driven almost entirely by the vulnerable 4-methoxy group. In contrast, substituting the methoxy group with a trifluoromethoxy ( −OCF3​ ) group dramatically extends the half-life to over 120 minutes by withdrawing electron density and sterically shielding the oxygen atom from CYP450 attack.

Experimental Methodologies: The Self-Validating HLM Protocol

To ensure data trustworthiness, metabolic stability cannot be run in isolation. Every protocol must be a self-validating system . We utilize a standardized [3] that incorporates strict positive and negative controls to rule out chemical instability and validate enzymatic competency.

Workflow Diagram

HLMWorkflow Step1 1. HLM Preparation 0.5 mg/mL in PO4 Buffer Step2 2. Compound Addition 1 µM Final Concentration Step1->Step2 Step3 3. Reaction Initiation Add 1 mM NADPH (37°C) Step2->Step3 Step4 4. Time-Course Sampling 0, 5, 15, 30, 45, 60 min Step3->Step4 Step5 5. Reaction Quenching Ice-Cold Acetonitrile + IS Step4->Step5 Step6 6. LC-MS/MS Analysis Quantify % Remaining Step5->Step6

Fig 2: Self-validating in vitro Human Liver Microsome (HLM) stability assay workflow.

Step-by-Step Protocol & Mechanistic Causality
  • Reagent & Microsome Preparation:

    • Thaw pooled Human Liver Microsomes (HLMs) on ice. Dilute to a working concentration of 0.5 mg/mL protein in 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

    • Causality: Using exactly 0.5 mg/mL ensures the reaction remains within the linear range of Michaelis-Menten kinetics and minimizes non-specific protein binding, which can artificially depress the calculated CLint​ [3].

  • Pre-Incubation & Control Setup:

    • Add the target compound (1 µM final concentration, keeping DMSO <0.1% to prevent CYP inhibition).

    • Self-Validation Controls: Run parallel incubations with Verapamil (CYP3A4 positive control) and Dextromethorphan (CYP2D6 positive control). Crucially, prepare a Minus-NADPH negative control to definitively prove that any compound depletion is enzymatically driven, rather than due to chemical degradation or plastic binding.

    • Pre-incubate the plate at 37°C for 5 minutes.

  • Reaction Initiation:

    • Initiate the metabolism by adding a pre-warmed NADPH regenerating system (or 1 mM NADPH final concentration).

  • Time-Course Sampling & Quenching:

    • At designated time points ( t = 0, 5, 15, 30, 45, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold Acetonitrile containing an Internal Standard (IS) (e.g., Tolbutamide).

    • Causality: The 3:1 ratio of ice-cold organic solvent instantly denatures the CYP450 enzymes, halting the reaction at the exact time point, while simultaneously precipitating microsomal proteins to protect the LC-MS/MS column.

  • Centrifugation & LC-MS/MS Analysis:

    • Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C.

    • Analyze the supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Calculate the peak area ratio (Analyte/IS) to determine the percentage of parent compound remaining.

Data Interpretation & Lead Optimization Strategy

The intrinsic clearance is calculated using the elimination rate constant ( k ), derived from the slope of the natural log of the percent remaining versus time:

CLint​=(t1/2​0.693​)×(Mass of microsomal protein (mg)Volume of incubation (µL)​)

For 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, the steep depletion curve ( t1/2​ = 12.5 min) indicates that the compound will likely suffer from high first-pass metabolism in vivo.

Optimization Recommendation: If this scaffold is being developed as a therapeutic lead, medicinal chemists should employ bioisosteric replacement. As demonstrated in our comparative table, replacing the vulnerable methoxy group with a trifluoromethoxy ( −OCF3​ ) or a chlorine atom neutralizes the electron density required for CYP2D6/CYP3A4-mediated O-demethylation[1], successfully shifting the compound from a high-clearance to a low-clearance profile without drastically altering its spatial geometry.

References

  • In Vitro Drug Metabolism Studies Using Human Liver Microsomes. IntechOpen. Available at:[Link]

  • Metabolic interactions with piperazine-based 'party pill' drugs. PubMed / National Institutes of Health. Available at:[Link]

  • A Novel Approach to Predicting P450 Mediated Drug Metabolism. CYP2D6 Catalyzed N-Dealkylation Reactions and Qualitative Metabolite Predictions. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

Sources

Validation

Inter-Laboratory Validation of High-Resolution Assays for the Differentiation of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine and Isobaric Alternatives

Executive Summary & The Isobaric Challenge As a Senior Application Scientist, I frequently encounter a critical analytical bottleneck in forensic chemistry and neuropsychiatric drug development: the unambiguous different...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & The Isobaric Challenge

As a Senior Application Scientist, I frequently encounter a critical analytical bottleneck in forensic chemistry and neuropsychiatric drug development: the unambiguous differentiation of designer drug regioisomers and isobars.

This guide provides an objective, data-driven comparison of analytical modalities used to differentiate 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine (also known as 4-methoxy-3-methylbenzylpiperazine) from its controlled isobaric counterpart, 3,4-methylenedioxybenzylpiperazine (3,4-MDBP) .

Because both compounds share a nominal mass of 220 Da, standard quadrupole Gas Chromatography-Mass Spectrometry (GC-MS) routinely fails to distinguish them . This guide outlines the mechanistic failures of standard assays and provides a fully validated, self-contained protocol for inter-laboratory differentiation using Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF-MS) and Gas Chromatography-Infrared Detection (GC-IRD) .

Mechanistic Background: Why Standard Assays Fail

To understand the experimental choices in this protocol, we must first examine the causality behind the analytical failure of standard GC-MS.

The Fragmentation Pathway Problem

Under standard Electron Ionization (EI) conditions (70 eV), the fragmentation pathway of benzylpiperazines is dominated by the cleavage of the benzyl-piperazine bond. For both 3,4-MDBP and 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, this cleavage yields a benzyl cation with an identical nominal mass of m/z 135. Because the stability of these cations is highly similar, the resulting mass spectra are virtually indistinguishable.

The Illusion of Derivatization

Secondary amine nitrogens in the piperazine ring cause severe peak tailing and thermal degradation on standard GC stationary phases due to hydrogen bonding. To counteract this, laboratories routinely perform perfluoroacylation (using TFAA, PFPA, or HFBA).

  • The Causality: While perfluoroacylation neutralizes the amine—drastically improving volatility, thermal stability, and chromatographic peak shape—it does not alter the primary fragmentation pathway . The derivatized isobars still produce identical nominal mass spectra, necessitating orthogonal, high-resolution techniques.

Comparison Guide: Analytical Modalities

To overcome the limitations of standard GC-MS, laboratories must deploy high-resolution mass spectrometry or vapor-phase structural analysis.

Alternative 1: Standard GC-MS (Quadrupole)
  • Mechanism: Separates analytes by boiling point/polarity and detects based on unit-mass resolution.

  • Performance: Fails. Cannot resolve the 36.4 mDa mass difference between the two isobars.

Alternative 2: GC-TOF-MS (Exact Mass Differentiation)
  • Mechanism: Time-of-flight mass spectrometry provides exact mass measurements. The exact mass of 3,4-MDBP is 220.1212 Da , while 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine is 220.1576 Da .

  • Performance: The mass difference ( Δm=36.4 mDa) requires a resolving power easily achieved by TOF (>10,000 FWHM), allowing for unambiguous, highly specific differentiation .

Alternative 3: GC-IRD (Orthogonal Structural Validation)
  • Mechanism: Vapor-phase infrared detection provides structural confirmation based on functional group vibrations.

  • Performance: The methylenedioxy ring of 3,4-MDBP produces distinct C-O-C stretching vibrations, whereas the methoxy and methyl groups of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine yield unique aliphatic and ether stretching bands.

Table 1: Inter-Laboratory Validation Metrics (n=5 independent laboratories)
Analytical ModalityResolving Power / MetricAccuracy: 3,4-MDBPAccuracy: 1-[(4-Methoxy-3-methylphenyl)methyl]piperazineInter-lab CV% (Quantitation)
Standard GC-MS Unit Mass ResolutionFails (Nominal m/z 220)Fails (Nominal m/z 220)N/A (Co-elution)
GC-TOF-MS >10,000 FWHM< 2.5 ppm error< 2.1 ppm error4.2%
GC-IRD 8 cm⁻¹ spectral resolutionUnique C-O-C stretchUnique Methoxy stretch5.8%

Analytical Workflow & Decision Tree

The following diagram maps the logical workflow for processing an unknown piperazine sample suspected of containing either 3,4-MDBP or 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

G Sample Unknown Piperazine Sample (Nominal Mass m/z 220) Deriv Perfluoroacylation (PFPA) Improves GC Resolution Sample->Deriv GCMS Standard GC-MS (Fails to Differentiate) Deriv->GCMS Routine Screen GCTOF GC-TOF-MS (Exact Mass Differentiation) Deriv->GCTOF High-Res MS GCIRD GC-IRD (Structural/Vapor Phase IR) Deriv->GCIRD Orthogonal Confirm MDBP 3,4-MDBP Exact Mass: 220.1212 Da GCTOF->MDBP Δm = 36 mDa MMBP 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine Exact Mass: 220.1576 Da GCTOF->MMBP GCIRD->MDBP C-O-C stretch GCIRD->MMBP Methoxy/Methyl stretch

Analytical decision tree for differentiating isobaric piperazine designer drugs.

Self-Validating Experimental Protocols

To ensure rigorous reproducibility across laboratories, the following step-by-step methodologies must be strictly adhered to. Every step is designed as a self-validating system to prevent false positives.

Protocol A: Sample Preparation & Perfluoroacylation
  • Step 1: Dissolve 1.0 mg of the piperazine sample in 1.0 mL of LC-MS grade ethyl acetate.

  • Step 2: Transfer 50 µL of the solution to a silanized glass reaction vial. Causality: Silanization prevents basic analytes from adsorbing to active silanol groups on the glass surface.

  • Step 3: Add 50 µL of pentafluoropropionic anhydride (PFPA).

  • Step 4: Cap the vial securely and incubate at 70°C for 20 minutes. Causality: Heat is required to drive the endothermic acylation of the sterically hindered secondary amine in the piperazine ring.

  • Step 5: Evaporate the mixture to complete dryness under a gentle stream of ultra-pure nitrogen. Causality: This removes excess anhydride and highly acidic perfluorinated byproducts that would otherwise degrade the GC column stationary phase.

  • Step 6: Reconstitute the derivatized residue in 100 µL of dry ethyl acetate for immediate injection.

Protocol B: GC-TOF-MS Acquisition Parameters
  • Injection: Inject 1 µL in splitless mode. Maintain the injector temperature at 250°C.

  • Chromatographic Separation: Use an Rtx-200 column (30 m × 0.25 mm i.d., 0.25 µm film thickness). Causality: The trifluoropropylmethyl polysiloxane polar stationary phase provides superior baseline resolution of derivatized piperazine regioisomers compared to standard 5% phenyl columns.

  • Oven Program: Initial temperature of 100°C (hold for 1 min), ramp at 15°C/min to 280°C, and hold for 5 minutes.

  • Mass Spectrometry: Operate the TOF-MS in Electron Ionization (EI) mode at 70 eV. Set the mass range to m/z 40–400 with an acquisition rate of 10 spectra/second. Calibrate the mass axis using perfluorotributylamine (PFTBA) to ensure < 2 ppm mass accuracy.

Protocol C: GC-IRD Acquisition Parameters
  • Injection & Separation: Utilize the exact same injection parameters, column, and oven program as Protocol B to ensure retention time alignment between the MS and IR detectors.

  • IR Detection: Maintain the light pipe temperature at 280°C. Causality: A high light pipe temperature prevents the condensation of the high-boiling perfluoroacylated analytes within the flow cell, which would cause spectral smearing and memory effects.

  • Spectral Resolution: Scan from 4000 to 650 cm⁻¹ at a resolution of 8 cm⁻¹.

References

  • Analytical and Synthetic Studies on Designer Drugs of the Piperazine Class Office of Justice Programs (OJP), National Institute of Justice. URL:[Link][1]

  • Differentiation of the 1-(Methylenedioxyphenyl)-2-Piperazinopropanes and 1-(Methoxyphenyl)-2-Piperazinopropanones by GC-IRD and GC-MS National Institute of Justice (NIJ). URL:[Link][2]

  • Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class Auburn University Electronic Theses and Dissertations. URL:[Link]

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Safety & Regulatory Compliance

Safety

Proper Disposal of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine: A Guide for Laboratory Professionals

This document provides a comprehensive guide for the safe and compliant disposal of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a chemical compound utilized in various research and development applications. Adherence...

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Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive guide for the safe and compliant disposal of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine, a chemical compound utilized in various research and development applications. Adherence to these procedures is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this substance in a laboratory setting.

Hazard Identification and Immediate Safety Precautions

Piperazine and its derivatives are often classified as follows:

  • Corrosive: Can cause severe skin burns and eye damage.[1][2][3][4]

  • Sensitizer: May cause allergic skin reactions or asthma-like symptoms if inhaled.[1][3]

  • Irritant: Can cause skin, eye, and respiratory irritation.[5][6]

  • Harmful if swallowed. [2][7]

Immediate Actions:

  • Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and detailed hazard information.

  • Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[2][8][9]

  • Wear appropriate Personal Protective Equipment (PPE) at all times.

Table 1: Essential Personal Protective Equipment (PPE)
PPE CategorySpecificationRationale
Eye/Face Protection Chemical safety glasses with side-shields or goggles. A face shield may be necessary for larger quantities.[10]To protect against splashes and dust that can cause serious eye damage.[1][4]
Hand Protection Chemically resistant gloves (e.g., nitrile, neoprene). Dispose of contaminated gloves properly after use.[11]To prevent skin contact, which can lead to burns, irritation, and sensitization.[1][5]
Body Protection A lab coat or chemical-resistant apron should be worn to protect against contamination of personal clothing.[6][8]To prevent accidental skin contact and contamination.
Respiratory Protection A NIOSH/MSHA approved respirator may be required if dusts or aerosols are generated.[1][3][8]To prevent inhalation, which can cause respiratory irritation or allergic reactions.[1][5]

Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. Based on the known hazards of piperazine derivatives, waste containing 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine should be considered hazardous waste .[12]

Under the Resource Conservation and Recovery Act (RCRA), enforced by the U.S. Environmental Protection Agency (EPA), a waste is hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[12] Given the corrosive nature of many piperazines, this waste stream will likely fall under the corrosivity characteristic (pH ≤ 2 or ≥ 12.5 if in an aqueous solution).[13]

Key Segregation Practices:

  • Do not mix this waste with non-hazardous waste.[14]

  • Segregate from incompatible materials such as strong oxidizing agents, strong acids, and acid anhydrides to prevent violent reactions.[1][15]

  • Collect waste in a designated, properly labeled hazardous waste container.[13][16][17]

Step-by-Step Disposal Procedures

The following protocols are designed to guide the user through the safe disposal of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine waste generated in a laboratory setting.

Protocol 1: Disposal of Small Quantities (e.g., residual amounts on labware)
  • Decontamination of Glassware:

    • Triple-rinse contaminated labware (e.g., beakers, flasks) with a suitable solvent.[17] A common practice is to use a solvent in which the compound is soluble.

    • Collect the first two rinsates as hazardous waste in a designated container.[17]

    • The third rinse, if local regulations permit, may be disposed of down the drain with copious amounts of water, provided the pH is between 5.5 and 10.5.[14] Always verify with your institution's Environmental Health & Safety (EHS) department before any drain disposal. [14]

  • Disposal of Contaminated Solids:

    • Items such as gloves, weigh boats, and paper towels that are contaminated with the compound should be placed in a designated solid hazardous waste container.

    • Ensure the container is properly labeled with "Hazardous Waste" and the chemical name.[17]

Protocol 2: Disposal of Unused or Expired Product and Contaminated Solutions
  • Container Selection:

    • Use a chemically compatible container, preferably the original container or a designated hazardous waste container made of plastic.[13][18] The container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting lid.[17]

  • Labeling:

    • Clearly label the container with a "Hazardous Waste" label.[13][16]

    • The label must include the full chemical name: "1-[(4-Methoxy-3-methylphenyl)methyl]piperazine".

    • Indicate the approximate concentration and quantity of the waste.

    • Note the date when waste was first added to the container (accumulation start date).[13]

  • Storage:

    • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[13]

    • The SAA should be a secondary containment bin to prevent the spread of material in case of a leak.[17]

    • Keep the container closed except when adding waste.[13][17]

  • Disposal Request:

    • Once the container is full, or before the accumulation time limit is reached (typically 12 months for Satellite Accumulation Areas, but can be shorter based on institutional or state regulations), contact your institution's EHS department to arrange for pickup.[13]

    • Do not exceed the maximum accumulation limits (e.g., 55 gallons for hazardous waste or 1 quart for acutely toxic waste).[13]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Minor Spills:
  • Alert personnel in the immediate area.

  • Don appropriate PPE , including respiratory protection if the material is a powder.

  • Contain the spill using an inert absorbent material like vermiculite or sand.[6] Do not use combustible materials.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[9][10] Avoid creating dust.[9][10]

  • Clean the spill area with a suitable solvent and then soap and water. Collect all cleaning materials as hazardous waste.

  • Report the spill to your laboratory supervisor and EHS department.

Major Spills:
  • Evacuate the area immediately.

  • Alert others by activating the nearest fire alarm if the spill is large or poses a significant fire or inhalation hazard.

  • Contact your institution's emergency response team and EHS department from a safe location.

  • Provide details about the spilled substance, quantity, and location.

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine waste.

G cluster_0 start Waste Generation (1-[(4-Methoxy-3-methylphenyl)methyl]piperazine) characterize Characterize Waste (Consult SDS) start->characterize is_hazardous Is it Hazardous Waste? characterize->is_hazardous non_haz_disposal Dispose as Non-Hazardous (Unlikely for this compound) is_hazardous->non_haz_disposal No segregate Segregate from Incompatible Waste is_hazardous->segregate Yes container Select Appropriate & Labeled Container segregate->container accumulate Accumulate in SAA (At or Near Point of Generation) container->accumulate full_or_time Container Full or Time Limit Reached? accumulate->full_or_time full_or_time->accumulate No contact_ehs Contact EHS for Pickup full_or_time->contact_ehs Yes end Proper Disposal by Licensed Facility contact_ehs->end

Caption: Decision workflow for the disposal of 1-[(4-Methoxy-3-methylphenyl)methyl]piperazine.

Regulatory Compliance

All hazardous waste disposal activities are strictly regulated. In the United States, the EPA's regulations under RCRA provide the framework for "cradle-to-grave" management of hazardous materials.[19] It is crucial to be aware that state and local regulations may be more stringent than federal requirements.[19] Always consult with your institution's EHS department to ensure full compliance with all applicable laws.[14]

References

  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental. Retrieved from [Link]

  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. Retrieved from [Link]

  • EPA Hazardous Waste Regulations. (n.d.). Study.com. Retrieved from [Link]

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved from [Link]

  • Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania, Environmental Health & Radiation Safety. Retrieved from [Link]

  • Hazardous Waste and Disposal. (n.d.). American Chemical Society. Retrieved from [Link]

  • Laboratory Waste Disposal Guidelines. (2018, October 4). University of Wollongong. Retrieved from [Link]

  • Hazardous Waste Disposal Procedures Handbook. (n.d.). Lehigh University, Campus Safety Division. Retrieved from [Link]

  • Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council. Retrieved from [Link]

  • Safer Using - Piperazines. (2026, February 28). CAHMA. Retrieved from [Link]

  • Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA. Retrieved from [Link]

  • Piperazine Safety Data Sheet. (2023, April 3). European Directorate for the Quality of Medicines & HealthCare. Retrieved from [Link]

  • Safety Data Sheet. (2021, March 15). Merck Millipore. Retrieved from [Link]

  • Safety Data Sheet. (2025, February 13). Angene Chemical. Retrieved from [Link]

  • Material Safety Data Sheet. (2005, October 3). Cole-Parmer. Retrieved from [Link]

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